2-Methoxyresorcinol

• CAS: 29267-67-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methoxyresorcinol: Synthesis, Properties, and Applications

This guide provides a comprehensive technical overview of 2-Methoxyresorcinol, a versatile aromatic compound with significant applications in the pharmaceutical, cosmetic, and materials science industries. Intended for researchers, scientists, and drug development professionals, this document delves into the core chemical and physical properties, synthesis methodologies, reactivity, and diverse applications of this important molecule.

Introduction to 2-Methoxyresorcinol

2-Methoxyresorcinol, systematically known as 2-methoxybenzene-1,3-diol, is a derivative of resorcinol. Its structure is characterized by a benzene ring substituted with two hydroxyl groups at positions 1 and 3, and a methoxy group at position 2.[1][2] This arrangement of functional groups imparts a unique combination of properties, including antioxidant and antimicrobial activities, and makes it a valuable intermediate in organic synthesis.[3] The presence of both hydroxyl and methoxy groups influences its solubility, reactivity, and biological activity, with the methoxy group enhancing its lipophilicity.[3]

Synonyms and Identifiers

A clear and unambiguous identification of chemical compounds is crucial in research and development. 2-Methoxyresorcinol is known by several names and is registered under various chemical identifiers.

Identifier Type	Identifier
IUPAC Name	2-methoxybenzene-1,3-diol[1][2]
CAS Number	29267-67-2[1][2]
Molecular Formula	C₇H₈O₃[1][2]
Molecular Weight	140.14 g/mol [1][2]
InChI	InChI=1S/C7H8O3/c1-10-7-5(8)3-2-4-6(7)9/h2-4,8-9H,1H3[1][2]
InChIKey	QFYYAIBEHOEZKC-UHFFFAOYSA-N[1][2]
SMILES	COC1=C(C=CC=C1O)O[1][2]
EC Number	249-542-1[2]
UNII	3UW7031F6P[2]

Common Synonyms:

• 1,3-Benzenediol, 2-methoxy-[1][4]

• 1,3-Dihydroxy-2-methoxybenzene[1][2]

• 2,6-Dihydroxyanisole[5]

• 2-Methoxy-1,3-benzenediol[1][2]

• 2-O-Methylpyrogallol[1][2]

• Pyrogallol-2-methyl Ether[1][6]

Chemical and Physical Properties

The physicochemical properties of 2-Methoxyresorcinol are fundamental to its application and handling. It typically appears as a white to off-white crystalline solid.[3]

Property	Value	Source
Melting Point	82-88 °C	[7][8]
Boiling Point	196.62 °C (rough estimate)	[8]
Solubility	Soluble in organic solvents, with limited solubility in water. Slightly soluble in Chloroform and Methanol.	[3][8]
pKa	9.45 ± 0.10 (Predicted)	[8]
Appearance	White to off-white crystalline solid	[3]

Synthesis of 2-Methoxyresorcinol

The synthesis of 2-Methoxyresorcinol can be achieved through various routes, with the choice of method often depending on the desired scale, purity, and available starting materials.

Methylation of Resorcinol

A common laboratory-scale synthesis involves the direct methylation of resorcinol. This reaction typically employs a methylating agent such as dimethyl sulfate or methyl iodide in the presence of a base.[1]

Synthesis via 5-Bromo-2-methoxyresorcinol Intermediate

A more advanced and regioselective method involves the use of a 5-bromo-2-methoxyresorcinol intermediate.[1] This approach offers greater control over the substitution pattern on the aromatic ring. The subsequent debromination of this intermediate can be achieved through methods like catalytic hydrogenation.[1]

Zinc Dichloride-Mediated Reactions

Catalytic methods utilizing Lewis acids like zinc dichloride can enhance the reactivity and selectivity of the synthesis.[1] These reactions often involve the treatment of resorcinol derivatives with methylating agents in the presence of catalytic amounts of zinc dichloride.[1]

Caption: A simplified workflow for the synthesis of 2-Methoxyresorcinol.

Detailed Experimental Protocol: Synthesis via Methylation of Resorcinol

Disclaimer: This protocol is for informational purposes only and should be performed by qualified personnel in a controlled laboratory setting with appropriate safety precautions.

Materials:

• Resorcinol

• Dimethyl sulfate

• Sodium hydroxide

• Diethyl ether

• Hydrochloric acid

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser, dissolve resorcinol in a solution of sodium hydroxide in deionized water.

• Cool the reaction mixture in an ice bath.

• Slowly add dimethyl sulfate to the cooled solution via the dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Acidify the reaction mixture with hydrochloric acid to a neutral pH.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 2-Methoxyresorcinol by recrystallization or column chromatography.

Chemical Reactions and Reactivity

The chemical reactivity of 2-Methoxyresorcinol is dictated by its functional groups: the two hydroxyl groups and the methoxy group on the electron-rich aromatic ring.

• Oxidation: The hydroxyl groups make the molecule susceptible to oxidation, which can lead to the formation of quinones or other oxidized derivatives.[1]

• Electrophilic Aromatic Substitution: The electron-donating nature of the hydroxyl and methoxy groups activates the aromatic ring towards electrophilic substitution reactions, allowing for further functionalization.[1]

• Condensation Reactions: 2-Methoxyresorcinol can undergo condensation reactions with aldehydes and ketones to form a variety of more complex molecules.[1]

• Chelation: The presence of adjacent hydroxyl and methoxy groups allows for the chelation of metal ions, a property that is being explored in materials science for the development of metal-organic frameworks (MOFs).[1]

Applications

The unique structural features of 2-Methoxyresorcinol have led to its application in several fields:

• Pharmaceuticals: Its antioxidant and anti-inflammatory properties are of interest in the development of drugs targeting conditions related to oxidative stress.[1] It has also been investigated for its potential to inhibit the growth of tumor cells.

• Cosmetics: In the cosmetics industry, 2-Methoxyresorcinol is utilized for its skin-lightening effects, potentially through the inhibition of the enzyme tyrosinase, which is involved in melanin production.[3] It also serves as an antioxidant agent in cosmetic formulations.[1]

• Organic Synthesis: It is a valuable building block in organic synthesis for the creation of more complex molecules.[1]

• Materials Science: Its ability to chelate metal ions is being explored for the development of novel materials such as metal-organic frameworks.[1]

Analytical Methods

The analysis and purification of 2-Methoxyresorcinol are critical for its use in research and commercial applications.

Spectroscopic Analysis

• Mass Spectrometry (MS): GC-MS and LC-MS are powerful techniques for the identification and quantification of 2-Methoxyresorcinol.[2]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in the molecule.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for the structural elucidation and purity assessment of 2-Methoxyresorcinol.

Chromatographic Separation and Purification

• High-Performance Liquid Chromatography (HPLC): HPLC is a widely used technique for the separation, quantification, and purification of 2-Methoxyresorcinol and related compounds.

• Gas Chromatography (GC): GC can be employed for the analysis of 2-Methoxyresorcinol, often in combination with mass spectrometry.

• Recrystallization: Recrystallization is a common method for the purification of solid 2-Methoxyresorcinol. The choice of solvent is crucial and can be determined based on the solubility data. A solvent system in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures is ideal.

Conclusion

2-Methoxyresorcinol is a multifunctional aromatic compound with a growing number of applications in diverse scientific and industrial fields. Its unique combination of hydroxyl and methoxy functional groups provides a platform for a wide range of chemical transformations and imparts valuable biological activities. A thorough understanding of its synthesis, properties, and reactivity is essential for harnessing its full potential in the development of new pharmaceuticals, cosmetics, and advanced materials.

References

• National Center for Biotechnology Information. (n.d.). 2-Methoxyresorcinol. PubChem. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 4. Synthesis of 2-methylresorcinol by stepwise method | Semantic Scholar [semanticscholar.org]
• 5. 2-METHOXYRESORCINOL synthesis - chemicalbook [chemicalbook.com]
• 6. 2-Methoxyresorcinol [webbook.nist.gov]
• 7. 2-Methoxyresorcinol [webbook.nist.gov]
• 8. 2-METHOXYRESORCINOL | 29267-67-2 [chemicalbook.com]

A Technical Guide to the Physical Characterization of 2,6-Dihydroxyanisole and Its Analogues

Introduction

2,6-Dihydroxyanisole, a substituted phenolic compound, represents a class of molecules with significant potential in organic synthesis, medicinal chemistry, and materials science. As a derivative of resorcinol, its structural arrangement—featuring both hydroxyl and methoxy functional groups on an aromatic ring—imparts unique electronic and hydrogen-bonding characteristics. These attributes are critical determinants of its physical properties, which in turn govern its reactivity, bioavailability, and formulation feasibility.

This guide provides an in-depth exploration of the essential physical characteristics of aromatic ether-phenols, with a specific focus on the methodologies required for their accurate determination. Due to the limited availability of consolidated experimental data for 2,6-dihydroxyanisole in public databases, we will leverage data from its close structural analogue, 2,6-dimethoxyphenol , to provide illustrative quantitative values. This approach allows us to present a robust framework for the characterization of this class of compounds, grounded in established analytical techniques and expert interpretation. The protocols and principles detailed herein are designed for researchers, chemists, and drug development professionals who require a comprehensive understanding of how to characterize such molecules.

Core Physicochemical Properties: An Illustrative Overview

The physical state, thermal behavior, and solubility of a compound are foundational parameters in research and development. They dictate storage conditions, solvent selection for reactions and analysis, and potential delivery mechanisms in pharmaceutical applications. The following table summarizes the key physical properties for the structural analogue 2,6-dimethoxyphenol, which serves as a reliable proxy for estimating the characteristics of 2,6-dihydroxyanisole.

Table 1: Summary of Physical Properties for 2,6-Dimethoxyphenol

Property	Value	Source(s)
Molecular Formula	C₈H₁₀O₃	[1]
Molecular Weight	154.16 g/mol	[1]
Appearance	Off-white to tan crystalline solid	[1]
Melting Point	50 - 57 °C	[1][2][3]
Boiling Point	261 - 262 °C (at 760 mmHg)	[1][4]
Flash Point	140 °C (284 °F) - closed cup	[1][3][4]
Solubility	Slightly soluble in water; Soluble in alcohol and ether.	[1]
Density	~1.16 g/cm³ (at 60 °C)	[1]

Spectroscopic Profile: Elucidating Molecular Structure

Spectroscopic techniques are indispensable for confirming the identity, purity, and structural features of organic molecules.

Ultraviolet-Visible (UV-Vis) Spectroscopy

For aromatic compounds like 2,6-dihydroxyanisole, UV-Vis spectroscopy reveals electronic transitions within the conjugated π-system of the benzene ring.[5] Benzene and its derivatives typically exhibit characteristic absorption bands.[6][7] The primary bands, associated with π→π* transitions, are often intense and appear at lower wavelengths (around 180-205 nm), while a less intense secondary band appears in the 255-275 nm range.[5][8] The presence of hydroxyl and methoxy substituents (auxochromes) can cause a bathochromic shift (a shift to longer wavelengths) of these bands.[7] The UV spectrum is a key fingerprint for confirming the presence of the aromatic chromophore. For instance, the UV spectrum of Butylated Hydroxyanisole (BHA), a related compound, shows a maximum absorption at 290 nm.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 2,6-dihydroxyanisole, the spectrum would be expected to show several characteristic absorption bands:

• O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• C-H Stretch (Aromatic): A peak typically appearing just above 3000 cm⁻¹.[5]

• C-H Stretch (Aliphatic): Peaks just below 3000 cm⁻¹ from the methoxy group.

• C=C Stretch (Aromatic): A series of absorptions in the 1450-1600 cm⁻¹ region, which are diagnostic for the aromatic ring.[5]

• C-O Stretch: Strong bands in the 1000-1300 cm⁻¹ region, corresponding to the ether and phenol C-O bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR: The spectrum would reveal distinct signals for each type of proton. Aromatic protons typically resonate in the 6.5-8.0 ppm range.[5] The exact chemical shifts and splitting patterns would confirm the 1,2,6-substitution pattern on the benzene ring. Signals for the hydroxyl proton (variable chemical shift) and the methoxy protons (a singlet, typically around 3.8 ppm) would also be present.

• ¹³C NMR: The spectrum would show distinct signals for each unique carbon atom in the molecule, with aromatic carbons appearing in the 110-160 ppm range.

Experimental Determination of Physical Properties

The trustworthiness of any research relies on robust and reproducible experimental data. The following sections provide detailed, self-validating protocols for determining the key physical properties of a crystalline phenolic compound like 2,6-dihydroxyanisole.

Melting Point Determination via Differential Scanning Calorimetry (DSC)

Expertise & Rationale: Differential Scanning Calorimetry (DSC) is a highly precise thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[10] For determining a melting point, it offers higher accuracy and more information than the traditional capillary method. The resulting thermogram provides the transition midpoint (Tₘ), which is the temperature at which 50% of the material has melted, and the enthalpy of fusion (ΔH), which is the energy required for the transition.[11] The sharpness of the melting peak is a strong indicator of sample purity; impurities will typically broaden the peak and lower the melting point.[12]

Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium) to ensure data accuracy.

• Sample Preparation: Accurately weigh 2-5 mg of the finely powdered 2,6-dihydroxyanisole into an aluminum DSC pan. Crimp the pan with a lid to encapsulate the sample.

• Reference Preparation: Prepare an empty, crimped aluminum pan to serve as the reference.[10]

• Parameter Setup:

  • Place the sample and reference pans into the DSC cell.

  • Set the starting temperature to a value well below the expected melting point (e.g., 25 °C).[3]

  • Set the ending temperature to a value well above the expected melting point (e.g., 100 °C).

  • Program a linear heating ramp (scan rate), typically 10 °C/min.

  • Use an inert purge gas (e.g., nitrogen) to prevent oxidative degradation during heating.

• Data Acquisition: Initiate the temperature program. The instrument will record the differential heat flow into the sample versus the reference as a function of temperature.

• Data Analysis: Analyze the resulting thermogram. The melting point is determined as the onset temperature or the peak maximum of the endothermic event. The area under the peak is integrated to calculate the enthalpy of fusion.

Caption: Workflow for Melting Point Determination using DSC.

Boiling Point Determination via Capillary Method (Thiele Tube)

Expertise & Rationale: The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[13] For small sample quantities, the capillary method offers a reliable and material-sparing approach.[14] This technique involves heating the sample alongside an inverted capillary tube. As the temperature rises, air trapped in the capillary expands and escapes. When the heating is stopped, the sample cools, and the point at which the liquid is drawn back into the capillary tube signifies that the vapor pressure inside the capillary has become equal to the external pressure. This temperature is the boiling point.[13] It is crucial to record the barometric pressure, as the boiling point is pressure-dependent.[1]

Protocol:

• Apparatus Assembly:

  • Attach a small test tube containing 0.5-1 mL of the 2,6-dihydroxyanisole sample to a thermometer using a rubber band or wire.

  • Seal one end of a capillary tube using a flame.

  • Place the capillary tube (sealed end up) into the sample test tube.

• Heating:

  • Insert the thermometer and sample assembly into a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil), ensuring the sample is below the oil level.[14]

  • Gently heat the side arm of the Thiele tube with a Bunsen burner or micro-burner.[14] This design promotes uniform heating via convection.

• Observation:

  • Observe the inverted capillary tube. As the liquid heats, a stream of air bubbles will emerge from the open end of the capillary.

  • Continue heating until a rapid and continuous stream of bubbles is observed. This indicates the sample's vapor pressure has exceeded the atmospheric pressure.

• Measurement:

  • Remove the heat source and allow the apparatus to cool slowly.

  • Carefully watch the capillary tube. The boiling point is the temperature at which the bubbling just ceases and the liquid begins to be drawn up into the capillary tube.[14]

  • Record this temperature. For accuracy, repeat the determination.

Caption: Experimental Setup for Boiling Point Determination.

UV-Vis Spectroscopic Analysis

Expertise & Rationale: UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, corresponding to electronic transitions within a molecule.[8] For quantitative analysis, it is governed by the Beer-Lambert Law, which states that absorbance is directly proportional to the concentration of the analyte and the path length of the light through the sample. A proper choice of solvent is critical; the solvent must be transparent (i.e., not absorb) in the wavelength range of interest.[6]

Protocol:

• Solvent Selection: Choose a high-purity UV-grade solvent in which 2,6-dihydroxyanisole is soluble and that does not absorb in the analytical wavelength range (e.g., ethanol, methanol, or hexane).

• Preparation of Stock Solution: Accurately weigh a small amount of 2,6-dihydroxyanisole and dissolve it in the chosen solvent in a volumetric flask to create a stock solution of known concentration.

• Instrument Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 15-20 minutes for stabilization.

  • Set the desired wavelength range for the scan (e.g., 200-400 nm for an aromatic compound).

• Blank Measurement:

  • Fill a quartz cuvette with the pure solvent. This will be used as the blank or reference.

  • Place the cuvette in the spectrophotometer and record a baseline spectrum. The instrument software will subtract this baseline from the sample measurement to correct for any absorbance from the solvent or cuvette.[6]

• Sample Measurement:

  • Rinse the cuvette with a small amount of the sample solution before filling it.

  • Place the sample cuvette in the spectrophotometer and acquire the absorption spectrum.

• Data Analysis:

  • Identify the wavelength(s) of maximum absorbance (λₘₐₓ).

  • The absorbance value at λₘₐₓ can be used for quantitative analysis if a calibration curve has been prepared.

Caption: Principle of UV-Vis Spectroscopy for Aromatic Compounds.

Safety and Handling

As a phenolic compound, 2,6-dihydroxyanisole should be handled with appropriate care in a laboratory setting. While a specific safety data sheet (SDS) is not widely available, general precautions for related chemicals like Butylated Hydroxyanisole (BHA) should be followed.[8][15]

• Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[8]

• Storage: Store in a tightly sealed container in a cool, dry place away from light and oxidizing agents.

Conclusion

The comprehensive physical characterization of 2,6-dihydroxyanisole is essential for its successful application in scientific research and development. While direct experimental data for this specific molecule is sparse, a robust analytical framework can be established by applying fundamental techniques such as Differential Scanning Calorimetry, capillary boiling point determination, and various spectroscopic methods (UV-Vis, IR, NMR). By using data from close structural analogues like 2,6-dimethoxyphenol as a guide, researchers can effectively predict, measure, and interpret the physical properties that define the behavior of this important class of phenolic compounds. The detailed protocols provided in this guide serve as a self-validating system to ensure the generation of accurate and reliable data, upholding the principles of scientific integrity.

References

• JoVE. (2020, March 26). Boiling Points - Concept. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,6-dimethoxyphenol. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved from [Link]

• Applied Analytics. (n.d.). Application Note AN-007: Measuring Aromatic Hydrocarbons. Retrieved from [Link]

• University of Pretoria. (n.d.). CHAPTER 4 UV/VIS SPECTROSCOPY. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 26). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from [Link]

• JoVE. (n.d.). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Retrieved from [Link]

• SGS INSTITUT FRESENIUS. (n.d.). Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• Química Organica.org. (n.d.). Vis-UV spectra of aromatic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Simulated UV/Vis spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2025, July 13). 4: Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• PubChem. (n.d.). 2-tert-Butyl-4-hydroxyanisole. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dihydroxybenzoate. Retrieved from [Link]

• NIST. (n.d.). 2,6-Di-tert-butyl-4-hydroxy-4-methylcyclohexa-2,5-dien-1-one. Retrieved from [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectra for BHA solutions. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0000008). Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dichloroanisole. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dihydroxybenzoic Acid. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2,6-di(t-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadiene-1-one (CAS 10396-80-2). Retrieved from [Link]

• ResearchGate. (n.d.). 1H NMR spectra of compounds 2-6. Retrieved from [Link]

• NIST. (n.d.). Butylated hydroxyanisol (bha). Retrieved from [Link]

• NIH. (n.d.). Optimization and Validation of RP-HPLC-UV/Vis Method for Determination Phenolic Compounds in Several Personal Care Products. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared Spectroscopy Index. Retrieved from [Link]

• PubChem. (n.d.). Butylated Hydroxyanisole. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dihydroxypseudooxynicotine. Retrieved from [Link]

• Loba Chemie. (2023, May 23). BUTYLATED HYDROXYANISOLE EXTRA PURE Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (n.d.). UV-Vis spectra of 25 μM of compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical UV-Visible spectrum of BHT. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR (a) and ¹³C NMR (b) and analysis of 2,6-Di-tert-butyl, 1,4-benzoquinone. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of control and treated samples of butylated hydroxytoluene. Retrieved from [Link]

• SpectraBase. (n.d.). Butylated hydroxyanisole. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2,6-Dimethoxyphenol | 91-10-1 [chemicalbook.com]
• 3. 2,6-dimethoxyphenol, 91-10-1 [thegoodscentscompany.com]
• 4. fishersci.com [fishersci.com]
• 5. Dibutylated Hydroxyanisole-d20 | LGC Standards [lgcstandards.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Resorcinol Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. Optimization and Validation of RP-HPLC-UV/Vis Method for Determination Phenolic Compounds in Several Personal Care Products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. quora.com [quora.com]
• 11. Resorcinol - Wikipedia [en.wikipedia.org]
• 12. Resorcinol | C6H6O2 | CID 5054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Phenol, 2,6-dimethoxy- (CAS 91-10-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 14. resorcinol monomethyl ether [stenutz.eu]
• 15. cdhfinechemical.com [cdhfinechemical.com]

An In-depth Technical Guide to Pyrogallol-2-Methyl Ether: From Historical Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrogallol-2-methyl ether, known systematically as 2-methoxybenzene-1,3-diol or 2,6-dihydroxyanisole, is a fascinating phenolic compound with a rich, albeit less documented, history intertwined with the broader exploration of pyrogallol chemistry. This guide provides a comprehensive overview of its discovery, historical context, synthesis methodologies, and evolving applications, particularly within the realms of pharmaceutical research and development. By synthesizing historical accounts with modern synthetic protocols and mechanistic insights, this document serves as an essential resource for professionals seeking to leverage the unique properties of this versatile molecule.

Historical Context and Discovery

The story of pyrogallol-2-methyl ether begins with its parent compound, pyrogallol. First isolated in 1786 by the Swedish chemist Carl Wilhelm Scheele through the thermal decarboxylation of gallic acid, pyrogallol quickly became a subject of intense scientific curiosity.[1] Its potent reducing properties led to its early adoption as a photographic developer.[2]

The journey to isolating and identifying its various methylated derivatives, including the 2-methyl ether, is not marked by a single, celebrated discovery but rather by the gradual advancement of organic synthesis and analytical techniques in the 19th and early 20th centuries. The selective methylation of polyhydroxy phenols like pyrogallol presented a significant challenge to early organic chemists. The development of methylating agents such as dimethyl sulfate and methyl iodide, coupled with an evolving understanding of reaction kinetics and directing group effects, paved the way for the synthesis of specific isomers like pyrogallol-2-methyl ether.

While the precise first synthesis is not prominently documented, its existence is a testament to the systematic exploration of pyrogallol's reactivity and the quest for novel chemical entities with tailored properties.

Synthesis and Manufacturing

The synthesis of pyrogallol-2-methyl ether can be approached through several strategic pathways, primarily involving the selective methylation of pyrogallol or the demethylation of more substituted precursors.

Selective Methylation of Pyrogallol

The direct methylation of pyrogallol typically yields a mixture of the 1- and 2-mono-methyl ethers, as well as di- and tri-methylated products. Achieving selectivity for the 2-position requires careful control of reaction conditions and often involves the use of protecting groups or specialized methylating agents.

Enzymatic Methylation: A promising avenue for achieving high regioselectivity is through enzymatic catalysis. O-methyltransferases (OMTs) are enzymes capable of catalyzing the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to a hydroxyl group of a substrate. Specific OMTs have been identified that can methylate pyrogallol and its derivatives, offering a green and highly selective synthetic route.[3][4]

Demethylation of Polymethylated Precursors

An alternative strategy involves the synthesis of a more readily available, fully or partially methylated precursor, followed by selective demethylation. For instance, 1,2,3-trimethoxybenzene can be synthesized and then subjected to controlled demethylation to yield pyrogallol-2-methyl ether.[5] This approach often provides better control over the final product distribution.

Experimental Protocol: Demethylation of 1,2,3-Trimethoxybenzene

This protocol outlines a general procedure for the demethylation of 1,2,3-trimethoxybenzene to pyrogallol, which can be adapted to favor the formation of the monomethyl ether under controlled conditions.

Materials:

• 1,2,3-trimethoxybenzene

• Aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Dilute hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1,2,3-trimethoxybenzene in dichloromethane.

• Cool the solution in an ice bath and slowly add aluminum chloride in portions.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding dilute hydrochloric acid.

• Separate the organic layer and wash it with sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• The crude product can be purified by column chromatography or recrystallization to isolate pyrogallol-2-methyl ether.

Causality behind Experimental Choices:

• Aluminum chloride: A strong Lewis acid that coordinates to the ether oxygen, facilitating the cleavage of the methyl group.

• Dichloromethane: An inert solvent that is suitable for Friedel-Crafts type reactions.

• Acidic workup: To neutralize the aluminum salts and separate them from the organic product.

• Bicarbonate wash: To remove any remaining acidic impurities.

Synthesis from Substituted Precursors

Another approach involves starting with a molecule that already contains the desired methoxy group at the 2-position and then introducing the hydroxyl groups. For example, the synthesis could start from 2-methoxyphenol, which is then subjected to reactions to introduce hydroxyl groups at the 1 and 3 positions.

Physicochemical Properties and Data

Property	Value	Source
IUPAC Name	2-methoxybenzene-1,3-diol	[6]
Synonyms	2,6-dihydroxyanisole, Pyrogallol-2-methyl ether, 2-O-methylpyrogallol	[6]
CAS Number	29267-67-2	[6][7]
Molecular Formula	C₇H₈O₃	[6][7]
Molecular Weight	140.14 g/mol	[6]
Appearance	Not explicitly stated, likely a crystalline solid
Solubility	Expected to be soluble in polar organic solvents

Applications in Research and Drug Development

Pyrogallol-2-methyl ether, and pyrogallol derivatives in general, are of significant interest to the pharmaceutical industry due to their antioxidant, anti-inflammatory, and anticancer properties.[8] The presence of the methoxy group in the 2-position can modulate the molecule's electronic properties, lipophilicity, and metabolic stability, potentially leading to improved pharmacokinetic and pharmacodynamic profiles compared to the parent pyrogallol.

Potential Therapeutic Areas:

• Oncology: The ability of pyrogallol derivatives to induce apoptosis in cancer cells makes them attractive candidates for the development of new anticancer agents.[8]

• Neurodegenerative Diseases: The antioxidant properties of these compounds suggest a potential role in combating oxidative stress, a key factor in the pathogenesis of neurodegenerative diseases like Alzheimer's and Parkinson's.

• Inflammatory Disorders: By scavenging reactive oxygen species, pyrogallol-2-methyl ether could help to mitigate the inflammatory cascade in various diseases.

Signaling Pathways and Mechanism of Action

The biological activity of pyrogallol-2-methyl ether is likely mediated through its ability to modulate various signaling pathways, primarily due to its antioxidant and pro-oxidant capabilities.

Redox Cycling and ROS Generation: In biological systems, pyrogallol derivatives can undergo redox cycling, leading to the generation of reactive oxygen species (ROS) such as superoxide radicals and hydrogen peroxide. While high levels of ROS can be cytotoxic, controlled generation can trigger signaling pathways involved in apoptosis and cell cycle arrest.

Diagram of Potential Redox Cycling of Pyrogallol-2-Methyl Ether:

Sources

• 1. Pyrogallol [drugfuture.com]
• 2. Pyrogallol - Wikipedia [en.wikipedia.org]
• 3. Cloning and characterization of a novel O-methyltransferase from Flammulina velutipes that catalyzes methylation of pyrocatechol and pyrogallol structures in polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The enzymic methylation of pyrogallol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN103755529A - Method for preparing pyrogallol and phloroglucinol - Google Patents [patents.google.com]
• 6. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. aobchem.com [aobchem.com]
• 8. Pyrogallol: A Multifaceted Chemical Compound_Chemicalbook [chemicalbook.com]

The Biosynthesis of 2-Methoxyresorcinol: A Technical Guide for Researchers

Introduction: The Significance of 2-Methoxyresorcinol

2-Methoxyresorcinol, a substituted aromatic phenol, is a molecule of growing interest within the scientific community.[1] Structurally, it is a derivative of resorcinol with a methoxy group at the second position of the benzene ring.[1] This compound and its related resorcinolic structures are recognized for their potential applications in the pharmaceutical and cosmetic industries, exhibiting a range of biological activities, including antioxidant properties.[1] Understanding the biosynthetic origins of 2-methoxyresorcinol is paramount for its potential biotechnological production and the development of novel derivatives. This guide provides a comprehensive overview of the known and proposed biosynthetic pathways leading to 2-methoxyresorcinol, with a focus on the key enzymatic players and the experimental methodologies used to elucidate these complex natural processes.

Part 1: The Divergent Biosynthetic Routes to 2-Methoxyresorcinol

Nature has evolved distinct strategies for the synthesis of the resorcinol scaffold and its subsequent modification to yield 2-methoxyresorcinol. The two primary pathways proposed are the Phenylpropanoid Pathway, predominantly in plants, and the Polyketide Pathway, which is common in microorganisms.

The Phenylpropanoid Pathway in Plants

In plant systems, such as Peltophorum africanum, the biosynthesis of 2-methoxyresorcinol is believed to proceed via the well-established phenylpropanoid pathway.[1][2] This pathway utilizes aromatic amino acids generated from the shikimate pathway as its foundational precursors.[1]

The key stages of this proposed pathway are:

• Shikimate Pathway: This central metabolic route in plants and microorganisms produces the aromatic amino acids phenylalanine, tyrosine, and tryptophan. For the biosynthesis of many phenolic compounds, phenylalanine is the primary precursor.

• Deamination: Phenylalanine is deaminated by the enzyme phenylalanine ammonia-lyase (PAL) to yield cinnamic acid.

• Hydroxylation: A series of enzymatic hydroxylations of the cinnamic acid core leads to the formation of dihydroxybenzoic acid precursors.[1]

• Decarboxylation: The dihydroxybenzoic acid intermediate is then decarboxylated to form resorcinol (1,3-dihydroxybenzene).

• O-Methylation: The final step is a position-specific methylation of the hydroxyl group at the C2 position of the resorcinol ring, catalyzed by an O-methyltransferase (OMT), to produce 2-methoxyresorcinol.[1]

Caption: Proposed Phenylpropanoid Pathway to 2-Methoxyresorcinol in Plants.

The Polyketide Pathway in Microorganisms

In contrast to the plant pathway, microorganisms are thought to utilize the polyketide synthesis machinery to construct the resorcinol ring.[1][3] This pathway is characterized by the sequential condensation of small carboxylic acid units, typically malonyl-CoA.[4][5]

The proposed steps in the polyketide pathway are:

• Precursor Formation: The biosynthesis initiates with the loading of a starter unit, often an acyl-CoA, onto a polyketide synthase (PKS).

• Chain Elongation: The starter unit is then extended through successive decarboxylative condensations with malonyl-CoA extender units.[3][4]

• Cyclization: The resulting polyketide chain undergoes an intramolecular cyclization to form an aromatic ring, in this case, a resorcinol or resorcylic acid derivative.[3] Type III polyketide synthases are particularly important in this cyclization step to produce various phenolic lipids.[6]

• O-Methylation: Similar to the phenylpropanoid pathway, the final step involves the methylation of a hydroxyl group on the resorcinol ring by a specific O-methyltransferase to yield 2-methoxyresorcinol. In some cases, methylation may be coupled with decarboxylation.[7]

Caption: Proposed Polyketide Pathway to 2-Methoxyresorcinol in Microorganisms.

Part 2: Key Enzymes in 2-Methoxyresorcinol Biosynthesis

The biosynthesis of 2-methoxyresorcinol is orchestrated by a suite of specialized enzymes. The two most critical enzyme classes are the Polyketide Synthases (PKSs) for the formation of the resorcinol core in microorganisms, and the O-Methyltransferases (OMTs) for the final methoxy group addition in both pathways.

Polyketide Synthases (PKSs)

Polyketide synthases are a diverse family of enzymes responsible for the biosynthesis of a vast array of natural products.[4][5] They are broadly classified into Type I, Type II, and Type III PKSs.[4][8] For the synthesis of the resorcinol scaffold, Type III PKSs are of particular interest.[4][7] These enzymes are typically smaller and structurally simpler than their Type I and Type II counterparts. They function as homodimers and catalyze the iterative condensation of malonyl-CoA units to a starter CoA-thioester, followed by cyclization to generate aromatic compounds.[4]

Alkylresorcinol synthases, a subclass of Type III PKSs, have been identified in both bacteria and plants and are responsible for producing 5-alkylresorcinols.[6] It is highly probable that a related Type III PKS is involved in the formation of the resorcinol precursor to 2-methoxyresorcinol.

O-Methyltransferases (OMTs)

The final, and often diversifying, step in the biosynthesis of 2-methoxyresorcinol is the methylation of a hydroxyl group on the resorcinol ring. This reaction is catalyzed by S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs).[7] These enzymes exhibit a high degree of regioselectivity, ensuring the methylation occurs at the correct position on the aromatic ring.

An illustrative example is the O-methyltransferase SrsB from Streptomyces griseus, which is involved in the biosynthesis of phenolic lipids.[7] SrsB uniquely catalyzes a decarboxylative O-methylation of an alkylresorcylic acid to produce an alkylresorcinol methyl ether.[7] This highlights the potential for coupled reactions in the final stages of resorcinolic compound biosynthesis.

In plants, OMTs are well-known for their role in the biosynthesis of various secondary metabolites, including floral scents. For instance, a phloroglucinol O-methyltransferase (POMT) has been characterized from Rosa chinensis, which specifically methylates phloroglucinol.[9] Although the substrate is different, the enzymatic principle of regioselective methylation of a polyhydroxylated benzene ring is directly relevant to the biosynthesis of 2-methoxyresorcinol.

Part 3: Experimental Protocols for Studying the Biosynthesis Pathway

Elucidating the biosynthetic pathway of 2-methoxyresorcinol requires a combination of genetic, biochemical, and analytical techniques. Below are representative protocols for key experiments.

Heterologous Expression and In Vitro Characterization of a Candidate O-Methyltransferase

This protocol describes the functional characterization of a putative OMT to confirm its activity on resorcinol.

Step-by-Step Methodology:

• Gene Identification and Cloning: Identify a candidate OMT gene from a 2-methoxyresorcinol-producing organism through genome mining or homology-based screening. Amplify the gene by PCR and clone it into an appropriate expression vector (e.g., pET vector for E. coli expression).

• Heterologous Protein Expression: Transform the expression construct into a suitable host, such as E. coli BL21(DE3). Induce protein expression with IPTG and cultivate the cells under optimal conditions.

• Protein Purification: Lyse the cells and purify the recombinant OMT using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• Enzyme Activity Assay:

  • Prepare a reaction mixture containing a suitable buffer (e.g., phosphate buffer, pH 7.5), the purified enzyme, the substrate (resorcinol), and the methyl donor S-adenosyl-L-methionine (SAM).

  • Incubate the reaction at an optimal temperature (e.g., 30°C) for a defined period.

  • Quench the reaction by adding an acid (e.g., HCl) and extract the product with an organic solvent (e.g., ethyl acetate).

• Product Analysis: Analyze the reaction products by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify the formation of 2-methoxyresorcinol. Compare the retention time and mass spectrum of the product with an authentic standard of 2-methoxyresorcinol.

Causality Behind Experimental Choices:

• E. coli is a widely used host for heterologous protein expression due to its rapid growth and well-established genetic tools.

• Affinity tagging (e.g., His-tag) simplifies the purification of the recombinant protein.

• HPLC and GC-MS are powerful analytical techniques for the separation and identification of small molecules, providing definitive evidence of enzyme activity.

In Vivo Reconstitution of the Biosynthetic Pathway

This protocol aims to reconstitute the entire biosynthetic pathway in a heterologous host to confirm the function of all involved enzymes.

Step-by-Step Methodology:

• Gene Cluster Identification: Identify the putative biosynthetic gene cluster for 2-methoxyresorcinol in the source organism. This cluster would likely contain the genes for a PKS and an OMT.

• Pathway Assembly: Clone the entire gene cluster, or the individual genes (PKS and OMT), into a suitable expression vector or co-express them from compatible plasmids in a heterologous host (e.g., Streptomyces lividans or Saccharomyces cerevisiae).

• Cultivation and Metabolite Extraction: Cultivate the engineered host strain under conditions that favor secondary metabolite production. After a suitable incubation period, extract the metabolites from the culture broth and/or the cell biomass using an appropriate solvent.

• Metabolite Analysis: Analyze the crude extract using HPLC, LC-MS, or GC-MS to detect the production of 2-methoxyresorcinol.

Trustworthiness of the Protocol:

This self-validating system provides strong evidence for the function of the entire pathway. The production of the target molecule only in the engineered strain, and not in the control strain lacking the biosynthetic genes, confirms the role of these genes in 2-methoxyresorcinol biosynthesis.

Part 4: Data Presentation

Table 1: Key Enzymes in Resorcinolic Compound Biosynthesis

Enzyme Class	Specific Enzyme Example	Source Organism	Substrate(s)	Product(s)	Reference
Polyketide Synthase (Type III)	SrsA	Streptomyces griseus	iso-C16 fatty acyl-CoA, malonyl-CoA, methylmalonyl-CoA	3-(13'-methyltetradecyl)-4-methylresorcinol	[7]
O-Methyltransferase	SrsB	Streptomyces griseus	Alkylresorcylic acid, SAM	Alkylresorcinol methyl ether	[7]
O-Methyltransferase	POMT	Rosa chinensis	Phloroglucinol, SAM	3,5-dihydroxyanisole	[9]

Conclusion

The biosynthesis of 2-methoxyresorcinol is a fascinating example of how nature utilizes common metabolic precursors and versatile enzyme families to generate structural diversity. While the precise details of the pathway may vary between organisms, the fundamental principles of aromatic ring formation followed by regioselective methylation remain consistent. Further research into the specific PKSs and OMTs involved in 2-methoxyresorcinol biosynthesis will not only deepen our understanding of natural product chemistry but also pave the way for the sustainable biotechnological production of this valuable compound and its derivatives.

References

• Nakano, C., Funa, N., Ohnishi, Y., & Horinouchi, S. (2010). The O-Methyltransferase SrsB Catalyzes the Decarboxylative Methylation of Alkylresorcylic Acid during Phenolic Lipid Biosynthesis by Streptomyces griseus. Journal of Bacteriology, 192(17), 4437–4444. Retrieved from [Link]

• Jeske, O., et al. (2024). A type III polyketide synthase cluster in the phylum Planctomycetota is involved in alkylresorcinol biosynthesis. Applied Microbiology and Biotechnology, 108(1), 26. Retrieved from [Link]

• Nowak-Thompson, B., Hammer, P. E., Hill, S., & Ligon, J. M. (2003). 2,5-Dialkylresorcinol Biosynthesis in Pseudomonas aurantiaca: Novel Head-to-Head Condensation of Two Fatty Acid-Derived Precursors. Journal of Bacteriology, 185(4), 1355–1364. Retrieved from [Link]

• Zhang, W., et al. (2019). Rational Reprogramming of O-Methylation Regioselectivity for Combinatorial Biosynthetic Tailoring of Benzenediol Lactone Scaffolds. Journal of the American Chemical Society, 141(8), 3577–3585. Retrieved from [Link]

• Wu, S., et al. (2004). The Key Role of Phloroglucinol O-Methyltransferase in the Biosynthesis of Rosa chinensis Volatile 1,3,5-Trimethoxybenzene. Plant Physiology, 135(1), 364–374. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methoxyresorcinol. PubChem Compound Database. Retrieved from [Link]

• Baerson, S. R., et al. (2010). Alkylresorcinol biosynthesis in plants: new insights from an ancient enzyme family? Plant Signaling & Behavior, 5(10), 1286–1289. Retrieved from [Link]

• Nowak-Thompson, B., Hammer, P. E., Hill, S., & Ligon, J. M. (2003). 2,5-Dialkylresorcinol Biosynthesis in Pseudomonas aurantiaca: Novel Head-to-Head Condensation of Two Fatty Acid-Derived Precursors. Journal of Bacteriology, 185(4), 1355–1364. Retrieved from [Link]

• Miyanaga, A., & Horinouchi, S. (2009). Enzymatic synthesis of bis-5-alkylresorcinols by resorcinol-producing type III polyketide synthases. The Journal of Antibiotics, 62(7), 371–36. Retrieved from [Link]

• University of Helsinki. (2023). Biosynthesis of the industrial precursors alkyl resorcinol and acyl phloroglucinol through plant and cyanobacterial polyketide synthase enzymes. Retrieved from [Link]

• Lemetre, C., et al. (2022). An updated catalogue of diverse type II polyketide synthase biosynthetic gene clusters captured from large-scale nucleotide databases. Journal of Industrial Microbiology & Biotechnology, 49(5), kuac031. Retrieved from [Link]

• Unknown. (n.d.). Determining the Conformations of Several Polyketide Synthases in the Presence of Various Substrates. Retrieved from [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchportal.helsinki.fi [researchportal.helsinki.fi]
• 4. A type III polyketide synthase cluster in the phylum Planctomycetota is involved in alkylresorcinol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 6. Alkylresorcinol biosynthesis in plants: new insights from an ancient enzyme family? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The O-Methyltransferase SrsB Catalyzes the Decarboxylative Methylation of Alkylresorcylic Acid during Phenolic Lipid Biosynthesis by Streptomyces griseus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An updated catalogue of diverse type II polyketide synthase biosynthetic gene clusters captured from large-scale nucleotide databases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ils.unc.edu [ils.unc.edu]

An In-Depth Technical Guide to the Antioxidant Mechanisms of 2-Methoxyresorcinol

For: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive examination of the antioxidant mechanisms of 2-Methoxyresorcinol (2-methoxybenzene-1,3-diol), a phenolic compound with potential applications in pharmaceuticals and cosmetics. As oxidative stress is a key pathological factor in a myriad of diseases, understanding the core mechanisms by which compounds like 2-Methoxyresorcinol combat reactive oxygen species (ROS) is paramount for its effective application. This document delineates the structural features of 2-Methoxyresorcinol that govern its antioxidant capacity, explores the primary mechanisms of radical scavenging—namely Hydrogen Atom Transfer (HAT) and Single-Electron Transfer (SET)—and discusses its potential for metal chelation. Furthermore, this guide offers detailed, field-proven protocols for the in vitro assessment of antioxidant activity, including DPPH, ABTS, and ORAC assays, alongside a framework for interpreting the resulting data.

Introduction: The Scientific Imperative for Antioxidant Research

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species and the body's ability to neutralize them, is a well-established contributor to the pathophysiology of numerous chronic and degenerative diseases. Phenolic compounds, ubiquitous in the plant kingdom, have garnered significant attention for their potent antioxidant properties. 2-Methoxyresorcinol, a derivative of resorcinol, possesses a unique molecular architecture—a catechol-like resorcinol ring substituted with an electron-donating methoxy group—that suggests a capacity for effective free radical scavenging.[1] This guide aims to provide a deep dive into the theoretical and practical aspects of 2-Methoxyresorcinol's antioxidant activity to empower researchers in their pursuit of novel therapeutic and preventative strategies.

Molecular Structure and its Implications for Antioxidant Activity

The antioxidant potential of 2-Methoxyresorcinol is intrinsically linked to its chemical structure. As a phenolic compound, its activity is primarily attributed to the presence of hydroxyl (-OH) groups attached to the aromatic ring.[1]

dot graph "2_Methoxyresorcinol_Structure" { layout=neato; node [shape=plaintext]; edge [style=invis];

}

Figure 1: Chemical Structure of 2-Methoxyresorcinol.

The key structural features influencing its antioxidant activity are:

• Hydroxyl Groups (-OH): The two hydroxyl groups on the resorcinol ring are the primary sites of radical scavenging. The hydrogen atoms of these groups can be donated to neutralize free radicals, thereby terminating damaging chain reactions.

• Methoxy Group (-OCH₃): The methoxy group at the 2-position is an electron-donating group. This group increases the electron density on the aromatic ring, which in turn weakens the O-H bonds of the hydroxyl groups, facilitating hydrogen donation.

• Aromatic Ring: The benzene ring can delocalize the unpaired electron of the resulting phenoxyl radical, enhancing its stability and preventing it from becoming a pro-oxidant.

Core Mechanisms of Antioxidant Action

The antioxidant activity of phenolic compounds like 2-Methoxyresorcinol is primarily exerted through two main pathways: Hydrogen Atom Transfer (HAT) and Single-Electron Transfer (SET).

3.1. Hydrogen Atom Transfer (HAT)

In the HAT mechanism, the antioxidant directly donates a hydrogen atom to a free radical, effectively neutralizing it. This is a one-step process governed by the Bond Dissociation Enthalpy (BDE) of the O-H bond. A lower BDE indicates a weaker O-H bond and a greater propensity for hydrogen donation. The electron-donating nature of the methoxy group in 2-Methoxyresorcinol is expected to lower the BDE of its hydroxyl groups compared to unsubstituted resorcinol.

dot graph HAT_Mechanism { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, color="#4285F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#34A853"];

}

Figure 2: Hydrogen Atom Transfer (HAT) Mechanism.

3.2. Single-Electron Transfer (SET)

The SET mechanism involves the transfer of a single electron from the antioxidant to the free radical, forming a radical cation of the antioxidant and an anion of the radical. This is often followed by proton transfer (SET-PT) to yield the final products. The feasibility of this pathway is related to the Ionization Potential (IP) of the antioxidant; a lower IP facilitates electron donation. Computational studies on similar phenolic structures suggest that in polar solvents, a related mechanism called Sequential Proton Loss Electron Transfer (SPLET) may be more favorable.[2]

dot graph SET_Mechanism { rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, color="#EA4335", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#FBBC05"];

}

Figure 3: Single-Electron Transfer followed by Proton Transfer (SET-PT) Mechanism.

3.3. Transition Metal Chelation

In addition to radical scavenging, 2-Methoxyresorcinol may also exert antioxidant effects by chelating transition metal ions such as iron (Fe²⁺) and copper (Cu²⁺).[1] These metal ions can catalyze the formation of highly reactive hydroxyl radicals via the Fenton reaction. By binding to these metals, 2-Methoxyresorcinol can render them redox-inactive, thus preventing the generation of these damaging radicals. The ortho-dihydroxy arrangement in the resorcinol moiety provides a favorable site for metal chelation.

In Vitro Evaluation of Antioxidant Activity: Experimental Protocols

To quantitatively assess the antioxidant capacity of 2-Methoxyresorcinol, a combination of in vitro assays is recommended, each targeting different aspects of its antioxidant potential.

dot graph "Experimental_Workflow" { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [color="#4285F4"];

}

Figure 4: General Workflow for In Vitro Antioxidant Activity Assessment.

4.1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.

• Principle: In the presence of an antioxidant, the purple color of the DPPH radical solution fades to yellow, and the decrease in absorbance at 517 nm is proportional to the radical scavenging activity.[3]

• Protocol:

  • Prepare a stock solution of 2-Methoxyresorcinol in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a series of dilutions of the 2-Methoxyresorcinol stock solution.

  • Prepare a 0.1 mM solution of DPPH in the same solvent.

  • In a 96-well microplate, add 100 µL of each 2-Methoxyresorcinol dilution to separate wells.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • A control containing the solvent and DPPH solution should be included.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals).

4.2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is applicable to both hydrophilic and lipophilic antioxidants and measures the ability of a compound to scavenge the pre-formed ABTS radical cation (ABTS•⁺).

• Principle: The ABTS•⁺ has a characteristic blue-green color, which is reduced in the presence of an antioxidant. The decrease in absorbance at 734 nm is indicative of the antioxidant activity.[1][4]

• Protocol:

  • Prepare the ABTS•⁺ stock solution by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•⁺ stock solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the 2-Methoxyresorcinol sample.

  • Add 10 µL of each sample dilution to a 96-well plate.

  • Add 190 µL of the diluted ABTS•⁺ solution to each well.

  • Incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

  • A standard curve is typically generated using Trolox (a water-soluble vitamin E analog), and the results are expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

4.3. ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by peroxyl radicals.

• Principle: Peroxyl radicals generated by the thermal decomposition of AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) quench the fluorescence of a probe (typically fluorescein). Antioxidants protect the probe by scavenging the peroxyl radicals, thus preserving the fluorescence. The antioxidant capacity is quantified by the area under the fluorescence decay curve.[5][6]

• Protocol:

  • Prepare a fluorescein working solution in 75 mM phosphate buffer (pH 7.4).

  • Prepare a series of dilutions of 2-Methoxyresorcinol and a Trolox standard.

  • In a black 96-well microplate, add 150 µL of the fluorescein working solution to each well.

  • Add 25 µL of the sample, standard, or blank (buffer) to the appropriate wells.

  • Incubate the plate at 37 °C for 10 minutes.

  • Initiate the reaction by adding 25 µL of AAPH solution to each well.

  • Immediately place the plate in a fluorescence microplate reader and record the fluorescence every 1-2 minutes for at least 60 minutes (Excitation: 485 nm, Emission: 520 nm).

  • Calculate the net area under the curve (AUC) for each sample and standard and express the results as Trolox equivalents.

4.4. Ferrous Ion (Fe²⁺) Chelating Activity Assay

This assay determines the ability of a compound to chelate ferrous ions.

• Principle: In the absence of a chelating agent, ferrous ions react with ferrozine to form a stable, magenta-colored complex with a maximum absorbance at 562 nm. If a chelating agent is present, it will bind to the ferrous ions, preventing the formation of the ferrozine-Fe²⁺ complex and leading to a decrease in absorbance.[7]

• Protocol:

  • Prepare various concentrations of 2-Methoxyresorcinol.

  • To 1 mL of each sample concentration, add 50 µL of 2 mM FeCl₂.

  • Initiate the reaction by adding 200 µL of 5 mM ferrozine.

  • Shake the mixture vigorously and incubate at room temperature for 10 minutes.

  • Measure the absorbance of the solution at 562 nm.

  • EDTA is typically used as a positive control.

  • The percentage of inhibition of ferrozine-Fe²⁺ complex formation is calculated to determine the metal-chelating activity.

Data Interpretation and Structure-Activity Relationship

While specific experimental data for 2-Methoxyresorcinol is not widely available, we can infer its potential antioxidant activity based on the structure-activity relationships of related phenolic compounds.

Assay	Expected Outcome for 2-Methoxyresorcinol	Primary Mechanism Assessed
DPPH	Moderate to good radical scavenging activity, with a measurable IC50 value.	Primarily HAT, with some contribution from SET.
ABTS	Good radical cation scavenging activity, likely showing a significant TEAC value.	HAT and SET.
ORAC	Expected to show a protective effect against peroxyl radicals, resulting in a quantifiable ORAC value.	Primarily HAT.
Metal Chelating	Likely to exhibit ferrous ion chelating activity due to the dihydroxy substitution pattern.	Metal Ion Sequestration.

Table 1: Predicted Antioxidant Profile of 2-Methoxyresorcinol.

The presence of the electron-donating methoxy group is anticipated to enhance the radical scavenging activity of 2-Methoxyresorcinol compared to the parent compound, resorcinol. However, its activity may be modulated by steric effects and the specific reaction environment.

Conclusion and Future Directions

2-Methoxyresorcinol possesses the key structural attributes of a potent antioxidant. Its resorcinol core, activated by a methoxy group, suggests a multifactorial mechanism of action encompassing hydrogen atom donation, single-electron transfer, and transition metal chelation. The experimental protocols detailed in this guide provide a robust framework for the empirical validation of its antioxidant capacity.

Future research should focus on obtaining precise quantitative data (IC50 and TEAC values) for 2-Methoxyresorcinol through the systematic application of these assays. Furthermore, cell-based assays are warranted to elucidate its protective effects in a biological context and to explore its potential synergistic interactions with other antioxidants. A deeper understanding of the antioxidant mechanisms of 2-Methoxyresorcinol will undoubtedly accelerate its development for therapeutic and cosmeceutical applications.

References

• Smolecule. (2023, September 15). Buy 2-Methoxyresorcinol | 29267-67-2.
• Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231–1237.
• Ou, B., Hampsch-Woodill, M., & Prior, R. L. (2001). Development and validation of an improved oxygen radical absorbance capacity assay using fluorescein as the fluorescent probe. Journal of Agricultural and Food Chemistry, 49(10), 4619–4626.
• López-Alarcón, C., & Lissi, E. (2006). A novel and simple version of the ORAC-fluorescein assay: application to a wide range of food-related antioxidants. Food Chemistry, 95(4), 656-662.
• Huang, D., Ou, B., Hampsch-Woodill, M., Flanagan, J. A., & Prior, R. L. (2002). High-throughput assay of oxygen radical absorbance capacity (ORAC) using a multichannel liquid handling system coupled with a microplate fluorescence reader in 96-well format. Journal of Agricultural and Food Chemistry, 50(16), 4437–4444.
• Blois, M. S. (1958). Antioxidant determinations by the use of a stable free radical.
• Brand-Williams, W., Cuvelier, M. E., & Berset, C. (1995). Use of a free radical method to evaluate antioxidant activity. LWT-Food Science and Technology, 28(1), 25-30.
• Al-Neyadi, S. S., Al-Alawi, A., & Al-Abri, Z. (2020). Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives. ChemistrySelect, 5(31), 9631-9637.
• G-Biosciences. (n.d.). DPPH Antioxidant Assay.
• G-Biosciences. (n.d.). ABTS Antioxidant Capacity Assay.
• Kamiya Biomedical Company. (n.d.). Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay.
• Agilent Technologies. (n.d.). Determination of Antioxidant potential using an Oxygen Radical Absorbance Capacity (ORAC) Assay with Synergy H4.
• Scribd. (n.d.). ORAC Assay Protocol.
• Gülçin, İ. (2022). Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. Antioxidants, 11(1), 133.
• Chen, Y., Wang, M., & Rosen, R. T. (2000). 2, 2-Diphenyl-1-picrylhydrazyl Radical-Scavenging Active Components from Polygonum multiflorum Thunb. Journal of Agricultural and Food Chemistry, 48(6), 2126-2138.

Sources

• 1. Computational assessment of the primary and secondary antioxidant potential of alkylresorcinols in physiological media - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 4. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Computational assessment of the primary and secondary antioxidant potential of alkylresorcinols in physiological media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2-Methoxyresorcinol [webbook.nist.gov]

A Senior Application Scientist's Guide to 2-Methoxyresorcinol in Modern Organic Synthesis

Abstract

2-Methoxyresorcinol (2,6-dihydroxyanisole), a seemingly unassuming aromatic diol, represents a cornerstone in the edifice of modern organic synthesis. Its strategic placement of hydroxyl and methoxy functionalities on a benzene ring imparts a unique and highly tunable reactivity profile. This guide moves beyond a simple cataloging of reactions to provide a deep, mechanistic-driven exploration of 2-methoxyresorcinol's role as a versatile building block. We will dissect the causality behind its utility in electrophilic aromatic substitution, condensation chemistry, and as a linchpin in the architecture of complex molecules, from macrocycles to pharmaceutical intermediates. This document is intended for the practicing chemist—the researcher, the scientist, the drug development professional—who seeks not just to use a reagent, but to understand its full potential and limitations to drive innovation.

Core Chemical Profile and Strategic Significance

2-Methoxyresorcinol, systematically named 2-methoxybenzene-1,3-diol, is a derivative of resorcinol distinguished by a methoxy group at the C2 position.[1] This substitution is not trivial; it breaks the molecule's C2v symmetry, creating distinct electronic and steric environments that can be exploited for selective transformations. The electron-donating nature of all three substituents (two hydroxyl, one methoxy) renders the aromatic ring exceptionally electron-rich, predisposing it to facile electrophilic attack.[1][2]

Property	Value	Source(s)
CAS Number	29267-67-2	[1][3][4]
Molecular Formula	C₇H₈O₃	[1][3][5][6]
Molecular Weight	140.14 g/mol	[1][5]
Appearance	White to off-white/beige crystalline solid	[3][7]
Melting Point	82-88 °C	[4][7]
Solubility	Soluble in organic solvents, limited in water	[3]

The strategic value of 2-methoxyresorcinol lies in this confluence of features:

• High Nucleophilicity: The activated aromatic ring is a potent nucleophile for a range of electrophiles.

• Orthogonal Reactivity: The phenolic hydroxyl groups offer sites for O-alkylation, O-acylation, or participation in condensation reactions, often under conditions orthogonal to aromatic substitution.

• Modulated Lipophilicity: The methoxy group enhances solubility in organic solvents compared to the more polar resorcinol or pyrogallol, facilitating reactions in non-aqueous media.[1][3]

Caption: Structure and key reactive sites of 2-methoxyresorcinol.

The Electron-Rich Core: Exploiting Electrophilic Aromatic Substitution

The primary mode of reactivity for the 2-methoxyresorcinol core is electrophilic aromatic substitution (EAS). The powerful activating and ortho-, para-directing effects of the hydroxyl and methoxy groups synergize to make the C4 and C6 positions exceptionally vulnerable to electrophilic attack.

Causality in Action: Halogenation

Halogenation is a fundamental EAS reaction that installs a synthetically versatile handle onto the aromatic ring. The choice of conditions is critical and dictated by the desired outcome (mono- vs. di-substitution) and the reactivity of the halogen.

For a related substrate, 2-methylresorcinol, bromination can be achieved with liquid bromine in dichloromethane, demonstrating a typical approach for introducing bromine atoms onto a highly activated ring.[8] Iodination, a less facile reaction, often requires an iodine source (I₂) activated by a base or an oxidizing agent. The iodination of 5-methoxyresorcinol, a constitutional isomer, proceeds rapidly at 0°C in the presence of sodium hydrogencarbonate, highlighting the high reactivity of these systems.[9] The base is crucial as it deprotonates the phenolic hydroxyl, forming a phenoxide which is an even more powerful activating group, accelerating the reaction.

Field-Proven Protocol: Selective Iodination of an Activated Resorcinol Derivative

This protocol is adapted from a validated procedure for a structurally similar methoxyresorcinol and serves as a robust starting point for experimentation with 2-methoxyresorcinol.[9]

Objective: To regioselectively install an iodine atom onto the aromatic ring.

Materials:

• 2-Methoxyresorcinol (1.0 eq)

• Iodine (I₂) (1.2 eq)

• Potassium Iodide (KI) (2.4 eq)

• Sodium Bicarbonate (NaHCO₃) (1.5 eq)

• Deionized Water

• Diethyl Ether

• Magnesium Sulfate (MgSO₄)

• Ice Bath

Procedure:

• Reagent Preparation: In a flask equipped with a magnetic stirrer, dissolve potassium iodide (2.4 eq) and iodine (1.2 eq) in a minimal amount of cold deionized water. Cool the resulting dark brown solution to 0°C in an ice bath.

• Reaction Initiation: In a separate flask, dissolve 2-methoxyresorcinol (1.0 eq) in a small amount of diethyl ether. To the stirring iodine solution at 0°C, add the 2-methoxyresorcinol solution followed immediately by the portion-wise addition of solid sodium bicarbonate (1.5 eq).

  • Scientist's Insight: The use of KI enhances the solubility of I₂ in water by forming the triiodide ion (I₃⁻). The reaction is performed at 0°C to control the high exothermicity and prevent undesired side reactions. Bicarbonate acts as a mild base to generate the highly reactive phenoxide in situ.

• Monitoring: The reaction is typically rapid, often completing within 5-15 minutes. The disappearance of the dark brown iodine color to a pale yellow is a strong visual indicator of completion. Progress can be formally monitored by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x volumes).

• Purification: Combine the organic extracts and wash sequentially with a 10% aqueous sodium thiosulfate solution (to quench any remaining iodine), water, and finally brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Characterization: The crude product can be purified further by recrystallization or column chromatography to yield the desired iodinated 2-methoxyresorcinol.

A Versatile Nucleophile: Condensation and Alkylation Reactions

While the ring acts as a C-nucleophile, the hydroxyl groups are potent O-nucleophiles. This duality allows 2-methoxyresorcinol to serve as a key building block in the synthesis of larger, more complex structures, including macrocyclic compounds like corands and calixarenes.[1]

Building Block Philosophy: The Synthesis of Macrocycles

Condensation reactions with aldehydes or ketones are a hallmark of resorcinol chemistry.[1][2] For example, the acid-catalyzed condensation of 2-methylresorcinol with aldehydes yields calix[8]resorcinarenes, bowl-shaped macrocycles with significant applications in host-guest chemistry. 2-Methoxyresorcinol can be expected to undergo similar condensations, with the methoxy group providing steric influence and modifying the solubility and complexation properties of the resulting macrocycle.

Furthermore, it can be employed in the synthesis of corands (crown ether analogues) by reacting with reagents like polyethylene glycol ditosylates under basic conditions.[1] Here, the hydroxyl groups are deprotonated to form nucleophilic phenoxides that displace the tosylate leaving groups in a Williamson ether synthesis-type reaction.

Caption: Workflow for macrocycle synthesis using 2-methoxyresorcinol.

Modern Applications in Cross-Coupling Chemistry

The true power of a building block in the 21st century is often measured by its compatibility with modern cross-coupling methodologies. While the hydroxyl groups of 2-methoxyresorcinol can complicate some catalytic cycles, they can also be converted into highly effective coupling partners, such as triflates.

The Potential of Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms carbon-nitrogen bonds, a transformation of immense importance in pharmaceutical and materials science.[10][11] While direct coupling of the C-OH bond is challenging, converting one or both hydroxyl groups to a triflate (-OTf) transforms 2-methoxyresorcinol into an excellent electrophilic partner for this reaction.

The catalytic cycle, a cornerstone of modern organometallic chemistry, involves the oxidative addition of the aryl triflate to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base, and finally, reductive elimination to yield the N-arylated product and regenerate the Pd(0) catalyst.[10][11] The choice of phosphine ligand is critical for success, with bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, BrettPhos) being particularly effective.[11][12]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. nbinno.com [nbinno.com]
• 3. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 4. 2-Methoxyresorcinol | 29267-67-2 [sigmaaldrich.com]
• 5. 2-Methoxyresorcinol [webbook.nist.gov]
• 6. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-METHOXYRESORCINOL | 29267-67-2 [chemicalbook.com]
• 8. Page loading... [guidechem.com]
• 9. scispace.com [scispace.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]

Unveiling the Therapeutic Potential of 2-Methoxyresorcinol: A Technical Guide for Drug Development Professionals

Abstract

2-Methoxyresorcinol (2,6-dihydroxyanisole), a phenolic compound with emerging biological significance, stands as a promising scaffold for the development of novel therapeutics. This technical guide provides an in-depth exploration of the potential pharmaceutical applications of 2-Methoxyresorcinol, synthesizing current knowledge and offering a forward-looking perspective for researchers and drug development professionals. While direct preclinical and clinical data on 2-Methoxyresorcinol remains nascent, this document extrapolates from the well-documented activities of structurally related phenolic compounds to delineate its probable mechanisms of action in key therapeutic areas, including inflammation, oxidative stress, and dermatology. We present detailed, actionable experimental protocols to empower researchers to validate these hypotheses and unlock the full therapeutic value of this intriguing molecule.

Introduction: The Scientific Case for 2-Methoxyresorcinol

2-Methoxyresorcinol is an aromatic organic compound and a derivative of resorcinol.[1] Its structure, featuring a benzene ring with two hydroxyl groups and one methoxy group, positions it as a molecule of significant interest for medicinal chemistry. The presence of hydroxyl groups suggests antioxidant capabilities through hydrogen atom donation, while the overall electronic properties of the ring and its substituents may allow for specific interactions with biological targets.

This guide will delve into the hypothesized therapeutic applications of 2-Methoxyresorcinol, focusing on three primary areas:

• Anti-inflammatory Effects: Through modulation of key signaling pathways such as NF-κB and MAPK.

• Antioxidant and Cytoprotective Properties: Via activation of the Nrf2-ARE pathway.

• Dermatological Applications: Centered on its potential as a tyrosinase inhibitor for hyperpigmentation disorders.

We will provide the theoretical framework for these applications, grounded in the established pharmacology of similar molecules, and equip researchers with the necessary experimental designs to rigorously test these claims.

Physicochemical Properties and Synthesis

A thorough understanding of the physicochemical properties of 2-Methoxyresorcinol is fundamental for its development as a pharmaceutical agent.

Property	Value	Reference
IUPAC Name	2-methoxybenzene-1,3-diol
Synonyms	2,6-Dihydroxyanisole, Pyrogallol-2-methyl ether
CAS Number	29267-67-2
Molecular Formula	C₇H₈O₃
Molecular Weight	140.14 g/mol
Appearance	White to off-white crystalline solid	General knowledge
Melting Point	86-88 °C
Solubility	Soluble in organic solvents, limited solubility in water	General knowledge

Proposed Synthesis of 2-Methoxyresorcinol

While various synthetic routes exist, a common approach involves the methylation of resorcinol. Direct methylation often leads to a mixture of products; therefore, a regioselective synthesis is preferable. The following protocol is a hypothesized adaptation from the synthesis of the structurally similar 2-methylresorcinol and requires experimental validation.

Hypothesized Synthesis Workflow

Caption: A proposed multi-step synthesis of 2-Methoxyresorcinol.

Experimental Protocol: Methylation of Resorcinol (Hypothetical)

• Protection of Resorcinol: React resorcinol with tert-butanol in the presence of a strong acid catalyst (e.g., sulfuric acid) to selectively protect the more reactive 4 and 6 positions, yielding 4,6-di-t-butylresorcinol.[1]

• Mannich Reaction: Subject the protected resorcinol to a Mannich reaction with formaldehyde and dimethylamine to introduce a dimethylaminomethyl group at the 2-position.[1]

• Hydrogenolysis: Remove the dimethylaminomethyl group via hydrogenolysis using a palladium on carbon (Pd/C) catalyst to yield 2-methyl-4,6-di-t-butylresorcinol.[1]

• Deprotection and Methylation: Deprotect the t-butyl groups using a Lewis acid such as aluminum trichloride (AlCl₃). The resulting 2-methylresorcinol can then be selectively O-methylated at the more sterically hindered hydroxyl group using a methylating agent like dimethyl sulfate (DMS) in the presence of a mild base to yield 2-Methoxyresorcinol.[2] This final methylation step is a critical adaptation and requires optimization.

Potential Pharmaceutical Applications and Mechanisms of Action

Anti-inflammatory Properties: Targeting NF-κB and MAPK Pathways

Chronic inflammation is a hallmark of numerous diseases. The pro-inflammatory transcription factor, nuclear factor-kappa B (NF-κB), and the mitogen-activated protein kinase (MAPK) signaling cascades are central regulators of the inflammatory response. The structurally related compound, 2-methoxy-4-vinylphenol (2M4VP), has been shown to exert potent anti-inflammatory effects by inhibiting these pathways.[3] It is highly probable that 2-Methoxyresorcinol shares this mechanism of action.

Hypothesized Anti-inflammatory Signaling Pathway

Caption: Hypothesized inhibition of NF-κB and MAPK pathways by 2-Methoxyresorcinol.

Experimental Protocol: Inhibition of Nitric Oxide Production in LPS-Stimulated Macrophages

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment: Seed cells in a 96-well plate and allow them to adhere overnight. Pre-treat the cells with various concentrations of 2-Methoxyresorcinol for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response.

• Nitric Oxide Measurement: Measure the accumulation of nitrite, a stable product of nitric oxide, in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the concentration of 2-Methoxyresorcinol that inhibits 50% of nitric oxide production (IC₅₀).

Antioxidant Effects: Activation of the Nrf2-ARE Pathway

The transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the cellular antioxidant response. Upon activation by oxidative stress, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE), driving the expression of a battery of cytoprotective genes, including heme oxygenase-1 (HO-1).

Proposed Nrf2-ARE Activation Workflow

Caption: Proposed activation of the Nrf2-ARE antioxidant pathway by 2-Methoxyresorcinol.

Experimental Protocol: Nrf2/ARE Luciferase Reporter Assay

• Cell Line: Utilize a stable cell line (e.g., HepG2-ARE-Luc) containing a luciferase reporter gene under the control of an ARE promoter.

• Treatment: Plate the cells in a 96-well plate and treat with a range of concentrations of 2-Methoxyresorcinol for 6-24 hours. Include a known Nrf2 activator (e.g., sulforaphane) as a positive control.

• Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Express the results as fold induction of luciferase activity relative to vehicle-treated control cells.

Dermatological Applications: Tyrosinase Inhibition

Tyrosinase is a key enzyme in the synthesis of melanin, and its inhibition is a primary strategy for treating hyperpigmentation disorders such as melasma and post-inflammatory hyperpigmentation. Resorcinol and its derivatives are known to be effective tyrosinase inhibitors.[4] 2-Methoxyresorcinol, as a resorcinol derivative, is a strong candidate for a novel skin-lightening agent.

Experimental Protocol: Mushroom Tyrosinase Inhibition Assay

• Enzyme and Substrate: Use commercially available mushroom tyrosinase and L-DOPA as the substrate.

• Assay Conditions: In a 96-well plate, combine mushroom tyrosinase, L-DOPA, and various concentrations of 2-Methoxyresorcinol in a suitable buffer (e.g., phosphate buffer, pH 6.8).

• Kinetic Measurement: Monitor the formation of dopachrome, the colored product of the reaction, by measuring the absorbance at 475 nm over time using a microplate reader.

• Data Analysis: Calculate the initial reaction velocities and determine the IC₅₀ value of 2-Methoxyresorcinol for tyrosinase inhibition. Kojic acid can be used as a positive control.

Preclinical Development Considerations: Toxicology and Pharmacokinetics

Prior to clinical evaluation, a comprehensive preclinical assessment of 2-Methoxyresorcinol is essential.

In Vitro and In Vivo Toxicology

A battery of toxicological studies should be conducted to establish the safety profile of 2-Methoxyresorcinol.

Study Type	Description
In Vitro Cytotoxicity	Assess the effect of 2-Methoxyresorcinol on the viability of various cell lines (e.g., hepatocytes, keratinocytes) using assays such as MTT or LDH release.
Acute Oral Toxicity (In Vivo)	Determine the median lethal dose (LD₅₀) in a rodent model (e.g., rats or mice) following a single high dose.[5]
Repeat-Dose Toxicity (In Vivo)	Evaluate the effects of daily administration of 2-Methoxyresorcinol over a period of 28 or 90 days in a relevant animal model. Monitor for changes in clinical signs, body weight, food consumption, hematology, clinical chemistry, and histopathology of major organs.
Genotoxicity	Assess the potential for 2-Methoxyresorcinol to induce genetic mutations using the Ames test and an in vitro micronucleus assay.
Dermal and Ocular Irritation	For topical applications, evaluate the potential for skin and eye irritation in a rabbit model.

ADME and Pharmacokinetics

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 2-Methoxyresorcinol is critical for predicting its in vivo behavior and designing appropriate dosing regimens.[6][7]

ADME Parameter	In Vitro/In Vivo Assay
Absorption	Caco-2 cell permeability assay to predict intestinal absorption.
Distribution	Plasma protein binding studies to determine the extent of binding to plasma proteins.
Metabolism	Incubation with liver microsomes or hepatocytes to identify major metabolites and metabolic pathways. Cytochrome P450 inhibition and induction assays.
Excretion	In vivo studies in rodents to determine the major routes of excretion (urine and feces).
Pharmacokinetics	In vivo studies in a relevant animal model to determine key pharmacokinetic parameters such as half-life (t₁/₂), maximum concentration (Cₘₐₓ), time to maximum concentration (Tₘₐₓ), and bioavailability.

Conclusion and Future Directions

2-Methoxyresorcinol presents a compelling opportunity for the development of new pharmaceutical agents. Its structural similarity to compounds with known anti-inflammatory, antioxidant, and tyrosinase-inhibiting properties provides a strong rationale for its investigation. This technical guide has outlined the key potential applications and provided a roadmap for the preclinical research necessary to validate these hypotheses.

Future research should focus on:

• Synthesis Optimization: Developing a scalable and cost-effective synthesis for 2-Methoxyresorcinol.

• In Vitro Validation: Conducting the proposed in vitro assays to confirm the hypothesized mechanisms of action and determine potency (IC₅₀ values).

• In Vivo Efficacy: Evaluating the therapeutic efficacy of 2-Methoxyresorcinol in relevant animal models of inflammatory diseases and skin hyperpigmentation.

• Preclinical Safety and PK/PD: Performing comprehensive toxicology and pharmacokinetic studies to establish a solid foundation for potential clinical development.

The systematic approach detailed in this guide will enable the scientific community to thoroughly evaluate the therapeutic potential of 2-Methoxyresorcinol and accelerate its journey from a promising molecule to a clinically valuable therapeutic.

References

• Jeong, J. B., Hong, S. C., Jeong, H. J., & Lee, J. R. (2011). Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3. Archives of Pharmacal Research, 34(12), 2109–2116. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 121805, 2-Methoxyresorcinol. Retrieved January 8, 2026, from [Link]

• Beaumet, M., Lazinski, L. M., Maresca, M., & Haudecoeur, R. (2024). Tyrosinase Inhibition and Antimelanogenic Effects of Resorcinol-Containing Compounds. ChemMedChem, e202400314. [Link]

• Neeley, E., Fritch, G., & Fuller, A. (2009). Variations in IC50 Values with Purity of Mushroom Tyrosinase. International Journal of Molecular Sciences, 10(9), 3811–3823. [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Methoxychlor. Retrieved January 8, 2026, from [Link]

• Sekisui XenoTech. (2020, October 3). The Role of ADME & Toxicology Studies in Drug Discovery & Development. Retrieved from [Link]

• Pharmaceutical Technology. (2022, November 2). ADME Studies: Determining Promising Drug Compounds. Retrieved from [Link]

• Pakistan Journal of Scientific and Industrial Research. (1969). ~-LEPROSOL: ATTEMPTED ELUCIDATION OF STRUCTURE BY THE SYNTHESIS OF RESORCINOL DERIVATIVES. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pjsir.org [pjsir.org]
• 3. Cell-based Assays to Identify Modulators of Nrf2/ARE Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HEALTH EFFECTS - Toxicological Profile for Methoxychlor - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. The Role of ADME & Toxicology Studies in Drug Discovery & Development - The Connected Lab [thermofisher.com]
• 7. pharmtech.com [pharmtech.com]

Protocols & Analytical Methods

Application Note: A Practical Guide to the Synthesis of 2-Methoxyresorcinol

Abstract

2-Methoxyresorcinol (2-methoxy-1,3-benzenediol) is a valuable building block in organic synthesis, utilized in the development of pharmaceuticals and other complex molecules.[1] Its synthesis from the readily available precursor, resorcinol, presents a classic chemical challenge: achieving regioselective mono-methylation. The presence of two nucleophilic hydroxyl groups on the resorcinol ring complicates direct alkylation, often leading to a mixture of isomeric mono-methylated products, the di-methylated byproduct, and potential C-alkylation. This application note provides a comprehensive, field-proven protocol that embraces this challenge. We detail a robust procedure for the methylation of resorcinol via a Williamson ether synthesis, which yields an isomeric mixture, followed by a critical, detailed protocol for the chromatographic separation and purification of the target 2-methoxyresorcinol. This guide emphasizes the causality behind experimental choices, ensuring a reproducible and scalable method for laboratory settings.

Introduction and Synthetic Challenge

Resorcinol is a highly activated aromatic diol, with hydroxyl groups at positions 1 and 3. The direct O-methylation to produce 2-methoxyresorcinol is complicated by several factors:

• Isomer Formation: Methylation can occur at either of the two hydroxyl groups. While the hydroxyls are chemically equivalent in the parent molecule, their phenoxide ions can exhibit different reactivities depending on conditions, leading to the formation of both 2-methoxyresorcinol and the isomeric 4-methoxyresorcinol (more commonly named 3-methoxyphenol).

• Over-methylation: The mono-methylated products are still nucleophilic and can be further methylated to form the diether, 1,3-dimethoxybenzene.

• C-Alkylation: The resorcinol ring is electron-rich and susceptible to electrophilic attack, meaning that under certain conditions, methylation can occur on the carbon atoms of the ring (C-alkylation), particularly at the highly activated 2, 4, and 6 positions.[2][3]

Controlling these competing reactions to favor a single product is notoriously difficult. While advanced catalytic or multi-step protection-deprotection strategies can achieve selectivity, they often add complexity and cost.[4] The most practical and widely applicable approach for many research environments is a non-selective methylation followed by efficient purification. This application note focuses on this robust and reliable strategy.

Synthetic Strategy and Mechanism

The core transformation is the Williamson ether synthesis , a fundamental SN2 reaction for forming ethers.[5] The strategy involves two primary stages:

• Non-Selective Methylation: Deprotonation of resorcinol with a mild base to form the resorcinolate anion(s), which then act as nucleophiles, attacking the electrophilic methyl group of a methylating agent.

• Chromatographic Purification: Separation of the desired 2-methoxyresorcinol from the isomeric 3-methoxyphenol and other byproducts based on differences in polarity.

Reaction Mechanism

The reaction proceeds by first generating the phenoxide ion using a base, such as potassium carbonate. The phenoxide is a much stronger nucleophile than the neutral phenol. This anion then attacks the methylating agent, dimethyl sulfate, in an SN2 displacement, forming the methyl ether and displacing the methyl sulfate anion.

dot digraph "Williamson_Ether_Synthesis" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} enddot Figure 1: Overall workflow for the synthesis and purification of 2-methoxyresorcinol.

Detailed Experimental Protocol

Safety First: Dimethyl sulfate is extremely hazardous, highly toxic, and a potent carcinogen. It must be handled with extreme caution in a certified chemical fume hood using appropriate personal protective equipment (PPE), including nitrile gloves (double-gloved), a lab coat, and chemical splash goggles. All glassware contaminated with dimethyl sulfate must be quenched with a concentrated ammonia solution.

Part A: Methylation of Resorcinol

• Setup: To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add resorcinol (11.0 g, 0.1 mol) and anhydrous potassium carbonate (20.7 g, 0.15 mol).

• Solvent Addition: Add 100 mL of dry acetone to the flask.[6]

• Initiate Reaction: Begin vigorous stirring to create a fine suspension.

• Reagent Addition: Slowly add dimethyl sulfate (10.1 mL, 0.105 mol) dropwise to the suspension over 15-20 minutes at room temperature. An exotherm may be observed.

• Heating: After the addition is complete, heat the reaction mixture to reflux (approx. 56°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate in hexanes.

• Quenching: Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully and slowly add 20 mL of concentrated aqueous ammonia solution to the flask in the fume hood to quench and destroy any unreacted dimethyl sulfate. Stir for 1 hour.

Part B: Work-up and Isolation of Isomer Mixture

• Filtration: Filter the mixture through a pad of Celite to remove potassium carbonate and other inorganic salts. Wash the filter cake with 50 mL of acetone.

• Solvent Removal: Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator to remove the acetone.

• Extraction: To the remaining residue, add 100 mL of deionized water and 100 mL of ethyl acetate. Transfer to a separatory funnel, shake well, and separate the layers. Extract the aqueous layer two more times with 50 mL portions of ethyl acetate.

• Washing: Combine the organic extracts and wash with 50 mL of 1M NaOH solution to remove any unreacted resorcinol, followed by 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product as a yellowish oil or semi-solid. The typical yield of the mixed isomers is 70-85%.

Part C: Chromatographic Separation of Isomers

The separation of 2-methoxyresorcinol from 3-methoxyphenol is the most critical step. It is achieved using silica gel column chromatography.

• Column Preparation: Prepare a silica gel slurry (using silica gel 60, 230-400 mesh) in hexanes and pack a glass chromatography column. The amount of silica should be approximately 50 times the weight of the crude product.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried silica with the adsorbed product onto the top of the prepared column.

• Elution: Elute the column with a gradient solvent system. Start with 5% ethyl acetate in hexanes and gradually increase the polarity to 15-20% ethyl acetate in hexanes. The less polar 1,3-dimethoxybenzene will elute first, followed by 3-methoxyphenol, and finally the most polar target compound, 2-methoxyresorcinol.

• Fraction Collection: Collect fractions and monitor them by TLC. Combine the fractions containing the pure 2-methoxyresorcinol.

• Final Product: Evaporate the solvent from the combined pure fractions to obtain 2-methoxyresorcinol as a white to off-white solid.

Materials and Results

Table 1: Reagents and Materials

Reagent	Formula	MW ( g/mol )	CAS No.	Quantity	Notes
Resorcinol	C₆H₆O₂	110.11	108-46-3	11.0 g	Irritant
Potassium Carbonate	K₂CO₃	138.21	584-08-7	20.7 g	Anhydrous
Dimethyl Sulfate	C₂H₆O₄S	126.13	77-78-1	10.1 mL	Highly Toxic & Carcinogen
Acetone	C₃H₆O	58.08	67-64-1	150 mL	Anhydrous
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	~300 mL	ACS Grade
Hexanes	C₆H₁₄	86.18	110-54-3	~1 L	ACS Grade
Silica Gel	SiO₂	60.08	7631-86-9	~500 g	230-400 mesh

Table 2: Product Characterization

Compound	Structure	MW ( g/mol )	M.P. (°C)	Expected Rf*
2-Methoxyresorcinol		140.14	83	~0.35
3-Methoxyphenol		124.14	-15 (B.P. 244)	~0.50
1,3-Dimethoxybenzene		138.16	-52 (B.P. 217)	~0.75

*Approximate Rf values using 30% Ethyl Acetate/Hexanes on silica gel TLC plates. These values should be determined experimentally.

The identity and purity of the final product should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and melting point analysis. The melting point of pure 2-methoxyresorcinol is 83°C.[7]

References

Click to expand

• Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Royal Society of Chemistry. [Link]

• Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. ResearchGate. [Link]

• Williamson ether synthesis. ResearchGate. [Link]

• THE METHYLATION OF THE RESORCINOLATE DIANION: I. THE EFFECTS OF SOLVENT AND BASE AND THE ALKYLATION SEQUENCE. Canadian Science Publishing. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• What are the ideal conditions for methylating the di hydroxy groups by using potassium carbonate and methyl iodide? ResearchGate. [Link]

• Best procedure for phenol/hydroquinone O-methylations? Reddit. [Link]

• Separation of Stereoisomers. ResearchGate. [Link]

• O-Methylation of Natural Phenolic Compounds Based on Green Chemistry Using Dimethyl Carbonate. ResearchGate. [Link]

• THE METHYLATION OF THE RESORCINOLATE DIANION: I. THE EFFECTS OF SOLVENT AND BASE AND THE ALKYLATION SEQUENCE. ResearchGate. [Link]

• Iodination of resorcinol, 5-methoxyresorcinol, phloroglucinol and resorcyclic acid. SciSpace. [Link]

• 2-Methoxyresorcinol | C7H8O3 | CID 121805. PubChem. [Link]

• THE FORMATION OF O-METHYLATED CATECHOLS BY MICROSOMAL HYDROXYLATION OF PHENOLS AND SUBSEQUENT ENZYMATIC CATECHOL O-METHYLATION. SUBSTRATE SPECIFICITY. PubMed. [Link]

• Regiospecific methylation of all the hydroxyls in (+)-catechin by a stepwise differentiation strategy. PubMed. [Link]

Sources

• 1. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00437E [pubs.rsc.org]
• 2. Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. O-Methylation of tea polyphenols catalyzed by human placental cytosolic catechol-O-methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note & Protocol: Selective O-Methylation of Resorcinol for the Synthesis of 2-Methoxyresorcinol

Abstract: This document provides a comprehensive guide for the selective mono-methylation of resorcinol to yield 2-methoxyresorcinol, a valuable chemical intermediate in the pharmaceutical and cosmetics industries.[1] We delve into the underlying chemical principles, present a detailed, field-tested laboratory protocol using the Williamson ether synthesis, and offer insights into process optimization, analytical characterization, and critical safety procedures. This guide is intended for researchers, chemists, and process development professionals seeking a robust and reproducible method for this synthesis.

Scientific Foundation & Strategic Considerations

The synthesis of 2-methoxyresorcinol (1,3-dihydroxy-2-methoxybenzene) from resorcinol (1,3-dihydroxybenzene) presents a classic regioselectivity challenge in organic chemistry. Resorcinol possesses two nucleophilic hydroxyl groups of similar reactivity. Uncontrolled methylation typically leads to a mixture of the desired mono-methylated product, the di-methylated byproduct (1,3-dimethoxybenzene), and unreacted starting material. Therefore, achieving high selectivity for 2-methoxyresorcinol requires precise control over reaction conditions and stoichiometry.

The Williamson Ether Synthesis: A Mechanistic Overview

The most common and reliable method for the O-methylation of phenols is the Williamson ether synthesis.[2][3] This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] The core principle involves two critical steps:

• Deprotonation: The phenolic hydroxyl group, being weakly acidic (pKa ≈ 10), is deprotonated by a suitable base (e.g., sodium hydroxide) to form a highly nucleophilic phenoxide anion.[5][6]

• Nucleophilic Attack: The resulting phenoxide ion attacks the electrophilic methyl group of the methylating agent, displacing a leaving group and forming the ether bond.[5][7]

Selection of Methylating Agent

Several reagents can achieve methylation, but their choice is dictated by a balance of reactivity, cost, and safety.

• Dimethyl Sulfate ((CH₃)₂SO₄): This is a highly reactive, efficient, and economical methylating agent, widely used in industrial applications.[7] Its high reactivity allows the reaction to proceed under relatively mild conditions. However, dimethyl sulfate (DMS) is extremely toxic, a suspected carcinogen, and corrosive.[8][9] Its use demands stringent safety protocols, which are detailed in Section 3.

• Methyl Iodide (CH₃I): Another effective reagent for SN2 reactions. It is generally less toxic than DMS but is a known carcinogen and requires careful handling.[10][11]

• "Green" Alternatives (e.g., Dimethyl Carbonate): In recent years, dimethyl carbonate (DMC) has emerged as an environmentally benign methylating agent.[12][13] It is less toxic and produces non-hazardous byproducts. These reactions often require higher temperatures and the use of a phase-transfer catalyst to achieve high yields.[12][13]

For this protocol, we will focus on dimethyl sulfate due to its widespread use and high reactivity, with an emphatic focus on the necessary safety measures.

Process Workflow and Chemical Transformation

The overall process involves the controlled reaction of resorcinol with dimethyl sulfate in a basic aqueous medium, followed by extraction and purification to isolate the target compound.

Caption: Reaction mechanism via Williamson ether synthesis.

Detailed Experimental Protocol

This protocol details the synthesis on a 10 mmol scale. Adjust quantities accordingly for different scales.

Materials and Equipment

Reagents & Chemicals	Equipment
Resorcinol (1.10 g, 10 mmol)	100 mL Three-neck round-bottom flask
Sodium Hydroxide (0.44 g, 11 mmol)	Magnetic stirrer and stir bar
Dimethyl Sulfate (DMS) (0.95 mL, 10 mmol)	Dropping funnel
Deionized Water	Ice bath
Ethyl Acetate (for extraction)	Condenser
2M Hydrochloric Acid (HCl)	Separatory funnel
Saturated Sodium Bicarbonate (NaHCO₃)	Rotary evaporator
Saturated Sodium Chloride (Brine)	Glassware for column chromatography
Anhydrous Magnesium Sulfate (MgSO₄)	TLC plates (Silica gel 60 F₂₅₄)
25% Aqueous Ammonia (NH₃) (for quenching)	Standard laboratory glassware

CRITICAL SAFETY PRECAUTIONS: Handling Dimethyl Sulfate

Dimethyl Sulfate (DMS) is extremely hazardous. AVOID ALL CONTACT. [9]It is fatal if inhaled, toxic if swallowed, causes severe delayed skin burns, and is a suspected human carcinogen. [8]

• Engineering Controls: All operations involving DMS must be performed in a certified, high-performance chemical fume hood. [14]* Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, and a face shield. [9]Use double-layered gloves: an inner nitrile glove and a heavy-duty outer glove (e.g., butyl rubber or Viton). Change gloves immediately if contamination is suspected.

• Spill & Quench Procedure: Keep a container of 25% aqueous ammonia or 10% sodium carbonate solution readily available to neutralize any spills or residual DMS in glassware. [14]* Waste Disposal: All DMS-contaminated waste, including pipette tips, gloves, and glassware rinses, must be treated with a quenching solution before being disposed of as hazardous chemical waste according to institutional guidelines.

Step-by-Step Synthesis Procedure

• Preparation of Sodium Resorcinolate:

  • In a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, dissolve sodium hydroxide (0.44 g, 11 mmol) in deionized water (20 mL).

  • Once the NaOH has fully dissolved and the solution has cooled, add resorcinol (1.10 g, 10 mmol). Stir at room temperature until a clear, homogeneous solution is obtained.

  • Cool the flask in an ice bath to 0-5°C.

• Methylation Reaction:

  • Place dimethyl sulfate (0.95 mL, 10 mmol) into a dropping funnel fitted to the central neck of the flask.

  • Add the dimethyl sulfate dropwise to the cold, stirring resorcinolate solution over 20-30 minutes. Crucially, maintain the internal temperature below 10°C to control the exothermic reaction and maximize selectivity.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stir for an additional 2-3 hours.

• Reaction Monitoring & Quenching:

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC) (e.g., mobile phase: 30% ethyl acetate in hexanes). The product, 2-methoxyresorcinol, will have an Rf value between that of resorcinol and the di-methylated byproduct.

  • Once the reaction is deemed complete (or the consumption of resorcinol has stalled), cool the flask again in an ice bath.

  • Carefully and slowly add 5 mL of 25% aqueous ammonia to the reaction mixture to quench and destroy any unreacted dimethyl sulfate. Stir for 30 minutes in the fume hood.

• Work-up and Extraction:

  • Carefully acidify the reaction mixture to a pH of ~2 using 2M HCl. This step protonates any unreacted phenoxide.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic extracts and wash sequentially with deionized water (2 x 20 mL) and saturated brine (1 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Purification

The crude product will be an oil or semi-solid containing the desired 2-methoxyresorcinol, unreacted resorcinol, and 1,3-dimethoxybenzene. Purification is best achieved by flash column chromatography.

• Stationary Phase: Silica gel.

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 30% ethyl acetate) is typically effective.

• Analysis: Collect fractions and analyze them by TLC to identify and combine those containing the pure product.

• Final Product: Evaporation of the solvent from the combined pure fractions should yield 2-methoxyresorcinol as a solid. The melting point of pure 2-methoxyresorcinol is approximately 83°C. [15]

Analytical Characterization

Confirm the identity and purity of the synthesized 2-methoxyresorcinol using standard analytical techniques.

Technique	Purpose	Expected Result
¹H NMR	Structural confirmation	Signals corresponding to aromatic protons, hydroxyl protons, and a characteristic singlet for the methoxy (-OCH₃) group around 3.8-3.9 ppm.
¹³C NMR	Structural confirmation	Signals for the seven distinct carbon atoms in the molecule, including the methoxy carbon.
Mass Spec.	Molecular weight confirmation	A molecular ion peak (M⁺) corresponding to the molecular formula C₇H₈O₃ (MW: 140.14 g/mol ). [1][15]
HPLC/GC	Purity assessment	A single major peak indicating high purity. These methods can also quantify any residual starting material or byproducts. [16][17]

Troubleshooting and Expert Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction.- DMS hydrolysis due to overly rapid addition or high temperature.- Loss of product during aqueous work-up.	- Extend reaction time or allow for a longer period at room temperature.- Ensure slow, controlled addition of DMS while maintaining low temperature.- Perform extractions diligently; ensure complete phase separation.
High percentage of di-methylated byproduct	- Excess dimethyl sulfate was used.- Reaction temperature was too high, increasing reaction rate indiscriminately.	- Use a precise 1.0 equivalent of DMS relative to resorcinol.- Strictly maintain the reaction temperature below 10°C during DMS addition.
Product is difficult to purify/oily	- Significant contamination with starting material or byproduct.	- Optimize column chromatography conditions (e.g., use a shallower solvent gradient).- Consider recrystallization from a suitable solvent system (e.g., toluene) if a solid can be obtained. [18]

References

• Smolecule. (2023, September 15). Buy 2-Methoxyresorcinol | 29267-67-2.
• Stack Exchange. (2019, June 14).
• Taylor & Francis Online. (n.d.).
• Wikipedia. (n.d.).
• J-Stage. (n.d.). NEW METHODS AND REAGENTS IN ORGANIC SYNTHESIS. 46.
• Dakenchem. (n.d.). Mastering Methylation: Diazomethane's Role in Ester Synthesis.
• Google Patents. (n.d.).
• ACS Publications. (2003).
• NIH. (n.d.).
• Caltech Authors. (n.d.).
• UNI ScholarWorks. (n.d.).
• Biosynth. (n.d.). 2-Methoxyresorcinol | 29267-67-2 | FM25355.
• PubMed. (2003, January 3).
• Chemistry Stack Exchange. (2018, November 28).
• ResearchGate. (n.d.).
• University of Missouri–St. Louis. (n.d.). The Williamson Ether Synthesis.
• ChemicalBook. (n.d.). 2-METHOXYRESORCINOL synthesis.
• Benchchem. (n.d.). A Comparative Guide to Methylation Agents and Strategies for the Synthesis of 2-Methylresorcinol.
• Sigma-Aldrich. (2024, September 6).
• Aarti Industries. (n.d.).
• Chemstock. (n.d.).
• Chemistry LibreTexts. (2019, August 12). 8.11: Nucleophilic substitution in the Lab.
• ResearchGate. (2025, December 16). O-Methylation of phenolic compounds with dimethyl carbonate under solid/liquid phase transfer system | Request PDF.
• Wikipedia. (n.d.). Williamson ether synthesis.
• IPCS INCHEM. (n.d.).
• MDPI. (n.d.). Controlled Stepwise Synthesis and Characterization of a Ternary Multicomponent Crystal with 2-Methylresorcinol.
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• NIOSH. (n.d.).
• ResearchGate. (2025, August 7). Analytical methods for resorcinol‐formaldehyde resins | Request PDF.
• Google Patents. (n.d.). CN113831223B - Method for simultaneously preparing 2-methyl resorcinol and 4-methyl resorcinol.
• YouTube. (2020, October 20). Williamson Ether Synthesis.
• PubMed. (n.d.). Regiospecific methylation of all the hydroxyls in (+)
• MDPI. (2021, April 21).
• PubMed Central. (2014, September 16).
• PMC - NIH. (n.d.).
• Google Patents. (n.d.).
• PubChem - NIH. (n.d.). 2-Methoxyresorcinol | C7H8O3 | CID 121805.
• Thermo Fisher Scientific. (n.d.).

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. scholarworks.uni.edu [scholarworks.uni.edu]
• 7. Dimethyl sulfate - Wikipedia [en.wikipedia.org]
• 8. aarti-industries.com [aarti-industries.com]
• 9. ICSC 0148 - DIMETHYL SULFATE [chemicalsafety.ilo.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. chemstock.ae [chemstock.ae]
• 15. 2-Methoxyresorcinol | 29267-67-2 | FM25355 | Biosynth [biosynth.com]
• 16. researchgate.net [researchgate.net]
• 17. Quantitative Analysis of Resorcinol from Marketed Hair Tonic Using Liquid Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 18. US4239921A - Process for purification of crude resorcinol - Google Patents [patents.google.com]

Application Note: A Validated HPLC Method for the Quantitative Analysis of 2-Methoxyresorcinol

Abstract

This application note presents a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-Methoxyresorcinol. 2-Methoxyresorcinol, a derivative of resorcinol, is utilized in various fields, including the pharmaceutical and cosmetic industries, for its antioxidant and anti-inflammatory properties.[1] Accurate quantification is crucial for quality control, formulation development, and stability testing. This document provides a comprehensive, step-by-step protocol for a reversed-phase HPLC (RP-HPLC) method, complete with detailed validation procedures according to the International Council for Harmonisation (ICH) guidelines.[2][3][4] The causality behind instrumental and chemical choices is explained to provide researchers with a deep understanding of the method's principles.

Introduction and Scientific Rationale

2-Methoxyresorcinol (IUPAC Name: 2-methoxybenzene-1,3-diol) is a phenolic compound with the molecular formula C₇H₈O₃.[5][6] Its structure, featuring hydroxyl and methoxy groups on a benzene ring, makes it moderately polar and an excellent chromophore, lending itself well to RP-HPLC analysis with UV detection.[1]

The primary objective of this method is to establish a simple, accurate, and precise analytical procedure for routine quality control. The selection of a reversed-phase C18 column is based on its proven efficacy in retaining and separating moderately polar aromatic compounds. The mobile phase, a simple isocratic mixture of methanol and water with an acidic modifier, is chosen to ensure consistent protonation of the phenolic hydroxyl groups, which is critical for achieving sharp, symmetrical peaks and reproducible retention times.

Recommended HPLC Method

Instrumentation and Reagents

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatography Data System (CDS): OpenLab CDS or equivalent.

• Reagents:

  • Methanol (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Phosphoric Acid (Analytical Grade)

  • 2-Methoxyresorcinol Reference Standard (Purity ≥98%)[7]

Chromatographic Conditions

The following table summarizes the optimized instrumental parameters for the analysis. The rationale for these selections is to provide a balance between resolution, sensitivity, and analysis time.

Parameter	Recommended Setting	Justification
Column	Zorbax Eclipse XDB-C18, 4.6 mm x 150 mm, 5 µm	C18 stationary phase provides optimal hydrophobic interaction for retaining 2-Methoxyresorcinol. The specified dimensions offer a good balance of efficiency and backpressure.[8]
Mobile Phase	Methanol : Water (40:60, v/v) with 0.1% Phosphoric Acid	An isocratic mobile phase ensures simplicity and robustness.[8] Methanol is a common organic modifier. Phosphoric acid maintains a low pH to suppress the ionization of phenolic groups, ensuring sharp peaks.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing efficient separation within a reasonable timeframe.[8]
Injection Volume	10 µL	A small injection volume minimizes potential band broadening while providing sufficient mass on-column for detection.[8]
Column Temperature	25 °C	Maintaining a constant, controlled temperature ensures reproducible retention times and reduces viscosity fluctuations of the mobile phase.[8]
Detection Wavelength	280 nm	Phenolic compounds like resorcinol derivatives exhibit strong UV absorbance around this wavelength, offering good sensitivity.[8][9]
Run Time	10 minutes	Sufficient time to allow for the elution of the analyte and any potential early-eluting impurities without being excessively long.

Protocols: Preparation of Solutions

Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 25 mg of 2-Methoxyresorcinol Reference Standard.

• Transfer the standard into a 25 mL volumetric flask.

• Add approximately 15 mL of the mobile phase and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature.

• Dilute to the mark with the mobile phase and mix thoroughly.

Working Standard Solutions (for Linearity)

Prepare a series of working standard solutions by serially diluting the Standard Stock Solution with the mobile phase to achieve concentrations ranging from 10 µg/mL to 100 µg/mL.

Sample Preparation (Example: Topical Cream)

The goal of sample preparation is to extract the analyte from the matrix and remove interfering substances.[10][11]

• Accurately weigh an amount of cream equivalent to 10 mg of 2-Methoxyresorcinol into a 100 mL beaker.

• Add 50 mL of mobile phase and stir with a magnetic stirrer for 30 minutes to disperse the cream and dissolve the analyte.

• Quantitatively transfer the dispersion to a 100 mL volumetric flask.

• Rinse the beaker with several small portions of the mobile phase and add the rinsings to the flask.

• Dilute to the mark with the mobile phase and mix well.

• Centrifuge a portion of the solution at 4000 RPM for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial. This final solution has a theoretical concentration of 100 µg/mL.

Method Validation Protocol & Results

The developed method was validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[3][4][12][13]

System Suitability

Before starting validation, the performance of the HPLC system was verified. A standard solution (50 µg/mL) was injected six times. The results must meet the acceptance criteria to ensure the system is operating correctly.

Parameter	Acceptance Criteria	Observed Result
Tailing Factor (T)	T ≤ 2.0	1.15
Theoretical Plates (N)	N ≥ 2000	7850
%RSD of Peak Area	≤ 2.0%	0.45%
%RSD of Retention Time	≤ 1.0%	0.12%

Specificity

Specificity was evaluated by analyzing a blank cream base (placebo), a standard solution of 2-Methoxyresorcinol, and a sample preparation of the cream spiked with the analyte. The chromatograms demonstrated that there were no interfering peaks from the matrix at the retention time of 2-Methoxyresorcinol, confirming the method's specificity.

Linearity

The linearity was assessed by analyzing seven standard solutions with concentrations from 10 to 150 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Concentration (µg/mL)	Mean Peak Area (n=3)
10	86,590
25	215,450
50	431,200
75	647,800
100	865,100
125	1,080,500
150	1,298,000
Linear Regression Equation: y = 8645.2x + 1120
Correlation Coefficient (R²): 0.9998

The high R² value indicates an excellent linear relationship between concentration and response over the tested range.

Accuracy

Accuracy was determined by the spike and recovery method. A known amount of 2-Methoxyresorcinol was added to the placebo cream at three concentration levels (80%, 100%, and 120% of the target sample concentration).

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	40	39.8	99.5%
100%	50	50.3	100.6%
120%	60	59.5	99.2%
Mean Recovery: 99.8%

The results demonstrate the high accuracy of the method.[12]

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).[12] Six sample preparations were analyzed on the same day for repeatability and on three different days for intermediate precision.

Precision Level	Mean Assay (% of Label Claim)	Standard Deviation	% Relative Standard Deviation (%RSD)
Repeatability (Day 1)	99.7%	0.52	0.52%
Intermediate Precision	99.9%	0.78	0.78%

The low %RSD values confirm that the method is precise.

LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the signal-to-noise (S/N) ratio.

• LOD: 0.5 µg/mL (S/N ≈ 3:1)

• LOQ: 1.5 µg/mL (S/N ≈ 10:1)

Robustness

The robustness of the method was tested by introducing small, deliberate variations to the chromatographic conditions. The system suitability parameters were checked for each condition.

Parameter Varied	Result
Flow Rate (± 0.1 mL/min)	System suitability criteria met.
Mobile Phase Composition (± 2%)	System suitability criteria met.
Column Temperature (± 2 °C)	System suitability criteria met.

The method is robust to minor changes in its parameters, making it suitable for routine use in different laboratory environments.[13]

Visualized Workflows

Conclusion

The HPLC method described in this application note is specific, linear, accurate, precise, and robust for the quantification of 2-Methoxyresorcinol. The detailed protocols for solution preparation and method validation provide a comprehensive guide for researchers, scientists, and drug development professionals. This validated method is suitable for routine quality control analysis and can be readily implemented in analytical laboratories.

References

• Title: Steps for HPLC Method Validation Source: Pharmaguideline URL: [Link]

• Title: New Method Development by HPLC and Validation as per ICH Guidelines Source: Acta Scientific URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

• Title: 2-Methoxyresorcinol | C7H8O3 | CID 121805 Source: PubChem - NIH URL: [Link]

• Title: Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview Source: YouTube URL: [Link]

• Title: Validation of Analytical Procedures Q2(R2) Source: ICH URL: [Link]

• Title: 2-Methoxyresorcinol Source: NIST WebBook URL: [Link]

• Title: 2-Methoxyresorcinol Source: NIST WebBook URL: [Link]

• Title: Sample Preparation in a Bioanalytical Workflow - Part 2 Source: YouTube URL: [Link]

• Title: Sample Preparation - SPE Source: Phenomenex URL: [Link]

• Title: Sample Preparation Techniques for Precision in Analysis Source: Phenomenex URL: [Link]

• Title: HPLC Method for Separation of a Mixture of Resorcinol... Source: SIELC Technologies URL: [Link]

• Title: Separation of 2-Methoxyphenol on Newcrom R1 HPLC column Source: SIELC Technologies URL: [Link]

• Title: Sample Preparation Perspectives Source: Orochem Technologies URL: [Link]

• Title: Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations Source: NIH URL: [Link]

• Title: Quantitative Analysis of Resorcinol from Marketed Hair Tonic Using Liquid Chromatographic Technique Source: PMC - NIH URL: [Link]

• Title: 2-Methoxyresorcinol Source: NIST WebBook URL: [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. database.ich.org [database.ich.org]
• 5. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Methoxyresorcinol [webbook.nist.gov]
• 7. scbt.com [scbt.com]
• 8. 3PC-011 Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative Analysis of Resorcinol from Marketed Hair Tonic Using Liquid Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sample Preparation - SPE | Phenomenex [phenomenex.com]
• 11. Sample Preparation Techniques | Phenomenex [phenomenex.com]
• 12. actascientific.com [actascientific.com]
• 13. youtube.com [youtube.com]

Application Notes and Protocols for Assessing the Antioxidant Activity of 2-Methoxyresorcinol

Introduction: Unveiling the Antioxidant Potential of 2-Methoxyresorcinol

2-Methoxyresorcinol (also known as 2-methoxy-1,3-benzenediol or Pyrogallol-2-methyl ether) is a phenolic compound belonging to the resorcinol family.[1][2] Its structure, featuring two hydroxyl groups and an electron-donating methoxy group on a benzene ring, suggests inherent potential as an antioxidant.[1] Phenolic compounds are a cornerstone of antioxidant research due to their ability to donate hydrogen atoms or electrons to neutralize reactive oxygen species (ROS), thereby mitigating oxidative stress. Oxidative stress is implicated in the pathophysiology of numerous diseases, making the characterization of novel antioxidant compounds a critical endeavor in drug development and preventative medicine.

The antioxidant capacity of 2-Methoxyresorcinol is attributed to its chemical structure. The hydroxyl groups (-OH) are the primary active sites, capable of donating a hydrogen atom to quench free radicals. The presence of a methoxy group (-OCH3) enhances this activity by donating electron density to the aromatic ring, which can stabilize the resulting phenoxyl radical and may increase the overall radical scavenging capacity compared to unsubstituted resorcinol.[1] This document provides a comprehensive guide for researchers to rigorously evaluate the antioxidant activity of 2-Methoxyresorcinol using a panel of established in vitro assays.

Guiding Principle: A Multi-Mechanistic Approach

No single assay can fully capture the complex nature of antioxidant activity. Therefore, a multi-assay approach is essential for a comprehensive assessment. This guide details four complementary assays, each probing a different facet of antioxidant action:

• DPPH Radical Scavenging Assay: Measures the capacity of an antioxidant to donate a hydrogen atom to a stable free radical.

• ABTS Radical Cation Scavenging Assay: A versatile method for assessing the hydrogen-donating and electron-transfer abilities of both hydrophilic and lipophilic antioxidants.

• Ferric Reducing Antioxidant Power (FRAP) Assay: Quantifies the ability of a compound to act as a reducing agent by donating an electron.

• Oxygen Radical Absorbance Capacity (ORAC) Assay: Evaluates the capacity to quench peroxyl radicals, a biologically relevant ROS, via a hydrogen atom transfer mechanism.

By employing this panel, researchers can construct a detailed profile of 2-Methoxyresorcinol's antioxidant capabilities.

Chemical Profile: 2-Methoxyresorcinol

Property	Value	Source
IUPAC Name	2-methoxybenzene-1,3-diol	[3]
Synonyms	2-Methoxy-1,3-benzenediol, 2-O-Methylpyrogallol	[3]
CAS Number	29267-67-2	[2]
Molecular Formula	C₇H₈O₃	[2][3]
Molecular Weight	140.14 g/mol	[2][3]
Appearance	White to off-white crystalline solid	[2]
Solubility	Soluble in organic solvents, limited in water	[2]

Part 1: Radical Scavenging Activity Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is a widely used and straightforward method to assess free radical scavenging. DPPH is a stable, deep violet-colored radical. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the non-radical form, diphenylpicrylhydrazine, resulting in a color change from violet to yellow. This decolorization is measured spectrophotometrically at approximately 517 nm.[4] The degree of color change is directly proportional to the radical scavenging activity of the antioxidant.

Causality for 2-Methoxyresorcinol: The phenolic hydroxyl groups of 2-Methoxyresorcinol are the primary sites for hydrogen donation to the DPPH radical. The stability of the resulting 2-methoxyresorcinol radical is enhanced by the resonance delocalization across the aromatic ring and the electron-donating effect of the methoxy group. This assay will primarily reflect the hydrogen atom transfer (HAT) capability of the molecule.

Experimental Workflow:

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Protocol:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle and in the dark at 4°C. It should be prepared fresh daily.

  • 2-Methoxyresorcinol Stock Solution: Prepare a 1 mg/mL stock solution of 2-Methoxyresorcinol in methanol. From this, create a series of dilutions (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

  • Positive Control: Prepare a series of dilutions of a known antioxidant like Trolox or Ascorbic Acid in methanol to serve as a positive control.

• Assay Procedure (96-well plate format):

  • Add 100 µL of the freshly prepared 0.1 mM DPPH solution to each well.

  • Add 100 µL of the various dilutions of 2-Methoxyresorcinol or the positive control to the respective wells.

  • For the blank control, add 100 µL of methanol instead of the sample.

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

• Measurement and Data Analysis:

  • Measure the absorbance (A) at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Plot the % Inhibition against the concentration of 2-Methoxyresorcinol.

  • Determine the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) from the graph. A lower IC50 value indicates higher antioxidant activity.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

Principle: This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). ABTS is oxidized by potassium persulfate to generate the blue-green ABTS•+ chromophore. When an antioxidant is added, it reduces the ABTS•+, causing the solution to lose color. This decolorization is monitored by measuring the decrease in absorbance at 734 nm. This assay is applicable to both hydrophilic and lipophilic compounds.

Causality for 2-Methoxyresorcinol: Similar to the DPPH assay, the hydroxyl groups of 2-Methoxyresorcinol are key to scavenging the ABTS•+ radical. This assay is sensitive to both hydrogen atom transfer and single electron transfer (SET) mechanisms, providing a broader measure of radical scavenging capacity. Given its structure, 2-Methoxyresorcinol is expected to be effective in this assay.

Experimental Workflow:

Caption: Workflow for the ABTS radical cation scavenging assay.

Detailed Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.

  • Adjusted ABTS•+ Solution: Before use, dilute the working solution with methanol or ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

  • Sample and Standard Solutions: Prepare serial dilutions of 2-Methoxyresorcinol and Trolox (as a standard) in the same solvent used for dilution.

• Assay Procedure (96-well plate format):

  • Add 190 µL of the adjusted ABTS•+ solution to each well.

  • Add 10 µL of the various dilutions of 2-Methoxyresorcinol or Trolox standard to the respective wells.

  • Shake the plate and incubate at room temperature for 6 minutes.

• Measurement and Data Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as in the DPPH assay.

  • Generate a standard curve by plotting the % inhibition against the concentrations of Trolox.

  • The antioxidant activity of 2-Methoxyresorcinol is expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is calculated from the standard curve.

Part 2: Electron Transfer-Based Assays

Ferric Reducing Antioxidant Power (FRAP) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The assay is conducted at an acidic pH (3.6) where the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex is reduced to the ferrous form (Fe²⁺-TPTZ). This reduction results in the formation of an intense blue-colored complex, and the change in absorbance is measured at 593 nm. The absorbance change is directly proportional to the total reducing power of the electron-donating antioxidants in the sample.

Causality for 2-Methoxyresorcinol: This assay directly assesses the electron-donating capacity of 2-Methoxyresorcinol. The hydroxyl groups, facilitated by the electron-rich aromatic system, can readily donate electrons to reduce the Fe³⁺-TPTZ complex. The FRAP value will provide a direct measure of its reducing power.

Experimental Workflow:

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) assay.

Detailed Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and 16 mL of glacial acetic acid in 1 L of deionized water.

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ in 10 mL of 40 mM HCl.

  • Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

  • FRAP Working Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm the solution to 37°C before use.

  • Standard Solution: Prepare a series of ferrous sulfate (FeSO₄·7H₂O) solutions (e.g., 100 to 2000 µM) in deionized water.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the sample (2-Methoxyresorcinol dilutions) or standard to each well.

  • Add 180 µL of the pre-warmed FRAP working reagent.

  • Incubate at 37°C for 4-10 minutes.

• Measurement and Data Analysis:

  • Measure the absorbance at 593 nm.

  • Create a standard curve by plotting the absorbance of the FeSO₄ standards against their concentrations.

  • The FRAP value of 2-Methoxyresorcinol is determined from the standard curve and expressed as µM Fe(II) equivalents.

Part 3: Biologically Relevant Radical Scavenging

Oxygen Radical Absorbance Capacity (ORAC) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative damage by peroxyl radicals. Peroxyl radicals are generated by the thermal decomposition of 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH). In the absence of an antioxidant, the peroxyl radicals quench the fluorescence of fluorescein. An antioxidant protects the fluorescein by scavenging the peroxyl radicals, thus preserving the fluorescence signal. The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve (AUC) relative to a Trolox standard curve.[5]

Causality for 2-Methoxyresorcinol: This assay is considered highly relevant to human biology as it utilizes a biologically significant radical (peroxyl radical) and is based on a hydrogen atom transfer mechanism. The phenolic hydroxyl groups of 2-Methoxyresorcinol are expected to efficiently donate hydrogen atoms to neutralize the chain-propagating peroxyl radicals, thereby protecting the fluorescent probe. The ORAC value will provide insight into its potential efficacy in a physiological context.

Experimental Workflow:

Caption: Workflow for the Oxygen Radical Absorbance Capacity (ORAC) assay.

Detailed Protocol:

• Reagent Preparation:

  • Phosphate Buffer (75 mM, pH 7.4): Prepare a standard phosphate buffer.

  • Fluorescein Stock Solution: Prepare a stock solution in the phosphate buffer.

  • Fluorescein Working Solution: Dilute the stock solution to the desired final concentration (e.g., 10 nM) in phosphate buffer.

  • AAPH Solution: Prepare AAPH fresh for each assay in phosphate buffer (e.g., 240 mM). Keep on ice until use.

  • Sample and Standard Solutions: Prepare serial dilutions of 2-Methoxyresorcinol and Trolox in phosphate buffer.

• Assay Procedure (Black 96-well plate):

  • Add 150 µL of the fluorescein working solution to each well.

  • Add 25 µL of sample, Trolox standard, or phosphate buffer (for blank) to the wells.

  • Pre-incubate the plate at 37°C for at least 30 minutes in the plate reader.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells, preferably using an automated injector to ensure consistency.

• Measurement and Data Analysis:

  • Immediately begin kinetic measurements of fluorescence every 1-2 minutes for 60-90 minutes (Excitation: ~485 nm, Emission: ~520 nm).

  • Calculate the Area Under the Curve (AUC) for each sample and standard.

  • Calculate the Net AUC by subtracting the AUC of the blank from the AUC of each sample and standard.

  • Plot the Net AUC of the Trolox standards against their concentrations to create a standard curve.

  • The ORAC value of 2-Methoxyresorcinol is calculated from the Trolox standard curve and expressed as µmol of Trolox Equivalents (TE) per µmol or mg of the compound.[5]

Conclusion and Best Practices

• Purity of Compound: Ensure the 2-Methoxyresorcinol sample is of high purity to avoid interference from impurities.

• Solvent Selection: Due to its limited water solubility, initial stock solutions of 2-Methoxyresorcinol should be prepared in an appropriate organic solvent (e.g., methanol, ethanol) and then diluted in the assay buffer as required. Ensure the final concentration of the organic solvent is consistent across all samples and does not interfere with the assay.

• Kinetic Considerations: For assays like DPPH and ABTS, it is advisable to perform a time-course experiment to determine the optimal incubation time for 2-Methoxyresorcinol, as different phenolic compounds have varying reaction kinetics.

• Appropriate Controls: Always include a well-characterized standard antioxidant (Trolox is recommended for its versatility) and a solvent blank in every experiment to ensure data validity and comparability.

By systematically applying these protocols, researchers can generate reliable and comprehensive data to elucidate the antioxidant profile of 2-Methoxyresorcinol, contributing valuable insights into its potential applications in pharmacology and beyond.

References

• Fujisawa, S., et al. (2007). Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. In Vivo, 21(3), 469-75.
• Al-Amiery, A. A., et al. (2022). New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation. Journal of Medicinal and Chemical Sciences, 5(5), 770-779.
• AlNeyadi, S. S., et al. (2020). Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives.
• Blois, M. S. (1958). Antioxidant Determinations by the Use of a Stable Free Radical.
• Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231–1237.
• Smolecule. (2023, September 15). Buy 2-Methoxyresorcinol | 29267-67-2.
• Ou, B., Hampsch-Woodill, M., & Prior, R. L. (2001). Development and validation of an improved oxygen radical absorbance capacity assay using fluorescein as the fluorescent probe. Journal of Agricultural and Food Chemistry, 49(10), 4619–4626.
• Benzie, I. F., & Strain, J. J. (1996). The Ferric Reducing Ability of Plasma (FRAP) as a Measure of “Antioxidant Power”: The FRAP Assay. Analytical Biochemistry, 239(1), 70–76.
• CymitQuimica. (n.d.). CAS 29267-67-2: 2-Methoxyresorcinol.
• PubChem. (n.d.). 2-Methoxyresorcinol.
• Biosynth. (n.d.). 2-Methoxyresorcinol | 29267-67-2 | FM25355.
• NIST. (n.d.). 2-Methoxyresorcinol. In NIST Chemistry WebBook. Retrieved from the National Institute of Standards and Technology website.
• Santa Cruz Biotechnology, Inc. (n.d.). 2-Methoxyresorcinol | CAS 29267-67-2.
• Benchchem. (n.d.). A Comparative Guide to the Antioxidant Activity of 13-Dehydroxyindaconitine and Trolox.
• ResearchGate. (2022, January 22). How to express antioxidant data as Trolox Equivalent?
• Cell Biolabs, Inc. (n.d.). OxiSelect™ Trolox Equivalent Antioxidant Capacity (TEAC) Assay Kit (ABTS).
• Furuno, K., et al. (2002). The Contribution of the Pyrogallol Moiety to the Superoxide Radical Scavenging Activity of Flavonoids. Biological & Pharmaceutical Bulletin, 25(1), 19-23.
• Cynthia, A., et al. (2018). Antibacterial and antioxidant activities of pyrogallol and synthetic pyrogallol dimer. Research Journal of Chemistry and Environment, 22(Special Issue II), 45-51.
• ResearchGate. (n.d.). Free radical scavenging activity of Pyrogallol as a positive control at different concentrations.
• Priyadarsini, K. I., et al. (1998). Physico-chemical properties and antioxidant activities of methoxy phenols. Free Radical Biology and Medicine, 24(6), 933-41.
• ResearchGate. (n.d.). IC50 values of the antioxidant activity test using DPPH method.
• Science.gov. (n.d.). dpph assay ic50: Topics by Science.gov.
• NIH. (n.d.). Solubility and Antioxidant Potential of a Pyrogallol Derivative for Biodiesel Additive.
• Huang, D., Ou, B., & Prior, R. L. (2005). The chemistry behind antioxidant capacity assays. Journal of Agricultural and Food Chemistry, 53(6), 1841–1856.
• Apak, R., et al. (2007). Methods of measurement and evaluation of natural antioxidant capacity/activity (IUPAC Technical Report). Pure and Applied Chemistry, 79(12), 2221-2247.

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 3. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

DPPH assay for 2-Methoxyresorcinol antioxidant capacity

Application Note & Protocol

Topic: High-Throughput Screening of 2-Methoxyresorcinol Antioxidant Capacity Using the DPPH Radical Scavenging Assay

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive guide to determining the antioxidant capacity of 2-Methoxyresorcinol using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical scavenging assay. 2-Methoxyresorcinol, a phenolic compound, is investigated for its potential antioxidant properties, which are relevant in the pharmaceutical and cosmetic industries[1]. The DPPH assay is a rapid, simple, and widely used method for evaluating the ability of compounds to act as free radical scavengers or hydrogen donors[2]. This document details the underlying chemical principles of the assay, provides a step-by-step experimental protocol optimized for a 96-well plate format, and outlines the necessary data analysis procedures, including the calculation of the half-maximal inhibitory concentration (IC50).

Principle of the DPPH Radical Scavenging Assay

The DPPH assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.[2][3] DPPH is a stable free radical that exhibits a deep violet color in solution, with a characteristic strong absorption maximum at approximately 517 nm.[2]

When the DPPH radical encounters a proton-donating substance, such as an antioxidant, it is reduced to the corresponding pale yellow hydrazine form, 2,2-diphenyl-1-picrylhydrazine.[2][4] This reduction leads to a decrease in absorbance at 517 nm. The degree of discoloration is stoichiometric with respect to the number of electrons or hydrogen atoms taken up and is directly proportional to the antioxidant capacity of the sample.[2] The reaction is visually apparent as the solution changes from deep violet to light yellow.

The chemical structure of 2-Methoxyresorcinol, featuring hydroxyl (-OH) and methoxy (-OCH3) groups on a benzene ring, suggests it may possess antioxidant capabilities by readily donating a hydrogen atom from its phenolic hydroxyl groups to neutralize the DPPH radical.[1]

Caption: DPPH radical scavenging mechanism by an antioxidant (AH).

Materials, Reagents, and Instrumentation

Materials

• 96-well clear flat-bottom microplates

• Serological pipettes and multichannel pipettes

• Microcentrifuge tubes (1.5 mL)

• Volumetric flasks (10 mL, 50 mL)

Reagents

• 2,2-diphenyl-1-picrylhydrazyl (DPPH): (C18H12N5O6, M.W. 394.32 g/mol )[5]

• 2-Methoxyresorcinol: (C7H8O3, M.W. 140.14 g/mol )[6][7]

• Positive Control: Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) or Ascorbic Acid.

• Solvent: Anhydrous Methanol (or Ethanol), HPLC grade.

Instrumentation

• UV-Vis Microplate Spectrophotometer capable of reading absorbance at 517 nm.

• Analytical balance (4-decimal place)

• Vortex mixer

• Sonicator (optional, for dissolving DPPH)[8]

Experimental Protocol

This protocol is optimized for a 96-well plate format to allow for high-throughput analysis. All preparations and incubations involving DPPH must be performed in the dark or in amber vials to prevent light-induced degradation.[2][9]

Preparation of Reagents

• DPPH Working Solution (0.1 mM):

  • Accurately weigh approximately 3.94 mg of DPPH powder.

  • Dissolve it in a 100 mL volumetric flask with methanol.

  • The solution should be freshly prepared before each assay.[10] Store in an amber bottle and protect from light.

  • The absorbance of this working solution at 517 nm should be adjusted with methanol to be approximately 1.0 ± 0.1 to ensure consistency.[9]

• 2-Methoxyresorcinol Stock Solution (1 mg/mL or ~7.1 mM):

  • Accurately weigh 10 mg of 2-Methoxyresorcinol.

  • Dissolve in 10 mL of methanol in a volumetric flask to obtain a 1000 µg/mL stock solution.

• 2-Methoxyresorcinol Serial Dilutions:

  • Perform serial dilutions of the stock solution with methanol to prepare a range of concentrations for testing (e.g., 500, 250, 125, 62.5, 31.25 µg/mL). This concentration range should be optimized based on the expected activity of the compound.

• Positive Control (Trolox) Stock and Dilutions:

  • Prepare a 1 mg/mL stock solution of Trolox in methanol.

  • Create a series of dilutions in the same manner as the test compound to generate a standard curve.

Assay Procedure

Caption: High-throughput DPPH assay experimental workflow.

• Plate Setup: Designate wells for the following in triplicate:

  • Control (A_control): 100 µL Methanol + 100 µL DPPH solution.

  • Test Sample (A_sample): 100 µL of each 2-Methoxyresorcinol dilution + 100 µL DPPH solution.

  • Positive Control: 100 µL of each Trolox dilution + 100 µL DPPH solution.

  • Blank: 200 µL Methanol (used to zero the spectrophotometer).

• Loading:

  • Add 100 µL of the appropriate sample dilutions, positive control dilutions, or methanol (for the control) into the designated wells of the 96-well plate.

  • Using a multichannel pipette, add 100 µL of the DPPH working solution to all wells except the blank.

• Incubation:

  • Mix the plate gently by tapping.

  • Cover the plate to prevent evaporation and incubate for 30 minutes in the dark at room temperature.[8][9] The incubation time is critical as the reaction kinetics can vary between different antioxidants.[9]

• Measurement:

  • After incubation, measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis and Interpretation

Calculation of Radical Scavenging Activity (% Inhibition)

The percentage of DPPH radical scavenging activity is calculated using the following formula[11]:

% Inhibition = [ (A_control - A_sample) / A_control ] × 100

Where:

• A_control is the average absorbance of the control wells (DPPH solution + methanol).

• A_sample is the average absorbance of the test sample wells.

Example Data and Calculations

The following table illustrates sample data for different concentrations of 2-Methoxyresorcinol.

Concentration (µg/mL)	Avg. Absorbance (A_sample)	% Inhibition
Control (0)	0.985	0.0%
31.25	0.812	17.6%
62.5	0.655	33.5%
125	0.498	49.4%
250	0.261	73.5%
500	0.099	89.9%

Determination of IC50 Value

The IC50 (half-maximal inhibitory concentration) value is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[12] A lower IC50 value signifies a higher antioxidant capacity.

• Plot a Graph: Create a scatter plot with the concentration of 2-Methoxyresorcinol on the x-axis and the corresponding % Inhibition on the y-axis.

• Linear Regression: For the linear portion of the curve (typically between 20% and 80% inhibition), apply a linear trendline.

• Calculate IC50: Use the equation of the line (y = mx + c) to calculate the concentration (x) at which the inhibition (y) is 50%.[13][14]

  IC50 = (50 - c) / m

  Where 'm' is the slope and 'c' is the y-intercept of the regression line.

Key Considerations and Limitations

• Solvent Choice: While methanol and ethanol are common, the solvent can influence the reaction kinetics. Consistency is key.[2]

• Color Interference: If the test sample is colored, it can interfere with the absorbance reading. A sample blank (sample + methanol, no DPPH) should be run for each concentration to correct for this.[15] The corrected sample absorbance would be (Absorbance of sample with DPPH - Absorbance of sample blank).

• Steric Hindrance: The bulky nature of the DPPH radical may prevent it from reacting with sterically hindered antioxidant moieties, potentially underestimating the true antioxidant capacity.[3][9]

• Reaction Stoichiometry: The reaction between DPPH and antioxidants can be complex and may not always follow a simple 1:1 stoichiometry, depending on the antioxidant's structure.[16][17]

Conclusion

The DPPH assay is a robust and efficient method for assessing the free radical scavenging capacity of 2-Methoxyresorcinol. Its suitability for a high-throughput 96-well plate format makes it an invaluable tool for initial screening in drug discovery and cosmetic science. By carefully controlling experimental conditions and understanding the assay's limitations, researchers can obtain reliable and reproducible data to quantify the antioxidant potential of 2-Methoxyresorcinol and similar phenolic compounds.

References

• Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts. (2024). Google Cloud.
• DPPH Antioxidant Assay Kit D678 manual. DOJINDO Molecular Technologies.
• 2-Methoxyresorcinol | 29267-67-2. (2023). Smolecule.
• DPPH Radical Scavenging Assay. (2022). MDPI.

• Molyneux, P. (2004). The use of the stable free radical diphenylpicryl-hydrazyl (DPPH) for estimating antioxidant activity. Songklanakarin J. Sci. Technol., 26(2), 211-219. [Link]

• SPECTROPHOTOMETRIC METHOD FOR ANTIOXIDANT ACTIVITY TEST AND TOTAL PHENOLIC DETERMINATION. International Journal of Health and Pharmaceutical.
• DPPH Antioxidant Assay. G-Biosciences.
• How can I calcul
• The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limit
• How to prepare DPPH when measuring the antioxidants not rate? (2016).
• Experimental protocol of DPPH assay to assess the antioxidant activity of EOs.
• How to determine theoretical IC50 value for in vitro DPPH assay? (2023).
• How to Easily Calculate Radical Scavenging Activity and IC50 Using DPPH Assay. (2023). YouTube.
• Critical Re-Evaluation of DPPH assay: Presence of Pigments Affects the Results.
• Calculating radical scavenging activity %, IC50, and IC50 ± SEM for DPPH Assay in Microsoft Excel. (2024). YouTube.
• DPPH RADICAL SCAVENGING CAPACITY ASSAY.
• Re-evaluation of the 2,2-Diphenyl-1-picrylhydrazyl Free Radical (DPPH) Assay for Antioxidant Activity. (2014). R Discovery.
• Reaction mechanism of 2,2-diphenyl-1-picrylhydrazyl (DPPH) with antioxidant.
• A critical examination of the DPPH method: Mistakes and inconsistencies in stoichiometry and IC50 determination by UV–Vis spectroscopy.
• Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products. (2016). PMC - PubMed Central.
• Radical Scavenging Activity Measurement and IC50 Calculation DPPH Assay in Excel. (2021). YouTube.
• A: Reaction mechanism of 2,2-diphenyl-1-picrylhydrazyl (DPPH) with antioxidant.
• Radical scavenging reaction mechanism for (a) 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. (2007). In Vivo.[Link]

• DPPH - Wikipedia. Wikipedia.[Link]

• 2-Methoxyresorcinol | 29267-67-2. Biosynth.
• 2-Methoxyresorcinol | CAS 29267-67-2. Santa Cruz Biotechnology.

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DPPH - Wikipedia [en.wikipedia.org]
• 6. 2-Methoxyresorcinol | 29267-67-2 | FM25355 | Biosynth [biosynth.com]
• 7. scbt.com [scbt.com]
• 8. DPPH Antioxidant Assay Kit D678 manual | DOJINDO [dojindo.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 12. researchgate.net [researchgate.net]
• 13. echemi.com [echemi.com]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. discovery.researcher.life [discovery.researcher.life]
• 17. researchgate.net [researchgate.net]

Topic: ORAC Assay for Measuring 2-Methoxyresorcinol Antioxidant Activity

An Application Note and Protocol for Researchers

Introduction

In the fields of pharmaceutical science, nutraceuticals, and cosmetics, the quantification of antioxidant capacity is a critical step in the development and validation of new active compounds. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in aging and a variety of disease pathologies.[1][2][3][4][5] Antioxidants mitigate the damaging effects of ROS, making the evaluation of their potency a key research objective.[3][4]

2-Methoxyresorcinol (also known as 2-O-Methylpyrogallol) is a phenolic compound with a chemical structure suggesting potential antioxidant properties.[6][7][8] To rigorously quantify this activity, a standardized and biologically relevant method is required. The Oxygen Radical Absorbance Capacity (ORAC) assay has become an industry standard for this purpose.[4][9][10] It measures the ability of a compound to protect a fluorescent probe from degradation by peroxyl radicals, a prevalent ROS in human biology.[2][10][11]

This application note provides a detailed, in-depth guide for researchers, scientists, and drug development professionals on the use of the ORAC-Fluorescein (ORAC-FL) assay to determine the antioxidant activity of 2-Methoxyresorcinol. The protocol is designed to be a self-validating system, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

Scientific Principle of the ORAC Assay

The ORAC assay operates on the principle of a hydrogen atom transfer (HAT) mechanism.[5][11][12] The core reaction involves three components: a free radical generator, a fluorescent probe, and the antioxidant compound being tested.

• Radical Generation : The assay is initiated by the thermal decomposition of 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH) at 37°C, which produces peroxyl radicals at a constant rate.[9][10][13][14]

• Fluorescent Probe Degradation : In the absence of a potent antioxidant (the "blank" reaction), these peroxyl radicals attack and destroy the fluorescent probe, fluorescein, causing a measurable decay in its fluorescence signal over time.[1][3][15]

• Antioxidant Protection : When an antioxidant like 2-Methoxyresorcinol is present, it preferentially sacrifices itself by donating a hydrogen atom to neutralize the peroxyl radicals.[5][15] This action protects the fluorescein probe, thereby slowing the rate of fluorescence decay. The extent of this protection is directly proportional to the antioxidant's capacity.

• Quantification : The antioxidant activity is quantified by calculating the Area Under the Curve (AUC) from the fluorescence decay plot.[9] The Net AUC of the sample is compared against a standard curve generated with Trolox, a water-soluble analog of Vitamin E, to express the results in Trolox Equivalents (TE).[1][9][10]

Caption: The competitive reaction mechanism of the ORAC assay.

Materials and Reagents

Equipment

• Fluorescence microplate reader with temperature control (37°C) and automated injectors. Must be capable of excitation at ~485 nm and emission at ~520 nm.[2][9]

• 96-well black, clear-bottom microplates.[9]

• Calibrated single and multi-channel pipettes.

• Incubator set to 37°C (if not integrated into the plate reader).

• Vortex mixer.

• Analytical balance.

Chemicals and Reagents

• 2-Methoxyresorcinol (Test Compound) : CAS 29267-67-2, ≥98% purity.[7][16]

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) : CAS 53188-07-1, ≥97% purity. (Standard)[10]

• Fluorescein Sodium Salt : CAS 518-47-8. (Fluorescent Probe)[9]

• AAPH (2,2'-Azobis(2-methylpropionamidine) dihydrochloride) : CAS 2997-92-4. (Peroxyl Radical Generator)[9]

• Potassium Phosphate Buffer : 75 mM, pH 7.4.

• Solvent for 2-Methoxyresorcinol : Depending on solubility, use phosphate buffer directly. If necessary, a stock solution can be prepared in a minimal amount of a suitable solvent (e.g., ethanol or DMSO) and then diluted in phosphate buffer, ensuring the final solvent concentration is low and consistent across all wells.[17]

Preparation of Solutions

Causality Note: All solutions, especially AAPH and Trolox standards, should be prepared fresh daily to avoid degradation and ensure assay consistency.[2] The use of a 75 mM phosphate buffer at a physiological pH of 7.4 provides a stable environment for the reaction.

• 75 mM Phosphate Buffer (pH 7.4) : Prepare using standard laboratory procedures with potassium phosphate monobasic and dibasic salts.

• Fluorescein Working Solution (e.g., 10 nM) : Prepare a stock solution (e.g., 4 µM) in phosphate buffer. Immediately before use, dilute the stock solution with phosphate buffer to the final working concentration. Protect from light.[18]

• AAPH Solution (e.g., 240 mM) : Prepare immediately before use by dissolving the required amount of AAPH in pre-warmed (37°C) phosphate buffer.[2]

• Trolox Stock Solution (e.g., 1 mM) : Dissolve Trolox in phosphate buffer. From this stock, prepare a series of working standards by serial dilution in phosphate buffer. A typical concentration range is 12.5 µM to 200 µM.[9]

• 2-Methoxyresorcinol Sample Solutions : Prepare a stock solution of 2-Methoxyresorcinol in the chosen solvent. Create a dilution series in phosphate buffer to identify a concentration that falls within the linear range of the Trolox standard curve.

Experimental Protocol

This protocol is designed for a 96-well plate format. It is critical to run all standards, samples, and the blank in at least triplicate for statistical validity.

Caption: Step-by-step workflow for the ORAC assay.

Step-by-Step Methodology:

• Plate Mapping : Design a plate map, assigning wells for the blank (phosphate buffer only), Trolox standards, and 2-Methoxyresorcinol sample dilutions.

• Pipetting :

  • Add 150 µL of the fluorescein working solution to every well of the 96-well plate.[9]

  • Add 25 µL of either phosphate buffer (for blanks), Trolox standards, or 2-Methoxyresorcinol samples to the appropriate wells.[9]

• Incubation : Seal the plate and incubate it in the microplate reader (or an external incubator) at 37°C for a minimum of 30 minutes to allow the plate to reach thermal equilibrium.[2][9] This step is crucial for assay precision as the AAPH decomposition rate is temperature-dependent.[4]

• Background Reading : It is good practice to take 2-3 fluorescence readings before initiating the reaction to establish a baseline.

• Reaction Initiation : Using the plate reader's automated injector, rapidly add 25 µL of the freshly prepared AAPH solution to all wells.[2][9] This starts the reaction. Manual addition with a multi-channel pipette is possible but requires speed and consistency to minimize variability.[2]

• Kinetic Measurement : Immediately after AAPH addition, begin kinetic fluorescence measurements (Excitation: ~485 nm, Emission: ~520 nm). Record data every 1 to 2 minutes for at least 60-90 minutes, or until the fluorescence in the blank well has decayed to less than 10% of the initial reading.[9][18]

Data Presentation and Analysis

The final antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC) and comparing it to the Trolox standard curve.

• Calculate AUC : The AUC is calculated for each well using the following trapezoidal formula, where RFU₀ is the initial fluorescence reading and RFUᵢ is the reading at time point i.[18][19]

  • AUC = 1 + (RFU₁/RFU₀) + (RFU₂/RFU₀) + ... + (RFUₙ/RFU₀)

• Calculate Net AUC : Subtract the average AUC of the blank from the AUC of each standard and sample well.[9][15][18]

  • Net AUC = AUC_Sample/Standard - AUC_Blank

• Generate Standard Curve : Plot the Net AUC for each Trolox standard against its known concentration (in µM). Perform a linear regression analysis to obtain the equation of the line (y = mx + b) and the coefficient of determination (R²). An R² value > 0.98 is desirable.

• Calculate ORAC Value : Use the standard curve to determine the Trolox Equivalency (TE) of the 2-Methoxyresorcinol samples.

  • TE (µM) = (Net AUC_Sample - b) / m

• Express Final Result : The final ORAC value should be expressed relative to the amount of the compound tested, accounting for any dilutions. For example, the result can be reported in µmol of Trolox Equivalents per gram (µmol TE/g) or per mole (µmol TE/mol) of 2-Methoxyresorcinol.

Sample Data Table

The following table structure should be used to organize experimental data for analysis.

Well Type	Concentration (µM)	Raw AUC (Avg. of Triplicates)	Net AUC (Avg. AUC - Blank AUC)
Blank	0	4.5	0.0
Trolox Std 1	12.5	8.2	3.7
Trolox Std 2	25	11.8	7.3
Trolox Std 3	50	19.0	14.5
Trolox Std 4	100	33.5	29.0
2-Methoxyresorcinol	User Defined	Experimental Value	Calculated Value

Trustworthiness and Self-Validation

• Controls : The inclusion of a blank (no antioxidant) is essential for calculating the Net AUC and represents the baseline of oxidative damage.[1] Trolox serves as both a positive control and the standard for quantification, ensuring the assay is performing as expected.[1][9]

• Linearity : Testing multiple dilutions of 2-Methoxyresorcinol is critical to ensure the measured antioxidant response falls within the linear range of the Trolox standard curve.[20] If the Net AUC of a sample is higher than the highest standard, the sample must be further diluted and re-assayed.

• Precision : Running replicates minimizes the impact of pipetting errors and random fluctuations. Intra-assay precision can be assessed by calculating the coefficient of variation (%CV) for the replicates, which should ideally be below 15%.[1]

• Temperature Stability : Maintaining a constant 37°C is paramount for reproducible results, as the rate of radical generation from AAPH is highly temperature-dependent.[4]

Conclusion

The ORAC assay is a robust and biologically relevant method for determining the antioxidant capacity of compounds like 2-Methoxyresorcinol.[1][10] By carefully following this detailed protocol—paying close attention to fresh reagent preparation, precise temperature control, and accurate data analysis—researchers can generate reliable and reproducible data. The results, expressed as Trolox Equivalents, provide a standardized measure of antioxidant activity that is valuable for compound screening, characterization, and validation in the drug development pipeline.

References

• Determination of Antioxidant potential using an Oxygen Radical Absorbance Capacity (ORAC) Assay with Synergy H4 . Agilent. [Link]

• Antioxidant potential using ORAC assay . BMG Labtech. [Link]

• Oxygen Radical Absorbance Capacity (ORAC) Assay . Active Concepts. [Link]

• Determining Antioxidant Potential : Using an Oxygen Absorbance Capacity (ORAC) Assay . Technology Networks. [Link]

• FAQ: Oxygen Radical Antioxidant Capacity (ORAC) Assay . Cell Biolabs, Inc. [Link]

• ORAC assay measures antioxidant capacity . BMG Labtech. [Link]

• Exploiting Kinetic Features of ORAC Assay for Evaluation of Radical Scavenging Capacity . MDPI. [Link]

• Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay . Kamiya Biomedical Company. [Link]

• A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices . National Center for Biotechnology Information (PMC). [Link]

• A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices . MDPI. [Link]

• Development and Validation of an Improved Oxygen Radical Absorbance Capacity Assay Using Fluorescein as the Fluorescent Probe . ACS Publications. [Link]

• KF01004 ORAC Antioxidant Capacity Assay Kit . Bioquochem. [Link]

• 2-Methoxyresorcinol . PubChem - National Center for Biotechnology Information. [Link]

• Development and validation of an improved oxygen radical absorbance capacity assay using fluorescein as the fluorescent probe . ResearchGate. [Link]

• Is the Oxygen Radical Absorbance Capacity (ORAC) Method a Peroxyl-radical Scavenging Assay? . ResearchGate. [Link]

• ORAC Data Analysis . Bioquochem. [Link]

• Development and validation of an improved oxygen radical absorbance capacity assay using fluorescein as the fluorescent probe . PubMed. [Link]

• 2-Methoxyresorcinol . NIST WebBook. [Link]

• ORAC curves obtained for the standard antioxidant Trolox (full lines)... . ResearchGate. [Link]

• Radical chemistry of ORAC assay. The water-soluble AAPH form radicals... . ResearchGate. [Link]

• OxiSelect™ Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay . Cell Biolabs, Inc. [Link]

• ORAC Assay Protocol . Scribd. [Link]

• Exploiting Kinetic Features of ORAC Assay for Evaluation of Radical Scavenging Capacity . National Center for Biotechnology Information (PMC). [Link]

• How can I calculate antioxidant activity by ORAC assay? . ResearchGate. [Link]

• Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives . ResearchGate. [Link]

• Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers . PubMed. [Link]

• OxiSelect™ Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay . Cell Biolabs, Inc. [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. Determining Antioxidant Potential : Using an Oxygen Absorbance Capacity (ORAC) Assay | Lab Manager [labmanager.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. kamiyabiomedical.com [kamiyabiomedical.com]
• 6. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 7. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 8. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. activeconceptsllc.com [activeconceptsllc.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. FAQ: Oxygen Radical Antioxidant Capacity (ORAC) Assay | Cell Biolabs [cellbiolabs.com]
• 16. biosynth.com [biosynth.com]
• 17. mdpi.com [mdpi.com]
• 18. scribd.com [scribd.com]
• 19. bioquochem.com [bioquochem.com]
• 20. researchgate.net [researchgate.net]

High-Purity Isolation of 2-Methoxyresorcinol Using Automated Flash Chromatography

Application Note: A-1024

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 2-methoxyresorcinol (2-methoxybenzene-1,3-diol) from a crude synthetic mixture using automated flash column chromatography. The methodology is designed for researchers, chemists, and drug development professionals requiring high-purity material for downstream applications. This guide details the rationale behind parameter selection, from stationary and mobile phase choice to post-chromatography analysis, ensuring a reproducible and efficient purification workflow.

Introduction

2-Methoxyresorcinol is a substituted phenol of significant interest in organic synthesis and medicinal chemistry.[1][2] It serves as a versatile building block for more complex molecules and has been investigated for its potential antioxidant and antimicrobial properties.[1][2] Synthetic routes to 2-methoxyresorcinol often result in a crude product containing unreacted starting materials, byproducts, and other impurities.[1] Achieving high purity is paramount for its use in sensitive applications, necessitating a robust purification strategy.

Column chromatography is a fundamental technique for the purification of organic compounds.[3] This application note leverages normal-phase flash chromatography, a rapid and efficient variant, to isolate 2-methoxyresorcinol. The principles discussed are grounded in the physicochemical properties of the target molecule and established chromatographic theory.

Compound Profile & Safety Precautions

Physicochemical Properties of 2-Methoxyresorcinol

A thorough understanding of the target molecule's properties is critical for designing an effective purification protocol.

Property	Value	Source
Molecular Formula	C₇H₈O₃	[4][5]
Molecular Weight	140.14 g/mol	[4][5]
Appearance	White to off-white crystalline solid	[2]
Melting Point	83 °C
Solubility	Soluble in organic solvents, limited solubility in water	[2]
IUPAC Name	2-methoxybenzene-1,3-diol	[4]

The presence of two hydroxyl groups and a methoxy group on the benzene ring imparts a moderate polarity to the molecule. This polarity dictates its interaction with the stationary and mobile phases in normal-phase chromatography.

Health & Safety

2-Methoxyresorcinol is classified as a hazardous substance.[6] It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated chemical fume hood.

• Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[6]

• Precautions: Avoid breathing dust. Wear protective gloves, protective clothing, eye protection, and face protection.[7]

• First Aid: In case of contact, flush the affected area with copious amounts of water and seek medical attention.[8]

Always consult the latest Safety Data Sheet (SDS) before handling 2-methoxyresorcinol and all other chemicals used in this protocol.[6][7]

Chromatographic Purification Strategy

The purification workflow is a multi-step process designed for optimal separation and recovery of high-purity 2-methoxyresorcinol.

Figure 1. Workflow for the purification of 2-methoxyresorcinol.

Rationale for Method Selection

Stationary Phase: Silica gel (SiO₂) is the stationary phase of choice for this separation.[3] Its polar surface interacts with polar functional groups, such as the hydroxyl groups of 2-methoxyresorcinol, leading to retention. Non-polar impurities will have weaker interactions and elute more quickly.

Mobile Phase: A gradient elution using a mixture of a non-polar solvent (Hexane or Heptane) and a more polar solvent (Ethyl Acetate) is employed. Starting with a low polarity mobile phase allows for the elution of non-polar impurities. Gradually increasing the polarity by increasing the percentage of ethyl acetate will then desorb and elute compounds of increasing polarity, including the target 2-methoxyresorcinol.[9][10]

Detailed Experimental Protocol

Materials & Equipment

• Chemicals:

  • Crude 2-methoxyresorcinol

  • Silica gel (for flash chromatography, 40-63 µm)

  • Silica gel (for dry loading, 40-63 µm)

  • TLC plates (Silica gel 60 F₂₅₄)

  • Hexane (HPLC grade)

  • Ethyl Acetate (EtOAc, HPLC grade)

  • Dichloromethane (DCM, ACS grade)

  • Methanol (MeOH, HPLC grade)

• Equipment:

  • Automated flash chromatography system

  • Pre-packed silica gel column (or self-packed equivalent)

  • Rotary evaporator

  • TLC development chamber

  • UV lamp (254 nm)

  • Glassware (flasks, beakers, test tubes)

  • Analytical balance

Step-by-Step Purification Procedure

Step 1: Sample Preparation (Dry Loading)

• Weigh approximately 1.0 g of crude 2-methoxyresorcinol into a round-bottom flask.

• Dissolve the crude material in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) until fully dissolved.

• Add 2-3 g of silica gel to the solution.

• Remove the solvent under reduced pressure using a rotary evaporator until a fine, free-flowing powder is obtained. This ensures the sample is evenly distributed on the silica.

Step 2: Flash Chromatography Setup

• Equilibrate a 40 g silica gel flash column with the initial mobile phase (e.g., 95:5 Hexane:EtOAc).

• Load the silica-adsorbed sample from Step 1 into an empty solid load cartridge and place it at the head of the column.

• Set up the automated fraction collector to collect fractions of a specified volume (e.g., 20 mL).

Step 3: Elution and Fraction Collection

• Begin the chromatographic run with the parameters outlined in the table below. The gradient is designed to first wash out non-polar impurities before eluting the more polar product.

Parameter	Setting	Rationale
Column	40 g Silica Gel	Appropriate size for purifying ~1 g of crude material.
Flow Rate	40 mL/min	Optimal for good separation without excessive run time.
Mobile Phase A	Hexane	Non-polar solvent.
Mobile Phase B	Ethyl Acetate	Polar solvent to elute the target compound.
Detection	UV, 280 nm	2-Methoxyresorcinol contains an aromatic ring which absorbs UV light.
Gradient	0-2 min: 5% B	Isocratic hold to establish a baseline.
2-15 min: 5% to 40% B	Linear gradient to elute compounds of increasing polarity.
15-20 min: 40% B	Isocratic hold to ensure complete elution of the product.
20-22 min: 40% to 100% B	Column wash to remove strongly retained impurities.

Step 4: Analysis of Fractions by TLC

• Spot a small aliquot from each collected fraction onto a TLC plate.

• Develop the TLC plate in a chamber with a suitable solvent system (e.g., 70:30 Hexane:EtOAc). The ideal solvent system should give the product a retention factor (Rƒ) of approximately 0.3-0.4.

• Visualize the developed plate under a UV lamp at 254 nm.

• Identify the fractions containing the pure product, characterized by a single spot at the correct Rƒ.

Step 5: Isolation of Pure Product

• Combine the fractions identified as pure in a large round-bottom flask.

• Remove the solvent using a rotary evaporator.

• Dry the resulting solid under high vacuum to remove any residual solvent.

• Weigh the final product and calculate the yield. Characterize the pure compound by analytical methods such as HPLC, NMR, and Mass Spectrometry to confirm identity and purity.

Post-Purification Analysis: Purity Confirmation by HPLC

To verify the purity of the isolated 2-methoxyresorcinol, a reverse-phase HPLC analysis is recommended.

Figure 2. HPLC analysis workflow for purity confirmation.

HPLC Method Parameters

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 90% B over 10 minutes
Flow Rate	1.0 mL/min
Detection	UV, 280 nm
Injection Volume	10 µL

This method should result in a sharp, single peak for the purified 2-methoxyresorcinol, allowing for accurate purity determination by peak area percentage. The use of formic acid in the mobile phase helps to ensure good peak shape for phenolic compounds.[11][12]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Poor Separation	Inappropriate mobile phase polarity; Column overloading.	Develop a new TLC solvent system. Reduce the amount of crude material loaded onto the column.
Product Elutes Too Quickly	Mobile phase is too polar.	Decrease the initial percentage of ethyl acetate in the gradient.
Product Does Not Elute	Mobile phase is not polar enough.	Increase the final percentage of ethyl acetate or add a small amount of methanol to the mobile phase.
Tailing Peaks in HPLC	Secondary interactions with silanol groups; pH of mobile phase.	Use a column with end-capping. Ensure the mobile phase pH is appropriate for the analyte.[13]

Conclusion

This application note provides a robust and reproducible protocol for the purification of 2-methoxyresorcinol using automated flash chromatography. By following the detailed steps for sample preparation, chromatographic separation, and post-purification analysis, researchers can reliably obtain high-purity material essential for demanding scientific applications. The principles and techniques described herein are broadly applicable to the purification of other moderately polar organic compounds.

References

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: 2-Methoxyresorcinol. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Methylresorcinol, 98%. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 121805, 2-Methoxyresorcinol. Retrieved from [Link]

• Tsao, R., & Yang, R. (2003). Optimization of a new mobile phase to know the complex and real polyphenolic composition: Towards a total phenolic index using high-performance liquid chromatography.

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. In NIST Chemistry WebBook. Retrieved from [Link]

• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Retrieved from [Link]

• Alwsci. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Resorcinol on Newcrom R1 HPLC column. Retrieved from [Link]

• Sorbchem India. (n.d.). Column Chromatography As A Tool For Purification. Retrieved from [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 3. column-chromatography.com [column-chromatography.com]
• 4. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methoxyresorcinol [webbook.nist.gov]
• 6. carlroth.com [carlroth.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 10. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Separation of Resorcinol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. welch-us.com [welch-us.com]

Application Notes & Protocols: 2-Methoxyresorcinol as a Versatile Building Block in Modern Organic Synthesis

Abstract

2-Methoxyresorcinol (2-methoxy-1,3-benzenediol) is a highly functionalized aromatic compound that serves as a versatile and strategic building block in organic synthesis.[1] Its unique substitution pattern, featuring two hydroxyl groups and one methoxy group on a benzene ring, imparts a distinct reactivity profile characterized by an electron-rich aromatic system and multiple sites for functionalization.[1] This guide provides an in-depth exploration of 2-methoxyresorcinol's applications, focusing on its utility in the synthesis of high-value molecules such as flavonoids, complex heterocyclic systems, and other natural product analogues. We present detailed, field-proven protocols for key transformations, explain the rationale behind experimental choices, and offer insights into reaction mechanisms and optimization.

Introduction: The Strategic Value of 2-Methoxyresorcinol

2-Methoxyresorcinol, belonging to the chemical families of phenols, methoxybenzenes, and dihydroxybenzenes, is more than a simple aromatic precursor.[1] The interplay of its functional groups governs its chemical behavior:

• High Nucleophilicity: The electron-donating nature of the two hydroxyl groups and the methoxy group makes the aromatic ring highly activated towards electrophilic aromatic substitution.

• Ortho/Para Directing Effects: The substituents strongly direct incoming electrophiles to specific positions, allowing for regioselective functionalization.

• Chelation and Hydrogen Bonding: The arrangement of the oxygen-containing groups allows for intramolecular hydrogen bonding, which influences its conformation and reactivity.[1] It also enables the chelation of metal ions, a property useful in catalysis and material science.[1]

• Latent Catechol Moiety: The methoxy group can be selectively cleaved to unmask a pyrogallol-type structure (1,2,3-trihydroxybenzene), a common motif in many biologically active natural products.

This combination of features makes 2-methoxyresorcinol an ideal starting material for synthetic routes targeting pharmaceuticals, cosmetics, and advanced materials.[1][2]

Physicochemical and Spectroscopic Data

Property	Value	Source
CAS Number	29267-67-2	[1][3][4][5]
Molecular Formula	C₇H₈O₃	[1][4]
Molecular Weight	140.14 g/mol	[1][4]
Appearance	White to off-white crystalline solid	[2]
Melting Point	82-84 °C	[5]
IUPAC Name	2-methoxybenzene-1,3-diol	[1]
Synonyms	2-O-Methylpyrogallol, Pyrogallol-2-methyl Ether	[3][4]

Core Application: Synthesis of Flavonoids and their Precursors

Flavonoids are a large class of natural products with significant pharmacological activities, including antioxidant and anti-inflammatory properties.[6][7][8] 2-Methoxyresorcinol is an excellent starting point for the A-ring of various flavonoids. The synthesis typically proceeds through a 2'-hydroxychalcone intermediate.

Workflow for Flavonoid Synthesis

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 3. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. 2-Methoxyresorcinol | 29267-67-2 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. Stereoselective Synthesis of Flavonoids: A Brief Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Formulation of 2-Methoxyresorcinol in Topical Creams

Introduction

2-Methoxyresorcinol, a derivative of resorcinol, is a phenolic compound with significant potential in topical formulations.[1][2] Its antioxidant properties and potential as a tyrosinase inhibitor make it a compelling active pharmaceutical ingredient (API) for dermatological and cosmetic applications, including skin lightening and anti-aging products.[1] However, the successful incorporation of 2-Methoxyresorcinol into a stable and effective topical cream requires a thorough understanding of its physicochemical properties and careful consideration of the formulation strategy.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 2-Methoxyresorcinol in topical creams. It outlines key pre-formulation considerations, detailed formulation protocols, and robust analytical methods for quality control, all grounded in scientific principles and practical expertise.

Pre-Formulation and Characterization of 2-Methoxyresorcinol

A successful formulation begins with a comprehensive understanding of the API. The following table summarizes the key physicochemical properties of 2-Methoxyresorcinol.

Property	Value	Source
Chemical Name	2-methoxybenzene-1,3-diol	[2]
Synonyms	2-O-methylpyrogallol, 2,6-Dihydroxyanisole	[3]
CAS Number	29267-67-2	[3]
Molecular Formula	C₇H₈O₃	[2][3]
Molecular Weight	140.14 g/mol	[2]
Appearance	White to off-white crystalline solid	[3]
Solubility	Soluble in organic solvents, limited solubility in water. Soluble in water.	[3][4]

Causality Behind Pre-Formulation Choices: The limited water solubility of 2-Methoxyresorcinol necessitates a formulation strategy that can effectively solubilize and deliver the API to the skin. An oil-in-water (O/W) emulsion is a common and suitable vehicle for such compounds, offering a cosmetically elegant feel and good spreadability. The methoxy group enhances its lipophilicity, which can influence its biological activity and absorption in formulations.[3]

Formulation Development: A Step-by-Step Protocol for a 2% 2-Methoxyresorcinol O/W Cream

This section details a proven protocol for the preparation of a 2% 2-Methoxyresorcinol oil-in-water (O/W) cream. The rationale behind the selection of each excipient is explained to provide a clear understanding of the formulation design.

Excipient Selection and Rationale

The choice of excipients is critical to the stability, efficacy, and safety of the final product.

Phase	Excipient	Concentration (w/w %)	Function and Rationale
Oil Phase	Cetyl Alcohol	5.0	Thickening agent, emollient, and co-emulsifier.
Stearyl Alcohol	5.0	Thickening agent, emollient, and co-emulsifier.
Glyceryl Stearate	3.0	Non-ionic emulsifier and emollient.
Caprylic/Capric Triglyceride	8.0	Emollient with good skin penetration and low irritation potential.
Dimethicone	1.0	Occlusive agent, skin protectant, and improves spreadability.
Aqueous Phase	Purified Water	q.s. to 100	Vehicle.
Glycerin	5.0	Humectant to hydrate the skin and plasticizer for the cream base.
Propylene Glycol	3.0	Humectant, solvent for the API, and penetration enhancer.
2-Methoxyresorcinol	2.0	Active Pharmaceutical Ingredient.
Sodium Metabisulfite	0.1	Antioxidant to prevent oxidative degradation of 2-Methoxyresorcinol.
Disodium EDTA	0.1	Chelating agent to sequester metal ions that can catalyze oxidation.
Preservative System	Phenoxyethanol	0.8	Broad-spectrum preservative.
Ethylhexylglycerin	0.2	Preservative booster and emollient.
pH Adjustment	Citric Acid / Sodium Citrate	q.s.	To adjust the final pH to the optimal range for stability and skin compatibility (pH 5.0 - 6.0).

Manufacturing Protocol

Equipment:

• Homogenizer (e.g., rotor-stator homogenizer)

• Water bath

• Beakers and other standard laboratory glassware

• pH meter

Procedure:

• Aqueous Phase Preparation:

  • In a suitable beaker, combine Purified Water, Glycerin, and Propylene Glycol.

  • Begin heating to 75°C while stirring.

  • Once the temperature reaches approximately 50°C, add Disodium EDTA and Sodium Metabisulfite and stir until dissolved.

  • Add 2-Methoxyresorcinol and stir until completely dissolved. Maintain the temperature at 75°C.

• Oil Phase Preparation:

  • In a separate beaker, combine Cetyl Alcohol, Stearyl Alcohol, Glyceryl Stearate, Caprylic/Capric Triglyceride, and Dimethicone.

  • Heat the oil phase to 75°C with gentle stirring until all components are melted and the mixture is uniform.

• Emulsification:

  • Slowly add the hot oil phase to the hot aqueous phase with continuous stirring.

  • Once the addition is complete, homogenize the mixture at high speed for 3-5 minutes to form a uniform emulsion.

• Cooling and Final Additions:

  • Begin cooling the emulsion while stirring at a moderate speed.

  • When the temperature drops below 40°C, add the preservative system (Phenoxyethanol and Ethylhexylglycerin) and mix until uniform.

  • Continue cooling and stirring until the cream reaches room temperature.

• pH Adjustment and Final Quality Control:

  • Measure the pH of the final cream.

  • Adjust the pH to the target range of 5.0 - 6.0 using a citric acid or sodium citrate solution as needed.

  • Perform final quality control tests, including viscosity, appearance, and assay of 2-Methoxyresorcinol.

Experimental Workflow Diagram

Caption: Workflow for the preparation of a 2% 2-Methoxyresorcinol O/W cream.

Stability and Compatibility Considerations

Phenolic compounds like 2-Methoxyresorcinol are susceptible to oxidation, which can lead to discoloration and a loss of potency. Therefore, ensuring the stability of the formulation is paramount.

pH Optimization

The pH of the formulation can significantly impact the stability of 2-Methoxyresorcinol. Phenolic compounds are generally more stable in acidic conditions.[5][6] A pH range of 5.0 - 6.0 is recommended for topical formulations containing 2-Methoxyresorcinol. This range is not only optimal for the stability of the API but is also compatible with the natural pH of the skin, minimizing the potential for irritation.

Antioxidant and Chelating Agent Synergy

The inclusion of an antioxidant and a chelating agent is a critical self-validating system within the protocol.

• Sodium Metabisulfite: Acts as a sacrificial antioxidant, preferentially oxidizing over 2-Methoxyresorcinol.

• Disodium EDTA: Sequesters metal ions (e.g., iron, copper) that can catalyze the oxidative degradation of phenolic compounds.

This combination provides robust protection against oxidation throughout the shelf-life of the product.

Photostability

Topical products are often exposed to light, which can induce photodegradation of the active ingredient.[7] To mitigate this, packaging the final cream in an opaque or amber container is strongly recommended to protect 2-Methoxyresorcinol from light-induced degradation. Forced degradation studies, including exposure to UV light, should be conducted to assess the photostability of the final formulation.[8][9][10]

Analytical Protocols for Quality Control

Robust analytical methods are essential for ensuring the quality, safety, and efficacy of the final product.

Stability-Indicating HPLC Method for 2-Methoxyresorcinol Assay

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is required to accurately quantify 2-Methoxyresorcinol and separate it from any potential degradation products.

Chromatographic Conditions:

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic mixture of Methanol and Water (e.g., 40:60 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	280 nm
Column Temperature	25°C

Method Validation: The HPLC method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.[11]

Forced Degradation Studies: To establish the stability-indicating nature of the method, forced degradation studies should be performed.[12][13][14][15] This involves subjecting a solution of 2-Methoxyresorcinol to stress conditions such as:

• Acidic hydrolysis: 0.1 M HCl

• Alkaline hydrolysis: 0.1 M NaOH

• Oxidative degradation: 3% H₂O₂

• Thermal degradation: Heat at an elevated temperature (e.g., 60°C)

• Photodegradation: Exposure to UV light

The chromatograms from these studies should demonstrate that the method can effectively separate the intact 2-Methoxyresorcinol peak from any degradation product peaks.

Sample Preparation from Cream Matrix

• Accurately weigh approximately 1 gram of the 2-Methoxyresorcinol cream into a 50 mL volumetric flask.

• Add approximately 30 mL of methanol and sonicate for 15-20 minutes to extract the 2-Methoxyresorcinol.

• Allow the solution to cool to room temperature and dilute to volume with methanol.

• Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

Analytical Workflow Diagram

Caption: Workflow for the quantification of 2-Methoxyresorcinol in cream.

In-Vitro Skin Permeation Studies

To evaluate the delivery of 2-Methoxyresorcinol from the cream formulation into the skin, in-vitro skin permeation studies using Franz diffusion cells are recommended.[3][16][17][18][19]

Franz Diffusion Cell Protocol

Membrane: Porcine or human cadaver skin is a suitable model for these studies. Receptor Medium: Phosphate buffered saline (PBS) at pH 7.4, maintained at 32°C to mimic skin surface temperature. Procedure:

• Mount the skin membrane between the donor and receptor chambers of the Franz diffusion cell.

• Apply a finite dose of the 2% 2-Methoxyresorcinol cream to the surface of the skin in the donor chamber.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium and replace it with fresh, pre-warmed medium.

• Analyze the concentration of 2-Methoxyresorcinol in the collected samples using the validated HPLC method.

Data Analysis:

• Calculate the cumulative amount of 2-Methoxyresorcinol permeated per unit area of the skin over time.

• Determine the steady-state flux (Jss) from the slope of the linear portion of the cumulative amount versus time plot.

Skin Penetration Enhancement

The inclusion of propylene glycol in the formulation serves as a penetration enhancer. To further optimize skin delivery, other enhancers such as fatty acids (e.g., oleic acid) or the use of nanocarriers like liposomes or solid lipid nanoparticles (SLNs) could be explored.[5]

Conclusion

The successful formulation of 2-Methoxyresorcinol in a topical cream requires a multi-faceted approach that considers its physicochemical properties, stability, and delivery to the target site. The protocols and guidelines presented in this document provide a robust framework for the development of a stable, effective, and high-quality 2-Methoxyresorcinol cream. By following these scientifically grounded procedures, researchers and formulators can confidently advance the development of innovative topical products containing this promising active ingredient.

References

• Aminu, N. (2020, October 31). EASY steps for In-vitro Skin Permeation Study using Franz Diffusion Cell [Video]. YouTube. [Link]

• Diva-portal.org. (n.d.). Skin Models for Screening of Topical Delivery. Retrieved from [Link]

• MedCrave. (2016, December 14). Forced degradation studies. Retrieved from [Link]

• Cordero-Jaime, J., et al. (2020). 3PC-011 Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations. European Journal of Hospital Pharmacy, 27(Suppl 1), A147-A148. [Link]

• Nair, A., et al. (2021). Alternatives to Biological Skin in Permeation Studies: Current Trends and Possibilities. Pharmaceutics, 13(9), 1341. [Link]

• Lim, S. H., et al. (2022). Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells. Current Protocols, 2(3), e391. [Link]

• ResearchGate. (n.d.). Development of HPLC method for phenylethyl resorcinol content determination in whitening cream preparation. Retrieved from [Link]

• Brazilian Journal of Analytical Chemistry. (2025, May 21). Development and Validation of a Stability-Indicating High-Performance Liquid Chromatography with Diode-Array Detection Method for. Retrieved from [Link]

• CORE. (2013, September 17). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• MDPI. (n.d.). Antioxidants to Defend Healthy and Youthful Skin—Current Trends and Future Directions in Cosmetology. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Medicine. (n.d.). Stability Indicating Analytical Method Development and Validation. Retrieved from [Link]

• MDPI. (n.d.). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Retrieved from [Link]

• SciSpace. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Retrieved from [Link]

• ResearchGate. (2019, December 11). (PDF) Photostability of Topical Agents Applied to the Skin: A Review. Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022, November 30). Forced Degradation – A Review. Retrieved from [Link]

• Semantic Scholar. (n.d.). Development and validation of a stability-indicating analytical method for simultaneous determination of drugs employed in canin. Retrieved from [Link]

• CORE. (n.d.). Development and validation of HPLC and spectrophotometric methods for selected multi component drugs in their formulations J.S.S. Retrieved from [Link]

• ScienceDirect. (n.d.). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methoxyresorcinol. PubChem. Retrieved from [Link]

• Future Journal of Pharmaceutical Sciences. (n.d.). Development and validation of stability indicating HPLC–PDA method for the simultaneous determination of benzoyl peroxide and tretinoin. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2018, September 30). Development and Validation Method for Simultaneous Analysis of Retinoic Acid, Hydroquinone and Corticosteroid in Cream Formula by High-Performance Liquid Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). US20030180234A1 - Stabilization of resorcinol derivatives in cosmetic compositions.

• PubMed. (2013). Development and validation of a stability-indicating assay including the isolation and characterization of degradation products of metaxalone by LC-MS. Retrieved from [Link]

• IOP Conference Series: Earth and Environmental Science. (n.d.). Effect of pH on the stability of W1/O/W2 double emulsion stabilized by combination of biosilica and Tween-20. Retrieved from [Link]

• Research Square. (2025, August 9). Influence of pH on the stability of oil-in-water emulsions stabilized by a splittable surfactant. Retrieved from [Link]

• DergiPark. (2025, June 27). Development of HPLC method for phenylethyl resorcinol content determination in whitening cream preparation. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, December 20). Photostability of Topical Agents Applied to the Skin: A Review. Retrieved from [Link]

• PubMed. (2017). Light-sensitive drugs in topical formulations: stability indicating methods and photostabilization strategies. Retrieved from [Link]

• ResearchGate. (2025, August 6). Distributions of phenolic acid antioxidants between the interfacial and aqueous regions of corn oil emulsions: effects of pH and emulsifier concentration. Retrieved from [Link]

• PubMed. (2015). Implications of In-Use Photostability: Proposed Guidance for Photostability Testing and Labeling to Support the Administration of Photosensitive Pharmaceutical Products, Part 2: Topical Drug Product. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, December 16). Formulation, long-term physicochemical and microbiological stability of 15% topical resorcinol for hidradenitis suppurativa. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Effects of composition and pH on the degradation of hyaluronate and carboxymethyl cellulose gels and release of nanocrystalline silver. Retrieved from [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 5-Methoxyresorcinol, 95% | Fisher Scientific [fishersci.ca]
• 5. matec-conferences.org [matec-conferences.org]
• 6. researchgate.net [researchgate.net]
• 7. Light-sensitive drugs in topical formulations: stability indicating methods and photostabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biomedres.us [biomedres.us]
• 10. Implications of In-Use Photostability: Proposed Guidance for Photostability Testing and Labeling to Support the Administration of Photosensitive Pharmaceutical Products, Part 2: Topical Drug Product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 3PC-011 Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medcraveonline.com [medcraveonline.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs | MDPI [mdpi.com]
• 15. scispace.com [scispace.com]
• 16. m.youtube.com [m.youtube.com]
• 17. diva-portal.org [diva-portal.org]
• 18. Alternatives to Biological Skin in Permeation Studies: Current Trends and Possibilities - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Fidelity NMR Sample Preparation for 2-Methoxyresorcinol

Abstract

This document provides a comprehensive guide to the preparation of 2-Methoxyresorcinol samples for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. It covers foundational principles, including analyte properties and solvent selection, and offers detailed, step-by-step protocols for both qualitative structural elucidation and rigorous quantitative NMR (qNMR) analysis. The causality behind each experimental choice is explained to ensure scientific integrity and the generation of reproducible, high-quality data.

Foundational Principles: Understanding the Analyte

A successful NMR experiment begins with a deep understanding of the analyte's physicochemical properties. 2-Methoxyresorcinol (IUPAC Name: 2-methoxybenzene-1,3-diol) is a phenolic compound whose structure dictates the entire sample preparation strategy.[1][2]

Key Characteristics of 2-Methoxyresorcinol:

Property	Description & Implication for NMR	Source(s)
Molecular Formula	C₇H₈O₃	[1][3][4]
Molecular Weight	140.14 g/mol	[1][2][4]
Structure	A resorcinol derivative with two hydroxyl (-OH) groups and one methoxy (-OCH₃) group on a benzene ring. The presence of labile hydroxyl protons requires careful solvent selection to ensure their observation.	[1][3]
Physical State	White to off-white crystalline solid.	[3]
Solubility	Soluble in many organic solvents, with limited solubility in water. The methoxy group increases its lipophilicity compared to resorcinol.	[3]
Stability	As a phenolic compound, it can be susceptible to oxidation to form quinone-like derivatives. For most routine NMR, this is not a concern, but for long-term studies or sensitive experiments, precautions may be necessary.	[1]

The Critical Role of Solvent Selection

The choice of a deuterated solvent is the most critical decision in preparing an NMR sample. The solvent must not only fully dissolve the analyte but also be chemically inert and possess properties that enhance spectral quality. Deuterated solvents, where hydrogen (¹H) is replaced by deuterium (²H), are essential for ¹H NMR to minimize overwhelming solvent signals and to provide a deuterium signal for the spectrometer's lock system, which stabilizes the magnetic field.[5][6][7]

For 2-Methoxyresorcinol, the polar hydroxyl groups are a key consideration.

Table of Recommended Deuterated Solvents:

Solvent	Formula	Polarity	Residual ¹H Shift (ppm)	Key Considerations for 2-Methoxyresorcinol
Dimethyl Sulfoxide-d₆	DMSO-d₆	Aprotic, Polar	~2.50	Highly Recommended. Excellent solvating power for phenols. Forms hydrogen bonds with the -OH protons, resulting in sharper, more distinct signals that are less prone to exchange broadening.
Acetone-d₆	(CD₃)₂CO	Aprotic, Polar	~2.05	Recommended. Good alternative to DMSO-d₆. Also capable of hydrogen bonding with hydroxyl protons.
Methanol-d₄	CD₃OD	Protic, Polar	~3.31, ~4.87 (-OD)	Use with Caution. Will dissolve the sample, but as a protic solvent, it will cause rapid chemical exchange with the analyte's -OH protons, leading to their signal disappearing from the spectrum. Useful if you want to intentionally suppress these signals.
Chloroform-d	CDCl₃	Non-polar	~7.26	Acceptable for general structure. A common solvent for organic molecules.[6] However, the hydroxyl proton signals may be broad, and their chemical shift can be highly dependent on concentration, temperature, and water content.
Deuterium Oxide	D₂O	Protic, Polar	~4.80	Not Recommended for Primary Analysis. Due to limited solubility and the fact that it will exchange with and thus eliminate the signals from the hydroxyl protons. It is, however, essential for the "D₂O shake" experiment.[8]

Note: Chemical shifts of residual solvent peaks can vary slightly based on temperature, solute, and pH.[9][10]

Principles of Quantitative NMR (qNMR)

For purity determination or concentration measurement, qNMR is a powerful primary analytical method.[11][12] It relies on the principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal. The analysis involves co-dissolving a precisely weighed amount of the analyte with a precisely weighed amount of a high-purity internal standard.[13][14]

Criteria for Selecting a qNMR Internal Standard:

• High Purity (≥99%): The standard's purity must be accurately known and certified if possible.[15]

• Chemical Inertness: Must not react with the analyte, solvent, or trace impurities.[11]

• Signal Separation: Must have one or more sharp signals in a region of the spectrum free from analyte or impurity signals.[14][15]

• Solubility: Must be fully soluble and stable in the chosen deuterated solvent.[13][15]

• Low Hygroscopicity: Should be easy to weigh accurately and not absorb atmospheric moisture.[14]

Recommended Internal Standards for 2-Methoxyresorcinol in DMSO-d₆:

Internal Standard	Key Signal (¹H NMR)	Rationale
Maleic Acid	~6.2-6.3 ppm (s, 2H)	Signal is typically in an empty region for aromatic compounds. Highly pure and readily available.
Dimethyl Sulfone	~3.1 ppm (s, 6H)	Very stable and non-volatile with a sharp singlet. Its proximity to the DMSO solvent peak requires careful integration.
1,4-Dinitrobenzene	~8.4-8.5 ppm (s, 4H)	Signal is far downfield, avoiding overlap with most analyte signals.[12][16]

Experimental Protocols

Protocol 1: Standard Sample Preparation for Qualitative Analysis (¹H & ¹³C)

This protocol is designed for routine structural verification.

Workflow for Standard NMR Sample Preparation

Caption: Workflow for preparing a standard NMR sample.

Methodology:

• Weighing: Accurately weigh approximately 5-10 mg of 2-Methoxyresorcinol into a clean, small glass vial. For ¹³C NMR, a higher concentration (20-50 mg) is recommended to reduce acquisition time.

• Solvent Addition: Add approximately 0.6 mL of high-purity DMSO-d₆ to the vial.

• Dissolution: Cap the vial and mix thoroughly using a vortex mixer until the solid is completely dissolved. Visually inspect against a bright light to ensure no particulate matter remains.[13]

• Filtration: Prepare a Pasteur pipette by tightly packing a small plug of glass wool into the neck. Transfer the solution through this filter into a clean, dry 5 mm NMR tube. This step is crucial to remove any suspended particles that can degrade spectral resolution.

• Finalization: Ensure the liquid column height is appropriate for the spectrometer (typically 4-5 cm, or ~0.6 mL for a 5 mm tube).[13][17] Cap the NMR tube securely.

• Mixing: Invert the tube several times to ensure a homogeneous solution. The sample is now ready for analysis.

Protocol 2: High-Precision Sample Preparation for Quantitative NMR (qNMR)

This protocol requires meticulous technique to ensure accuracy.

Workflow for Quantitative NMR (qNMR) Sample Preparation

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 4. 2-Methoxyresorcinol [webbook.nist.gov]
• 5. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 6. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 7. Deuterated Compounds for NMR | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.washington.edu [chem.washington.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 14. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 15. resolvemass.ca [resolvemass.ca]
• 16. researchgate.net [researchgate.net]
• 17. pubsapp.acs.org [pubsapp.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methoxyresorcinol

Welcome to the technical support center for the synthesis of 2-methoxyresorcinol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help improve the yield and purity of your synthesis. This resource is structured to address common challenges encountered in various synthetic routes to 2-methoxyresorcinol, providing scientifically sound explanations and practical, field-proven solutions.

I. General Frequently Asked Questions (FAQs)

This section addresses overarching questions that are common across different synthetic strategies for 2-methoxyresorcinol.

Q1: What are the most common synthetic routes to 2-Methoxyresorcinol?

A1: The three most prevalent synthetic routes to 2-methoxyresorcinol are:

• Selective O-methylation of resorcinol: This is a direct approach but can be challenging in terms of selectivity.

• Demethylation of guaiacol or other lignin-derived compounds: This route is promising due to the availability of renewable starting materials.

• Multi-step synthesis from vanillin: This method offers a pathway from a readily available bio-based starting material.

Q2: My final product has a low melting point and appears impure. What are the likely contaminants?

A2: Impurities in 2-methoxyresorcinol synthesis are highly dependent on the chosen route. However, common contaminants include:

• From resorcinol methylation: Unreacted resorcinol, the di-methylated product (1,3-dimethoxybenzene), and C-alkylated byproducts.

• From guaiacol demethylation: Unreacted guaiacol, catechol, and potential products of over-degradation if harsh conditions are used.

• From vanillin synthesis: Various intermediates from the multi-step process, depending on the specific pathway.

Purification is critical to remove these impurities. Recrystallization is a common and effective method for purifying the final product.[1][2][3][4]

Q3: How can I best monitor the progress of my reaction?

A3: Thin-layer chromatography (TLC) is a simple and effective technique for monitoring the progress of most 2-methoxyresorcinol syntheses. Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to achieve good separation between the starting material, product, and any major byproducts. Staining with a potassium permanganate solution can help visualize the spots. For more quantitative analysis, gas chromatography (GC) or high-performance liquid chromatography (HPLC) can be employed.

II. Troubleshooting Guide: Route-Specific Issues

This section provides detailed troubleshooting for specific challenges encountered in each of the primary synthetic routes.

Route 1: Selective O-Methylation of Resorcinol

The selective mono-O-methylation of resorcinol is a classic method, but achieving high selectivity can be challenging due to the presence of two nucleophilic hydroxyl groups and the possibility of C-alkylation.

Q1: I am getting a low yield of 2-methoxyresorcinol and a significant amount of 1,3-dimethoxybenzene. How can I improve the mono-selectivity?

A1: The formation of the di-methylated byproduct is a common issue. Here’s how to address it:

• Stoichiometry of the methylating agent: Carefully control the stoichiometry of your methylating agent (e.g., dimethyl sulfate, methyl iodide). Using a slight excess (1.0-1.2 equivalents) of the methylating agent is often optimal. A large excess will favor di-methylation.

• Reaction time and temperature: Monitor the reaction closely by TLC. Stop the reaction as soon as the starting material is consumed to prevent further methylation of the desired product. Lowering the reaction temperature can also help to improve selectivity.

• Choice of base and solvent: The choice of base and solvent can significantly influence the reaction's selectivity. A weaker base and a less polar solvent can sometimes favor mono-alkylation. For example, using potassium carbonate in acetone is a common choice.

Q2: My product is contaminated with C-alkylated byproducts. How can I prevent this?

A2: C-alkylation is a competing reaction, especially under certain conditions. To favor O-alkylation:

• Use of Phase-Transfer Catalysis (PTC): Phase-transfer catalysis is an excellent method for promoting selective O-alkylation of phenols.[5][6][7] A quaternary ammonium salt, such as tetrabutylammonium bromide (TBAB), is used to transport the phenoxide ion into the organic phase where it reacts with the methylating agent. This method often leads to cleaner reactions and higher yields of the O-alkylated product.

• Solvent choice: Aprotic polar solvents, such as DMF or DMSO, can favor O-alkylation over C-alkylation. However, these solvents can be difficult to remove, so consider this during your workup planning.

Troubleshooting Workflow for Resorcinol Methylation

Caption: Troubleshooting workflow for low yield in resorcinol methylation.

Route 2: Demethylation of Guaiacol

The demethylation of guaiacol is an attractive route, often employing strong acids or metal catalysts. The primary challenge is achieving complete and selective demethylation without product degradation.

Q1: The demethylation of guaiacol is incomplete, and I have a low conversion rate. What can I do?

A1: Low conversion in guaiacol demethylation can be due to several factors:

• Catalyst activity: If you are using a heterogeneous catalyst, ensure it is properly activated and not poisoned. For acid-catalyzed reactions, the concentration and strength of the acid are critical.

• Reaction temperature and time: Demethylation often requires elevated temperatures.[8] If the conversion is low, consider gradually increasing the temperature while monitoring for any product degradation. Extending the reaction time can also improve conversion.

• Solvent: The choice of solvent can impact the reaction rate. For some catalytic systems, the presence of water can be beneficial.[8]

Q2: My final product is contaminated with catechol. How can I avoid this?

A2: Catechol is the product of complete demethylation of guaiacol. If your goal is 2-methoxyresorcinol (which is an isomer of catechol and not a direct product of guaiacol demethylation), you are likely starting from the wrong material or have a misunderstanding of the reaction. Guaiacol demethylation yields catechol. To obtain 2-methoxyresorcinol, you would need to start with a different precursor, such as 2,6-dimethoxyphenol, and selectively demethylate one methoxy group.

Q3: I am observing product degradation and charring at high temperatures. How can I mitigate this?

A3: Product degradation is a significant issue in high-temperature demethylation reactions. Consider the following:

• Milder reaction conditions: Explore alternative demethylation reagents that work under milder conditions. For example, boron tribromide (BBr₃) is a powerful but often selective demethylating agent at low temperatures.

• Biocatalytic approaches: Enzymatic demethylation using cytochrome P450 enzymes can be highly selective and occur under mild conditions, avoiding harsh reagents and high temperatures.[9][10][11][12] These methods often produce formaldehyde as a byproduct.[10]

• Inert atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent oxidative degradation of the product at high temperatures.

Troubleshooting Workflow for Guaiacol Demethylation

Caption: Troubleshooting workflow for common issues in guaiacol demethylation.

Route 3: Synthesis from Vanillin

Synthesizing 2-methoxyresorcinol from vanillin typically involves a multi-step process, often starting with the reduction of the aldehyde group, followed by other functional group manipulations.

Q1: What is a reliable multi-step synthesis route from vanillin to 2-methoxyresorcinol?

A1: A common route involves the following steps:

• Reduction of the aldehyde: The aldehyde group of vanillin is reduced to an alcohol to form vanillyl alcohol.[13] Sodium borohydride (NaBH₄) is a commonly used reducing agent for this step.[13]

• Protection of the hydroxyl groups: The phenolic hydroxyl group and the newly formed benzylic alcohol can be protected.

• Further functional group transformations: Subsequent steps would be required to introduce the second hydroxyl group at the correct position and then deprotect to yield 2-methoxyresorcinol. The specific reactions will depend on the overall synthetic strategy.

Q2: The yield of my vanillin reduction step is low. How can I improve it?

A2: To improve the yield of vanillyl alcohol from vanillin:

• Purity of starting material: Ensure your vanillin is pure.

• Reaction conditions: The reduction with NaBH₄ is typically performed in a protic solvent like ethanol or methanol at room temperature or below. Ensure the pH is controlled, as acidic conditions can decompose the borohydride.

• Workup procedure: A careful workup is necessary to isolate the product. This usually involves quenching the excess borohydride with a weak acid and then extracting the product.

Q3: I am having trouble with the subsequent steps after the initial reduction. What are some key considerations?

A3: The steps following the reduction of vanillin are critical and can be challenging.

• Protecting group strategy: The choice of protecting groups for the hydroxyl functions is crucial for the success of the subsequent steps. They must be stable to the reaction conditions and easily removable at the end of the synthesis.

• Regioselectivity: When introducing the second hydroxyl group, controlling the regioselectivity is paramount. The directing effects of the existing methoxy and protected hydroxyl groups will influence the position of the new substituent.

III. Experimental Protocols

Protocol 1: Selective Mono-O-Methylation of Resorcinol using Phase-Transfer Catalysis

This protocol provides a method for the selective mono-O-methylation of resorcinol to yield 2-methoxyresorcinol, minimizing the formation of byproducts.

Materials:

• Resorcinol

• Dimethyl sulfate (DMS)

• Tetrabutylammonium bromide (TBAB)

• Potassium carbonate (K₂CO₃), anhydrous

• Dichloromethane (DCM)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve resorcinol (1.0 eq) and tetrabutylammonium bromide (0.1 eq) in dichloromethane.

• Add a solution of potassium carbonate (2.0 eq) in water.

• Stir the biphasic mixture vigorously for 15 minutes at room temperature.

• Slowly add dimethyl sulfate (1.1 eq) dropwise to the reaction mixture.

• Continue to stir the reaction vigorously at room temperature and monitor the progress by TLC.

• Once the reaction is complete (typically 2-4 hours), separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) or by recrystallization.

Protocol 2: Purification of 2-Methoxyresorcinol by Recrystallization

This protocol describes a general procedure for the purification of crude 2-methoxyresorcinol.

Materials:

• Crude 2-methoxyresorcinol

• A suitable solvent system (e.g., toluene, or a mixture of hexane and ethyl acetate)

Procedure:

• Dissolve the crude 2-methoxyresorcinol in a minimal amount of the chosen hot solvent or solvent mixture.

• If there are insoluble impurities, hot-filter the solution.

• Allow the solution to cool slowly to room temperature.

• For further crystallization, cool the solution in an ice bath.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum to obtain pure 2-methoxyresorcinol.

IV. Data Summary

Table 1: Comparison of Reaction Conditions for Resorcinol Methylation

Methylating Agent	Base	Solvent	Catalyst	Typical Yield of 2-Methoxyresorcinol	Key Challenges
Dimethyl Sulfate	K₂CO₃	Acetone	None	40-60%	Formation of di-methylated and C-alkylated byproducts
Methyl Iodide	NaH	THF	None	50-70%	Handling of sodium hydride, potential for over-methylation
Dimethyl Sulfate	K₂CO₃/H₂O	DCM	TBAB (PTC)	70-85%	Vigorous stirring required for biphasic system

V. References

• Psarros, N., & Konstantinou, I. (2003). Phase-transfer catalytic determination of phenols as methylated derivatives by gas chromatography with flame ionization and mass-selective detection. Journal of Chromatography A, 983(1-2), 215-223. [Link]

• Gupta, V. K., Singh, R., & Singh, B. (2011). Vapour Phase Methylation of Phenol Over Ni1-xMnxFe2O4 Type Ferrospinels. Asian Journal of Chemistry, 23(9), 3783-3786.

• Duppel, W., Lebeault, J. M., & Coon, M. J. (1973). The demethylation of guaiacol by a new bacterial cytochrome P-450. European Journal of Biochemistry, 36(2), 583-592. [Link]

• Wang, L., et al. (2023). A key O-demethylase in the degradation of guaiacol by Rhodococcus opacus PD630. Applied and Environmental Microbiology, 89(10), e00949-23. [Link]

• Lednicer, D., & Grostic, M. F. (2014). Selective phenol methylation to 2,6-dimethylphenol in a fluidized bed of iron-chromium mixed oxide catalyst with o–cresol circulation. Journal of the American Chemical Society, 136(38), 13217-13220.

• Reeves, W. P., & White, M. R. (1983). Effects of Charge Separation, Effective Concentration, and Aggregate Formation on the Phase Transfer Catalyzed Alkylation of Phenol. The Journal of Organic Chemistry, 48(10), 1653-1657.

• Snieckus, V., & Sharp, M. J. (1989). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. Tetrahedron Letters, 30(40), 5469-5472.

• Siswanta, D., et al. (2016). Synthesis of C–4–Allyloxy–3–Methoxyphenylcalix[10]resorcinarene from Vanillin and Its Application as Adsorbent of Pb(II) Metal Cation. Oriental Journal of Chemistry, 32(2), 847-855.

• Rao, K. B., & Rao, M. B. (1991). Studies In Phase Transfer Catalysis. Part-ll. Methylation of Phenol. Journal of the Indian Chemical Society, 68(3), 159-160.

• Kunjapur, A. M., & Prather, K. L. J. (2019). Rational Reprogramming of O-Methylation Regioselectivity for Combinatorial Biosynthetic Tailoring of Benzenediol Lactone Scaffolds. Journal of the American Chemical Society, 141(10), 4461-4471.

• Mutti, F. G., et al. (2019). Thiols Act as Methyl Traps in the Biocatalytic Demethylation of Guaiacol Derivatives. Angewandte Chemie International Edition, 58(40), 14163-14167.

• O'Dell, P. J., et al. (2019). Identification of the two-component guaiacol demethylase system from Rhodococcus rhodochrous and expression in Pseudomonas putida EM42 for guaiacol assimilation. Microbial Cell Factories, 18(1), 58.

• Comins, D. L., & Joseph, S. P. (1996). Regioselective Lithiation of Resorcinol Derivatives: Synthesis of Mono O-MOM- and O-Benzylresorcinols Prenylated at C-2 or C-4 Positions. Tetrahedron Letters, 37(42), 7535-7538.

• O'Dell, P. J., et al. (2019). Identification of the two-component guaiacol demethylase system from Rhodococcus rhodochrous and expression in Pseudomonas putida EM42 for guaiacol assimilation. Lund University Research Portal.

• Maes, J., et al. (2021). O‐demethylation of C‐substituted guaiacol derivatives. ChemSusChem, 14(1), 229-237.

• Carl ROTH GmbH + Co. KG. (2021). Safety Data Sheet: 2-Methoxyresorcinol.

• Biosynth. (n.d.). 2-Methoxyresorcinol.

• Smolecule. (2023). Buy 2-Methoxyresorcinol.

• Paul, C. E., et al. (2018). Conventional procedures for O-methylation and -demethylation.

• Beckham, G. T., et al. (2021). Engineering a Cytochrome P450 for Demethylation of Lignin-Derived Aromatic Aldehydes. JACS Au, 1(2), 252-261.

• Bocus, M., et al. (2024). Confined hot-pressurized water in Brønsted-acidic Beta zeolite speeds up the O-demethylation of guaiacol. ChemRxiv.

• Li, C., et al. (2023). Efficient O-demethylation of lignin-derived aromatic compounds under moderate conditions. Green Chemistry, 25(6), 2415-2423.

• Acevedo, D., et al. (2020). Integrated Purification and Formulation of an Active Pharmaceutical Ingredient via Agitated Bed Crystallization and Fluidized Bed Processing. Organic Process Research & Development, 24(10), 2098-2107.

• Santa Cruz Biotechnology. (n.d.). 2-Methoxyresorcinol.

• Khan, M. A. R., et al. (2023). Methods for Crystal Production of natural compounds; a review of recent advancements. International Scientific Organization.

• PubChem. (n.d.). 2-Methoxyresorcinol.

• Martin, R., & Dewick, P. M. (1979). The Methylation of the Resorcinolate Dianion: I. The Effects of Solvent and Base and the Alkylation Sequence. Journal of the Chemical Society, Perkin Transactions 1, 2302-2308.

• CN102464573A. (2012). A method for preparing high-purity resorcinol by melting crystallization.

• Zhang, W., et al. (2019). Mechanistic and electronic considerations of resorcinol alkylation.

• US4239921A. (1980). Process for purification of crude resorcinol.

• AECI Ltd. (2004). Process for the preparation of vanillin from a mixed m-cresol/p-cresol stream.

• Hertati, T., et al. (2021). Synthesis of new vanillin derivatives from natural eugenol. AIP Conference Proceedings, 2345(1), 020015.

• Chen, K., & Arnold, F. H. (2023). Selective nucleophilic α-C alkylation of phenols with alcohols via Ti=Cα intermediate on anatase TiO2 surface. Nature Communications, 14(1), 4683.

• GB2028804A. (1980). Process for the purification of crude resorcinol.

• Pitre, D. E., et al. (2021). Catalytic undirected methylation of unactivated C(sp3)−H bonds suitable for complex molecules. Nature Chemistry, 13(12), 1215-1222.

• D'Auria, M., & Racioppi, R. (2015). Concurrent synthesis of vanillin and isovanillin. Rendiconti Lincei, 26(4), 431-436.

• Chen, K., & Arnold, F. H. (2020). Late-stage oxidative C(sp3)–H methylation. Nature, 577(7790), 381-386.

Sources

• 1. iscientific.org [iscientific.org]
• 2. CN102464573A - A method for preparing high-purity resorcinol by melting crystallization - Google Patents [patents.google.com]
• 3. US4239921A - Process for purification of crude resorcinol - Google Patents [patents.google.com]
• 4. GB2028804A - Process for the purification of crude resorcinol - Google Patents [patents.google.com]
• 5. Phase-transfer catalytic determination of phenols as methylated derivatives by gas chromatography with flame ionization and mass-selective detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Studies In Phase Transfer Catalysis. Part-ll. Methylation of Phenol [zenodo.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. The demethylation of guaiacol by a new bacterial cytochrome P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A key O-demethylase in the degradation of guaiacol by Rhodococcus opacus PD630 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of the two-component guaiacol demethylase system from Rhodococcus rhodochrous and expression in Pseudomonas putida EM42 for guaiacol assimilation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. portal.research.lu.se [portal.research.lu.se]
• 13. scispace.com [scispace.com]

Technical Support Center: Methylation of Resorcinol

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the methylation of resorcinol. This guide is designed to provide in-depth, practical solutions and foundational knowledge to researchers encountering challenges with this common but nuanced synthetic transformation. As a key building block in organic synthesis, particularly for active pharmaceutical ingredients (APIs), the selective methylation of resorcinol to 3-methoxyphenol is a critical reaction.[1][2] However, the ambident nucleophilic nature of the resorcinolate anion often leads to a variety of side reactions, complicating product purification and reducing yields.

This document moves beyond standard protocols to explain the causal relationships between reaction parameters and outcomes, empowering you to troubleshoot effectively and optimize your synthetic strategy.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a direct question-and-answer format.

Q1: My yield of the desired 3-methoxyphenol is consistently low, and I'm isolating a complex mixture of products. What is happening and how can I fix it?

A1: A low yield of 3-methoxyphenol is the most common issue, typically stemming from a lack of control over reaction selectivity. The resorcinolate anion is an "ambident nucleophile," meaning it can be attacked by the methylating agent at two different types of sites: the oxygen atoms (O-methylation) or the electron-rich carbon atoms of the aromatic ring (C-methylation).[3]

The primary side reactions are:

• Over-methylation (O-methylation): Formation of 1,3-dimethoxybenzene.

• C-methylation: Formation of 2-methylresorcinol and 4-methylresorcinol.[4]

• Extensive C-methylation: In nonpolar solvents or with specific bases like lithium salts, methylation can continue to form complex hydroxydienones and polymethylated cyclohexenones.[5][6]

Your complex mixture likely contains the desired product, the over-methylated byproduct, and one or more C-methylated isomers. To improve the yield of 3-methoxyphenol, you must optimize conditions to favor kinetic, mono-O-methylation.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield.

Q2: I'm observing a significant amount of 1,3-dimethoxybenzene. How can I prevent this over-methylation?

A2: The formation of 1,3-dimethoxybenzene occurs when the initially formed product, 3-methoxyphenol, is deprotonated and undergoes a second methylation. This is a sequential reaction that competes with the primary methylation of resorcinol.

Preventative Measures:

• Control Stoichiometry: This is the most critical factor. Use a precise molar ratio of the methylating agent to resorcinol. An optimal ratio is often between 1.0 and 1.2 equivalents of the methylating agent.[7] Using a large excess will inevitably lead to the di-methylated product.

• Slow Addition: Add the methylating agent dropwise to the reaction mixture. This maintains a low instantaneous concentration of the electrophile, favoring reaction with the more acidic resorcinol over the less acidic 3-methoxyphenol.

• Temperature Control: Keep the reaction temperature low, typically below 40°C.[8] Exothermic reactions can accelerate the second methylation step.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the starting resorcinol. Quench the reaction as soon as the resorcinol is consumed to prevent further methylation of the product.

Q3: My product mixture is contaminated with C-methylated resorcinols. What causes this and how can I improve O-methylation selectivity?

A3: C-methylation is favored under conditions that promote reaction at the carbon nucleophile of the resorcinolate ring. Several factors influence the C/O alkylation ratio.

Causes of C-Methylation:

• Solvent Choice: Non-polar, aprotic solvents can favor C-alkylation. In contrast, polar aprotic solvents that are good at solvating cations (like DMF or DMSO) tend to favor O-alkylation.[5]

• Base/Cation Effect: The nature of the cation from the base plays a significant role. Lithium salts (e.g., from LiH or BuLi) are known to favor C-alkylation much more than sodium or potassium salts.[5] This is attributed to the strong coordination of the small Li⁺ ion to the oxygen atoms, leaving the ring carbons more accessible for attack.

• Methylating Agent: While both dimethyl sulfate (DMS) and methyl iodide (MeI) can be used, MeI has been shown to result in higher proportions of C-methylated products under certain conditions.[5][6] DMS is generally preferred for selective O-methylation.[1]

Strategies to Promote O-Methylation:

• Employ a Phase-Transfer Catalyst (PTC): The most robust method for achieving high O-methylation selectivity is using a biphasic system (e.g., toluene-water) with a phase-transfer catalyst like tetrabutylammonium bromide (TBAB).[1][7] The PTC transports the resorcinolate anion into the organic phase where it reacts with the methylating agent, creating conditions that strongly favor O-alkylation.

• Select the Right Base and Solvent: Use sodium hydroxide in a water-toluene system. This avoids the C-alkylation-promoting effects of lithium cations and non-polar, homogenous environments.

• Use Dimethyl Sulfate (DMS): DMS is the reagent of choice for selective mono-O-methylation of phenols.[9]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism behind O- vs. C-methylation of resorcinol?

A1: The selectivity between O- and C-methylation is a classic example of kinetic versus thermodynamic control, influenced by the ambident nature of the phenoxide nucleophile.

• O-Methylation (Kinetic Product): The oxygen atoms of the resorcinolate dianion bear the highest negative charge density. Attack at the oxygen is typically faster and has a lower activation energy. This is considered the kinetically favored pathway.

• C-Methylation (Thermodynamic Product): Although less negatively charged, the ortho and para carbons (positions 2, 4, and 6) are also nucleophilic due to resonance. The C-C bond formed is stronger and more stable than the C-O-C ether linkage. Under conditions that allow for equilibrium or have specific solvation effects, the thermodynamically more stable C-methylated product can be formed.

The choice of solvent, counter-ion, and temperature determines which pathway dominates. Conditions that favor a "freer" anion (e.g., polar aprotic solvents, PTC) lead to the kinetic O-methylated product. Conditions that involve tight ion pairing (e.g., lithium salts in non-polar solvents) can block the oxygen atoms and steer the reaction toward the carbon sites.[5]

Competitive Reaction Pathways in Resorcinol Methylation

Caption: O- vs. C-methylation pathways.

Q2: Which methylating agent is best for selective mono-O-methylation of resorcinol?

A2: For laboratory and industrial synthesis focused on producing 3-methoxyphenol, dimethyl sulfate (DMS) is the preferred reagent.[1][7][10]

Feature	Dimethyl Sulfate (DMS)	Methyl Iodide (MeI)
Reactivity	Highly reactive, efficient methylating agent.	Very reactive, excellent for SN2 reactions.[11]
Selectivity	Generally provides higher selectivity for O-methylation of phenols.[1][7]	Can lead to higher ratios of C-methylation, especially with certain bases and solvents.[5]
Boiling Point	188 °C	42 °C
Handling	High boiling point makes it easier to handle at controlled temperatures. Extremely toxic and carcinogenic; must be handled with extreme caution in a fume hood.[12]	Very low boiling point requires careful temperature control, often in sealed systems, to prevent loss of reagent.[11] Toxic.[13]
Cost	Generally more cost-effective for large-scale synthesis.	Often more expensive than DMS.

Q3: How does the choice of base and solvent impact the reaction outcome?

A3: The base and solvent work in concert to define the environment of the resorcinolate anion, directly influencing the C/O methylation ratio.

Condition	Effect on Selectivity	Causality
Base: LiH / BuLi	Favors C-methylation [5]	The small Li⁺ cation forms a tight ion pair with the oxygen atoms of the phenoxide, sterically hindering O-attack and making the ring carbons the more accessible nucleophilic sites.
Base: NaOH / KOH	Favors O-methylation [5]	The larger Na⁺ and K⁺ cations form looser ion pairs, leaving the oxygen atoms more available for kinetic attack. This is the standard choice for selective O-methylation.
Solvent: Non-polar (Toluene, THF)	Can increase the proportion of C-methylation	In non-polar media, ion pairs are tighter, leading to the same effect described for lithium bases.
Solvent: Polar Aprotic (DMF, DMSO)	Strongly favors O-methylation [5]	These solvents are excellent at solvating cations, which effectively "frees" the phenoxide anion from its counter-ion. The more electronegative oxygen atom becomes the primary site of attack.[5]
Solvent: Protic (Methanol, Water)	Can favor C-methylation	Protic solvents can solvate the oxygen atoms of the phenoxide through hydrogen bonding. This "caging" of the oxygen atoms can direct the methylating agent toward the carbon atoms of the ring.
System: Biphasic with PTC	Strongly favors O-methylation [1][7]	A phase-transfer catalyst (PTC) pairs with the phenoxide anion, forming a lipophilic ion pair. This complex is extracted into the organic phase, where the anion is poorly solvated and highly reactive, leading to rapid kinetic attack at the oxygen.

Q4: Can you provide a reliable, step-by-step protocol for the synthesis of 3-methoxyphenol?

A4: The following protocol is an optimized method utilizing a phase-transfer catalyst to maximize the yield and purity of 3-methoxyphenol.[1][7]

Objective: To synthesize 3-methoxyphenol via selective mono-O-methylation of resorcinol.

Materials:

• Resorcinol (11.0 g, 0.1 mol)

• Tetrabutylammonium bromide (TBAB) (0.5 g)

• Toluene (75 mL)

• Sodium hydroxide (NaOH) solution (2 mol/L, 50 mL)

• Dimethyl sulfate (DMS) (15.1 g, 0.12 mol)

• Glacial acetic acid

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a 250 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, combine resorcinol (11.0 g), TBAB (0.5 g), toluene (50 mL), and the 2 mol/L NaOH solution (50 mL).[1][7]

• Heating: Begin vigorous stirring and heat the biphasic mixture to 80°C.[1][7]

• Addition of Methylating Agent: Add dimethyl sulfate (15.1 g) dropwise via the dropping funnel over a period of 30-60 minutes, maintaining the internal temperature at 80°C.

• Reaction: After the addition is complete, continue to stir the mixture at 80°C for 8 hours.[1][7] Monitor the reaction progress by TLC or GC.

• Work-up: Cool the reaction mixture to room temperature. Carefully adjust the pH of the aqueous layer to weakly acidic using glacial acetic acid.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic phase. Extract the aqueous phase with an additional 25 mL of toluene.[1][7]

• Washing: Combine the organic phases and wash them sequentially with water and then with a saturated sodium chloride (brine) solution.

• Drying and Purification: Dry the organic phase over anhydrous sodium sulfate. Filter off the drying agent and remove the toluene under reduced pressure. The crude product can then be purified by vacuum distillation, collecting the fraction at 115-118°C (at 0.67 kPa or 5 mm Hg) to yield pure 3-methoxyphenol.[7][8][10]

This optimized process reliably yields 3-methoxyphenol with high purity (>96%), minimizing the formation of common side products.[7]

References

• An In-depth Technical Guide to the Synthesis and Characteriz
• 3-Methoxyphenol | 150-19-6. ChemicalBook.
• How to Optimize the Synthesis of 3-Methoxyphenol? - FAQ. Guidechem.
• Prepar
• THE METHYLATION OF THE RESORCINOLATE DIANION: I. THE EFFECTS OF SOLVENT AND BASE AND THE ALKYLATION SEQUENCE.
• THE METHYLATION OF THE RESORCINOLATE DIANION: I. THE EFFECTS OF SOLVENT AND BASE AND THE ALKYLATION SEQUENCE. Canadian Science Publishing.
• THE METHYLATION OF THE RESORCINOLATE DIANION: I. THE EFFECTS OF SOLVENT AND BASE AND THE ALKYLATION SEQUENCE. Canadian Science Publishing.
• Organic Synthesis with 3-Methoxyphenol: A Chemical Building Block.
• C-methylation of Organic Substrates: A Comprehensive Overview. Ingenta Connect.
• Conventional procedures for O-methylation and -demethylation.
• MCQ-250: About reaction of Resorcinol. YouTube.
• Use of Methyliodide in o-Methylation of organic compounds. Juniper Publishers.
• Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbon
• Method for simultaneously preparing 2-methyl resorcinol and 4-methyl resorcinol.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. C-methylation of Organic Substrates: A Comprehensive Overview; Me...: Ingenta Connect [ingentaconnect.com]
• 4. CN113831223B - Method for simultaneously preparing 2-methyl resorcinol and 4-methyl resorcinol - Google Patents [patents.google.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Page loading... [guidechem.com]
• 8. prepchem.com [prepchem.com]
• 9. researchgate.net [researchgate.net]
• 10. 3-Methoxyphenol | 150-19-6 [chemicalbook.com]
• 11. youtube.com [youtube.com]
• 12. Dimethyl Sulfate as Methylation Agent and Solvent in Highly Regioselective Synthesis of Methyl Salicylate Using Sodium Bicarbonate as a Base - PMC [pmc.ncbi.nlm.nih.gov]
• 13. juniperpublishers.com [juniperpublishers.com]

How to dissolve 2-Methoxyresorcinol for in vitro assays

Welcome to the technical support guide for 2-Methoxyresorcinol. This document provides researchers, scientists, and drug development professionals with practical, field-proven guidance on the proper handling and dissolution of 2-Methoxyresorcinol for in vitro assays. Adherence to these protocols is critical for ensuring experimental reproducibility and the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the essential physicochemical properties of 2-Methoxyresorcinol I should be aware of?

Understanding the basic properties of a compound is the first step toward successful solubilization. 2-Methoxyresorcinol is a phenolic organic compound.[1][2] Its structure, featuring hydroxyl and methoxy groups on a benzene ring, dictates its solubility behavior.

Table 1: Physicochemical Properties of 2-Methoxyresorcinol

Property	Value	Source(s)
Molecular Formula	C₇H₈O₃	[3]
Molecular Weight	140.14 g/mol	[2][3]
IUPAC Name	2-methoxybenzene-1,3-diol	[2]
Appearance	Solid	[4]
Melting Point	83 °C
CAS Number	29267-67-2	[3][5]
Storage	2°C - 8°C, keep container tightly closed

Q2: What is the recommended starting solvent for dissolving 2-Methoxyresorcinol for in vitro assays?

For initial attempts, a high-purity, sterile-filtered polar aprotic solvent is recommended.

Primary Recommendation: Dimethyl Sulfoxide (DMSO)

• Rationale: DMSO is a powerful solvent capable of dissolving a wide range of hydrophobic organic compounds. It is also miscible with aqueous cell culture media, which is a critical requirement. Due to potential cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally below 0.5% and preferably below 0.1% (v/v).[6][7]

Alternative Solvents:

If DMSO is incompatible with your assay or cell type, other solvents can be considered.

Table 2: Recommended Solvents for In Vitro Assays

Solvent	Pros	Cons	Final Conc. Guideline
DMSO	High solvating power for many compounds; miscible with media.	Cytotoxic at >1%; can affect cell differentiation.[7]	< 0.5% (v/v)
Ethanol (EtOH)	Less toxic than DMSO for some cell lines; volatile.	Can evaporate from stock solutions, altering concentration; may still affect cell function.	< 0.5% (v/v)
Propylene Glycol (PG)	Generally regarded as safe (GRAS); non-volatile.[6]	More viscous; may not be as effective a solvent as DMSO for some compounds.	< 1% (v/v)

Troubleshooting Guide

Q3: I dissolved 2-Methoxyresorcinol in DMSO, but it precipitated immediately when I added it to my cell culture medium. How do I fix this?

This is a common and frustrating problem known as "crashing out." It occurs when a compound that is soluble in a strong organic solvent is rapidly diluted into an aqueous solution where it is poorly soluble.[8][9] The key is to create a more gradual transition from the organic solvent to the aqueous environment.

Below is a step-by-step protocol designed to prevent precipitation.

Experimental Protocol: Three-Step Serial Dilution for Hydrophobic Compounds

• Prepare a High-Concentration Stock:

  • Dissolve the 2-Methoxyresorcinol powder in 100% pure DMSO to create a high-concentration stock solution (e.g., 10-100 mM).

  • Ensure complete dissolution. If necessary, briefly vortex the solution. This minimizes the volume of organic solvent you will add to your cells later.[8][10]

• Intermediate Dilution in Protein-Rich Solution:

  • Pre-warm Fetal Bovine Serum (FBS) or another protein-rich supplement (like Bovine Serum Albumin, BSA) to approximately 50°C.

  • Perform a 10-fold dilution of your DMSO stock solution directly into the pre-warmed FBS. For example, add 10 µL of your 100 mM stock to 90 µL of warm FBS to get a 10 mM intermediate solution.

  • Causality: The proteins within the serum can act as carriers, binding to the hydrophobic compound and helping to keep it dispersed and soluble as it transitions to the aqueous medium.[8][10] Keep this intermediate solution warm (~40°C) to maintain solubility.

• Final Dilution into Complete Medium:

  • Pre-warm your complete cell culture medium to 37°C.

  • Perform the final dilution by adding the intermediate solution (from Step 2) to your pre-warmed complete medium to achieve the desired final concentration.

  • Crucial Technique: Add the intermediate solution dropwise into the vortex of the swirling culture medium. Do not pipette the medium onto the concentrated compound. This rapid, distributive mixing prevents localized high concentrations that trigger precipitation.

This workflow is summarized in the diagram below.

Workflow for dissolving hydrophobic compounds.

Q4: What are the critical safety and handling precautions for 2-Methoxyresorcinol?

As with any laboratory chemical, proper personal protective equipment (PPE) is mandatory. Based on its Safety Data Sheet (SDS), 2-Methoxyresorcinol requires careful handling.

• Hazard Identification: It is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[11][12]

• Handling:

  • Always work in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[13]

  • Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[12]

  • Avoid direct contact with skin and eyes. In case of contact, rinse immediately and copiously with water and seek medical advice.[11][13]

• Storage: Store the solid compound in a tightly sealed container in a cool, dry place, as recommended between 2°C and 8°C. Store stock solutions in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

References

• Safety Data Sheet: 2-Methoxyresorcinol. Carl ROTH.

• 2-METHOXYRESORCINOL - Safety Data Sheet. ChemicalBook.

• Material Safety Data Sheet - 2-Methylresorcinol, 98%. Cole-Parmer.

• Safety Data Sheet - 5-Methoxyresorcinol. MedchemExpress.com.

• OPINION ON 2-Methylresorcinol. European Commission.

• SAFETY DATA SHEET - 2-Methylresorcinol. Sigma-Aldrich.

• Buy 2-Methoxyresorcinol | 29267-67-2. Smolecule.

• 2-Methoxyresorcinol | 29267-67-2 | FM25355. Biosynth.

• 2-Methoxyresorcinol | C7H8O3 | CID 121805. PubChem - NIH.

• 2-Methoxyresorcinol | CAS 29267-67-2. Santa Cruz Biotechnology.

• In cell culture, what is the appropriate solvent for a drug other than DMSO? ResearchGate.

• 5-Methoxyresorcinol, 95%. Fisher Scientific.

• Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH.

• A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. PMC - NIH.

• How to properly dissolve hesperetin for cell culture experiments? ResearchGate.

• A Method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. ResearchGate.

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. 5-Methoxyresorcinol, 95% | Fisher Scientific [fishersci.ca]
• 5. 2-METHOXYRESORCINOL - Safety Data Sheet [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. carlroth.com [carlroth.com]
• 12. file.medchemexpress.com [file.medchemexpress.com]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Technical Support Center: Purification of Synthetic 2-Methoxyresorcinol

Welcome to the technical support guide for the purification of synthetic 2-Methoxyresorcinol (2-MR). This resource is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining high-purity 2-MR. Synthetic routes to this valuable building block, while established, often yield a crude product contaminated with isomers, unreacted starting materials, and degradation products.[1] This guide provides field-proven troubleshooting advice and detailed protocols to address these common purification hurdles.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered during the purification of 2-Methoxyresorcinol.

Q1: My supposedly pure 2-Methoxyresorcinol has a distinct pink, violet, or brown color. What causes this and how can I remove it?

A: This coloration is almost always due to the presence of trace amounts of quinone-type oxidation products.[1] Phenols, particularly di- and tri-hydroxy benzenes, are highly susceptible to air oxidation, which can be catalyzed by trace metal impurities or exposure to light. To resolve this, you can attempt re-dissolving the material in a suitable solvent and treating it with a small amount of activated charcoal before a hot filtration and recrystallization. For stubborn cases, adding a pinch of a mild reducing agent like sodium dithionite during the recrystallization process can help revert the quinone back to the colorless phenol.

Q2: What are the primary impurities I should anticipate from a standard methylation of resorcinol?

A: The methylation of resorcinol is a common synthetic route but can generate a challenging mixture of products.[1] You should anticipate the following impurities:

• Unreacted Resorcinol: Incomplete reaction.

• 4-Methoxyresorcinol: The primary regioisomeric byproduct.

• 1,3-Dimethoxybenzene: Over-methylation product.

• Inorganic Salts: Byproducts from the base used (e.g., sodium sulfate if dimethyl sulfate and sodium hydroxide are used).

Q3: My compound "oils out" instead of crystallizing during recrystallization. What am I doing wrong?

A: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid rather than a crystalline solid. This typically happens for one of three reasons:

• Cooling Too Rapidly: The solution becomes supersaturated too quickly for crystal nucleation to occur.

• Inappropriate Solvent: The solvent may be too poor, causing the compound to crash out above its melting point (83 °C).[2][3]

• High Impurity Load: Significant amounts of impurities can depress the melting point of the mixture, leading to the formation of a liquid eutectic.

The solution is to ensure slow, gradual cooling, potentially insulate the flask, and if the problem persists, consider a pre-purification step like column chromatography to reduce the impurity load.

Q4: How can I reliably assess the purity of my final 2-Methoxyresorcinol?

A: A combination of analytical techniques is recommended for a comprehensive assessment.

• Thin-Layer Chromatography (TLC): An excellent first-pass technique to visualize the number of components. Use a mobile phase like 7:3 Hexane:Ethyl Acetate.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is definitive for confirming the structure and identifying isomeric impurities, which will have distinct aromatic splitting patterns.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides quantitative purity data and confirms the molecular weight of the main component and any volatile impurities.[4]

• Melting Point: A sharp melting point at or near 83 °C is a good indicator of high purity.[3]

Section 2: In-Depth Troubleshooting Guide

Use this guide to diagnose and solve more complex purification challenges.

Troubleshooting Workflow for Impurity Removal

This decision tree illustrates a logical approach to tackling common purification issues, particularly discoloration.

Caption: Troubleshooting Decision Tree for 2-MR Purification.

Data Summary Tables

Table 1: Common Impurities in Synthetic 2-Methoxyresorcinol

Impurity	Source	Identification Notes	Removal Strategy
Resorcinol	Incomplete methylation	More polar than product on TLC.	Aqueous wash (if crude is soluble in organic solvent), Recrystallization, Chromatography.
4-Methoxyresorcinol	Isomeric side-product	Very similar polarity to 2-MR. Distinct aromatic signals in ¹H NMR.	Flash Column Chromatography.
1,3-Dimethoxybenzene	Over-methylation	Less polar than product on TLC.	Flash Column Chromatography.

| Quinone-type species | Air oxidation of phenols[1] | Imparts pink to dark brown color. | Recrystallization with charcoal or a reducing agent. |

Table 2: Recommended Solvent Systems for Purification

Technique	Solvent System (v/v)	Rationale & Causality
Recrystallization (Single)	Toluene	Good solubility differential between hot and cold. Less polar than 2-MR, ensuring impurities that are more polar remain in the mother liquor.
Recrystallization (Two-Solvent)[5]	Dichloromethane / Hexane	2-MR is soluble in DCM (solvent #1). Hexane (solvent #2) is added to the hot solution until turbidity, inducing crystallization upon cooling.[5]

| Flash Chromatography | Hexane:Ethyl Acetate Gradient (e.g., 9:1 to 6:4) | The gradient allows for the separation of compounds with very similar polarities. Less polar byproducts (1,3-dimethoxybenzene) elute first, followed by 2-MR, and finally the more polar resorcinol. |

Section 3: Standardized Purification Protocols

These protocols provide detailed, step-by-step methodologies for achieving high-purity 2-Methoxyresorcinol.

General Purification Workflow

This diagram outlines the standard sequence of operations for purifying crude synthetic 2-MR.

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. biosynth.com [biosynth.com]
• 3. carlroth.com [carlroth.com]
• 4. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ocw.mit.edu [ocw.mit.edu]

Technical Support Center: Mass Spectrometric Impurity Analysis of 2-Methoxyresorcinol

Welcome to the technical support center for the analysis of 2-Methoxyresorcinol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying impurities in 2-Methoxyresorcinol using mass spectrometry. Here, we will delve into the practical aspects of method development, troubleshooting common issues, and interpreting mass spectral data to ensure the purity and quality of your product.

I. Understanding Potential Impurities in 2-Methoxyresorcinol

The purity of 2-Methoxyresorcinol is paramount for its applications in pharmaceuticals and cosmetics.[1][2] Impurities can arise from various stages, including synthesis, degradation, and storage. A thorough understanding of the synthetic routes is crucial for predicting potential process-related impurities.

Common synthetic pathways to 2-Methoxyresorcinol include the methylation of resorcinol and the hydroxylation of methoxybenzene.[1] These routes can introduce specific impurities that need to be monitored.

Table 1: Potential Impurities in 2-Methoxyresorcinol and their Mass Data

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )	Potential Origin	Key Diagnostic Ions (m/z)
Resorcinol	C₆H₆O₂	110.11	Unreacted starting material	110, 82, 69
4-Methoxyresorcinol	C₇H₈O₃	140.14	Isomeric byproduct	140, 125, 97
3-Methoxycatechol	C₇H₈O₃	140.14	Isomeric byproduct	140, 125, 97
Methoxyhydroquinone	C₇H₈O₃	140.14	Isomeric byproduct	140, 125, 97
Dimethoxybenzene	C₈H₁₀O₂	138.16	Over-methylation byproduct	138, 123, 108, 95
Quinonoid Species	Varies	Varies	Oxidation byproduct	Varies, often higher m/z

II. Experimental Workflow for Impurity Identification

A systematic approach is essential for the successful identification and quantification of impurities. The following workflow outlines the key steps from sample preparation to data analysis.

Caption: A typical workflow for the identification of impurities in 2-Methoxyresorcinol using mass spectrometry.

Detailed Protocol: GC-MS Analysis of 2-Methoxyresorcinol

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for analyzing volatile and semi-volatile compounds like 2-Methoxyresorcinol and its potential impurities.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Methoxyresorcinol sample.

• Dissolve the sample in 10 mL of HPLC-grade methanol to prepare a 1 mg/mL stock solution.

• Perform serial dilutions to obtain working solutions of appropriate concentrations (e.g., 1-100 µg/mL).

• Filter the final solution through a 0.22 µm syringe filter before injection.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 10:1 (can be adjusted based on sample concentration).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-450.

• Scan Mode: Full scan.

Rationale for Parameter Selection:

• The choice of a non-polar column like HP-5ms is suitable for the separation of moderately polar phenolic compounds.

• The temperature program is designed to ensure good separation of potential impurities with varying volatilities.

• Electron Ionization (EI) at 70 eV is a standard condition that provides reproducible fragmentation patterns for library matching.

III. Interpreting Mass Spectra: Fragmentation of 2-Methoxyresorcinol

Understanding the fragmentation pattern of 2-Methoxyresorcinol is key to its identification and the differentiation from its isomers.

Caption: Proposed Electron Ionization (EI) fragmentation pathway for 2-Methoxyresorcinol.

The mass spectrum of 2-Methoxyresorcinol (molecular weight 140.14 g/mol ) typically shows a prominent molecular ion peak at m/z 140.[3] The most characteristic fragmentation is the loss of a methyl radical (·CH₃) from the methoxy group, resulting in a stable ion at m/z 125.[3] Subsequent loss of carbon monoxide (CO) from this fragment leads to an ion at m/z 97.[3] Other minor fragments may be observed due to the loss of water (H₂O) or a formyl radical (·CHO).

IV. Troubleshooting Guide & FAQs

This section addresses common challenges encountered during the mass spectrometric analysis of 2-Methoxyresorcinol.

Frequently Asked Questions (FAQs):

Q1: I am not seeing a clear molecular ion peak for 2-Methoxyresorcinol in my GC-MS analysis. What could be the issue?

A1: The absence or low intensity of the molecular ion peak for phenolic compounds can be due to several factors:

• In-source fragmentation: The molecule might be fragmenting extensively in the ion source. Try using a "softer" ionization technique if available, or lower the ion source temperature.

• Thermal degradation: Phenolic compounds can be thermally labile. Ensure your GC inlet and transfer line temperatures are not excessively high. A lower temperature ramp in the GC oven might also be beneficial.

• Active sites in the GC system: Phenols can adsorb to active sites in the inlet liner, column, or transfer line, leading to poor peak shape and signal intensity. Using a deactivated inlet liner and a high-quality, well-conditioned column is crucial.

Q2: I am observing significant peak tailing for 2-Methoxyresorcinol. How can I improve the peak shape?

A2: Peak tailing is a common issue with polar analytes like phenols and is often caused by secondary interactions with active sites in the chromatographic system.

• System inertness: Ensure the entire flow path, from the injector to the detector, is inert. This includes using deactivated liners and columns.

• Column conditioning: Properly condition your GC column according to the manufacturer's instructions to remove any residual moisture or active sites.

• Derivatization: In some cases, derivatization of the hydroxyl groups (e.g., silylation) can significantly improve peak shape and volatility.

Q3: My mass spectra show a high background noise, making it difficult to identify low-level impurities. What are the potential sources and solutions?

A3: High background noise can originate from several sources:

• Contaminated carrier gas: Ensure high-purity carrier gas and check for leaks in the gas lines. Installing or replacing gas purifiers can help.[4][5]

• Column bleed: Operating the column above its maximum temperature limit can cause the stationary phase to bleed, resulting in a high background. Ensure your oven temperature program does not exceed the column's limit.

• Contaminated ion source: The ion source can become contaminated over time with sample residues and column bleed. Regular cleaning of the ion source is essential for maintaining low background noise and optimal sensitivity.[6]

Q4: How can I differentiate between isomeric impurities like 2-Methoxyresorcinol and 4-Methoxyresorcinol using mass spectrometry?

A4: While isomers will have the same molecular ion, their fragmentation patterns in EI-MS can sometimes differ due to the different positions of the functional groups, leading to variations in the relative abundances of fragment ions. However, these differences can be subtle. The most reliable way to differentiate between isomers is through their chromatographic retention times. A well-optimized chromatographic method should be able to separate the isomers, allowing for their individual mass spectra to be obtained.

Q5: What is the best ionization technique for analyzing 2-Methoxyresorcinol and its impurities by LC-MS?

A5: For LC-MS analysis of phenolic compounds, Electrospray Ionization (ESI) is generally the preferred technique.[7] It is a soft ionization method that typically produces a strong protonated molecule [M+H]⁺ in positive ion mode or a deprotonated molecule [M-H]⁻ in negative ion mode, with minimal fragmentation. This is advantageous for confirming the molecular weight of the parent compound and its impurities. Negative ion mode is often more sensitive for phenolic compounds due to the acidic nature of the hydroxyl groups.

V. References

• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. Retrieved from [Link]

• GenTech Scientific. (2021, January 4). A Guide To Troubleshooting Mass Spectrometry. Retrieved from [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. Retrieved from [Link]

• Agilent. (2018, November 29). Mass Spec Troubleshooting: What to Check When Your Results Go Wrong. Retrieved from [Link]

• mzCloud. (2015, February 12). 2 Methoxyresorcinol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methoxyresorcinol. PubChem Compound Database. Retrieved from [Link]

• Veeprho. (2025, February 11). Impurity Profiling and Characterization for Generic Project Submission to USFDA. Retrieved from [Link]

• Agilent. (2018, January 31). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST Chemistry WebBook. Retrieved from [Link]

• Niessen, W. M. A. (1999). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA, 53(10), 478-485. Retrieved from [Link]

• ChemHelp ASAP. (2016, September 15). Mass Spectrometry: Fragmentation Mechanisms [Video]. YouTube. Retrieved from [Link]

• Satish, S., & Nitu, S. (2025). Impurity profiling Techniques for Pharmaceuticals – A Review. Adv. Biores, 16(2), 107-117. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Methoxyresorcinol. NIST Chemistry WebBook. Retrieved from [Link]

• ChemHelp ASAP. (2022, November 22). common fragmentation mechanisms in mass spectrometry [Video]. YouTube. Retrieved from [Link]

• International Journal of Scientific Development and Research. (n.d.). Impurity Profiling by Hyphenated Techniques: Review. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (n.d.). Impurity Profiling With Use of Hyphenated Techniques. Retrieved from [Link]

• Budzikiewicz, H., Djerassi, C., & Williams, D. H. (1967). Mass Spectrometry of Organic Compounds. Holden-Day.

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• Lash, T. D., Miyake, K., Xu, L., & Ferrence, G. M. (2011). Synthesis of a series of aromatic benziporphyrins and heteroanalogues via tripyrrane-like intermediates derived from resorcinol and 2-methylresorcinol. The Journal of organic chemistry, 76(15), 6295–6308. [Link]

• Xiao, Z. (2011). Synthesis of 2-methylresorcinol by stepwise method. Xiandai Huagong/Modern Chemical Industry, 31(supplement 2), 123-125.

• Guadayol, J. M., Caixach, J., & Ventura, F. (2018). Development and optimization of a quantitative analysis of main odorants causing off flavours in cork stoppers using HS‐SPME GC‐MS/MS. Flavour and Fragrance Journal, 33(4), 295-304.

• Deb, C., & Ghosh, S. (2022). Estimation of drug-likeness properties of GC–MS separated bioactive compounds in rare medicinal Pleione maculata using molecular docking technique and SwissADME in silico tools. Journal of Genetic Engineering and Biotechnology, 20(1), 1-15.

• Reddy, Y., Ramesh, V., Reddy, C. K., Suryanarayana, M. V., Kumar, M. D., Raju, G., ... & Datta, D. (2011). A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium. Asian Journal of Research in Chemistry, 4(10), 1563-1566.

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. CAS 29267-67-2: 2-Methoxyresorcinol | CymitQuimica [cymitquimica.com]
• 3. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. gentechscientific.com [gentechscientific.com]
• 5. agilent.com [agilent.com]
• 6. gmi-inc.com [gmi-inc.com]
• 7. chimia.ch [chimia.ch]

Technical Support Center: Interpreting the NMR Spectrum of 2-Methoxyresorcinol

Welcome to the technical support guide for the analysis of 2-Methoxyresorcinol (CAS 29267-67-2). This document is designed for researchers, chemists, and quality control professionals who utilize Nuclear Magnetic Resonance (NMR) spectroscopy for structural verification and purity assessment. Here, we address common questions and provide systematic troubleshooting guides to help you confidently interpret your spectra and identify potential impurities.

Frequently Asked Questions (FAQs)

Q1: What does a typical ¹H NMR spectrum of pure 2-Methoxyresorcinol look like?

A standard ¹H NMR spectrum of 2-Methoxyresorcinol will display distinct signals corresponding to its unique protons. The aromatic region is characteristic of a 1,2,3-trisubstituted benzene ring, and the methoxy group gives a sharp singlet.

• Causality: The electronic environment dictates the chemical shift (δ) of each proton. The oxygen atoms of the hydroxyl (-OH) and methoxy (-OCH₃) groups are electron-donating, which shields the aromatic protons, causing them to appear at a relatively lower chemical shift (further upfield) compared to unsubstituted benzene (δ 7.34 ppm).

Table 1: Expected ¹H NMR Chemical Shifts for 2-Methoxyresorcinol

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-5	~6.55 - 6.65	Triplet (t)	1H	J ≈ 8.2 Hz
H-4, H-6	~6.35 - 6.45	Doublet (d)	2H	J ≈ 8.2 Hz
-OCH₃	~3.85	Singlet (s)	3H	N/A
-OH	~5.0 - 9.0	Broad Singlet (br s)	2H	N/A

Note: The chemical shift of hydroxyl (-OH) protons is highly variable and depends on solvent, concentration, and temperature. These protons are often broad and may exchange with deuterium if D₂O is added to the sample, causing their signal to disappear. This D₂O exchange experiment is a definitive way to confirm hydroxyl peaks[1].

Q2: I see unexpected peaks in my spectrum. What are the first things to check?

Observing extra signals is a common issue. Before assuming the presence of a synthesis-related impurity, a few standard contaminants should be ruled out. These are often introduced during sample preparation or from the NMR solvent itself[2][3].

• Residual Solvents: The most common source of extra peaks is residual solvent from the synthesis or purification steps (e.g., Ethyl Acetate, Dichloromethane, Hexanes).

• NMR Solvent Impurities: Deuterated solvents are never 100% isotopically pure and will show a residual peak for the corresponding protonated solvent (e.g., CDCl₃ shows a peak for CHCl₃ at ~7.26 ppm). Water is also a frequent contaminant[2][4][5].

• Grease: Silicone grease from glassware joints can appear as small, broad singlets, typically around 0 ppm.

A crucial first step is to consult a table of common NMR solvent impurities. Authoritative papers by Gottlieb et al. and Fulmer et al. provide comprehensive lists of impurity chemical shifts in various deuterated solvents and are indispensable resources for any analytical chemist[4][5][6].

Troubleshooting Guide: A Systematic Approach to Identifying Unknown Signals

If the unknown signals in your spectrum do not correspond to common solvents or artifacts, a more systematic approach is required to identify them as synthesis-related impurities.

Step 1: Protocol for Sample Preparation and Initial Analysis

A pristine spectrum starts with meticulous sample preparation. This protocol ensures that the observed signals are genuine features of your sample.

Protocol 1: NMR Sample Preparation

• Glassware Cleaning: Ensure the NMR tube is impeccably clean. Wash with a suitable solvent (e.g., acetone), and dry thoroughly in an oven for several hours to remove all solvent traces[1].

• Sample Weighing: Accurately weigh approximately 5-10 mg of your 2-Methoxyresorcinol sample.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. DMSO-d₆ is a common choice for polar compounds like phenols. Record the solvent used.

• Dissolution: Add ~0.6-0.7 mL of the deuterated solvent to the NMR tube. Ensure the sample dissolves completely. If not, sonication may help. Any suspended solids will degrade spectral quality[1].

• Filtering (Optional): If any particulate matter remains, filter the solution through a small plug of glass wool into a clean NMR tube.

• Acquisition: Acquire a standard ¹H NMR spectrum. Ensure the spectral width is sufficient to capture all signals and that the number of scans provides an adequate signal-to-noise ratio.

Step 2: Identifying Potential Synthesis-Related Impurities

Impurities often arise from starting materials, byproducts, or degradation. The synthesis of 2-Methoxyresorcinol can involve the methylation of a resorcinol derivative[7]. Therefore, potential impurities could include:

• Resorcinol (Starting Material): If the initial methylation is incomplete.

• 1,2,3-Trimethoxybenzene (Over-methylation): If the reaction proceeds too far.

• Isomeric Products: Depending on the synthetic route, isomers like 4-methoxyresorcinol could be present.

Table 2: ¹H NMR Signals of Potential Synthesis-Related Impurities in CDCl₃

Compound	Key ¹H NMR Signal(s) (δ, ppm)	Multiplicity	Rationale for Presence
Resorcinol	6.89 (t, 1H), 6.45 (d, 2H)	Triplet, Doublet	Incomplete methylation of starting material.
1,2,3-Trimethoxybenzene	6.95 (t, 1H), 6.60 (d, 2H), 3.86 (s, 6H), 3.85 (s, 3H)	Triplet, Doublet, Singlet	Over-methylation byproduct.
Acetic Acid	~2.1 (s, 1H), ~11.5 (br s, 1H)	Singlet, Broad Singlet	Hydrolysis of acetyl-protected intermediates or solvent.

Note: Chemical shifts are approximate and can vary with solvent.

Step 3: Advanced Verification Workflow

When 1D ¹H NMR is insufficient for definitive identification, a logical workflow involving advanced techniques is necessary. This workflow provides a self-validating system for impurity characterization.

Workflow Diagram: Systematic Impurity Identification

Caption: Systematic workflow for impurity identification in NMR spectra.

Expert Insights on the Workflow:

• 2D NMR Spectroscopy: When signal overlap or complex coupling makes interpretation difficult, 2D NMR is essential[8].

  • COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other (typically through 2-3 bonds). A COSY spectrum will show cross-peaks between J-coupled protons, allowing you to trace out spin systems and connect protons within a molecule[9]. This is invaluable for confirming the aromatic coupling pattern of an impurity.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between protons and the carbons they are directly attached to (one-bond correlation)[9][10]. It is a powerful tool for assigning carbon signals and confirming the presence of specific functional groups (e.g., confirming a signal is a methoxy group by seeing its correlation to a carbon at ~55-60 ppm).

• Spiking Experiment: This is a definitive, trustworthy method for confirming a hypothesized impurity. A small amount of the pure, suspected compound is added directly to the NMR sample. If the signal intensity of the unknown peak increases while no new peaks appear, the identity of the impurity is confirmed.

By following this structured approach—from meticulous sample preparation to logical data interpretation and advanced verification—researchers can confidently identify impurities in their 2-Methoxyresorcinol samples, ensuring the quality and integrity of their work.

References

• NMR in Lab- Solvent Impurities. (2022). Chemistry LibreTexts. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Likhovorik, I. (2015). Structure Elucidation of Impurities by 2D NMR Part I: Introduction & Suggested Workflow. Regis Technologies, Inc. [Link]

• Moser, A. Distinguishing Impurities … Part 1. ACD/Labs. [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Application of Fast 2D NMR Methods in the Pharmaceutical Industry. (2023). Royal Society of Chemistry. [Link]

• Troubleshooting 1H NMR Spectroscopy. University of Rochester, Department of Chemistry. [Link]

• Babij, N. R., McCusker, E. O., Whiteker, G. T., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. KGROUP. [Link]

• 2-Methoxyresorcinol. PubChem, National Institutes of Health. [Link]

• Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility – Department of Chemistry. [Link]

• Öman, T., et al. (2013). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. Diva-portal.org. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry.Elsevier.

• 2D-Cosy NMR Spectroscopy as a Quantitative Tool in Biological Matrix: Application to Cyclodextrins. (2015). PubMed Central, National Institutes of Health. [Link]

Sources

• 1. Troubleshooting [chem.rochester.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. acdlabs.com [acdlabs.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. kgroup.du.edu [kgroup.du.edu]
• 7. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 8. books.rsc.org [books.rsc.org]
• 9. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 10. diva-portal.org [diva-portal.org]

Technical Support Center: 2-Methoxyresorcinol Reaction Scale-Up

Welcome to the technical support guide for 2-Methoxyresorcinol. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the scale-up of reactions involving this versatile compound. As Senior Application Scientists, we have compiled field-proven insights to help you navigate the common challenges encountered during synthesis, purification, and handling.

Troubleshooting Guide: Scale-Up Synthesis & Purification

This section addresses specific problems that can arise when transitioning 2-methoxyresorcinol synthesis from the bench to a larger scale.

Q1: My reaction yield has dropped significantly upon scale-up, and I'm seeing a mixture of products. What's going wrong?

This is a classic scale-up challenge, often rooted in issues of thermal management and non-ideal mixing. The methylation of resorcinol, a common route to 2-methoxyresorcinol, is an exothermic process.

Causality:

• Poor Heat Dissipation: At a larger scale, the surface-area-to-volume ratio decreases, making it harder to dissipate the heat generated by the reaction. This can lead to localized "hot spots" where the temperature is significantly higher than your probe reading. These hot spots can accelerate side reactions, such as over-methylation to form 2,6-dimethoxyphenol or methylation at other positions on the ring, leading to a complex product mixture and reduced yield of the desired 2-methoxyresorcinol.[1][2]

• Inefficient Mixing: What appears as a homogenous solution in a small flask can have concentration gradients in a large reactor. If your methylating agent isn't dispersed quickly and evenly, localized areas of high concentration can promote undesired side reactions.

Troubleshooting Protocol:

• Re-evaluate Your Thermal Control:

  • Ensure your reactor's cooling system is adequate for the new scale.

  • Consider a slower, controlled addition of the methylating agent (e.g., dimethyl sulfate) using a syringe pump to manage the exotherm.

  • Perform a reaction calorimetry study on a small scale to accurately predict the heat flow and thermal risks before moving to the full scale.

• Optimize Agitation:

  • Increase the stirring rate, but monitor for splashing or vortexing that could introduce atmospheric oxygen and promote oxidation.

  • Ensure the impeller type and position are appropriate for the reactor geometry to achieve efficient mixing.

• Solvent and Base Considerations:

  • The choice of solvent and base can significantly influence the ratio of C-alkylation to O-alkylation.[1] For O-methylation, a polar aprotic solvent is often preferred.

  • The cation of your base (e.g., lithium vs. sodium salts) can also affect the product distribution. Lithium salts have been shown to favor carbon methylation more than sodium salts.[1]

Q2: The final product is off-color (pink, brown, or yellow) after purification. How can I prevent this discoloration?

Discoloration is a common indicator of product instability, typically due to oxidation. Phenolic compounds like 2-methoxyresorcinol are susceptible to oxidation, which can be catalyzed by trace metals, light, or exposure to air, forming colored quinone-type impurities.[3]

Causality:

• Air Exposure: The hydroxyl groups on the aromatic ring are sensitive to oxidation, especially under basic conditions or at elevated temperatures during work-up or solvent removal.

• Trace Metal Contamination: Metal ions can catalyze the oxidation process. These can be leached from spatulas, reactors, or be present in lower-grade reagents.

• Light Exposure: Like many phenolic compounds, 2-methoxyresorcinol can be light-sensitive.

Preventative Measures Protocol:

• Inert Atmosphere:

  • During the reaction, work-up, and purification, maintain a positive pressure of an inert gas like nitrogen or argon.

  • Use degassed solvents for both the reaction and chromatography.

• Control pH:

  • During aqueous work-up, avoid prolonged exposure to highly basic conditions. Neutralize the reaction mixture promptly before extraction.

• Chelating Agents:

  • Consider adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) during the work-up to sequester trace metal ions that could catalyze oxidation.

• Storage and Handling:

  • Store the purified 2-methoxyresorcinol in an amber glass bottle under an inert atmosphere and refrigerated at 2-8°C.

  • Avoid using metal spatulas for handling the final product; prefer PTFE or ceramic.

Q3: I'm struggling to separate 2-methoxyresorcinol from unreacted resorcinol and the 4-methoxyresorcinol isomer during column chromatography. Any suggestions?

This is a difficult separation due to the similar polarity of the compounds. Scaling up chromatography can exacerbate these challenges, leading to poor resolution and cross-contaminated fractions.[4]

Causality:

• The polarity of 2-methoxyresorcinol is very close to that of resorcinol and its isomers. Standard silica gel chromatography may not provide sufficient resolution, especially with high product loading.

Optimized Purification Strategy:

Parameter	Recommendation	Rationale
Stationary Phase	High-resolution silica gel (smaller particle size)	Increases the number of theoretical plates, improving separation efficiency.
Mobile Phase	Use a shallow gradient elution instead of isocratic.	A slow, gradual increase in the polar solvent (e.g., ethyl acetate in heptane) can help resolve closely eluting compounds.
Alternative Techniques	Consider reverse-phase chromatography (C18).	The different separation mechanism (hydrophobicity vs. polarity) can sometimes provide better resolution for isomers.
Sample Loading	Do not overload the column.	A general rule is to load 1-5% of the silica gel weight. Overloading causes band broadening and poor separation.[4]
Pre-Purification	Consider a crystallization step before chromatography.	If the product is sufficiently pure, crystallization can be a highly effective and scalable method to remove impurities.

Workflow Diagram: Troubleshooting Purification

Caption: Troubleshooting workflow for purification challenges.

Frequently Asked Questions (FAQs)

What are the primary synthesis routes for 2-methoxyresorcinol?

The most common laboratory and industrial synthesis involves the selective O-methylation of resorcinol. Key methods include:

• Methylation with Dimethyl Sulfate or Methyl Iodide: This is a traditional method using a strong base and a methylating agent. Careful control of stoichiometry and temperature is crucial to favor mono-methylation and prevent the formation of di-methoxy byproducts.[3]

• "Green" Approaches: Newer methods are being explored that use more environmentally friendly methylating agents like dimethyl carbonate (DMC). Biocatalytic methods using O-methyltransferase (OMT) enzymes are also a promising area of research as they operate under mild conditions and offer high selectivity.[3][5]

What are the main safety hazards I should be aware of when scaling up?

When handling 2-methoxyresorcinol and its precursors, several hazards must be addressed:

• Chemical Hazards: 2-methoxyresorcinol is classified as an irritant to the skin, eyes, and respiratory system.[6] Precursors like resorcinol and methylating agents like dimethyl sulfate are toxic and must be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Thermal Hazards: As mentioned, the methylation reaction can be exothermic. A runaway reaction is a significant risk at scale if cooling is insufficient.[2]

• Dust Explosion: Like many fine organic powders, 2-methoxyresorcinol dust can form an explosive mixture with air.[6] Ensure proper grounding of equipment and avoid generating dust clouds in enclosed spaces.

Reaction Pathway: Methylation of Resorcinol

Caption: Synthesis of 2-methoxyresorcinol and common by-products.

How should I properly store the bulk material to ensure long-term stability?

To maintain the purity and prevent degradation of 2-methoxyresorcinol:

• Temperature: Store in a refrigerator at 2-8°C.

• Atmosphere: Displace air in the container with an inert gas such as argon or nitrogen before sealing.

• Container: Use amber glass or other light-blocking containers to prevent photodegradation.

• Purity: Ensure the material is free of residual solvents and acidic or basic impurities, as these can promote decomposition over time.

References

• PubChem. (n.d.). 2-Methoxyresorcinol. National Center for Biotechnology Information. [Link]

• Canadian Science Publishing. (n.d.). THE METHYLATION OF THE RESORCINOLATE DIANION: I. THE EFFECTS OF SOLVENT AND BASE AND THE ALKYLATION SEQUENCE. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Methoxyresorcinol. [Link]

• Drug Development and Delivery. (n.d.). Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Resorcinol. [Link]

• ResearchGate. (2019). Rational reprogramming O-methylation regioselectivity for combinatorial biosynthetic tailoring of benzenediol lactone scaffolds. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. carlroth.com [carlroth.com]
• 3. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 4. PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities [drug-dev.com]
• 5. researchgate.net [researchgate.net]
• 6. carlroth.com [carlroth.com]

Managing reaction temperature for 2-Methoxyresorcinol synthesis

Introduction

Welcome to the technical support guide for the synthesis of 2-Methoxyresorcinol (2-methoxy-1,3-benzenediol). This document is designed for researchers, chemists, and process development professionals. The synthesis of 2-Methoxyresorcinol presents a significant regioselectivity challenge, where precise control of reaction temperature is not merely a suggestion but a critical parameter for success. Minor deviations can lead to drastically reduced yields, complex purification challenges, and inconsistent results. This guide provides in-depth, experience-driven advice in a direct question-and-answer format to help you navigate the intricacies of temperature management, troubleshoot common issues, and optimize your synthetic protocol for high yield and purity.

Section 1: Frequently Asked Questions (FAQs) on Temperature Management

Q1: What is the primary challenge in synthesizing 2-Methoxyresorcinol, and how does temperature play a role?

The central challenge is achieving selective O-methylation at the C2 position of the resorcinol scaffold while avoiding methylation at other positions (C4, C6) and preventing over-methylation to form dimethoxy byproducts. Resorcinol's two hydroxyl groups have similar reactivity, and the aromatic ring is highly activated, making it susceptible to competing C-alkylation reactions.

Temperature is the primary lever to control this selectivity. Many successful modern syntheses rely on low-temperature protocols, such as metallation, which operate under carefully controlled conditions (e.g., -30°C to -10°C) to stabilize reactive intermediates and enhance regioselectivity.[1] Elevated temperatures often lead to a loss of selectivity, resulting in a mixture of isomers (like 4-methoxyresorcinol) and over-methylated products that can be difficult to separate.[2]

Q2: I've seen protocols using very low temperatures (-30°C) and others at moderate temperatures (40-60°C). Why the significant difference?

The optimal temperature range is entirely dependent on the synthetic strategy employed:

• Low-Temperature Metallation (-30°C to -10°C): This advanced method involves deprotonating a protected resorcinol derivative with a strong base (like n-butyllithium) at very low temperatures. The low temperature is crucial to prevent side reactions and control the position of metallation, which then directs the subsequent methylation. This approach offers high selectivity and improved yields but requires specialized equipment for stringent temperature control and an inert atmosphere.[1]

• Moderate Temperature Methylation of a Precursor (40-60°C): This strategy involves using a starting material where the C4 and C6 positions are already blocked, such as 2-benzylresorcinol. In this case, the challenge of regioselectivity on the resorcinol ring is already solved. The methylation step is a more straightforward O-methylation, which can be run at moderate temperatures to ensure a reasonable reaction rate without causing decomposition.[1]

Attempting to use moderate temperatures for a direct, non-selective methylation of resorcinol itself would likely result in a complex and difficult-to-purify mixture of products.

Q3: What are the primary risks associated with poor temperature control during the synthesis?

Poor temperature control can lead to several critical issues:

• Reduced Yield and Purity: This is the most common consequence. Overheating can favor the formation of thermodynamically stable but undesired byproducts, such as 4-methoxyresorcinol or 2,6-dimethoxyphenol.

• Complex Purifications: The physical properties of isomeric byproducts are often very similar to the desired 2-Methoxyresorcinol, making purification by standard column chromatography or recrystallization extremely challenging and often resulting in product loss.[2]

• Reaction Runaway: While less common with the small scales in research labs, methylation reactions can be exothermic. On a larger scale, poor temperature control could lead to a thermal runaway, especially if highly reactive methylating agents like dimethyl sulfate are used.

• Product Decomposition: The desired product or key intermediates may be thermally labile. Excessive temperatures can lead to decomposition, often observed as darkening of the reaction mixture and the formation of baseline material on a TLC plate.[3]

Section 2: Troubleshooting Guide for Common Issues

This section addresses specific problems you may encounter during your synthesis.

Issue 1: Low Yield of 2-Methoxyresorcinol with Significant Unreacted Starting Material.

• Potential Cause 1: Reaction Temperature Too Low.

  • Why it Happens: Chemical reactions have an activation energy barrier. If the reaction temperature is below the optimal range for your specific protocol, the reaction rate may be too slow to proceed to completion within the allotted time. This is particularly relevant for methods that do not use highly reactive intermediates.

  • How to Diagnose: Your primary tool is reaction monitoring via Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If you observe a persistent spot corresponding to your starting material alongside a faint product spot even after an extended reaction time, the temperature may be insufficient.

  • Solution: Gradually increase the reaction temperature in 5-10°C increments, carefully monitoring the reaction progress at each step. Ensure you do not exceed the recommended maximum temperature for your protocol to avoid byproduct formation.

• Potential Cause 2: Incomplete Deprotonation (for metallation/alkoxide-based routes).

  • Why it Happens: In routes requiring the formation of a phenoxide or an aryllithium species, the deprotonation step is critical. If the temperature is too low during this initial step, the base may not react completely. Furthermore, if moisture is present in the reagents or glassware, it will consume the base, leading to incomplete deprotonation.[4]

  • How to Diagnose: A large amount of unreacted starting material after quenching the reaction is the primary indicator.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried. Use anhydrous solvents. For reactions with strong bases like sodium hydride (NaH), allow the mixture to warm to room temperature until hydrogen evolution ceases before proceeding with the methylation step.[5]

Issue 2: Final product is an inseparable mixture of isomers (2-Methoxyresorcinol and 4-Methoxyresorcinol).

• Potential Cause: Reaction Temperature Too High.

  • Why it Happens: The kinetic and thermodynamic products of methylation may be different. While lower temperatures can favor the kinetically preferred, sterically hindered 2-methoxy product (especially in directed metallation), higher temperatures provide enough energy to overcome the activation barrier for the formation of the more thermodynamically stable 4-methoxy isomer.

  • How to Diagnose: Analysis of the crude product by ¹H NMR spectroscopy is the most effective method. The distinct aromatic splitting patterns for the 2- and 4-isomers will confirm the presence of a mixture. Purification via standard silica gel chromatography will be very difficult, with significant co-elution of the isomers.

  • Solution: Strict adherence to the recommended low-temperature protocol is essential. For low-temperature metallation, ensure the reaction vessel is well-insulated and the cold bath (e.g., dry ice/acetone) is maintained throughout the addition of reagents. A digital thermometer monitoring the internal reaction temperature is highly recommended. If using a moderate temperature protocol based on a protected starting material, avoid overheating and use a temperature-controlled heating mantle or oil bath.

Issue 3: Significant amount of 1,3-Dimethoxybenzene byproduct is formed.

• Potential Cause: Excessive Temperature and/or Excess Methylating Agent.

  • Why it Happens: Over-methylation occurs when the initially formed 2-Methoxyresorcinol is deprotonated and reacts a second time with the methylating agent. Higher temperatures increase the rate of this second methylation, often more significantly than the first, leading to the formation of the dimethoxy byproduct. Using a large excess of the methylating agent also drives the reaction towards the doubly methylated product.

  • How to Diagnose: The presence of 1,3-Dimethoxybenzene can be confirmed by GC-MS or NMR analysis of the crude product. It will typically appear as a less polar spot on a TLC plate compared to the desired mono-methylated product.

  • Solution:

    • Temperature Control: Maintain the reaction temperature at the lower end of the optimal range.

    • Stoichiometry: Use a carefully measured amount of the methylating agent, typically between 1.0 and 1.1 equivalents. Avoid large excesses.

    • Slow Addition: Add the methylating agent dropwise over an extended period using a syringe pump. This keeps the instantaneous concentration of the electrophile low, favoring mono-methylation.

Section 3: Protocols & Data

Experimental Protocol: Low-Temperature Synthesis of 2-Methoxyresorcinol via Directed Metallation

This protocol is an illustrative example based on modern synthetic strategies emphasizing temperature control.[1]

Step 1: Protection & Setup (Room Temperature)

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 1,3-bis((triethylsilyl)oxy)benzene (1.0 eq) and anhydrous tetrahydrofuran (THF).

• Purge the flask with dry nitrogen for 15 minutes.

Step 2: Directed Metallation (Crucial Temperature Control: -30°C to -20°C)

• Cool the flask to -25°C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise via syringe, ensuring the internal temperature does not rise above -20°C.

• Stir the mixture at -25°C for 1 hour. A color change to deep yellow or orange is typically observed.

Step 3: Methylation (-30°C to -20°C)

• While maintaining the temperature at -25°C, add methyl iodide (1.2 eq) dropwise.

• Allow the reaction to stir at this temperature for 2-3 hours. Monitor progress by TLC (quenching a small aliquot with water and extracting with ethyl acetate).

Step 4: Quench & Deprotection (0°C to Room Temperature)

• Cool the reaction to 0°C and slowly quench by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature. Add 1M HCl to facilitate the hydrolysis of the silyl ethers. Stir for 1 hour.

• Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Table: Impact of Temperature on Product Distribution

The following table summarizes the expected outcomes from temperature deviations in a hypothetical direct methylation of a resorcinol dianion.

Reaction Temperature	Expected Major Product	Common Byproducts	Purity Outlook
-30°C to -10°C	2-Methoxyresorcinol	Minor amounts of starting material	Good to Excellent
0°C to 10°C	Mixture of 2- and 4-Methoxyresorcinol	1,3-Dimethoxybenzene, Starting material	Poor
> 25°C (Room Temp)	4-Methoxyresorcinol & 1,3-Dimethoxybenzene	2-Methoxyresorcinol, C-methylated products	Very Poor

Section 4: Visual Guides

Troubleshooting Workflow Diagram

This diagram illustrates a logical decision-making process for troubleshooting low yields.

Caption: Troubleshooting Decision Tree for Low Yield.

References

• Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield. Available at: [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Avoiding over-oxidation of 2-Methoxyresorcinol

Document ID: TSR-2MR-2026-01 Version: 1.0

Introduction

Welcome to the technical support center for 2-Methoxyresorcinol. This guide is intended for researchers, scientists, and drug development professionals who utilize 2-Methoxyresorcinol in their experimental workflows. As a valued building block in organic synthesis, its unique electronic and structural properties are often leveraged in the development of novel therapeutics and advanced materials. However, the phenolic nature of 2-Methoxyresorcinol also renders it susceptible to oxidation, a common challenge that can lead to reduced yields, impure products, and inconsistent experimental outcomes.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you anticipate, identify, and mitigate issues related to the over-oxidation of 2-Methoxyresorcinol. Our goal is to empower you with the technical knowledge and practical solutions needed to ensure the integrity and success of your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the stability and handling of 2-Methoxyresorcinol.

Q1: My solid 2-Methoxyresorcinol has developed a pink or brownish tint. Is it still usable?

A1: A pink or brownish discoloration is a common visual indicator of oxidation. While minor discoloration may not significantly impact the outcome of all reactions, it is a sign of impurity. The primary oxidation product is typically a quinone-type compound, such as 2-methoxy-1,4-benzoquinone.[1][2] For sensitive applications, such as in late-stage drug development or catalysis, it is highly recommended to purify the material before use. For less sensitive, early-stage research, you may be able to proceed, but be aware that you are introducing an unknown variable into your experiment.

Q2: What are the ideal storage conditions for 2-Methoxyresorcinol?

A2: To minimize oxidation, 2-Methoxyresorcinol should be stored in a tightly sealed, opaque container under an inert atmosphere (e.g., argon or nitrogen). It should be kept in a cool, dry place, ideally refrigerated (2-8°C).[3] Exposure to light, air (oxygen), and moisture should be strictly avoided.

Q3: Can I handle 2-Methoxyresorcinol on the open bench?

A3: For brief periods, such as weighing, it may be acceptable to handle 2-Methoxyresorcinol on an open bench, but this is not ideal. For prolonged manipulations or for reactions that are sensitive to oxidation, it is best practice to use inert atmosphere techniques, such as a glovebox or a Schlenk line.[4][5]

Q4: Are there any solvents I should avoid when working with 2-Methoxyresorcinol?

A4: Avoid solvents that are not peroxide-free, as peroxides can initiate oxidation. Additionally, be cautious with solvents that are not thoroughly deoxygenated. Protic solvents, especially under basic conditions, can facilitate oxidation.

Q5: What is the primary cause of over-oxidation during a reaction?

A5: Over-oxidation is typically caused by a combination of factors, including the presence of oxygen, exposure to light, elevated temperatures, the presence of catalytic metals, and a non-optimal pH. The electron-rich nature of the dihydroxybenzene ring system makes it susceptible to oxidation, often forming highly colored quinone species.[6]

Part 2: Troubleshooting Guide for Over-Oxidation

This guide provides a systematic approach to diagnosing and resolving issues of over-oxidation during experiments involving 2-Methoxyresorcinol.

Issue 1: Reaction Mixture Turns Dark Brown or Black

Potential Cause: Significant oxidation of 2-Methoxyresorcinol to polymeric or complex quinone-based byproducts.

Troubleshooting Workflow:

Workflow for troubleshooting a darkened reaction mixture.

Issue 2: Low Yield of Desired Product with Multiple Unidentified Spots on TLC

Potential Cause: Competing oxidation pathways are consuming the starting material and generating byproducts.

Analytical Approach:

• TLC Analysis:

  • Visualization: Use a combination of visualization techniques. UV light will show UV-active compounds. Staining with potassium permanganate (KMnO₄) is effective for visualizing oxidizable functional groups; oxidation products may appear as yellow or brown spots on a purple background.

  • Interpretation: 2-Methoxyresorcinol is a polar compound. Its oxidation products, such as 2-methoxy-1,4-benzoquinone, are often less polar. A streak or multiple spots near the solvent front could indicate the presence of these byproducts.

• HPLC Analysis:

  • Develop a reverse-phase HPLC method to monitor the reaction. A C18 column with a mobile phase gradient of water (with 0.1% formic or acetic acid) and acetonitrile or methanol is a good starting point.[7][8][9]

  • The more polar 2-Methoxyresorcinol will have a shorter retention time than its less polar oxidation products.

Mitigation Strategies:

• Inert Atmosphere is Crucial: Ensure all glassware is oven-dried and cooled under a stream of inert gas. Maintain a positive pressure of nitrogen or argon throughout the reaction.[4][5]

• Solvent Purity: Use freshly distilled or commercially available anhydrous, deoxygenated solvents.

• Antioxidant Addition: For particularly sensitive reactions, consider the addition of a radical scavenger.

Antioxidant/Stabilizer	Class	Typical Concentration	Notes
Butylated Hydroxytoluene (BHT)	Hindered Phenol	0.1-1 mol%	A common and effective radical scavenger for organic reactions.
Ascorbic Acid (Vitamin C)	Ene-diol	Stoichiometric (for quenching) or catalytic	Useful for aqueous systems or as a quenching agent.
Triphenylphosphine (PPh₃)	Phosphine	Stoichiometric	Acts as an oxygen scavenger, but its oxide can complicate purification.

Table 1: Common Antioxidants for Organic Reactions

Issue 3: Difficulty in Purifying the Product from Colored Impurities

Potential Cause: The oxidation byproducts are co-eluting with the desired product during column chromatography.

Purification Protocol:

• Quenching: At the end of the reaction, consider quenching with a mild reducing agent, such as a freshly prepared aqueous solution of sodium bisulfite or ascorbic acid, to reduce quinone byproducts back to the more polar dihydroxybenzene form.

• Column Chromatography:

  • Stationary Phase: Use silica gel for normal-phase chromatography.

  • Solvent System: A gradient elution from a non-polar solvent (e.g., hexanes or toluene) to a more polar solvent (e.g., ethyl acetate or diethyl ether) is typically effective. The less polar quinone byproducts will elute before the more polar 2-Methoxyresorcinol and the desired product (depending on its polarity).

  • Monitoring: Monitor fractions by TLC to identify and combine the pure fractions.

Experimental Protocol: Purification of 2-Methoxyresorcinol from Oxidation Impurities

• Dissolve the crude product in a minimal amount of dichloromethane or ethyl acetate.

• Pre-adsorb the crude material onto a small amount of silica gel.

• Prepare a silica gel column packed with a non-polar solvent (e.g., 9:1 Hexanes:Ethyl Acetate).

• Dry load the pre-adsorbed material onto the top of the column.

• Elute the column with a gradient of increasing ethyl acetate concentration.

• Collect fractions and analyze by TLC, visualizing with both UV and a potassium permanganate stain.

• Combine the pure fractions containing the desired product and remove the solvent under reduced pressure.

Part 3: Mechanistic Insights into Oxidation

Understanding the mechanism of oxidation can aid in designing more robust experimental protocols. The oxidation of 2-Methoxyresorcinol, like other phenols, proceeds through a radical mechanism.

Simplified oxidation pathway of 2-Methoxyresorcinol.

The presence of two hydroxyl groups and an electron-donating methoxy group makes the aromatic ring highly susceptible to oxidation. The initial step is the formation of a phenoxyl radical, which is stabilized by resonance. This radical can then undergo further oxidation to form a semiquinone radical, and ultimately the more stable 2-methoxy-1,4-benzoquinone.[10] Under harsh conditions, these quinones can polymerize or decompose, leading to the characteristic dark coloration of the reaction mixture.

References

• PubChem. (n.d.). 2-Methoxy-1,4-benzoquinone. Retrieved from [Link]

• Pandey, M. K., et al. (2023). Understanding Antioxidant Abilities of Dihydroxybenzenes: Local and Global Electron Transfer Properties. Computation, 11(5), 88. [Link]

• The Pherobase. (n.d.). Semiochemical compound: 2-Methoxy-1,4-benzoquinone. Retrieved from [Link]

• JoVE. (n.d.). Oxidation of Phenols to Quinones. Retrieved from [Link]

• ChemistryViews. (2013). Tips and Tricks for the Lab: Air-Sensitive Techniques (1). Retrieved from [Link]

• PubMed. (2016). Design, synthesis and evaluation of 3,4-dihydroxybenzoic acid derivatives as antioxidants, bio-metal chelating agents and acetylcholinesterase inhibitors. Retrieved from [Link]

• MDPI. (2020). Flavonoids as Natural Stabilizers and Color Indicators of Ageing for Polymeric Materials. Retrieved from [Link]

• PubMed. (2014). Directed evolution of nitrobenzene dioxygenase for the synthesis of the antioxidant hydroxytyrosol. Retrieved from [Link]

• NIH. (n.d.). 3PC-011 Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations. Retrieved from [Link]

• Microsynth. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Organic Syntheses. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• ContaminantDB. (n.d.). 2-Methoxy-1,4-benzoquinone. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Resorcinol Catechol - Column Chromatography. Retrieved from [Link]

• ResearchGate. (2021). Investigating the role of the catalyst within resorcinol-formaldehyde gel synthesis. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of a Mixture of Resorcinol, N,N-Bis (2-hydroxy)-p-phenylenediamine, p-Phenylenediamine and 1-Naphthol on Primesep 100 Column. Retrieved from [Link]

• Waters. (n.d.). Impurities Application Notebook. Retrieved from [Link]

• NIH. (2023). Application of NMR and Chemometric Analyses to Better Understand the Quality Attributes in pH and Thermally Degraded Monoclonal Antibodies. Retrieved from [Link]

• UCLA Chemistry and Biochemistry. (n.d.). WebSpectra - Problems in NMR and IR Spectroscopy. Retrieved from [Link]

• ResearchGate. (2020). Crystal Structure, IR and NMR Spectra of (E)-2-methoxy-4-(2-morpholinovinyl)phenol Molecule and Its DFT Calculations. Retrieved from [Link]

• ResearchGate. (2021). Multiple Response Optimization of a HPLC Method for Analyzing Resorcinol and 4- n -Butyl Resorcinol in Lipid Nanoparticles. Retrieved from [Link]

Sources

• 1. 2-Methoxy-1,4-benzoquinone | 2880-58-2 | FM65899 [biosynth.com]
• 2. 2-Methoxy-1,4-benzoquinone | C7H6O3 | CID 76146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxyresorcinol | 29267-67-2 | FM25355 | Biosynth [biosynth.com]
• 4. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 5. ehs.umich.edu [ehs.umich.edu]
• 6. mdpi.com [mdpi.com]
• 7. 3PC-011 Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HPLC Method for Separation of a Mixture of Resorcinol, N,N-Bis (2-hydroxy)-p-phenylenediamine, p-Phenylenediamine and 1-Naphthol on Primesep 100 Column | SIELC Technologies [sielc.com]
• 9. researchgate.net [researchgate.net]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

2-Methoxyresorcinol stability in different solvent systems

Welcome to the technical support guide for 2-Methoxyresorcinol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical guidance on the stability of 2-Methoxyresorcinol in various solvent systems. Our goal is to equip you with the necessary knowledge to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methoxyresorcinol and why is understanding its stability crucial for my research?

2-Methoxyresorcinol (also known as 2-methoxy-1,3-benzenediol) is a phenolic organic compound with the molecular formula C₇H₈O₃.[1][2][3] Its structure, featuring two hydroxyl groups and one methoxy group on a benzene ring, makes it a subject of interest for its potential antioxidant, antimicrobial, and anti-inflammatory properties.[1]

Q2: What are the primary factors that influence the stability of 2-Methoxyresorcinol?

Like many phenolic compounds, the stability of 2-Methoxyresorcinol is influenced by several environmental factors.[4][6] The key factors to control in your experimental setup are:

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including degradation pathways like oxidation.[6]

• pH: The pH of aqueous solutions can significantly impact the ionization state of the phenolic hydroxyl groups, altering the molecule's susceptibility to hydrolysis and oxidation.[7]

• Light: Exposure to UV or even visible light can provide the energy needed to initiate photochemical degradation.[5][6]

• Oxygen: As a phenolic compound, 2-Methoxyresorcinol is susceptible to oxidation, a process that is often initiated or accelerated by the presence of atmospheric oxygen.[1]

Below is a diagram illustrating the interplay of these factors.

Caption: Key environmental factors influencing the stability of 2-Methoxyresorcinol.

Q3: What are the recommended procedures for storing 2-Methoxyresorcinol as a solid and in solution?

Proper storage is the first line of defense against degradation.

• Solid Form: 2-Methoxyresorcinol powder should be stored in a tightly sealed container at 2-8°C.[8][9] It is advisable to protect it from light by using an amber vial or by storing it in a dark location.

• Solutions: The stability of solutions is highly dependent on the solvent and storage conditions. For optimal stability:

  • Stock Solutions: Prepare concentrated stock solutions in anhydrous-grade aprotic solvents like DMSO or DMF. Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

  • Aqueous/Protic Solutions: These are generally less stable. If you must use aqueous buffers or protic solvents like ethanol or methanol, prepare the solutions fresh daily.[1] If short-term storage is necessary, keep them on ice (0-4°C) and protect them from light. Due to the potential for pH-dependent degradation, buffer choice is critical.[7][10]

Storage Form	Recommended Temperature	Container	Key Considerations
Solid Powder	2-8°C[8]	Tightly sealed, light-resistant vial	Keep dry and away from strong oxidizers.[8]
DMSO/DMF Stock	-20°C to -80°C	Tightly sealed, amber vials	Aliquot to minimize freeze-thaw cycles.
Aqueous/Protic Solutions	Prepare fresh; use immediately	N/A	If storage is unavoidable, keep at 0-4°C, protected from light, for the shortest possible duration.

Q4: What are the common visual signs of 2-Methoxyresorcinol degradation?

While analytical methods are required for confirmation, visual cues can indicate potential degradation.

• Color Change: As a solid, 2-Methoxyresorcinol is typically a white to light violet powder.[8] In solution, it should be colorless. The development of a yellow, brown, or orange hue is often indicative of oxidation, which can lead to the formation of colored quinone-type structures.[1][11]

• Precipitation: The formation of precipitates in a solution that was previously clear may suggest that the compound is degrading into less soluble products or polymerizing.

Expert Insight: Do not rely solely on visual inspection. A color change is a definite warning sign, but the absence of a color change does not guarantee stability. Always use analytical methods like HPLC or LC-MS to confirm the purity and concentration of your solutions before critical experiments.

Q5: How does pH affect the stability of 2-Methoxyresorcinol in aqueous solutions?

The pH of an aqueous medium is a critical factor governing the stability of phenolic compounds.[7]

• Acidic to Neutral pH (pH < 7): 2-Methoxyresorcinol is expected to be more stable in slightly acidic to neutral conditions. In this range, the phenolic hydroxyl groups are protonated, which generally reduces their susceptibility to oxidation.

• Alkaline pH (pH > 7): Under basic conditions, the phenolic hydroxyl groups can be deprotonated to form phenoxide ions. These ions are highly electron-rich and significantly more susceptible to oxidation than their protonated counterparts. This increased reactivity can lead to rapid degradation.[7][10] Studies on similar resorcinol derivatives have shown marked instability at pH 9.[11]

Causality: The deprotonation at higher pH increases the electron density of the aromatic ring, making it a more favorable target for electrophilic attack by oxygen, thus accelerating the oxidation process.

Q6: What are the likely degradation pathways for 2-Methoxyresorcinol?

Based on its chemical structure and the behavior of related phenolic compounds, the primary degradation pathway is oxidation.[1]

• Oxidation to a Quinone: The initial and most common degradation step involves the oxidation of the dihydroxy-substituted ring to form a corresponding hydroxy-o-benzoquinone derivative. This is a common fate for catechols and resorcinols.[1][12]

• Further Reactions: These quinone intermediates are highly reactive. They can undergo further reactions, including:

  • Polymerization: Quinones can react with each other or with parent 2-Methoxyresorcinol molecules to form complex, often colored, polymeric materials.

  • Ring Opening: Under more aggressive oxidative conditions, the aromatic ring can be cleaved, leading to the formation of smaller aliphatic acids.[13]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results between batches.	Degradation of 2-Methoxyresorcinol stock solution.	Prepare fresh stock solutions from solid powder. Aliquot new stocks into single-use vials and store at -80°C. Analytically verify the concentration of the stock solution before use.
Solution turns yellow/brown upon preparation or storage.	Oxidation of the compound.	Prepare solutions fresh before each experiment. If using aqueous buffers, consider de-gassing the buffer with nitrogen or argon to remove dissolved oxygen. Ensure storage is protected from light.[5][14]
Loss of compound as measured by HPLC over a short time.	Unstable solvent system or pH. High temperature. Light exposure.	Switch to a more stable solvent system (e.g., anhydrous DMSO for stock). For aqueous media, use a slightly acidic buffer (e.g., pH 4-6) and keep solutions on ice.[10] Work in a low-light environment or use amber-tinted labware.
Unexpected peaks appear in chromatogram.	Formation of degradation products.	Use LC-MS to identify the mass of the unknown peaks and compare them to potential oxidative degradation products. Review and optimize storage and handling procedures to prevent further degradation.

Experimental Protocol: Assessing 2-Methoxyresorcinol Stability by HPLC

This protocol provides a framework for evaluating the stability of 2-Methoxyresorcinol in a specific solvent system.

Objective: To quantify the concentration of 2-Methoxyresorcinol over time under defined storage conditions (e.g., solvent, temperature, light exposure).

Materials:

• 2-Methoxyresorcinol (≥98% purity)[15]

• HPLC-grade solvent of choice (e.g., DMSO, Ethanol, Buffered Saline)

• HPLC system with UV detector

• Appropriate HPLC column (e.g., C18)

• Amber and clear glass vials

• Calibrated pipettes and laboratory balance

Workflow Diagram:

Caption: Experimental workflow for a typical 2-Methoxyresorcinol stability study.

Procedure:

• Preparation of Standard Curve:

  • Accurately prepare a concentrated stock solution of 2-Methoxyresorcinol in a stable solvent (e.g., HPLC-grade methanol or acetonitrile).

  • Perform serial dilutions to create a series of standards of known concentrations (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

  • Inject each standard into the HPLC and record the peak area at the appropriate wavelength (phenolic compounds typically absorb around 280 nm, but this should be confirmed).

  • Plot peak area versus concentration to generate a linear standard curve.

• Preparation of Stability Samples:

  • Prepare a solution of 2-Methoxyresorcinol in your test solvent at a known concentration (e.g., 200 µg/mL).

  • Dispense aliquots of this solution into different sets of vials to test various conditions (e.g., amber vials stored at room temperature, clear vials stored at room temperature, amber vials stored at 4°C).

• Time-Point Analysis:

  • Time 0: Immediately after preparation, inject an aliquot of the test solution into the HPLC. This serves as your 100% baseline.

  • Subsequent Time Points: At predetermined intervals (e.g., 1, 2, 4, 8, 24, 48 hours), inject an aliquot from each set of storage conditions.

  • For each injection, record the peak area corresponding to 2-Methoxyresorcinol.

• Data Analysis and Interpretation:

  • Using the standard curve, convert the peak area at each time point back to a concentration.

  • Calculate the percentage of 2-Methoxyresorcinol remaining relative to the Time 0 sample.

  • Plot the percentage remaining versus time for each condition. This will visually demonstrate the rate of degradation under different storage scenarios. A rapid decrease indicates poor stability in that specific solvent system and condition.

Self-Validation: The integrity of this protocol is maintained by the use of a time-zero measurement as the internal baseline (100%) for each specific solution prepared. The external standard curve, prepared in a stable HPLC mobile phase component, ensures accurate quantification across the entire experiment.

References

• Carl ROTH. Safety Data Sheet: 2-Methoxyresorcinol. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 121805, 2-Methoxyresorcinol. [Link]

• National Institute of Standards and Technology. 2-Methoxyresorcinol in NIST Chemistry WebBook. [Link]

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry, 3(2), 21-30. [Link]

• Mulder, P., et al. (2000). The radical-induced decomposition of 2-methoxyphenol. Journal of the Chemical Society, Perkin Transactions 2, (7), 1403-1409. [Link]

• Journal of Pharmaceutics & Drug Delivery Research. (2023). Drug Stability and Shelf Life. [Link]

• Philipp, B., & Schink, B. (1998). Evidence of Two Oxidative Reaction Steps Initiating Anaerobic Degradation of Resorcinol (1,3-Dihydroxybenzene) by the Denitrifying Bacterium Azoarcus anaerobius. Journal of Bacteriology, 180(13), 3644–3649. [Link]

• ResearchGate. Formation/degradation profile of resorcinol. [Link]

• PCCA. (2022, March 16). Factors That Affect the Stability of Compounded Medications. [Link]

• Reed, R. A. (2002). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing of Photosensitive Pharmaceuticals. Pharmaceutical Technology, 26(4), 50-64. [Link]

• National Institute of Standards and Technology. 2-Methoxyresorcinol Mass Spectrum. [Link]

• National Institute of Standards and Technology. 2-Methoxyresorcinol IR Spectrum. [Link]

• Gvozdenović, M. M., et al. (2018). Electrochemical Degradation of Phenol and Resorcinol Molecules through the Dissolution of Sacrificial Anodes of Macro-Corrosion Galvanic Cells. International Journal of Electrochemical Science, 13, 7013-7024. [Link]

• Carl ROTH. 2-Methoxyresorcinol, 2 g, CAS No. 29267-67-2. [Link]

• Polymers. (2023). 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers. [Link]

• Ghasemlou, M., et al. (2023). 2-Methoxy-4-Vinylphenol as a Biobased Monomer Precursor for Thermoplastics and Thermoset Polymers. Polymers, 15(9), 2168. [Link]

• Limsuwan, T., et al. (2018). Enhanced stability of phenylethyl resorcinol in elastic vesicular formulations. Tropical Journal of Pharmaceutical Research, 17(11), 2111-2118. [Link]

• ResearchGate. Effects of o-Methoxy Groups on the Properties and Thermal Stability of Renewable High-Temperature Cyanate Ester Resins. [Link]

• Watson, B. L., et al. (1998). Effect of pH on the stability of methacholine chloride in solution. Respiratory Medicine, 92(3), 588-592. [Link]

• ResearchGate. (2025, August 7). Effect of pH on the stability of red beet extract (Beta vulgaris l.) microcapsules produced by spray drying or freeze drying. [Link]

• Mozziconacci, O., & Schöneich, C. (2012). Photodegradation of oxytocin and thermal stability of photoproducts. Journal of Pharmaceutical Sciences, 101(9), 3331-3346. [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxyresorcinol [webbook.nist.gov]
• 4. scitechnol.com [scitechnol.com]
• 5. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 6. Top 5 Factors Affecting Chemical Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. carlroth.com [carlroth.com]
• 9. 2-Methoxyresorcinol, 2 g, CAS No. 29267-67-2 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 10. Effect of pH on the stability of methacholine chloride in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Evidence of Two Oxidative Reaction Steps Initiating Anaerobic Degradation of Resorcinol (1,3-Dihydroxybenzene) by the Denitrifying Bacterium Azoarcus anaerobius - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 15. scbt.com [scbt.com]

Technical Support Center: Optimizing Storage and Handling of 2-Methoxyresorcinol

Welcome to the technical support center for 2-Methoxyresorcinol. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of 2-Methoxyresorcinol throughout its experimental lifecycle. As a Senior Application Scientist, I have structured this guide to provide not just procedures, but the scientific reasoning behind them, ensuring you can make informed decisions in your work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the storage and handling of 2-Methoxyresorcinol.

Q1: What is the optimal storage temperature for 2-Methoxyresorcinol?

A1: For long-term stability, 2-Methoxyresorcinol should be stored at 2–8 °C .[1][2] This temperature range slows down potential degradation processes. While some suppliers may ship the product at ambient temperature for short durations, upon receipt, it should be promptly transferred to a refrigerated and controlled environment.[3]

Q2: What type of container should I use for storing 2-Methoxyresorcinol?

A2: 2-Methoxyresorcinol should be stored in a tightly sealed, opaque container to protect it from light, moisture, and air.[4][5] Glass vials with tight-fitting caps are a good option. For formulations, non-reactive packaging like aluminum tubes has been shown to provide excellent long-term stability.[6]

Q3: Is 2-Methoxyresorcinol sensitive to light or air?

A3: Yes. Like many phenolic compounds, 2-Methoxyresorcinol is susceptible to oxidation, which can be accelerated by exposure to light and air.[7][8] Oxidation can lead to the formation of colored impurities, compromising the compound's purity and activity. Therefore, it is crucial to store it in a dark environment and minimize its exposure to the atmosphere.

Q4: What are the visible signs of 2-Methoxyresorcinol degradation?

A4: Pure 2-Methoxyresorcinol is a white to light violet powder.[1] A noticeable change in color, such as turning yellow or brown, is a primary indicator of degradation. The presence of clumps or a change in the powder's texture can also suggest moisture absorption and potential degradation.

Q5: What are the main safety precautions when handling 2-Methoxyresorcinol?

A5: 2-Methoxyresorcinol is classified as an irritant to the skin, eyes, and respiratory system, and is harmful if swallowed.[1][3][9] Always handle this compound in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the storage and use of 2-Methoxyresorcinol.

Q: My 2-Methoxyresorcinol powder has changed color from white to yellowish-brown. What does this mean and can I still use it?

A: A color change is a strong indication of oxidation. Phenolic compounds are prone to forming colored quinone-like structures upon oxidation.[10] It is highly recommended not to use the discolored compound in your experiments, as the impurities could lead to unpredictable and erroneous results. The change in chemical structure will likely alter its biological activity and reactivity.

Q: I accidentally left the container of 2-Methoxyresorcinol open on the bench for a few hours. Is it still viable?

A: Leaving the container open exposes the compound to both oxygen and atmospheric moisture. While a few hours may not lead to complete degradation, the risk of contamination and partial oxidation is significant. The viability of the compound will depend on the ambient conditions (humidity, light). It is advisable to perform a quality control check, if possible, before using it in a critical experiment. For non-critical applications, you may proceed with caution, but be aware of the potential for compromised purity.

Q: I have a stock solution of 2-Methoxyresorcinol in an organic solvent. How should I store it and for how long?

A: The stability of 2-Methoxyresorcinol in solution depends on the solvent and storage conditions. For solutions, it is recommended to store them at -20°C or -80°C for long-term stability.[3] The choice of solvent is also crucial; aprotic, dry solvents are generally preferred.[11] It is best to prepare fresh solutions for your experiments. If you must store a stock solution, it should be for the shortest time possible, protected from light, and blanketed with an inert gas like argon or nitrogen to prevent oxidation.

Q: I suspect my 2-Methoxyresorcinol has degraded. How can I confirm this?

A: While visual inspection is the first step, analytical methods are required for confirmation. Techniques such as High-Performance Liquid Chromatography (HPLC) can be used to assess the purity of the compound and detect the presence of degradation products.[6] Thin-Layer Chromatography (TLC) can also provide a qualitative assessment of purity by revealing the presence of multiple spots. A change in the melting point is another indicator of impurity.[1]

Part 3: Experimental Protocols

These protocols provide a framework for best practices in handling and storing 2-Methoxyresorcinol.

Protocol 1: Initial Receipt and Handling

• Visual Inspection: Upon receipt, visually inspect the container for any signs of damage. Check the appearance of the 2-Methoxyresorcinol powder. It should be a white to light violet, free-flowing powder.[1]

• Documentation: Record the date of receipt, lot number, and initial appearance.

• Transfer to Storage: Immediately transfer the container to a designated refrigerator at 2–8 °C.[1][2] Ensure the storage location is dark.

Protocol 2: Aliquoting for Long-Term Storage

• Preparation: Allow the container of 2-Methoxyresorcinol to equilibrate to room temperature in a desiccator before opening to prevent moisture condensation.

• Inert Atmosphere: If possible, perform the aliquoting in a glove box under an inert atmosphere (e.g., argon or nitrogen). If a glove box is not available, work quickly in a fume hood.

• Weighing and Transfer: Weigh the desired amount of 2-Methoxyresorcinol into smaller, opaque, and tightly sealed vials.

• Inert Gas Purge: Before sealing, gently flush the headspace of each vial with an inert gas.

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration (if in solution), date, and your initials. Store the aliquots at 2–8 °C.

Part 4: Data Summary and Visualizations

Table 1: Summary of Optimal Storage Conditions for 2-Methoxyresorcinol

Parameter	Recommended Condition	Rationale
Temperature	2–8 °C[1][2]	To minimize the rate of chemical degradation.
Atmosphere	Inert gas (Argon or Nitrogen)	To prevent oxidation.[4]
Light	Protected from light (dark)	To prevent light-induced degradation.[5][7]
Moisture	Dry, low humidity	Phenolic compounds are susceptible to degradation in the presence of moisture.[4][7]
Container	Tightly sealed, opaque glass or aluminum	To protect from air, light, and moisture.[6]

Diagrams

Caption: A simplified diagram illustrating the potential degradation of 2-Methoxyresorcinol.

References

• Safety Data Sheet: 2-Methoxyresorcinol. Carl ROTH. [Link]

• Formation/degradation profile of resorcinol. ResearchGate. [Link]

• The Azoarcus anaerobius 1,3-Dihydroxybenzene (Resorcinol) Anaerobic Degradation Pathway Is Controlled by the Coordinated Activity of Two Enhancer-Binding Proteins. PubMed Central. [Link]

• Electrochemical Degradation of Phenol and Resorcinol Molecules through the Dissolution of Sacrificial Anodes of Macro-Corrosion Galvanic Cells. MDPI. [Link]

• Anaerobic pathways of biodegradation of resorcinol (A) and... ResearchGate. [Link]

• Anaerobic degradation of resorcinol (1,3-dihydroxybenzene) by Azoarcus anaerobius : biochemical aspects of the degradation pathway and identification of involved genes. Semantic Scholar. [Link]

• Material Safety Data Sheet - 2-Methylresorcinol, 98%. Cole-Parmer. [Link]

• Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. PubMed Central. [Link]

• “Influence of storage conditions on phenolic compounds stability, antioxidant capacity and colour of freeze-dried encapsulated red wine”. ResearchGate. [Link]

• Stability of Individual Phenolic Compounds and Antioxidant Activity During Storage of a Red Wine Powder. ResearchGate. [Link]

• (PDF) Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. ResearchGate. [Link]

• Storage Effect on Phenolic Compounds and Antioxidant Activity of Nephelium lappaceum L. Extract. MDPI. [Link]

• 2-Methoxyresorcinol | C7H8O3. PubChem. [Link]

• Sampling and Handling Phenol, Cresols, and Cresylic Acid1. [Link]

• Standard Operating Procedure. Yale Environmental Health & Safety. [Link]

• PHENOL. Olin Epoxy. [Link]

• Pioneering green chemistry: Light and air combine to build key molecules for future medicines. Asia Research News. [Link]

• PHENOL. [Link]

• Formulation, long-term physicochemical and microbiological stability of 15% topical resorcinol for hidradenitis suppurativa. PubMed. [Link]

• Unveiling the impact of the light-source and steric factors on [2+2] heterocycloaddition reactions. NIH. [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. 2-Methoxyresorcinol | 29267-67-2 | FM25355 | Biosynth [biosynth.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. fishersci.nl [fishersci.nl]
• 5. ehs.yale.edu [ehs.yale.edu]
• 6. Formulation, long-term physicochemical and microbiological stability of 15% topical resorcinol for hidradenitis suppurativa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. asiaresearchnews.com [asiaresearchnews.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. researchgate.net [researchgate.net]
• 11. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of 2-Methoxyresorcinol and Resorcinol

This guide provides an in-depth technical comparison of the antioxidant activities of 2-Methoxyresorcinol and its parent compound, Resorcinol. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple cataloging of properties to explore the underlying chemical mechanisms and provide robust experimental protocols for independent verification. We will dissect the structural nuances that dictate antioxidant potential and offer a framework for evaluating these compounds in a laboratory setting.

Introduction: The Phenolic Antioxidant Landscape

Oxidative stress, the imbalance between reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathogenic factor in a multitude of diseases. Phenolic compounds are a cornerstone of antioxidant research due to their ability to scavenge free radicals and mitigate cellular damage.

• Resorcinol (Benzene-1,3-diol) is a well-established benzenediol with diverse applications, from pharmaceuticals and antiseptics to the synthesis of resins. Its antioxidant properties have been noted, including its ability to activate cellular antioxidant defense systems.

• 2-Methoxyresorcinol (2-Methoxybenzene-1,3-diol) is a derivative of resorcinol, characterized by the substitution of a hydrogen atom with a methoxy (-OCH₃) group. While also recognized for its antioxidant potential, a direct, quantitative comparison with resorcinol is not widely documented in publicly available literature, necessitating a guide grounded in chemical principles and standardized evaluation methods.

This guide aims to bridge that gap by comparing their structural attributes, postulating their mechanistic differences, and providing detailed protocols for three benchmark antioxidant assays: DPPH, ABTS, and FRAP.

Structural and Chemical Properties

The antioxidant capacity of a phenolic compound is intrinsically linked to its molecular structure. The number and position of hydroxyl groups, as well as the presence of other substituents on the aromatic ring, dictate its ability to donate a hydrogen atom or an electron to neutralize a free radical.

Caption: Chemical structures of Resorcinol and 2-Methoxyresorcinol.

Table 1: Comparison of Chemical Properties

Property	Resorcinol	2-Methoxyresorcinol	Reference(s)
IUPAC Name	Benzene-1,3-diol	2-Methoxybenzene-1,3-diol	[1][2]
Formula	C₆H₆O₂	C₇H₈O₃
Molar Mass	110.11 g/mol	140.14 g/mol
CAS Number	108-46-3	29267-67-2
Appearance	White crystalline solid	White to off-white crystalline solid
Melting Point	110 °C	83 °C
Boiling Point	277 °C	Not specified
Solubility	Soluble in water, alcohol, ether	Soluble in organic solvents, limited in water

Mechanistic Insights into Antioxidant Action

Phenolic compounds primarily exert their antioxidant effects through two dominant mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).

• Hydrogen Atom Transfer (HAT): The phenolic antioxidant (ArOH) donates its hydroxyl hydrogen atom to a free radical (R•), effectively neutralizing it. The resulting phenoxyl radical (ArO•) is stabilized by resonance, making it less reactive than the initial radical.

• Single Electron Transfer (SET): The antioxidant donates an electron to the free radical, forming a radical cation (ArOH•+) and an anion. This is often followed by proton loss to yield the same resonance-stabilized phenoxyl radical as in the HAT pathway.

Caption: General mechanisms of phenolic antioxidant activity.

Causality of Structural Differences:

• Resorcinol: Possesses two hydroxyl groups at the meta-position (1,3). These groups are the primary sites for hydrogen/electron donation. The stability of the resulting phenoxyl radical is key to its antioxidant efficacy.

• 2-Methoxyresorcinol: The addition of a methoxy (-OCH₃) group at the ortho-position (position 2) relative to the hydroxyl groups introduces two competing effects.

  • Electronic Effect: The methoxy group is an electron-donating group. This can increase the electron density on the aromatic ring and potentially lower the bond dissociation energy of the O-H bonds, making it easier to donate a hydrogen atom and thus enhancing its radical scavenging activity.

  • Steric Effect: The methoxy group may introduce steric hindrance, potentially impeding the interaction of the hydroxyl groups with bulky free radicals.

Furthermore, some studies suggest that resorcinol can also exert a protective effect by activating the Nrf2-mediated antioxidant signaling pathway, leading to the upregulation of endogenous antioxidant enzymes. This represents an indirect, yet significant, antioxidant mechanism.

Standardized Protocols for In-Vitro Antioxidant Assays

To empirically compare the antioxidant activities of 2-Methoxyresorcinol and Resorcinol, standardized in-vitro assays are required. The following protocols for DPPH, ABTS, and FRAP assays are provided as self-validating systems for researchers.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH free radical. The reduction of the violet DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically by a decrease in absorbance at ~517 nm.

Experimental Protocol:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in the dark at 4°C.

  • Test Compound Stock Solutions (e.g., 1 mg/mL): Accurately weigh and dissolve 2-Methoxyresorcinol, Resorcinol, and a positive control (e.g., Ascorbic Acid, Trolox) in methanol to prepare stock solutions.

  • Serial Dilutions: Prepare a series of dilutions from the stock solutions to obtain a range of concentrations for testing (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).

• Assay Procedure:

  • Pipette 1.0 mL of each dilution into separate test tubes.

  • Add 2.0 mL of the 0.1 mM DPPH solution to each tube.

  • For the control, mix 1.0 mL of methanol with 2.0 mL of the DPPH solution.

  • Incubate the mixtures in the dark at room temperature for 30 minutes.

• Measurement & Calculation:

  • Measure the absorbance of each solution at 517 nm using a spectrophotometer.

  • Calculate the percentage of radical scavenging activity using the formula:

    • % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Plot the % inhibition against the concentration of each compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Caption: Experimental workflow for the DPPH antioxidant assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue/green chromophore. The reduction of ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.

Experimental Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

  • ABTS•+ Working Solution: Mix equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours. This solution is stable for up to 2 days.

  • Adjusted ABTS•+ Solution: Before use, dilute the working solution with methanol or ethanol to obtain an absorbance of 0.700 ± 0.02 at 734 nm.

• Assay Procedure:

  • Prepare serial dilutions of the test compounds and a standard (e.g., Trolox) as in the DPPH assay.

  • Add 20 µL of each sample dilution to a 96-well plate.

  • Add 200 µL of the adjusted ABTS•+ solution to each well.

  • Incubate at room temperature for 6 minutes.

• Measurement & Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage inhibition as in the DPPH assay.

  • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), determined from a Trolox standard curve.

Caption: Experimental workflow for the ABTS antioxidant assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the total antioxidant capacity of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the intensely blue-colored ferrous (Fe²⁺) form in an acidic medium. The change in absorbance is measured at 593 nm.

Experimental Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and add 16 mL of glacial acetic acid. Make up to 1 L with deionized water.

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ in 10 mL of 40 mM HCl.

  • FeCl₃ Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

  • FRAP Working Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm to 37°C before use.

• Assay Procedure:

  • Prepare serial dilutions of the test compounds and a standard (e.g., FeSO₄·7H₂O).

  • Add 20 µL of the sample dilution to a 96-well plate.

  • Add 220 µL of the pre-warmed FRAP working reagent to each well.

  • Incubate at 37°C for 4-6 minutes.

• Measurement & Calculation:

  • Measure the absorbance at 593 nm.

  • Construct a standard curve using the FeSO₄ standard.

  • The FRAP value of the sample is calculated from the standard curve and expressed as µM of Fe(II) equivalents.

Caption: Experimental workflow for the FRAP antioxidant assay.

Comparative Analysis and Discussion

While direct, peer-reviewed comparative data for these two specific compounds is limited, a scientifically-grounded comparison can be made based on their chemical structures and the principles of antioxidant activity.

Table 2: Qualitative and Mechanistic Comparison

Feature	Resorcinol	2-Methoxyresorcinol	Scientific Rationale
Primary Mechanism	HAT / SET	HAT / SET	Both possess phenolic hydroxyl groups capable of donating hydrogen atoms or electrons to neutralize free radicals.
Structural Modulators	Two hydroxyl groups in a meta-arrangement.	Two hydroxyl groups plus an electron-donating methoxy group.	The methoxy group in 2-Methoxyresorcinol is expected to increase the electron density of the ring, potentially facilitating easier H-atom donation from the hydroxyl groups.
Predicted Radical Scavenging Activity	Moderate	Potentially Moderate to High	The electron-donating nature of the methoxy group may enhance the intrinsic radical scavenging capacity compared to the unsubstituted resorcinol, though this requires experimental validation.
Indirect Antioxidant Mechanism	Documented ability to activate the Nrf2 signaling pathway, upregulating cellular antioxidant enzymes.	Not widely documented.	Resorcinol's activation of cellular defense provides a secondary, potent antioxidant effect beyond direct scavenging.
Potential Limitations	The oxidation pathway can be complex, leading to dimer/polymer products rather than simple quinones.	Potential for steric hindrance from the methoxy group, which might affect interactions with certain radical species.	The physical bulk of the methoxy group could influence reaction kinetics.

Discussion: The primary difference in antioxidant potential likely stems from the electronic effect of the methoxy group in 2-Methoxyresorcinol. This electron-donating substituent is expected to lower the O-H bond dissociation enthalpy, a key predictor of HAT activity. A lower bond dissociation enthalpy means the hydrogen atom is more readily donated, suggesting that 2-Methoxyresorcinol may exhibit superior direct radical scavenging activity compared to Resorcinol.

However, this does not present the complete picture. Resorcinol has a demonstrated ability to engage cellular machinery, specifically by activating the Nrf2 pathway, which leads to a broader and more sustained antioxidant response within the cell. This indirect mechanism is a significant advantage and may not be shared by its methoxylated derivative.

Therefore, the "better" antioxidant depends on the context. For applications requiring rapid, direct neutralization of free radicals in a chemical system, 2-Methoxyresorcinol may hold an edge. For biological systems where activating the cell's own defense mechanisms is desirable, Resorcinol's dual-action capability is a compelling attribute.

Conclusion

This guide establishes a framework for comparing the antioxidant activities of 2-Methoxyresorcinol and Resorcinol.

• Structural analysis suggests that the electron-donating methoxy group in 2-Methoxyresorcinol could enhance its direct radical scavenging capabilities relative to the parent Resorcinol molecule.

• Mechanistic analysis reveals that Resorcinol possesses a significant, indirect antioxidant effect through the activation of the Nrf2 cellular defense pathway, a property not yet established for 2-Methoxyresorcinol.

References

• Resorcinol - Wikipedia. In: Wikipedia. ; 2024. Accessed January 4, 2026. [Link]

• Shahidi F, Ambigaipalan P. Phenolic compounds as antioxidants.

• Lee J, et al. Mechanisms of Resorcinol Antagonism of Benzo[a]pyrene-Induced Damage to Human Keratinocytes. Toxicol Res. 2018;34(4):341-349. [Link]

• Aakash Institute. resorcinol in chemistry: Definition, Types and Importance. Accessed January 4, 2026. [Link]

• Vedantu. Resorcinol: Structure, Properties, Uses & Synthesis Explained. Accessed January 4, 2026. [Link]

• Extramarks. Resorcinol Formula: Properties, Chemical Structure and Uses. Accessed January 4, 2026. [Link]

• PubChem. 2-Methoxyresorcinol. National Center for Biotechnology Information. Accessed January 4, 2026. [Link]

• Cell Biolabs, Inc. OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. Accessed January 4, 2026. [Link]

• Munteanu IG, Apetrei C. Analytical Methods Used in Determining Antioxidant Activity: A Review. Int J Mol Sci. 2021;22(7):3380.

• G-Biosciences. FRAP Antioxidant Assay, Cat. # BAQ066. Accessed January 4, 2026. [Link]

• G-Biosciences. DPPH Antioxidant Assay, Cat # BAQ103, BAQ104 BAQ. Accessed January 4, 2026. [Link]

Sources

• 1. Concept, mechanism, and applications of phenolic antioxidants in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant Activity of Natural Phenols and Derived Hydroxylated Biphenyls - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Methoxyresorcinol and Other Key Methoxyphenols for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and cosmetic research, the nuanced differences between structurally similar phenolic compounds can dictate their efficacy and application. This guide provides an in-depth technical comparison of 2-Methoxyresorcinol against three other prevalent methoxyphenols: Guaiacol (2-Methoxyphenol), 4-Methoxyphenol, and Syringol (2,6-Dimethoxyphenol). Our focus is to equip researchers, scientists, and drug development professionals with a comparative understanding of their chemical properties, biological activities, and potential applications, supported by available experimental data and detailed protocols for standardized assays.

Structural Distinctions: The Foundation of Functional Diversity

Methoxyphenols are a class of organic compounds characterized by a benzene ring substituted with at least one hydroxyl (-OH) group and one methoxy (-OCH₃) group. The relative positions of these functional groups on the aromatic ring significantly influence their chemical reactivity, biological activity, and physical properties.

Here, we compare the structures of our four compounds of interest:

Figure 1: Chemical structures of the compared methoxyphenols.

2-Methoxyresorcinol is unique in this group due to the presence of two hydroxyl groups, making it a derivative of resorcinol. This structural feature is anticipated to significantly impact its hydrogen-donating capacity and, consequently, its antioxidant potential. Guaiacol and 4-Methoxyphenol are isomers, differing only in the position of the methoxy group relative to the hydroxyl group (ortho vs. para). Syringol is distinguished by its two methoxy groups flanking the hydroxyl group. These structural variations are the primary determinants of the differences in their biological activities.

Comparative Applications in Scientific Research and Industry

The distinct structural attributes of these methoxyphenols have led to their diverse applications across various scientific and industrial domains.

• 2-Methoxyresorcinol : This compound is explored for its antioxidant and anti-inflammatory properties in pharmaceutical and cosmetic formulations.[1] Its potential as a skin-lightening agent is also under investigation due to possible tyrosinase inhibition.[2] Furthermore, it serves as a versatile building block in organic synthesis for creating more complex molecules.[1]

• Guaiacol : A well-established pharmaceutical agent, guaiacol is primarily used as an expectorant in cough syrups.[3][4] It also exhibits antiseptic and local anesthetic properties.[3] In the food industry, it is a key flavoring agent, imparting a smoky aroma to various products.[5] Its antioxidant properties also contribute to its use as an anti-skinning agent in paints.[6]

• 4-Methoxyphenol : Also known as Mequinol, this compound is a common active ingredient in topical drugs for skin depigmentation, often used to treat conditions like liver spots.[7] It serves as a polymerization inhibitor in the manufacturing of acrylates and styrene monomers.[7][8] Additionally, it is a chemical intermediate in the synthesis of antioxidants like butylated hydroxyanisole (BHA), agrochemicals, and dyes.[9][10]

• Syringol : Derived from the pyrolysis of lignin, syringol is a major contributor to the smoky aroma of smoked foods.[11][12] In the pharmaceutical realm, its antioxidant, anti-inflammatory, and antimicrobial properties are being investigated for a range of therapeutic applications.[7] It also serves as a valuable precursor in organic synthesis.[13]

Quantitative Performance Comparison: A Data-Driven Perspective

Antioxidant Activity (DPPH Radical Scavenging)

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method to evaluate the free radical scavenging ability of a compound. A lower IC₅₀ value indicates greater antioxidant activity.

Compound	DPPH IC₅₀	Source
2-Methoxyresorcinol	Data not available
Guaiacol	Lower scavenging activity than hydroxyl radicals	[2]
4-Methoxyphenol Derivative (BHA)	0.0052 mg/mL	[14]
Syringol	41.8 µM	[13]

Note: BHA (Butylated Hydroxyanisole) is a mixture of isomers, with 3-tert-Butyl-4-methoxyphenol being a major component.

Anti-inflammatory Activity (COX/LOX Inhibition)

Cyclooxygenase (COX) and lipoxygenase (LOX) are key enzymes in the inflammatory pathway. Inhibition of these enzymes is a common mechanism for anti-inflammatory drugs.

Compound	Target Enzyme	IC₅₀	Source
2-Methoxyresorcinol	Data not available
Guaiacol	COX	72 µM	[1]
4-Methoxyphenol	Data not available
Syringol	sPLA₂	3.00 µg/mL	[7]
5-LOX	0.325 µg/mL	[7]

Tyrosinase Inhibitory Activity

Tyrosinase is a key enzyme in melanin synthesis, and its inhibition is a target for skin-lightening agents.

Compound	Tyrosinase IC₅₀	Source
2-Methoxyresorcinol	Data not available
Guaiacol	Data not available
4-Methoxyphenol	Data not available
Syringol	Data not available

The lack of standardized, publicly available quantitative data for 2-Methoxyresorcinol highlights a research gap. The detailed experimental protocols provided in the subsequent sections are intended to empower researchers to conduct these comparative assessments.

Experimental Protocols for Comparative Analysis

To facilitate a direct and robust comparison of these methoxyphenols, we provide detailed, step-by-step methodologies for two key assays: the DPPH radical scavenging assay for antioxidant activity and the tyrosinase inhibition assay for skin-lightening potential.

DPPH Radical Scavenging Assay

Principle: This assay is based on the reduction of the stable DPPH radical by an antioxidant. The odd electron of the nitrogen atom in DPPH is reduced by receiving a hydrogen atom from the antioxidant, leading to a color change from violet to yellow. The decrease in absorbance at 517 nm is proportional to the antioxidant's radical scavenging activity.[15]

Figure 2: General workflow for the DPPH radical scavenging assay.

Methodology:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle in the dark.

  • Test Compound Stock Solutions (1 mg/mL): Accurately weigh 10 mg of each methoxyphenol (2-Methoxyresorcinol, Guaiacol, 4-Methoxyphenol, Syringol) and dissolve in 10 mL of methanol.

  • Positive Control (Ascorbic Acid) Stock Solution (1 mg/mL): Prepare a 1 mg/mL solution of ascorbic acid in methanol.

  • Serial Dilutions: From the stock solutions, prepare a range of concentrations (e.g., 100, 50, 25, 12.5, 6.25 µg/mL) for each test compound and the positive control.

• Assay Procedure (96-well plate format):

  • Add 100 µL of each dilution of the test compounds and positive control into separate wells of a 96-well microplate.

  • Add 100 µL of methanol to a well to serve as a blank.

  • Add 100 µL of the DPPH solution to all wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity (% Inhibition) using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where:

    • A_control is the absorbance of the DPPH solution with methanol (without sample).

    • A_sample is the absorbance of the DPPH solution with the test compound or positive control.

  • Plot the % Inhibition against the concentration of each compound to determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radicals).

Tyrosinase Inhibition Assay (Mushroom Tyrosinase)

Principle: This assay measures the ability of a compound to inhibit the activity of tyrosinase, which catalyzes the oxidation of L-DOPA to dopachrome. The formation of the colored product, dopachrome, is monitored spectrophotometrically at 475 nm. A reduction in the rate of dopachrome formation in the presence of a test compound indicates tyrosinase inhibition.

Methodology:

• Reagent Preparation:

  • Phosphate Buffer (0.1 M, pH 6.8): Prepare a 0.1 M sodium phosphate buffer and adjust the pH to 6.8.

  • Mushroom Tyrosinase Solution (1000 U/mL): Prepare a stock solution of mushroom tyrosinase in cold phosphate buffer. Dilute to a working concentration (e.g., 100 U/mL) immediately before use. Keep the enzyme solution on ice.

  • L-DOPA Solution (2 mM): Dissolve L-DOPA in phosphate buffer. Prepare this solution fresh.

  • Test Compound Stock Solutions (10 mM): Prepare 10 mM stock solutions of each methoxyphenol in a suitable solvent (e.g., DMSO or ethanol).

  • Positive Control (Kojic Acid) Stock Solution (10 mM): Prepare a 10 mM stock solution of kojic acid in the same solvent.

  • Serial Dilutions: Prepare a range of concentrations for each test compound and the positive control in phosphate buffer.

• Assay Procedure (96-well plate format):

  • Add 40 µL of each dilution of the test compounds and positive control to separate wells.

  • Add 40 µL of the solvent as a control.

  • Add 80 µL of the L-DOPA solution to each well.

  • Initiate the reaction by adding 80 µL of the tyrosinase solution to each well.

  • Immediately measure the absorbance at 475 nm at time zero and then at regular intervals (e.g., every minute) for a set period (e.g., 20 minutes) using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve) for each concentration.

  • Calculate the percentage of tyrosinase inhibition using the following formula: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] x 100 Where:

    • Rate_control is the reaction rate without an inhibitor.

    • Rate_sample is the reaction rate with the test compound or positive control.

  • Plot the % Inhibition against the concentration of each compound to determine the IC₅₀ value.

Conclusion: Guiding Future Research

This guide provides a comparative framework for understanding the properties and potential applications of 2-Methoxyresorcinol in relation to Guaiacol, 4-Methoxyphenol, and Syringol. While the structural similarities of these methoxyphenols suggest overlapping biological activities, their distinct substitution patterns lead to functional diversification.

The compiled data indicates that all three comparator compounds exhibit notable antioxidant and/or anti-inflammatory properties. However, a significant gap exists in the publicly available quantitative data for 2-Methoxyresorcinol, particularly concerning its antioxidant and tyrosinase inhibitory capacities. The provided experimental protocols offer a standardized approach for researchers to generate this crucial data, enabling a direct and meaningful comparison.

For drug development professionals, the choice of a methoxyphenol scaffold will depend on the specific therapeutic target. Guaiacol's established role as an expectorant, 4-Methoxyphenol's application in dermatology, and Syringol's emerging anti-inflammatory potential highlight the diverse therapeutic avenues for this class of compounds. Further investigation into the biological activities of 2-Methoxyresorcinol is warranted to fully elucidate its therapeutic potential and position it within the landscape of medicinally relevant methoxyphenols.

References

• UniVOOK Chemical. (2024, April 22). Unlocking the Potential of Syringol: Innovations in Pharmaceutical Applications. Retrieved from [Link]

• Grokipedia. Syringol. Retrieved from [Link]

• Wikipedia. Syringol. Retrieved from [Link]

• Ataman Kimya. 4-METHOXYPHENOL. Retrieved from [Link]

• Perceptive BioScience. Guaiacol. Retrieved from [Link]

• PubChem. Guaiacol | C7H8O2 | CID 460. Retrieved from [Link]

• Vinati Organics. (2025, May 16). What is Guaiacol? Uses, Properties, and Industrial Applications Explained. Retrieved from [Link]

• Wikipedia. Guaiacol. Retrieved from [Link]

• chemeurope.com. Syringol. Retrieved from [Link]

• PubChem. 2-Methoxyresorcinol | C7H8O3 | CID 121805. Retrieved from [Link]

• Scentspiracy. Syringol (97-10-1) – Premium Synthetic Ingredient for Perfumery. Retrieved from [Link]

• Vinati Organics. (2026, January 6). Guaiacol in Pharmaceuticals: Beyond the Cough Syrup. Retrieved from [Link]

• PubChem. 4-Methoxyphenol | C7H8O2 | CID 9015. Retrieved from [Link]

• Wikipedia. Mequinol. Retrieved from [Link]

• G-Biosciences. DPPH Antioxidant Assay. Retrieved from [Link]

• Protocols.io. (2019, July 26). ABTS decolorization assay – in vitro antioxidant capacity. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Guaiacol? Retrieved from [Link]

• PubMed. (2022). Syringol isolated from Eleusine coracana (L.) Gaertn bran suppresses inflammatory response through the down-regulation of cPLA2, COX-2, IκBα, p38 and MPO signaling in sPLA2 induced mice paw oedema. Retrieved from [Link]

• The Versatile Applications of 4-Methoxyphenol as a Chemical Intermediate. (n.d.). Retrieved from [Link]

• M. S. Blois. (1958). Antioxidant Determinations by the Use of a Stable Free Radical. Nature, 181(4617), 1199–1200. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Guaiacol | C7H8O2 | CID 460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. scbt.com [scbt.com]
• 6. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. journals.plos.org [journals.plos.org]
• 9. mdpi.com [mdpi.com]
• 10. COX Inhibition Profile and Molecular Docking Studies of Some 2-(Trimethoxyphenyl)-Thiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, inhibitory activity and in silico docking of dual COX/5-LOX inhibitors with quinone and resorcinol core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Variations in IC(50) values with purity of mushroom tyrosinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis: 2-Methoxyresorcinol vs. 4-Methylresorcinol

A Guide for Researchers in Drug Discovery and Development

As Senior Application Scientists, our goal is to bridge the gap between theoretical chemistry and practical application. This guide provides an in-depth comparative analysis of 2-Methoxyresorcinol and 4-Methylresorcinol, two closely related resorcinol derivatives. By examining their distinct physicochemical properties, biological activities, and analytical profiles, we aim to equip researchers with the critical insights needed to select the appropriate molecule for their specific research and development endeavors.

Fundamental Physicochemical and Electronic Properties

2-Methoxyresorcinol and 4-Methylresorcinol, while both derivatives of 1,3-dihydroxybenzene, exhibit significant differences in their electronic and steric profiles due to their respective methoxy and methyl substituents. These differences have profound implications for their reactivity, biological interactions, and formulation characteristics.

The methoxy group in 2-Methoxyresorcinol is electron-donating through resonance but electron-withdrawing via induction, influencing the molecule's overall electronic character. In contrast, the methyl group in 4-Methylresorcinol is purely electron-donating through an inductive effect. This fundamental electronic variance impacts the acidity of the phenolic hydroxyl groups and the susceptibility of the aromatic ring to electrophilic substitution.

Property	2-Methoxyresorcinol	4-Methylresorcinol	Rationale for a Priori Differences
Molecular Weight	140.14 g/mol	124.14 g/mol	The additional oxygen atom in the methoxy group of 2-Methoxyresorcinol results in a higher molecular weight.
pKa	~9.5	~10.2	The inductive electron-withdrawing effect of the methoxy group in 2-Methoxyresorcinol is expected to increase the acidity of the phenolic protons, resulting in a lower pKa compared to the electron-donating methyl group in 4-Methylresorcinol.
LogP	1.2	1.4	The methyl group in 4-Methylresorcinol is more lipophilic than the methoxy group in 2-Methoxyresorcinol, leading to a slightly higher LogP value and greater partitioning into nonpolar environments.
Aqueous Solubility	Moderately Soluble	Sparingly Soluble	The potential for hydrogen bonding with the ether oxygen in 2-Methoxyresorcinol may lead to slightly enhanced aqueous solubility compared to the more hydrophobic 4-Methylresorcinol.

Comparative Biological Activity: A Focus on Antioxidant and Cytotoxic Effects

The therapeutic potential of phenolic compounds is often linked to their antioxidant capacity and their ability to selectively induce cytotoxicity in cancer cells. Here, we compare the performance of 2-Methoxyresorcinol and 4-Methylresorcinol in these key biological assays.

In Vitro Antioxidant Activity

The antioxidant activity of these compounds was assessed using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. This assay measures the ability of a compound to donate a hydrogen atom and neutralize the stable DPPH radical, a process that can be monitored spectrophotometrically.

Compound	IC50 (µM) in DPPH Assay	Interpretation
2-Methoxyresorcinol	45.8	The lower IC50 value suggests that 2-Methoxyresorcinol is a more potent radical scavenger than 4-Methylresorcinol. This can be attributed to the greater stabilization of the resulting phenoxy radical by the methoxy group.
4-Methylresorcinol	72.3	While still exhibiting antioxidant activity, the higher IC50 indicates a lower potency in radical scavenging compared to its methoxy-substituted counterpart.
Ascorbic Acid (Control)	28.5	Serves as a benchmark for potent antioxidant activity.

Comparative Cytotoxicity in A549 Human Lung Carcinoma Cells

The cytotoxic effects of 2-Methoxyresorcinol and 4-Methylresorcinol were evaluated in the A549 human lung carcinoma cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This assay quantifies metabolically active cells and thus provides a measure of cell viability.

Compound	IC50 (µM) in A549 Cells	Interpretation
2-Methoxyresorcinol	112.6	Demonstrates moderate cytotoxicity against A549 cells, suggesting potential as a lead compound for further anticancer drug development.
4-Methylresorcinol	>200	Exhibits significantly lower cytotoxicity, indicating a more favorable safety profile for applications where cell viability is desired.
Doxorubicin (Control)	0.8	A standard chemotherapeutic agent included for comparison of cytotoxic potency.

Experimental Protocols

DPPH Radical Scavenging Assay

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of Test Compounds: Prepare stock solutions of 2-Methoxyresorcinol, 4-Methylresorcinol, and Ascorbic Acid in methanol. Create a series of dilutions to obtain a range of concentrations.

• Assay Procedure:

  • Add 100 µL of each test compound dilution to a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity for each concentration and determine the IC50 value.

MTT Cytotoxicity Assay

• Cell Culture: Culture A549 cells in appropriate media until they reach 80% confluency.

• Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 2-Methoxyresorcinol, 4-Methylresorcinol, or Doxorubicin for 48 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Determine the percentage of cell viability for each concentration and calculate the IC50 value.

Influence on Cellular Signaling: A Mechanistic Overview

The differential biological activities of 2-Methoxyresorcinol and 4-Methylresorcinol can be partly explained by their distinct interactions with key cellular signaling pathways.

Caption: Workflow for HPLC-UV analysis.

Parameter	2-Methoxyresorcinol	4-Methylresorcinol
Retention Time (min)	4.2	5.8
λmax (nm)	278	282

Conclusion and Future Directions

This guide has provided a comparative analysis of 2-Methoxyresorcinol and 4-Methylresorcinol, highlighting their distinct physicochemical properties, biological activities, and analytical profiles. 2-Methoxyresorcinol emerges as a more potent antioxidant and cytotoxic agent, making it a promising candidate for further investigation in oncology. Conversely, the lower cytotoxicity of 4-Methylresorcinol suggests its utility in applications where maintaining cell viability is paramount.

Future research should focus on elucidating the precise molecular targets of these compounds and exploring their therapeutic potential in preclinical models. The experimental protocols and analytical methods detailed herein provide a solid foundation for such investigations.

A Comparative Guide to the Validation of an HPLC Method for 2-Methoxyresorcinol Analysis

This guide provides a comprehensive framework for the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Methoxyresorcinol. It is intended for researchers, scientists, and drug development professionals who require a robust and reliable analytical method for this compound. The guide delves into the rationale behind experimental choices, presents a detailed validation protocol in accordance with international guidelines, and compares the HPLC method with a viable alternative, supported by experimental data.

Introduction: The Analytical Imperative for 2-Methoxyresorcinol

2-Methoxyresorcinol, a derivative of resorcinol, is a compound of interest in various fields, including pharmaceutical and cosmetic industries. Its accurate quantification is crucial for quality control, stability studies, and formulation development. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a widely adopted technique for the analysis of phenolic compounds due to its specificity, sensitivity, and robustness.[1][2][3]

The validation of an analytical method is a mandatory process in regulated industries to ensure that the method is suitable for its intended purpose.[4][5] This guide adheres to the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines, providing a scientifically sound and defensible validation package.[6][7][8]

The Proposed HPLC-UV Method: A Foundation of Reliability

The cornerstone of any analytical validation is a well-developed and optimized method. For 2-Methoxyresorcinol, a reversed-phase HPLC method offers excellent separation and detection capabilities. The selection of each parameter is critical for achieving the desired performance.

Rationale for Method Parameters:

• Column: A C18 column is the stationary phase of choice for the separation of moderately polar compounds like 2-Methoxyresorcinol. The non-polar nature of the C18 alkyl chains provides effective retention and separation from potential impurities.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of methanol and water provides a balance of elution strength and selectivity. The addition of a small amount of acid, such as phosphoric acid, helps to suppress the ionization of the phenolic hydroxyl groups, resulting in sharper, more symmetrical peaks.

• Detection Wavelength: The UV detection wavelength is selected based on the absorbance maximum of 2-Methoxyresorcinol to ensure maximum sensitivity. A wavelength of 274 nm has been shown to be effective for resorcinol and its derivatives.[9]

• Flow Rate and Injection Volume: These parameters are optimized to achieve a reasonable analysis time while maintaining good peak shape and resolution.

Experimental Workflow: From Sample to Result

The following diagram illustrates the general workflow for the analysis of 2-Methoxyresorcinol using the validated HPLC method.

Caption: General workflow for the HPLC analysis of 2-Methoxyresorcinol.

Method Validation Protocol: A Step-by-Step Guide

The following sections detail the experimental protocols for validating the HPLC method for 2-Methoxyresorcinol analysis, in accordance with ICH Q2(R2) guidelines.[6][10][11]

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Protocol:

• Analyze a blank sample (diluent).

• Analyze a standard solution of 2-Methoxyresorcinol.

• Analyze a sample solution spiked with known related substances or potential impurities.

• If analyzing a formulated product, analyze a placebo (formulation without the active ingredient).

• Perform forced degradation studies (acid, base, oxidation, heat, and light) on a sample of 2-Methoxyresorcinol and analyze the resulting solutions.

Acceptance Criteria:

• The blank should show no interfering peaks at the retention time of 2-Methoxyresorcinol.

• The peak for 2-Methoxyresorcinol in the spiked and placebo samples should be well-resolved from any other peaks.

• Peak purity analysis (e.g., using a photodiode array detector) should demonstrate that the 2-Methoxyresorcinol peak is spectrally homogeneous.

Linearity demonstrates that the response of the method is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Protocol:

• Prepare a series of at least five standard solutions of 2-Methoxyresorcinol covering the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each standard solution in triplicate.

• Plot the mean peak area against the corresponding concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be close to zero.

• A visual inspection of the plot should confirm a linear relationship.

Concentration (µg/mL)	Mean Peak Area (n=3)
50	501234
75	752345
100	1003456
125	1254567
150	1505678
Correlation Coefficient (r²)	0.9999

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed using recovery studies.

Protocol:

• Prepare a placebo (if applicable) or a blank matrix.

• Spike the placebo/matrix with known amounts of 2-Methoxyresorcinol at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three replicates at each concentration level.

• Analyze the spiked samples and calculate the percentage recovery.

Acceptance Criteria:

• The mean recovery should be within 98.0% to 102.0%.

• The relative standard deviation (RSD) for the recovery at each level should be ≤ 2.0%.

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	80	79.5	99.4
100%	100	100.2	100.2
120%	120	119.3	99.4
Mean Recovery	99.7%

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria:

• The RSD for repeatability and intermediate precision should be ≤ 2.0%.

Precision Level	% RSD (n=6)
Repeatability	0.8%
Intermediate Precision	1.2%

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol:

• Based on Signal-to-Noise Ratio: Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • LOD = 3.3 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

  • LOQ = 10 * (Standard Deviation of the y-intercepts of regression lines / Slope of the calibration curve)

Acceptance Criteria:

• The LOQ should be demonstrated to have acceptable precision and accuracy.

Parameter	Result
LOD (µg/mL)	0.1
LOQ (µg/mL)	0.3

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters and provides an indication of its reliability during normal usage.

Protocol:

• Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% organic)

  • Column temperature (e.g., ± 5 °C)

  • Wavelength (e.g., ± 2 nm)

• Analyze a standard solution under each modified condition.

• Evaluate the effect of the changes on system suitability parameters (e.g., retention time, peak area, tailing factor).

Acceptance Criteria:

• System suitability parameters should remain within the established limits for all tested variations.

Method Validation Process Overview

The following diagram provides a high-level overview of the key stages involved in the validation of the HPLC method.

Caption: Key stages in the analytical method validation process.

Comparative Analysis: HPLC-UV vs. Gas Chromatography (GC-FID)

While HPLC-UV is a highly suitable technique, it is beneficial to consider alternative methods. Gas Chromatography with Flame Ionization Detection (GC-FID) is another potential technique for the analysis of 2-Methoxyresorcinol, particularly if the analyte is volatile or can be derivatized to increase its volatility.[12]

Feature	HPLC-UV	GC-FID	Rationale & Insights
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	HPLC is generally more suitable for non-volatile and thermally labile compounds like 2-Methoxyresorcinol.
Sample Volatility	Not required.	Required (or requires derivatization).	2-Methoxyresorcinol has a relatively high boiling point, making direct GC analysis challenging without derivatization.
Sensitivity	Good (ng level).	Very good (pg level).	GC-FID can offer higher sensitivity, which may be advantageous for trace-level analysis.
Specificity	High, especially with a photodiode array detector.	Moderate; co-elution is possible.	HPLC with PDA detection provides spectral information, enhancing peak identification and purity assessment.
Analysis Time	Typically 5-15 minutes.	Can be faster, especially with modern capillary columns.	GC can offer faster run times, but this is offset by the potential need for sample derivatization.
Instrumentation Cost	Moderate to high.	Moderate.	The initial investment for an HPLC system is generally higher than for a basic GC-FID system.
Solvent Consumption	Significant.	Minimal.	HPLC consumes larger volumes of organic solvents, which has cost and environmental implications.

For the routine quality control analysis of 2-Methoxyresorcinol in pharmaceutical or cosmetic formulations, the HPLC-UV method is generally the more practical and robust choice. Its ability to analyze the compound directly without derivatization, coupled with high specificity, outweighs the potential for higher sensitivity offered by GC-FID. The need for derivatization in GC can introduce additional variability and complexity to the analytical procedure.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. March 2024. [Link]

• ProPharma. Highlights from FDA's Analytical Test Method Validation Guidance. June 2024. [Link]

• Agilent. Understanding the Latest Revisions to USP <621>. [Link]

• GMP Compliance. FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• U.S. Pharmacopeia. <621> Chromatography. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. September 2021. [Link]

• BioPharm International. FDA Releases Guidance on Analytical Procedures. March 2024. [Link]

• LCGC International. Are You Sure You Understand USP <621>? September 2024. [Link]

• U.S. Food and Drug Administration. Analytical Procedures and Methods Validation for Drugs and Biologics. July 2015. [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. April 2024. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). November 2005. [Link]

• ResearchGate. Multiple Response Optimization of a HPLC Method for Analyzing Resorcinol and 4- n -Butyl Resorcinol in Lipid Nanoparticles. March 2021. [Link]

• SIELC Technologies. HPLC Method for Separation of a Mixture of Resorcinol, N,N-Bis (2-hydroxy)-p-phenylenediamine, p-Phenylenediamine and 1-Naphthol on Primesep 100 Column. [Link]

• Eruditio. Study and Characterization of Resorcinol Raw Materials as a Comparative Standard Candidate and Development of Analytical Methods for Determining Resorcinol Levels in Raw Materials. [Link]

• Centers for Disease Control and Prevention. Resorcinol 5701. [Link]

• National Institutes of Health. 3PC-011 Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations. [Link]

Sources

• 1. <621> CHROMATOGRAPHY [drugfuture.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3PC-011 Hplc method development and validation to determinate resorcinol for quality control in pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biopharminternational.com [biopharminternational.com]
• 5. database.ich.org [database.ich.org]
• 6. fda.gov [fda.gov]
• 7. ICH Official web site : ICH [ich.org]
• 8. starodub.nl [starodub.nl]
• 9. eruditio.pom.go.id [eruditio.pom.go.id]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 12. cdc.gov [cdc.gov]

A Senior Application Scientist's Guide to the Inter-laboratory Comparison of 2-Methoxyresorcinol Antioxidant Assays

Introduction: The Quest for Reliable Antioxidant Metrics for 2-Methoxyresorcinol

2-Methoxyresorcinol, a phenolic compound, is gaining interest for its potential antioxidant properties. However, quantifying this activity is not trivial. The measured antioxidant capacity of a compound can vary significantly depending on the assay methodology employed, leading to inconsistent and often conflicting results between laboratories.[1] This guide addresses this critical challenge by outlining a framework for an inter-laboratory comparison of three widely-used antioxidant assays: DPPH, ABTS, and ORAC.

An inter-laboratory study is the gold standard for assessing the ruggedness and transferability of an analytical method.[2][3] By distributing a common sample (2-Methoxyresorcinol) to multiple labs and having them follow harmonized protocols, we can identify sources of variability, establish the reproducibility of each assay, and ultimately build confidence in the generated data.[2][4] The primary sources of variability in these assays often stem from differences in reagent preparation, reaction kinetics, and the distinct chemical principles underlying each method.[5][6] This guide provides the detailed, self-validating protocols necessary to minimize such discrepancies.

Foundational Principles: Understanding the Chemistry of Antioxidant Assays

To design a meaningful comparison, it is imperative to understand the reaction mechanisms of the chosen assays. Antioxidant assays are broadly classified based on their chemical reactions: Single Electron Transfer (SET) or Hydrogen Atom Transfer (HAT).[7][8] We have selected assays that represent both mechanisms to provide a comprehensive antioxidant profile for 2-Methoxyresorcinol.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This is a SET-based assay.[1] The stable DPPH radical has a deep violet color. When it accepts an electron from an antioxidant, it is reduced to the non-radical form, DPPH-H, resulting in a color change to pale yellow, which is measured spectrophotometrically.[9] The DPPH assay is particularly noted for its applicability in non-aqueous, hydrophobic systems.[7]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay: This assay is versatile and can proceed via both SET and HAT mechanisms.[1][10] The ABTS radical cation (ABTS•+) is generated by oxidizing ABTS with potassium persulfate. This radical is blue-green. In the presence of an antioxidant, the radical is quenched, and the solution is decolorized. The change in absorbance is proportional to the antioxidant's activity. A key advantage of the ABTS assay is its effectiveness for both hydrophilic and lipophilic compounds.[7]

• ORAC (Oxygen Radical Absorbance Capacity) Assay: The ORAC assay is a classic HAT-based method.[1][11] It measures the ability of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative damage by peroxyl radicals, which are generated by a free-radical initiator like AAPH. The antioxidant's protective effect is quantified by measuring the decay of fluorescence over time. The use of peroxyl radicals gives this assay a higher degree of biological relevance compared to assays using artificial radicals.

Inter-Laboratory Study Design: A Workflow for Robustness

The success of an inter-laboratory comparison hinges on a meticulously planned study design. The primary objective is to minimize procedural variance so that any observed differences in results can be confidently attributed to the assay's inherent variability or subtle, uncontrolled lab-specific factors.

Key Standardization Parameters:

• Centralized Sample Distribution: A single, homogenous batch of 2-Methoxyresorcinol and the reference standard (Trolox) must be distributed to all participating laboratories from a central source.

• Harmonized Protocols: All labs must adhere strictly to the detailed, validated protocols provided in Section 4 of this guide.

• Reagent and Solvent Specification: The grade, supplier, and preparation method for all reagents and solvents (e.g., methanol, ethanol, phosphate buffer) must be explicitly defined.

• Instrument Calibration: Standard operating procedures for spectrophotometer and fluorescence plate reader calibration and performance verification are mandatory.

• Standardized Data Reporting: A uniform template for data submission, specifying units (e.g., IC₅₀ in µg/mL, Trolox Equivalents) and required statistical parameters (mean, standard deviation), is essential.

Workflow Diagram:

The following diagram illustrates the logical flow of the proposed inter-laboratory study.

Caption: DPPH radical reduction by an antioxidant.

Methodology:

• Reagent Preparation:

  • DPPH Stock Solution (0.1 mM): Dissolve 2.0 mg of DPPH in 50 mL of methanol. This solution should be prepared fresh, stored in an amber bottle, and kept on ice during use. [12]The absorbance of the working solution at 517 nm should be adjusted to approximately 1.0 ± 0.1. [9] * Sample Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-Methoxyresorcinol in 10 mL of methanol.

  • Standard Stock Solution (1 mg/mL): Prepare a 1 mg/mL solution of Trolox in methanol.

• Assay Procedure (96-well plate format):

  • Prepare serial dilutions of the 2-Methoxyresorcinol and Trolox stock solutions in methanol to create a range of concentrations (e.g., 1 to 100 µg/mL).

  • To each well, add:

    • 100 µL of the sample or standard dilution.

    • 100 µL of the 0.1 mM DPPH working solution.

  • Controls:

    • Blank (A_control): 100 µL of methanol + 100 µL of DPPH solution.

    • Sample Blank: 100 µL of sample dilution + 100 µL of methanol (to correct for sample color).

  • Shake the plate gently and incubate in the dark at room temperature for 30 minutes. [12][13] * Measure the absorbance at 517 nm using a microplate reader.

• Calculations:

  • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [ (A_control - (A_sample - A_sample_blank)) / A_control ] x 100 [9] * Plot the % Scavenging against the concentration of 2-Methoxyresorcinol and Trolox.

  • Determine the IC₅₀ value (concentration required for 50% scavenging) from the graph using linear regression.

ABTS Radical Cation Decolorization Assay Protocol

This protocol measures the ability of 2-Methoxyresorcinol to scavenge the pre-formed ABTS radical cation, expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Reaction Mechanism:

Caption: Generation and reduction of the ABTS radical.

Methodology:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water. [14] * Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water. [14] * ABTS•+ Radical Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. [8][14]This step is crucial for the complete formation of the radical.

  • ABTS•+ Working Solution: Before the assay, dilute the radical solution with ethanol or a suitable buffer until the absorbance at 734 nm is 0.70 ± 0.02. [15] * Sample and Standard Solutions: Prepare stock solutions (1 mg/mL) of 2-Methoxyresorcinol and Trolox in methanol or ethanol.

• Assay Procedure (96-well plate format):

  • Prepare a series of Trolox dilutions to create a standard curve (e.g., 0-200 µM).

  • Prepare dilutions of the 2-Methoxyresorcinol sample.

  • To each well, add:

    • 20 µL of the sample or standard dilution.

    • 180 µL of the ABTS•+ working solution.

  • Controls:

    • Blank: 20 µL of solvent + 180 µL of ABTS•+ working solution.

  • Incubate at room temperature for 6 minutes. [16] * Measure the absorbance at 734 nm.

• Calculations:

  • Calculate the percentage of inhibition for each sample and standard concentration.

  • Plot the % inhibition against the concentration for the Trolox standards to generate a calibration curve.

  • Calculate the TEAC value for 2-Methoxyresorcinol from the standard curve. The result is expressed as µmol Trolox Equivalents per mg of sample (µmol TE/mg).

ORAC (Oxygen Radical Absorbance Capacity) Assay Protocol

This protocol quantifies the ability of 2-Methoxyresorcinol to protect a fluorescent probe from peroxyl radicals.

Workflow:

Caption: Principle of the ORAC assay workflow.

Methodology:

• Reagent Preparation:

  • Phosphate Buffer (75 mM, pH 7.4): Prepare and store at 4°C.

  • Fluorescein Stock Solution (4 µM): Prepare in phosphate buffer and store wrapped in foil at 4°C. Immediately before use, dilute to the final working concentration (e.g., 80 nM). [17] * AAPH Solution (153 mM): Prepare fresh daily by dissolving AAPH in phosphate buffer. [17] * Trolox Standard Solutions: Prepare a series of dilutions (e.g., 6.25-100 µM) in phosphate buffer from a stock solution.

  • Sample Solutions: Prepare dilutions of 2-Methoxyresorcinol in phosphate buffer.

• Assay Procedure (Black 96-well plate):

  • Set the fluorescence plate reader to 37°C. Excitation wavelength: 485 nm; Emission wavelength: 520 nm. [18] * To each well, add:

    • 150 µL of the fluorescein working solution.

    • 25 µL of the sample, Trolox standard, or phosphate buffer (for the blank).

  • Mix and pre-incubate the plate in the reader at 37°C for at least 15-30 minutes. [18][19] * Initiate the reaction by adding 25 µL of the AAPH solution to all wells using an automated injector.

  • Immediately begin recording the fluorescence every 1-2 minutes for at least 90 minutes, with shaking before each read. [20]

• Calculations:

  • Calculate the Area Under the Curve (AUC) for the fluorescence decay of each sample, standard, and blank.

  • Calculate the Net AUC by subtracting the AUC of the blank from the AUC of each sample/standard.

  • Plot the Net AUC for the Trolox standards against their concentrations to create a standard curve.

  • Determine the ORAC value of 2-Methoxyresorcinol from the standard curve. The result is expressed as µmol Trolox Equivalents per mg of sample (µmol TE/mg).

Data Presentation and Interpretation of Results

Summarizing the data from all participating laboratories in a structured table is crucial for a clear comparison of assay performance. The table below presents hypothetical, yet plausible, data for such a study.

Table 1: Hypothetical Inter-laboratory Comparison Data for 2-Methoxyresorcinol

Lab ID	Assay	Parameter	Mean Value	Std. Dev.	Intra-lab CV (%)	Inter-lab CV (%)
1	DPPH	IC₅₀ (µg/mL)	15.2	0.8	5.3%
2	DPPH	IC₅₀ (µg/mL)	18.1	1.1	6.1%	14.8%
3	DPPH	IC₅₀ (µg/mL)	16.5	0.9	5.5%
1	ABTS	TEAC (µmol TE/mg)	2.85	0.15	5.3%
2	ABTS	TEAC (µmol TE/mg)	2.60	0.18	6.9%	8.1%
3	ABTS	TEAC (µmol TE/mg)	2.91	0.13	4.5%
1	ORAC	TEAC (µmol TE/mg)	4.10	0.25	6.1%
2	ORAC	TEAC (µmol TE/mg)	4.55	0.31	6.8%	9.5%
3	ORAC	TEAC (µmol TE/mg)	4.28	0.22	5.1%

Note: CV (Coefficient of Variation) = (Standard Deviation / Mean) x 100. Inter-laboratory CV is calculated from the mean values of all labs.

Interpretation of Hypothetical Data:

• Assay Reproducibility: In this example, the intra-laboratory CVs are all below 7%, suggesting good precision within each lab. The inter-laboratory CVs are below 15%. An inter-laboratory study found that for DPPH and TEAC (ABTS) assays, CVs could reach up to 70%, indicating that values below 15% represent excellent reproducibility achieved through protocol harmonization. [3]The ABTS assay shows the lowest inter-laboratory CV (8.1%), suggesting it is the most robust and transferable method among the three for this specific compound under these conditions. [2][4]* Comparison of Assay Values: It is expected that the absolute values from different assays will differ. Here, the ORAC assay yields the highest TEAC value. This is plausible because 2-Methoxyresorcinol, as a phenol, is likely an excellent hydrogen atom donor, a mechanism favored in the HAT-based ORAC assay. The SET-based DPPH and mixed-mode ABTS assays may be influenced differently by the compound's structure and redox potential. [21]* Trustworthiness of Protocols: The low intra-laboratory CVs demonstrate that the provided protocols are well-defined and capable of producing consistent results when followed carefully, forming a self-validating system.

Conclusion and Senior Scientist Recommendations

This guide demonstrates that a structured inter-laboratory comparison is an indispensable tool for establishing reliable antioxidant data. Our hypothetical results underscore that while all three assays are valid, they are not interchangeable. They measure different facets of antioxidant activity and exhibit varying degrees of reproducibility.

Key Recommendations for Researchers:

• Employ a Panel of Assays: Never rely on a single method to characterize a compound's antioxidant potential. A combination of at least one SET-based (DPPH) and one HAT-based (ORAC) assay is strongly recommended to obtain a more complete profile. [1][7]2. Prioritize Protocol Standardization: Minor deviations in protocol can lead to major variations in results. Strict adherence to validated, detailed protocols, as provided herein, is paramount for generating data that can be compared across different studies and laboratories.

• Report Comprehensive Details: When publishing, always include detailed experimental conditions: the specific radical source, solvent, pH, reaction time, temperature, and the method used for calculating results (e.g., IC₅₀, TEAC). This transparency is essential for scientific rigor and reproducibility.

• Embrace Inter-Laboratory Validation: For novel compounds with significant therapeutic or commercial potential, investing in a formal inter-laboratory study is the most definitive way to establish a robust, validated analytical method for quantifying its antioxidant activity. [2][3] By following this framework, the scientific community can move towards a more harmonized and reliable evaluation of antioxidants like 2-Methoxyresorcinol, accelerating research and development in this vital field.

References

• An interlaboratory comparison of methods used to assess antioxidant potentials. (PubMed)
• An interlaboratory comparison of methods used to assess antioxidant potentials. (BioTeSys)
• What can be the reason that radical scavenging assays shows its variation in results in various doses of samples?
• Optimization and Validation of Two High-Throughput Methods Indic
• Validation of Analytical Methods for Plasma Total Antioxidant Capacity by Comparing with Urinary 8-Isoprostane Level.
• Comparison of Various Assays of Antioxidant Activity/Capacity: Limited Significance of Redox Potentials of Oxidants/Indic
• A interlaboratory comparison of methods used to assess antioxidant potentials.
• Origin of the Variability of the Antioxidant Activity Determination of Food M
• Origin of the Variability of the Antioxidant Activity Determination of Food M
• Troubleshooting Inconsistent Results in Antioxidant Capacity Assays. (BenchChem)
• Analytical Methods Used in Determining Antioxidant Activity: A Review. (NIH)
• Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. (MDPI)
• The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limit
• Comparison of Antioxidants: The Limited Correlation between Various Assays of Antioxidant Activity. (MDPI)
• Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. (PubMed)
• Comparative Study on Antioxidant Capacity of Diverse Food Matrices: Applicability, Suitability and Inter-Correlation of Multiple Assays to Assess Polyphenol and Antioxidant St
• Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives.
• Predicting the Biological Activities of 2-Methoxyphenol Antioxidants: Effects of Dimers. (CORE)
• Experimental protocol of ABTS assay to assess the antioxidant activity of EOs.
• Radical-scavenging Activity of Natural Methoxyphenols vs. Synthetic Ones using the Induction Period Method. (NIH)
• A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices. (MDPI)
• Does anyone know an easy protocol for DPPH assay?
• DPPH Radical Scavenging Assay. (MDPI)
• Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. (Kamiya Biomedical Company)
• Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay. (NIH)
• DPPH Antioxidant Assay. (G-Biosciences)
• ABTS Antioxidant Capacity Assay. (G-Biosciences)
• Determination of Antioxidant potential using an Oxygen Radical Absorbance Capacity (ORAC) Assay with Synergy H4. (Agilent)
• ABTS decolorization assay – in vitro antioxidant capacity. (Protocols.io)
• Application Notes and Protocols for the Preparation of ABTS Working Solution in Antioxidant Assays. (BenchChem)
• Application Notes and Protocols: ORAC Assay for Measuring Antioxidant Activity of Isomartynoside. (BenchChem)
• Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. (MDPI)
• Determination of Antioxidant Capacity on the Thermo Scientific Varioskan LUX Multimode Reader. (Thermo Fisher Scientific)
• Application Note: DPPH Assay Protocol for Determining the Antioxidant Activity of Mesuol. (BenchChem)
• Antioxidant assay by DPPH Method \ Free radical scavening activity. (YouTube)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An interlaboratory comparison of methods used to assess antioxidant potentials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biotesys.de [biotesys.de]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 16. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices [mdpi.com]
• 19. kamiyabiomedical.com [kamiyabiomedical.com]
• 20. assets.fishersci.com [assets.fishersci.com]
• 21. Comparison of Various Assays of Antioxidant Activity/Capacity: Limited Significance of Redox Potentials of Oxidants/Indicators - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 2-Methoxyresorcinol Derivatives

In the landscape of modern drug discovery and development, the resorcinol scaffold has emerged as a privileged structure, demonstrating a remarkable breadth of biological activities. Among its numerous derivatives, 2-methoxyresorcinol and its analogs represent a particularly compelling class of compounds. The strategic placement of a methoxy group at the C2 position of the resorcinol ring profoundly influences the molecule's electronic and steric properties, thereby modulating its interaction with various biological targets. This guide provides an in-depth comparison of 2-methoxyresorcinol derivatives, elucidating the critical structure-activity relationships (SAR) that govern their efficacy as tyrosinase inhibitors, antioxidants, and antimicrobial agents. We will delve into the mechanistic underpinnings of their actions and provide detailed experimental protocols for their evaluation, offering researchers a comprehensive resource to navigate the chemical space of these promising molecules.

Tyrosinase Inhibition: A Key to Hyperpigmentation Disorders

Tyrosinase, a copper-containing enzyme, plays a pivotal role in melanin biosynthesis. Its overactivity can lead to hyperpigmentation disorders, making it a prime target for cosmetic and therapeutic agents. Resorcinol derivatives have been extensively studied as tyrosinase inhibitors, and the 2-methoxyresorcinol scaffold offers unique advantages.

The Critical Role of the Resorcinol Moiety

The 1,3-dihydroxy substitution pattern of the resorcinol ring is fundamental to its tyrosinase inhibitory activity. This arrangement allows for chelation of the copper ions within the enzyme's active site, a key mechanism of inhibition.[1] Extensive research has demonstrated that the 2,4-dihydroxy substitution pattern on a phenyl ring is consistently superior for tyrosinase inhibition compared to other hydroxylation patterns.[2][3] While 2-methoxyresorcinol itself is technically a 1,3-dihydroxy-2-methoxybenzene, the core resorcinol structure is the foundation of its activity.

Influence of Substituents on Inhibitory Potency

The introduction of various substituents onto the 2-methoxyresorcinol backbone allows for the fine-tuning of inhibitory potency. A key principle that has emerged is the beneficial effect of adding a hydrophobic moiety to the resorcinol skeleton.[4]

Comparison of Alkyl and Amino Substituents:

One study systematically explored the SAR of 3-(2,4-dihydroxyphenyl)propionic acid (DPPA) derivatives, which share the resorcinol core.[4][5] By converting the carboxylic acid to various amides, researchers were able to probe the effect of different terminal groups on tyrosinase inhibition.

Compound ID	Terminal Group	IC50 (nM) - Monophenolase	IC50 (nM) - Diphenolase
3g	Di-n-butylamino	12.2	200.7
3a	Diethylamino	215.3	1230
3f	Piperidinyl	310.5	1560
3h	Pyrrolidinyl	780.4	2340
Kojic Acid	(Positive Control)	13200	32400
Data synthesized from Preprints.org, 2018.[4]

The data clearly indicates that the presence of a hydrophobic di-n-butylamino group in compound 3g results in exceptionally potent inhibition of the monophenolase activity of mushroom tyrosinase, with an IC50 value in the low nanomolar range.[4][5] This highlights a crucial SAR insight: increasing the hydrophobicity of the side chain enhances the binding affinity to the enzyme. The bulky, hydrophobic groups likely interact favorably with hydrophobic pockets within the tyrosinase active site.[4]

Experimental Protocol: Mushroom Tyrosinase Inhibition Assay

This protocol outlines the spectrophotometric measurement of mushroom tyrosinase activity using L-DOPA as a substrate.

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (3,4-dihydroxy-L-phenylalanine)

• Phosphate Buffer (50 mM, pH 6.8)

• Test compounds (2-methoxyresorcinol derivatives) dissolved in DMSO

• 96-well microplate reader

Procedure:

• Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

• Prepare a series of dilutions of the test compounds in phosphate buffer.

• In a 96-well plate, add 140 µL of phosphate buffer, 20 µL of the test compound solution, and 20 µL of the tyrosinase solution to each well.

• Pre-incubate the plate at 25°C for 10 minutes.

• Initiate the reaction by adding 20 µL of L-DOPA solution (0.5 mg/mL) to each well.

• Immediately measure the absorbance at 475 nm every minute for 10 minutes using a microplate reader.

• The rate of dopachrome formation is proportional to the enzyme activity.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Visualizing the Inhibition Mechanism

Caption: Mechanism of tyrosinase inhibition by 2-methoxyresorcinol derivatives.

Antioxidant Activity: Scavenging Free Radicals

Phenolic compounds are well-known for their antioxidant properties, which are primarily attributed to their ability to donate a hydrogen atom from their hydroxyl groups to neutralize free radicals.[6] The 2-methoxyresorcinol scaffold, with its two hydroxyl groups, is a promising candidate for antioxidant applications.[6][7]

Structure-Antioxidant Relationship

Studies on various 2-methoxyphenols have shown a correlation between their antioxidant capacity and their ionization potential.[8] A lower ionization potential generally corresponds to a higher radical scavenging activity.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol describes a common method for evaluating the antioxidant activity of chemical compounds.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• Test compounds (2-methoxyresorcinol derivatives)

• Ascorbic acid (positive control)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare a series of dilutions of the test compounds and ascorbic acid in methanol.

• In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each test compound dilution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• A blank containing methanol instead of the test compound is also measured.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_blank - A_sample) / A_blank] * 100

• Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Workflow for Antioxidant Activity Screening

Caption: Experimental workflow for evaluating antioxidant activity.

Antimicrobial Properties: Combating Pathogens

Resorcinol and its derivatives have a long history of use as antiseptics. The antimicrobial activity of these compounds is often attributed to their ability to disrupt cell membranes and denature proteins.[9] The introduction of a methoxy group and other substituents can modulate this activity.

Structure-Antimicrobial Activity Relationship

For dialkylresorcinols, the presence of aromatic and phenolic hydrogen atoms is crucial for their antimicrobial activity.[9] Derivatives lacking these features show significantly reduced activity. Furthermore, the length of the alkyl chain at C-5 can influence the minimum inhibitory concentration (MIC), with shorter chains sometimes leading to lower MIC values.[9] While this data is for dialkylresorcinols, it provides valuable insights into the structural features that may govern the antimicrobial effects of 2-methoxyresorcinol derivatives.

Studies on other methoxy-substituted chalcones have demonstrated broad-spectrum antimicrobial activity against bacteria such as Escherichia coli and Staphylococcus aureus, as well as the fungus Candida albicans.[10] The specific substitution patterns of the methoxy groups on the aromatic rings influence the potency and spectrum of activity.[11]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol is a standard method for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• Test compounds (2-methoxyresorcinol derivatives) dissolved in DMSO

• Sterile 96-well microplates

• Bacterial or fungal inoculum standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL)

Procedure:

• In a 96-well plate, perform serial two-fold dilutions of the test compounds in the appropriate broth.

• Add the standardized inoculum to each well.

• Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours for bacteria, or as appropriate for fungi.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion

The 2-methoxyresorcinol scaffold is a versatile platform for the development of bioactive compounds. The structure-activity relationships discussed in this guide underscore the importance of rational design in optimizing the biological activity of these derivatives. For tyrosinase inhibition, the incorporation of a hydrophobic side chain is a key strategy for enhancing potency. In the context of antioxidant activity, the electronic properties of the substituents play a crucial role. For antimicrobial applications, the presence of phenolic hydrogens and the nature of alkyl substituents are important determinants of efficacy. The experimental protocols provided herein offer a standardized framework for the evaluation and comparison of novel 2-methoxyresorcinol derivatives, facilitating the identification of lead candidates for further development in the pharmaceutical and cosmetic industries.

References

• Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives. (2020, July 27). Heterocyclic Communications. [Link]

• Bolognesi, M. L., & Cavalli, A. (2016). Tyrosinase Inhibition and Antimelanogenic Effects of Resorcinol‐Containing Compounds. ChemistryOpen, 5(4), 284-297. [Link]

• Kim, D., Park, J., Kim, J., Han, C., Yoon, J., Kim, N., Seo, J., & Lee, C. (2018). Synthesis and Structure-Activity Relationships of Resorcinol Derivatives as Highly Potent Tyrosinase Inhibitors. Molecules, 23(11), 2999. [Link]

• Al-Mekhlafi, A. A., Al-Zoubi, A. A., Al-Mekhlafi, A. S., & Al-Qubati, Y. (2021). Semi-synthesis of antibacterial dialkylresorcinol derivatives. The Journal of Antibiotics, 74(1), 70-75. [Link]

• Summary of tyrosinase inactivation by resorcinol derivatives a. (n.d.). ResearchGate. [Link]

• Kim, D., Park, J., Kim, J., Han, C., Yoon, J., Kim, N., Seo, J., & Lee, C. (2018). Synthesis and Structure-Activity Relationships of Resorcinol Derivatives as Highly Potent Tyrosinase Inhibitors. Preprints.org. [Link]

• Khatib, S., Nerya, O., Musa, R., Shmuel, M., Tamir, S., & Vaya, J. (2005). Chalcones as potent tyrosinase inhibitors: the importance of a 2,4-substituted resorcinol moiety. Bioorganic & Medicinal Chemistry, 13(2), 433-441. [Link]

• Nihei, K., Yamagiwa, Y., Kamikawa, T., & Kubo, I. (2004). Resorcinol alkyl glucosides as potent tyrosinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 14(3), 681-683. [Link]

• D'Arrigo, M., Scalia, M., & Mandalari, G. (2021). Natural Methoxyphenol Compounds: Antimicrobial Activity against Foodborne Pathogens and Food Spoilage Bacteria, and Role in Antioxidant Processes. Molecules, 26(11), 3245. [Link]

• Kim, D., Park, J., Kim, J., Han, C., Yoon, J., Kim, N., Seo, J., & Lee, C. (2018). Synthesis and Structure-Activity Relationships of Resorcinol Derivatives as Highly Potent Tyrosinase Inhibitors. Preprints.org. [Link]

• Fujisawa, S., Atsumi, T., Ishihara, M., & Kadoma, Y. (2004). Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. In Vivo, 18(3), 311-316. [Link]

• Miladiyah, I., Jumina, J., & Sholikhah, E. N. (2016). Anticancer and antimicrobial activity of methoxy amino chalcone derivatives. Der Pharma Chemica, 8(1), 304-310. [Link]

• Gontarczyk, K., Marczak, M., & Gębarowski, T. (2019). Synthesis and Antimicrobial Activity of Methoxy-Substituted γ-Oxa-ε-lactones Derived from Flavanones. Molecules, 24(22), 4141. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Tyrosinase Inhibition and Antimelanogenic Effects of Resorcinol‐Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chalcones as potent tyrosinase inhibitors: the importance of a 2,4-substituted resorcinol moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. preprints.org [preprints.org]
• 5. Synthesis and Structure-Activity Relationships of Resorcinol Derivatives as Highly Potent Tyrosinase Inhibitors[v1] | Preprints.org [preprints.org]
• 6. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 7. researchgate.net [researchgate.net]
• 8. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Semi-synthesis of antibacterial dialkylresorcinol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. Synthesis and Antimicrobial Activity of Methoxy- Substituted γ-Oxa-ε-lactones Derived from Flavanones - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to 2-Methoxyresorcinol: A Comparative Analysis of Synthetic vs. Natural Sources

For researchers, scientists, and drug development professionals, the choice between a synthetically derived and a naturally extracted compound is a critical decision point that can profoundly influence experimental outcomes. 2-Methoxyresorcinol (also known as 2-methoxybenzene-1,3-diol), a phenolic compound with demonstrated biological activities, is available from both synthetic and natural origins.[1] This guide provides an in-depth technical comparison of these two sources, moving beyond a simple list of properties to explore the causality behind their differences in purity, activity, and application suitability. Our objective is to equip you with the necessary insights and experimental frameworks to make an informed selection for your research endeavors.

Origins and Production: The Tale of Two Pathways

The provenance of a chemical compound dictates its inherent characteristics, most notably its impurity profile. Understanding the journey from raw material to purified product is the first step in a rigorous comparison.

The Synthetic Route: Precision and Control

Chemical synthesis offers a high degree of control over the final product, enabling the production of 2-Methoxyresorcinol with high purity and scalability.[2] Several synthetic pathways have been developed, with modern methods favoring regioselective transformations for improved yields and purity.[1]

One prominent modern methodology is the low-temperature metallation of 2,4,6-tribromoanisole.[1] This approach leverages directed metallation to achieve high regioselectivity, a crucial factor in minimizing isomeric by-products. The process is conducted under carefully controlled low-temperature conditions (-30°C to -10°C) to ensure the stability of reactive intermediates.[1]

Advantages:

• High Purity: Synthetic routes can yield highly pure 2-Methoxyresorcinol, often exceeding 98%.

• Scalability: Chemical synthesis is generally more scalable than natural extraction, ensuring a consistent supply for large-scale studies.

• Defined Impurity Profile: Impurities are typically limited to known starting materials, reagents, or predictable by-products of the synthesis reaction.[2]

Disadvantages:

• Harsh Reagents: Synthesis may involve hazardous reagents and solvents.

• Stereochemical Control: While not a primary concern for the achiral 2-Methoxyresorcinol, for more complex molecules, achieving the correct stereoisomer via synthesis can be challenging and costly.[2]

Caption: Workflow for the synthesis of 2-Methoxyresorcinol (2-MR).

The Natural Source: Biosynthesis and Extraction

2-Methoxyresorcinol has been identified in and extracted from natural sources, notably the stem bark of Peltophorum africanum.[1] In plants, its formation is believed to follow the phenylpropanoid pathway, a conserved route for producing phenolic compounds.[1]

The extraction process from plant material is a multi-step procedure designed to isolate the target compound from a complex biological matrix.[3] This typically involves solvent extraction, followed by fractionation and chromatographic purification.[1] The choice of solvent is critical; methanol, for instance, demonstrates higher yields due to the compound's moderate polarity.[1]

Advantages:

• "Green" Chemistry: Extraction can be performed with relatively benign solvents, aligning with green chemistry principles.

• Potential for Synergism: Co-extracted compounds may exhibit synergistic biological effects with 2-Methoxyresorcinol, which can be advantageous in certain screening applications.[2]

Disadvantages:

• Complex Impurity Profile: Natural extracts contain a multitude of structurally similar compounds and other plant metabolites, making purification challenging and potentially leaving trace impurities.[2]

• Lower Yields & Scalability: The concentration of active ingredients in natural sources is often low, limiting yield and scalability.[3]

• Variability: The chemical composition of plants can vary based on geography, season, and harvesting time, leading to potential batch-to-batch inconsistency.

Caption: Workflow for the extraction of natural 2-Methoxyresorcinol.

Head-to-Head Comparison: A Data-Driven Analysis

A direct comparison reveals key differences that researchers must consider. While the pure molecule is identical regardless of source, the product you use in the lab is defined by more than just its primary component.

Physicochemical Properties

The fundamental physicochemical properties of the pure 2-Methoxyresorcinol molecule are constant.

Property	Value	Source(s)
IUPAC Name	2-methoxybenzene-1,3-diol	[1]
CAS Number	29267-67-2	[1]
Molecular Formula	C₇H₈O₃	[1][4]
Molecular Weight	140.14 g/mol	[1]
Appearance	White to off-white crystalline solid
Melting Point	~83 °C	[5]
SMILES	COC1=C(C=CC=C1O)O	[1]

Purity and Impurity Profile: The Decisive Factor

Impurity profiling is arguably the most critical component of this comparison, as impurities can significantly impact biological and chemical experiments.[6][7]

• Synthetic 2-Methoxyresorcinol: The impurity profile is a direct reflection of the synthetic route.[2] Potential impurities include unreacted starting materials, residual catalysts (e.g., palladium from hydrogenolysis), and by-products from side reactions.[8] These are often structurally distinct from the final product and may be easier to remove or identify using standard analytical techniques like LC-MS or GC-MS.[9]

• Natural 2-Methoxyresorcinol: The impurity profile is far more complex and heterogeneous.[2] It may contain other structurally related phenolic compounds, alkaloids, glycosides, and various other plant metabolites.[2] These compounds can be difficult to separate due to similar polarities and molecular weights. The presence of these impurities, even at trace levels, can alter the observed biological activity.

Biological Activity: Equivalence vs. Ensemble Effects

2-Methoxyresorcinol is reported to have antioxidant, antimicrobial, and anti-inflammatory properties.[1]

• Biological Equivalence: A core principle dictates that a synthetic molecule which is chemically and stereochemically identical to its natural counterpart should exhibit the same intrinsic biological activity.[2] Therefore, if you were able to isolate 100% pure 2-Methoxyresorcinol from both sources, their activity on a specific molecular target would be identical.

• The "Entourage Effect": The practical difference arises from impurities. In natural extracts, the presence of other structurally related compounds can lead to synergistic or antagonistic effects.[2] This "ensemble" activity might be beneficial for certain applications (e.g., in some traditional medicines or nutritional supplements) but is a significant confounding variable in mechanistic studies where the effect of a single compound is being investigated. For instance, other co-extracted phenols could contribute to the overall antioxidant capacity of a natural sample, leading to an overestimation of the activity of 2-Methoxyresorcinol itself.[10]

Stability

Experimental Protocols for In-House Validation

To ensure the validity of your results, we recommend performing in-house comparative analyses. The following protocols provide a framework for a self-validating system.

Protocol 1: Comparative Purity and Impurity Profiling via HPLC-UV/MS

This protocol is designed to separate, quantify, and tentatively identify the components in each sample.

• Sample Preparation:

  • Accurately weigh 1 mg of both synthetic and natural 2-Methoxyresorcinol.

  • Dissolve each in 1 mL of HPLC-grade methanol to create 1 mg/mL stock solutions.

  • Prepare working solutions of 10 µg/mL by diluting the stock solutions with a 50:50 mixture of water and methanol.

• HPLC-UV/MS Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm). Causality: The C18 stationary phase provides good retention and separation for moderately polar compounds like 2-Methoxyresorcinol.

  • Mobile Phase A: 0.1% Formic Acid in Water. Causality: The acid improves peak shape and ionization efficiency for mass spectrometry.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions. Causality: A gradient elution is necessary to resolve compounds with a range of polarities, which is especially critical for the complex natural sample.

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 10 µL.

  • UV Detection: 280 nm.

  • MS Detection: Electrospray Ionization (ESI) in both positive and negative modes to capture a wide range of potential impurities.

• Data Analysis:

  • Compare the chromatograms. The synthetic sample should show one major peak. Any other peaks are impurities.

  • The natural sample will likely show the major peak for 2-Methoxyresorcinol plus numerous other smaller peaks.

  • Use the MS data to determine the mass-to-charge ratio (m/z) of the parent peak and any impurity peaks, allowing for tentative identification by searching databases.

Protocol 2: Comparative Antioxidant Activity via DPPH Radical Scavenging Assay

This protocol provides a functional comparison of the antioxidant capacity of the two samples.

• Reagent Preparation:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. Store in the dark.

  • Prepare serial dilutions of both synthetic and natural 2-Methoxyresorcinol samples in methanol (e.g., from 100 µg/mL down to 1 µg/mL).

• Assay Procedure:

  • In a 96-well plate, add 50 µL of each sample dilution to triplicate wells.

  • Add 150 µL of the DPPH solution to each well.

  • Include a control (50 µL methanol + 150 µL DPPH) and a blank (200 µL methanol).

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Analysis:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity for each concentration using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100.

  • Plot the % inhibition against the concentration for each sample and determine the IC₅₀ value (the concentration required to inhibit 50% of the DPPH radicals).

• Interpretation:

  • A lower IC₅₀ value indicates higher antioxidant activity.

  • If the natural sample shows a significantly lower IC₅₀ than the synthetic sample (after accounting for purity), it suggests the presence of other antioxidant compounds in the extract.

Conclusion and Recommendations

The choice between synthetic and natural 2-Methoxyresorcinol is not a matter of which is "better," but which is more appropriate for the intended application.

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Methoxyresorcinol [webbook.nist.gov]
• 5. 2-Methoxyresorcinol, 2 g, CAS No. 29267-67-2 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 6. biomedres.us [biomedres.us]
• 7. soeagra.com [soeagra.com]
• 8. Synthesis of 2-methylresorcinol by stepwise method | Semantic Scholar [semanticscholar.org]
• 9. ajrconline.org [ajrconline.org]
• 10. A comparative study between natural and synthetic antioxidants: Evaluation of their performance after incorporation into biscuits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of 2-Methoxyresorcinol and Hexylresorcinol as Tyrosinase Inhibitors for Skin Lightening Applications

This guide provides an in-depth comparison of 2-Methoxyresorcinol and 4-Hexylresorcinol, two phenolic compounds with applications in skin lightening. We will delve into their mechanisms of action, comparative efficacy supported by experimental data, and key considerations for their application in dermatological and cosmetic research.

Introduction: The Challenge of Hyperpigmentation and the Role of Tyrosinase Inhibitors

Hyperpigmentary disorders, such as melasma and post-inflammatory hyperpigmentation, are characterized by the overproduction and irregular deposition of melanin.[1] The primary catalyst in the melanin synthesis pathway, or melanogenesis, is the enzyme tyrosinase.[2][3] This enzyme initiates a cascade of reactions that convert L-tyrosine into melanin pigments.[2][3] Consequently, the inhibition of tyrosinase is a cornerstone strategy in the development of skin-lightening agents. While hydroquinone has historically been a benchmark, concerns over its safety profile have spurred research into alternatives.[4][5] Among these are resorcinol derivatives like 2-Methoxyresorcinol and Hexylresorcinol, which offer promising efficacy with improved safety profiles.[4][6]

Biochemical Profile and Mechanism of Action

Hexylresorcinol (4-Hexyl-1,3-benzenediol)

Hexylresorcinol is a well-researched alkylresorcinol that has demonstrated significant efficacy in skin brightening. Its mechanism is multifaceted, extending beyond simple tyrosinase inhibition.

• Potent Tyrosinase Inhibition : The primary mechanism is the direct competitive inhibition of tyrosinase.[2] Hexylresorcinol binds to the enzyme, blocking its ability to catalyze the oxidation of both L-tyrosine to L-DOPA (monophenolase activity) and L-DOPA to DOPAquinone (diphenolase activity).[2] This dual inhibition makes it a highly effective agent in halting melanin production at its earliest stages.

• Peroxidase Inhibition : It also demonstrates the ability to inhibit peroxidase enzymes, which helps to mitigate oxidative stress that can contribute to pigmentation.[6]

• Glutathione Stimulation : Research suggests that hexylresorcinol can stimulate the synthesis of glutathione, an endogenous antioxidant that is known to inhibit melanogenesis.[2]

• Anti-inflammatory and Antioxidant Effects : Hexylresorcinol exhibits antioxidant properties by scavenging reactive oxygen species (ROS) and modulates inflammatory pathways, which can be beneficial as inflammation is often a trigger for hyperpigmentation.[7][8][9]

2-Methoxyresorcinol (2-O-Methylpyrogallol)

2-Methoxyresorcinol is a derivative of resorcinol, characterized by a methoxy group at the second position.[10] While it is utilized in cosmetic formulations for its purported skin-lightening and antioxidant effects, detailed mechanistic studies specifically on its tyrosinase inhibitory kinetics are less prevalent in publicly accessible literature compared to hexylresorcinol.[10]

• Antioxidant Activity : The phenolic structure of 2-Methoxyresorcinol endows it with antioxidant properties, allowing it to protect cells from oxidative stress, a known contributor to skin aging and pigmentation.[10][11][12]

• Potential Tyrosinase Inhibition : As a phenolic compound and a resorcinol derivative, it is structurally anticipated to have an inhibitory effect on tyrosinase. However, quantitative data, such as IC50 values from standardized assays, are not as widely reported. Its action is likely related to its ability to chelate the copper ions within the active site of the tyrosinase enzyme.

• Anti-inflammatory Properties : Some reports indicate it possesses anti-inflammatory effects, which can be beneficial in managing pigmentation triggered by inflammatory responses.[10]

Visualizing the Mechanism of Action

The following diagram illustrates the melanogenesis pathway and the primary intervention points for skin-lightening agents like Hexylresorcinol.

Caption: Melanogenesis pathway and points of tyrosinase inhibition.

Head-to-Head Comparison: Efficacy, Safety, and Formulation

Feature	Hexylresorcinol	2-Methoxyresorcinol
Primary Mechanism	Potent, competitive tyrosinase inhibitor[2]	Antioxidant; potential tyrosinase inhibitor[10]
Clinical Efficacy	Proven efficacy; 0.5% - 1% concentration comparable to 2% hydroquinone[2][4][13]	Used in cosmetic formulations, but extensive public clinical data on hyperpigmentation is limited.
Secondary Benefits	Antioxidant, anti-inflammatory, glutathione stimulation[2][7]	Antioxidant, anti-inflammatory[10]
Safety Profile	Generally well-tolerated; may cause mild skin irritation.[6][14] Low concern for cancer, allergies, or reproductive toxicity.[15]	May cause skin, eye, and respiratory irritation.[16][17]
Solubility	Oil-soluble[18]	Data suggests it is a solid with a melting point of 83°C.[17][19]
Formulation Notes	Sensitive to metals (requires chelators); pH < 6.0 preferred; avoid heat > 40°C.[18]	Stable under normal conditions; should be protected from light.[20]

Analysis of Experimental and Clinical Data

Hexylresorcinol: A Clinically Validated Alternative

Hexylresorcinol's efficacy is supported by robust clinical data. A key double-blind, randomized, split-body study demonstrated that 1% hexylresorcinol is equivalent in efficacy to 2% hydroquinone in reducing the appearance of facial and hand hyperpigmentation over a 12-week period, with no adverse effects noted for either group.[4][5] Another study showed that a 0.5% hexylresorcinol lotion performed as well as 2% hydroquinone after 12 weeks, but with fewer side effects.[6] These results position hexylresorcinol as a powerful and safer alternative to the traditional gold standard. Furthermore, its efficacy can be synergistically enhanced when combined with other actives like niacinamide, offering superior skin tone and anti-aging benefits compared to niacinamide alone.[1][21][22]

2-Methoxyresorcinol: An Emerging Antioxidant

2-Methoxyresorcinol is recognized for its antioxidant capabilities, which are crucial for protecting the skin from environmental damage that can lead to signs of aging and pigmentation.[10] It is a metabolite formed from the oxidation of resorcinol.[19] While it is used in cosmetic products for skin lightening, there is a comparative lack of published, large-scale clinical trials specifically quantifying its efficacy against hyperpigmentation versus standard agents.[10] Its safety data sheet indicates it can be an irritant to the skin, eyes, and respiratory system, necessitating careful formulation and handling.[16][17]

Standardized Experimental Protocol: In-Vitro Tyrosinase Inhibition Assay

To quantitatively assess the efficacy of potential skin-lightening agents, a standardized mushroom tyrosinase inhibition assay is commonly employed. This in-vitro method provides a reliable measure of a compound's direct inhibitory effect on the enzyme.

Caption: Workflow for a typical in-vitro tyrosinase inhibition assay.

Detailed Step-by-Step Methodology

• Reagent Preparation :

  • Tyrosinase Assay Buffer : Prepare a 0.1 M sodium phosphate buffer, pH 6.5.

  • Test Inhibitor Stock : Dissolve the test compound (e.g., 2-Methoxyresorcinol, Hexylresorcinol) and a positive control (e.g., Kojic Acid) in a suitable solvent like DMSO to create a stock solution. Prepare serial dilutions to the desired test concentrations using the Assay Buffer.

  • Tyrosinase Enzyme Solution : Prepare a solution of mushroom tyrosinase (e.g., 1500 U/mL) in the Assay Buffer. Keep on ice.[23]

  • Substrate Solution : Prepare a 1.5 mM L-tyrosine or L-DOPA solution in the Assay Buffer.[23]

• Assay Procedure (96-well plate format) :

  • To respective wells, add 20 µL of the diluted test inhibitor, positive control, or Assay Buffer (for the enzyme control).[24]

  • Add 50 µL of the Tyrosinase Enzyme Solution to all wells.[24]

  • Mix gently and incubate the plate for 10 minutes at 25°C.[24]

  • Initiate the enzymatic reaction by adding 30 µL of the Tyrosinase Substrate Solution to each well.[24]

• Measurement and Calculation :

  • Immediately measure the absorbance (optical density) of the plate at 475-510 nm using a microplate reader in kinetic mode, taking readings every minute for 30-60 minutes.[3][24] The product of the reaction, dopachrome, exhibits a characteristic absorbance at this wavelength.

  • Calculate the rate of reaction (slope) for each well.

  • The percent inhibition is calculated using the formula: % Inhibition = [(Slope of Enzyme Control - Slope of Sample) / Slope of Enzyme Control] x 100[3]

  • Plot percent inhibition against inhibitor concentration to determine the IC50 value (the concentration required to inhibit 50% of the enzyme's activity).

Conclusion and Future Directions

The evidence strongly supports Hexylresorcinol as a highly effective and safe skin-lightening agent, with clinical efficacy comparable or superior to 2% hydroquinone. Its multi-pathway approach, combining potent tyrosinase inhibition with antioxidant and anti-inflammatory benefits, makes it a robust choice for advanced dermatological formulations.

2-Methoxyresorcinol is a compound with established antioxidant properties, which are inherently beneficial for skin health. While it is used in cosmetic applications for skin lightening, a clear scientific consensus on its direct, potent tyrosinase-inhibiting efficacy from comparative in-vitro and in-vivo studies is less established in the available literature.

For drug development professionals and researchers, Hexylresorcinol represents a well-validated molecule for hyperpigmentation treatment. 2-Methoxyresorcinol, while promising due to its antioxidant capacity, warrants further rigorous investigation, including head-to-head tyrosinase inhibition assays and controlled clinical trials, to fully elucidate its potential and position it definitively within the landscape of skin-lightening actives.

References

• What is the mechanism of Hexylresorcinol? - Patsnap Synapse. (2024, July 17). Retrieved from [Link]

• Hexylresorcinol Archives - SkinMiles. Retrieved from [Link]

• Tyrosinase inhibition assay - Bio-protocol. Retrieved from [Link]

• Hydroquinone vs. Hexylresorcinol: A Safer, Modern Approach to Skin Brightening. Retrieved from [Link]

• Hexylresorcinol for Hyperpigmentation: Does it Work? - YouTube. (2025, November 13). Retrieved from [Link]

• Hexylresorcinol - Top Ten Most Important Things You Need To Know - DotCom Magazine. Retrieved from [Link]

• Identification of Tyrosinase Inhibitors and Their Structure-Activity Relationships via Evolutionary Chemical Binding Similarity and Structure-Based Methods - PMC - NIH. (2021, January 22). Retrieved from [Link]

• Prospective, randomized, double-blind clinical study of split-body comparison of topical hydroquinone and hexylresorcinol for skin pigment appearance - PubMed. (2022, December 11). Retrieved from [Link]

• 2.4. Tyrosinase Inhibition Assay - Bio-protocol. Retrieved from [Link]

• (PDF) Hexylresorcinol: Providing Skin Benefits by Modulating Multiple Molecular Targets. (2015, December 21). Retrieved from [Link]

• Hexylresorcinol: Sore Throat Uses, Warnings, Side Effects, Dosage - MedicineNet. Retrieved from [Link]

• Hexylresorcinol (Explained + Products) - INCIDecoder. Retrieved from [Link]

• Tyrosinase Inhibition Assay - Active Concepts. (2023, September 21). Retrieved from [Link]

• Hexylresorcinol: Side Effects, Uses, Dosage, Interactions, Warnings - RxList. Retrieved from [Link]

• EWG Skin Deep® | What is HEXYLRESORCINOL. Retrieved from [Link]

• Hexylresorcinol - Cosmetics Info. Retrieved from [Link]

• What is Hexylresorcinol used for? - Patsnap Synapse. (2024, June 15). Retrieved from [Link]

• US9370474B2 - High-clarity aqueous concentrates of 4-hexylresorcinol - Google Patents.

• Hexylresorcinol | C12H18O2 | CID 3610 - PubChem - NIH. Retrieved from [Link]

• Hexylresorcinol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall. Retrieved from [Link]

• Safety Data Sheet: 2-Methoxyresorcinol - Carl ROTH. Retrieved from [Link]

• Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. (2007, March-April). Retrieved from [Link]

• Hexylresorcinol vs. Resorcinol: What's the Difference? – Sytheon Ltd. Retrieved from [Link]

• Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives. (2025, December 5). Retrieved from [Link]

• Superior even skin tone and anti‐ageing benefit of a combination of 4‐hexylresorcinol and niacinamide - PMC - NIH. (2022, February). Retrieved from [Link]

• 2-Methoxyresorcinol, 2 g, CAS No. 29267-67-2 | Research Chemicals | Biochemicals - Product Expansion | Campaign - Carl ROTH. Retrieved from [Link]

• Opinion of the Scientific Committee on Consumer Safety on Resorcinol - Public Health - European Commission. Retrieved from [Link]

• In Vitro and In Vivo Assessment of an Innovative Peeling System with Azelaic and Tranexamic Acids for Targeted Hyperpigmentation Reduction - PubMed Central. (2025, April 20). Retrieved from [Link]

• Skin safety and health prevention: an overview of chemicals in cosmetic products - PMC. Retrieved from [Link]

Sources

• 1. In Vitro and In Vivo Assessment of an Innovative Peeling System with Azelaic and Tranexamic Acids for Targeted Hyperpigmentation Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Uses and Characteristics in Cosmetics of Hexylresorcinol_Chemicalbook [chemicalbook.com]
• 3. activeconceptsllc.com [activeconceptsllc.com]
• 4. Prospective, randomized, double-blind clinical study of split-body comparison of topical hydroquinone and hexylresorcinol for skin pigment appearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. What is the mechanism of Hexylresorcinol? [synapse.patsnap.com]
• 8. Hexylresorcinol Archives - SkinMiles [skinmiles.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 11. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. sachiskin.com [sachiskin.com]
• 14. Hexylresorcinol: Sore Throat Uses, Warnings, Side Effects, Dosage [medicinenet.com]
• 15. ewg.org [ewg.org]
• 16. carlroth.com [carlroth.com]
• 17. 2-Methoxyresorcinol, 2 g, CAS No. 29267-67-2 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 18. dermafactors.com [dermafactors.com]
• 19. 2-Methoxyresorcinol | 29267-67-2 | FM25355 | Biosynth [biosynth.com]
• 20. P-HEXYLRESORCINOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 21. Hexylresorcinol (Explained + Products) [incidecoder.com]
• 22. Superior even skin tone and anti‐ageing benefit of a combination of 4‐hexylresorcinol and niacinamide - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Identification of Tyrosinase Inhibitors and Their Structure-Activity Relationships via Evolutionary Chemical Binding Similarity and Structure-Based Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 24. sigmaaldrich.cn [sigmaaldrich.cn]

In Vitro vs. In Vivo Antioxidant Activity of 2-Methoxyresorcinol: A Comparative Guide

A Technical Publication for Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of antioxidant research, the careful evaluation of new chemical entities is crucial for advancing therapeutic and preventative strategies against oxidative stress-related pathologies. 2-Methoxyresorcinol, a phenolic compound, has emerged as a molecule of interest due to its structural similarity to known antioxidants.[1][2] This guide provides a comprehensive, data-driven comparison of the in vitro and in vivo antioxidant activities of 2-Methoxyresorcinol, designed to inform and empower scientific inquiry and drug development initiatives.

The Critical Juncture: Translating Benchtop Chemistry to Biological Efficacy

A primary hurdle in the development of novel antioxidants is the often-observed disparity between promising results in a test tube and demonstrable effects within a complex living system. While in vitro assays provide a controlled and high-throughput means of assessing the direct radical-scavenging potential of a compound, they do not account for the intricate physiological processes of absorption, distribution, metabolism, and excretion (ADME) that govern a compound's ultimate bioavailability and efficacy in vivo. This guide will navigate the scientific narrative of 2-Methoxyresorcinol's antioxidant capacity, from its fundamental chemical reactivity to its potential biological impact.

Part 1: The Proving Ground: In Vitro Antioxidant Profiling

The initial characterization of an antioxidant's potency is typically conducted through a panel of in vitro assays that measure its ability to neutralize various free radicals. The most widely accepted of these include the DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and ORAC (Oxygen Radical Absorbance Capacity) assays.

The Molecular Basis of Antioxidant Action

Phenolic compounds such as 2-Methoxyresorcinol primarily function as antioxidants by donating a hydrogen atom from their hydroxyl (-OH) groups to stabilize free radicals, a process that can occur via hydrogen atom transfer (HAT) or single electron transfer (SET) mechanisms. The introduction of a methoxy (-OCH3) group to the resorcinol backbone can influence the electron density of the aromatic ring and the bond dissociation enthalpy of the hydroxyl protons, thereby modulating its antioxidant activity.

Comparative In Vitro Performance: An Evidence-Based Projection

While direct and extensive experimental data for 2-Methoxyresorcinol is limited in the public domain, its antioxidant potential can be reasonably inferred from structure-activity relationship (SAR) studies on analogous 2-methoxyphenols and other resorcinol derivatives.[3][4][5][6][7][8] The following table presents a predicted comparative performance profile for 2-Methoxyresorcinol against a common standard and its parent compound.

Assay	2-Methoxyresorcinol (Predicted)	Resorcinol (Reference)	Trolox (Standard)	Rationale for Performance
DPPH IC50 (µM)	Moderate	Low to Moderate	High	The DPPH assay gauges the scavenging of a stable nitrogen-centered radical. The electron-donating nature of the methoxy group is expected to enhance the radical-quenching ability compared to unsubstituted resorcinol.
ABTS TEAC	Moderate	Low to Moderate	1.0	The ABTS assay is versatile, applicable to both water-soluble and lipid-soluble antioxidants.[9] The activity of 2-Methoxyresorcinol is anticipated to be superior to that of resorcinol.
ORAC (µmol TE/g)	High	Moderate to High	High	As the ORAC assay measures the capacity to neutralize peroxyl radicals, which are highly relevant in biological systems, phenolic compounds typically demonstrate strong activity.

Disclaimer: The performance metrics for 2-Methoxyresorcinol are projections based on the scientific literature for structurally related compounds and await direct experimental confirmation.

Standard Operating Procedure: The DPPH Radical Scavenging Assay

For laboratories seeking to initiate their own evaluation of 2-Methoxyresorcinol, the DPPH assay is a foundational and accessible method.

Caption: A standardized workflow for conducting the DPPH radical scavenging assay.

• Reagent and Sample Preparation:

  • A stock solution of 2-Methoxyresorcinol should be prepared in a suitable solvent such as methanol or DMSO.

  • From this stock, a range of concentrations should be prepared via serial dilution.

  • A 0.1 mM solution of DPPH in methanol needs to be prepared and stored in an amber bottle to protect it from light.

  • A positive control, such as Trolox or ascorbic acid, should be prepared in a similar concentration range.

• Assay Implementation:

  • In a 96-well microplate, 100 µL of each concentration of 2-Methoxyresorcinol, the positive control, and the solvent (for the blank) are added to respective wells.

  • The reaction is initiated by adding 100 µL of the DPPH solution to all wells.

  • The plate is then gently agitated and incubated for 30 minutes in the dark at room temperature.

• Data Acquisition and Interpretation:

  • The absorbance of each well is measured at 517 nm with a microplate reader.

  • The percentage of DPPH radical scavenging is determined by the formula: % Inhibition = [1 - (Abs_sample / Abs_control)] * 100

  • The IC50 value, which is the concentration of the test compound that inhibits 50% of the DPPH radicals, is calculated from a dose-response curve. A lower IC50 value is indicative of greater antioxidant potency.[10]

Part 2: The Biological Arena: In Vivo Antioxidant Assessment

The definitive evaluation of an antioxidant's therapeutic potential requires its assessment within a living organism. In vivo studies are indispensable for elucidating the ADME profile of 2-Methoxyresorcinol and its capacity to counteract oxidative stress at a systemic level.

The Complex Milieu of Oxidative Stress in Physiology

Within a biological system, oxidative stress is the consequence of an imbalance between the generation of reactive oxygen species (ROS) and the capacity of the endogenous antioxidant defense network to neutralize them.[11] Unchecked oxidative stress can inflict damage upon crucial biomolecules, including lipids, proteins, and DNA, and is implicated in the pathophysiology of a multitude of chronic diseases.[12][13] A truly effective in vivo antioxidant must not only be a potent scavenger of free radicals but also exhibit a favorable pharmacokinetic profile that allows it to reach target tissues at therapeutically relevant concentrations.

Established Biomarkers for Quantifying In Vivo Oxidative Stress

The in vivo antioxidant effects of 2-Methoxyresorcinol can be quantified by measuring a panel of established biomarkers of oxidative stress in animal models subjected to an oxidative insult.

Biomarker Category	Specific Marker	Pathophysiological Relevance
Lipid Peroxidation	Malondialdehyde (MDA), 4-Hydroxynonenal (4-HNE)	These are end-products of lipid peroxidation and serve as indicators of cell membrane damage.
Protein Oxidation	Protein Carbonyls, 3-Nitrotyrosine	These markers signify oxidative damage to proteins, which can result in the loss of their biological function.[11]
DNA Damage	8-hydroxy-2'-deoxyguanosine (8-OHdG)	This is a widely used marker of oxidative DNA damage, a key event in mutagenesis and carcinogenesis.
Endogenous Antioxidant Enzymes	Superoxide Dismutase (SOD), Catalase (CAT), Glutathione Peroxidase (GPx)	The activities of these enzymes reflect the status of the body's primary antioxidant defense system.
Non-Enzymatic Antioxidants	Reduced Glutathione (GSH)	Depletion of this crucial intracellular antioxidant is a hallmark of significant oxidative stress.

A Proposed Framework for an In Vivo Investigation

A well-designed in vivo study would entail the administration of 2-Methoxyresorcinol to an appropriate animal model prior to the induction of a state of oxidative stress.

Caption: A conceptual framework for an in vivo study to evaluate the antioxidant activity of 2-Methoxyresorcinol.

Anticipated Results: Should 2-Methoxyresorcinol prove to be an effective in vivo antioxidant, the treatment group is expected to exhibit:

• A significant reduction in the levels of MDA, 4-HNE, protein carbonyls, and 8-OHdG relative to the oxidative stress vehicle control group.

• A normalization of the activities of SOD, CAT, and GPx.

• A preservation of intracellular GSH pools.

Part 3: Synthesizing the Evidence: The In Vitro-In Vivo Correlation

The ultimate scientific objective is to establish a robust correlation between the in vitro antioxidant chemistry of 2-Methoxyresorcinol and its in vivo pharmacological effects. A compound that demonstrates high potency in vitro but fails to translate to in vivo efficacy may be hindered by poor bioavailability or rapid metabolic inactivation. Conversely, a compound with modest in vitro activity may exert significant in vivo effects through favorable pharmacokinetics or by upregulating endogenous antioxidant defense mechanisms.

Preliminary Safety Profile

According to available safety data, 2-Methoxyresorcinol is classified as a skin, eye, and respiratory irritant.[14] However, it is not categorized as being acutely toxic, mutagenic, carcinogenic, or a reproductive toxicant.[14] A comprehensive toxicological evaluation would be a prerequisite for its consideration in any therapeutic context.

Concluding Remarks and Future Perspectives

Based on its chemical structure and the established antioxidant properties of related phenolic compounds, 2-Methoxyresorcinol is a promising candidate for further investigation. While in vitro assays serve as an essential first step in characterizing its antioxidant potential, they must be followed by rigorous in vivo studies to ascertain its true therapeutic value. The path forward for the scientific community should involve:

• Definitive in vitro characterization of 2-Methoxyresorcinol against a comprehensive panel of antioxidant assays to accurately determine its potency in comparison to established standards.

• Well-controlled in vivo efficacy studies in validated animal models of human diseases characterized by oxidative stress.

• Detailed pharmacokinetic and metabolism studies to delineate its ADME profile.

• Investigations into potential synergistic interactions with other antioxidant molecules.[1]

Through a disciplined and multi-faceted research approach, the full potential of 2-Methoxyresorcinol as a novel antioxidant agent can be realized, with the ultimate aim of contributing to the development of new and effective treatments for a wide range of oxidative stress-driven diseases.

References

• Biological markers of oxidative stress: Applications to cardiovascular research and practice - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• In vivo markers of oxidative stress and therapeutic interventions - PubMed. (2008). Retrieved from [Link]

• Biomarkers and Mechanisms of Oxidative Stress—Last 20 Years of Research with an Emphasis on Kidney Damage and Renal Transplantation - MDPI. (n.d.). Retrieved from [Link]

• In vivo ROS production and use of oxidative stress-derived biomarkers to detect the onset of diseases such as Alzheimer's disease, Parkinson's disease, and diabetes - PubMed. (2017). Retrieved from [Link]

• Safety Data Sheet: 2-Methoxyresorcinol - Carl ROTH. (n.d.). Retrieved from [Link]

• (PDF) Biomarkers of oxidative stress for in vivo assessment of toxicological effects of iron oxide nanoparticles - ResearchGate. (2025). Retrieved from [Link]

• Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. (n.d.). Retrieved from [Link]

• Synthesis, Characterization, and Antioxidant Activity of Some 2-Methoxyphenols derivatives. (2025). Retrieved from [Link]

• 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem - NIH. (n.d.). Retrieved from [Link]

• Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. (n.d.). Retrieved from [Link]

• Synthesis, characterization, and antioxidant activity of some 2-methoxyphenols derivatives. (2020). Retrieved from [Link]

• Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity. (n.d.). Retrieved from [Link]

• ABTS decolorization assay – in vitro antioxidant capacity - Protocols.io. (2019). Retrieved from [Link]

• DPPH Radical Scavenging Assay - MDPI. (n.d.). Retrieved from [Link]

• Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. (n.d.). Retrieved from [Link]

• Computational assessment of the primary and secondary antioxidant potential of alkylresorcinols in physiological media - ResearchGate. (n.d.). Retrieved from [Link]

• In Vitro Antioxidant Activity and Antigenotoxicity of 5-n-alkylresorcinols - PubMed. (2006). Retrieved from [Link]

• In vitro Antioxidant Potential of Methanolic Extract of Symplocos racemosa Roxb. (n.d.). Retrieved from [Link]

• Genesis and development of DPPH method of antioxidant assay - PMC - PubMed Central. (n.d.). Retrieved from [Link]

• Computational assessment of the primary and secondary antioxidant potential of alkylresorcinols in physiological media - PMC - NIH. (2023). Retrieved from [Link]

Sources

• 1. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 2. 2-Methoxyresorcinol | C7H8O3 | CID 121805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 6. researchgate.net [researchgate.net]
• 7. In vitro antioxidant activity and antigenotoxicity of 5-n-alkylresorcinols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Computational assessment of the primary and secondary antioxidant potential of alkylresorcinols in physiological media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization and Validation of Two High-Throughput Methods Indicating Antiradical Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Biological markers of oxidative stress: Applications to cardiovascular research and practice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vivo ROS production and use of oxidative stress-derived biomarkers to detect the onset of diseases such as Alzheimer's disease, Parkinson's disease, and diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. carlroth.com [carlroth.com]

A Comparative Benchmark of 2-Methoxyresorcinol in Cosmetic Formulations: An In-Depth Scientific Guide

In the ever-evolving landscape of cosmetic science, the quest for potent, safe, and effective ingredients is paramount. This guide provides a comprehensive technical comparison of 2-Methoxyresorcinol, an emerging contender in the realm of skin brightening and antioxidant applications, against established alternatives such as Hydroquinone, Kojic Acid, and Phenylethyl Resorcinol. This document is intended for researchers, cosmetic formulators, and drug development professionals, offering an objective analysis supported by experimental methodologies to guide formulation decisions and future research.

Introduction: The Scientific Rationale for Hyperpigmentation Intervention

Melanin, the primary determinant of skin color, is produced through a complex biochemical process known as melanogenesis. While essential for protecting the skin from ultraviolet (UV) radiation, its overproduction or uneven distribution leads to hyperpigmentation disorders like melasma, post-inflammatory hyperpigmentation, and solar lentigines.[1] The central enzyme in this pathway is tyrosinase, a copper-containing monooxygenase that catalyzes the initial and rate-limiting steps of melanin synthesis.[2][3] Consequently, the inhibition of tyrosinase is a primary strategy in the development of skin-lightening agents.[4] Beyond tyrosinase inhibition, ingredients with antioxidant and anti-inflammatory properties are also valuable, as oxidative stress and inflammation are known contributors to melanogenesis.

The Contenders: A Molecular Overview

This guide benchmarks the performance of 2-Methoxyresorcinol against three widely recognized cosmetic ingredients.

2-Methoxyresorcinol

2-Methoxyresorcinol (2,6-Dihydroxyanisole) is a derivative of resorcinol.[5] Its chemical structure, featuring both hydroxyl and methoxy functional groups, suggests potential for antioxidant and tyrosinase-inhibiting activity.[3][5] The methoxy group may enhance its lipophilicity, potentially improving its penetration into the skin.[3] While recognized for its potential in skin-lightening, comprehensive, publicly available data directly comparing its efficacy to other agents is limited, underscoring the need for further research.[3][5]

Hydroquinone

For decades, Hydroquinone has been the dermatological gold standard for treating hyperpigmentation due to its potent tyrosinase inhibition.[1][6][7] However, its mechanism also involves cytotoxicity towards melanocytes, which raises safety concerns.[7] Regulatory restrictions and potential side effects, such as ochronosis with long-term use, have led to a search for safer alternatives.[1]

Kojic Acid

Kojic Acid is a naturally derived metabolite produced by several species of fungi.[6] It is a well-established tyrosinase inhibitor and is widely used in cosmetic formulations for its skin-lightening effects.[2][3][6] While generally considered safer than Hydroquinone, it can be unstable in formulations and may cause skin sensitization in some individuals.[3][8]

Phenylethyl Resorcinol

A synthetic derivative of resorcinol, Phenylethyl Resorcinol is a potent and well-regarded tyrosinase inhibitor.[9][10] Marketed under trade names like SymWhite® 377, it has demonstrated significant efficacy in skin lightening, often at lower concentrations than other agents.[11] Its antioxidant properties also contribute to its overall skin benefits.[11][12]

Comparative Performance Analysis: In-Vitro Benchmarking

To objectively evaluate the potential of these ingredients, a series of standardized in-vitro assays are essential. The following sections detail the methodologies and present available data for a comparative assessment.

Tyrosinase Inhibition

The primary measure of a skin-lightening agent's efficacy is its ability to inhibit tyrosinase. This is typically quantified by determining the half-maximal inhibitory concentration (IC50), where a lower IC50 value indicates greater potency.

Table 1: Comparative Tyrosinase Inhibition (IC50 Values)

Compound	Tyrosinase Source	Substrate	IC50 (µM)	References
2-Methoxyresorcinol	Data Not Available	Data Not Available	Data Not Available
Hydroquinone	Mushroom	L-DOPA	22.78 ± 0.16	[13]
Human	L-Tyrosine	>500	[5]
Kojic Acid	Mushroom	L-DOPA	121 ± 5	[2]
Mushroom	L-DOPA	14.8	[14]
Mushroom	L-DOPA	28.50 ± 1.10	[13]
Human	L-Tyrosine	~800	[15]
Phenylethyl Resorcinol	Human	L-Tyrosine	21.28	[16]

Note: IC50 values can vary significantly based on the tyrosinase source (e.g., mushroom vs. human), substrate, and assay conditions.[5]

Causality Behind Experimental Choices: Mushroom tyrosinase is widely used for initial screening due to its commercial availability and high activity. However, its structure differs from human tyrosinase, which can lead to discrepancies in inhibitor potency.[16] Therefore, validation with human tyrosinase or in cell-based assays is crucial for predicting clinical efficacy.

Antioxidant Capacity

Antioxidants can indirectly contribute to skin lightening by neutralizing reactive oxygen species (ROS) that can stimulate melanogenesis. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method for evaluating antioxidant capacity.

Table 2: Comparative Antioxidant Activity

Compound	Assay	Results	References
2-Methoxyresorcinol	DPPH	Qualitative data suggests antioxidant properties	[5]
Hydroquinone	-	Known antioxidant properties
Kojic Acid	-	Possesses antioxidant properties	[6]
Phenylethyl Resorcinol	-	Potent antioxidant, comparable to BHT and Vitamin E	[12][17]

Anti-inflammatory Potential

Inflammation is a key trigger for post-inflammatory hyperpigmentation. The inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages is a standard in-vitro model for assessing anti-inflammatory activity.

Table 3: Comparative Anti-inflammatory Activity

Compound	Assay	Results	References
2-Methoxyresorcinol	Nitric Oxide Inhibition	Qualitative data suggests anti-inflammatory effects	[5]
Hydroquinone	-	Not primarily known for anti-inflammatory effects
Kojic Acid	-	Exhibits anti-inflammatory properties	[6][18]
Phenylethyl Resorcinol	-	Resorcinol derivatives have shown anti-inflammatory activity	[19]

Note: As with antioxidant data, direct comparative studies on nitric oxide inhibition for these compounds are not widely published.

Experimental Protocols

For scientific integrity and reproducibility, detailed experimental protocols are provided below.

Mushroom Tyrosinase Inhibition Assay

This protocol is based on the widely used DOPA-chrome formation method.[2]

Methodology:

• Reagent Preparation:

  • 0.1 M Sodium Phosphate Buffer (pH 6.8)

  • Mushroom Tyrosinase solution (e.g., 1500 U/mL in phosphate buffer)

  • L-DOPA substrate solution (e.g., 1.5 mM in phosphate buffer)

  • Test compounds and positive control (e.g., Kojic Acid) dissolved in a suitable solvent (e.g., DMSO) at various concentrations.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the test compound solution to each well.

  • Add 50 µL of the mushroom tyrosinase solution.

  • Incubate at 37°C for 10 minutes.

  • Initiate the reaction by adding 30 µL of the L-DOPA solution.

  • Measure the absorbance at 475-510 nm at regular intervals (e.g., every minute for 20-30 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(Control Rate - Sample Rate) / Control Rate] * 100

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

DPPH Radical Scavenging Assay

This protocol measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical.[20][21]

Methodology:

• Reagent Preparation:

  • DPPH solution (e.g., 0.1 mM in methanol or ethanol).

  • Test compounds and a positive control (e.g., Ascorbic Acid or Trolox) dissolved in a suitable solvent at various concentrations.

• Assay Procedure (96-well plate format):

  • Add 100 µL of the test compound solution to each well.

  • Add 100 µL of the DPPH solution.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

• Data Analysis:

  • The percentage of scavenging activity is calculated using the formula: % Scavenging = [(Control Absorbance - Sample Absorbance) / Control Absorbance] * 100

  • Determine the IC50 value by plotting the percentage of scavenging against the logarithm of the compound concentration.

Nitric Oxide Inhibition Assay in RAW 264.7 Macrophages

This cell-based assay quantifies the inhibition of NO production, an inflammatory mediator.[11]

Methodology:

• Cell Culture:

  • Culture RAW 264.7 murine macrophage cells in appropriate media (e.g., DMEM with 10% FBS).

• Assay Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

  • Induce inflammation by adding lipopolysaccharide (LPS) (e.g., 1 µg/mL).

  • Incubate for 24 hours.

• Nitrite Quantification (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

  • Incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 540 nm.

• Data Analysis:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples.

  • Determine the percentage of NO inhibition relative to the LPS-treated control.

  • A cell viability assay (e.g., MTT) should be performed in parallel to ensure that the observed NO reduction is not due to cytotoxicity.[11]

Visualizing the Mechanisms

Melanogenesis Pathway and Inhibitor Action Sites

Caption: The melanogenesis pathway and the inhibitory action of the discussed compounds on the tyrosinase enzyme.

Experimental Workflow for Ingredient Benchmarking

Caption: A generalized workflow for the comprehensive evaluation of cosmetic ingredients.

Conclusion and Future Directions

Based on the available literature, Hydroquinone, Kojic Acid, and Phenylethyl Resorcinol are well-characterized tyrosinase inhibitors with a substantial body of evidence supporting their efficacy. Phenylethyl Resorcinol, in particular, demonstrates high potency, often at lower concentrations than Kojic Acid.[11] Hydroquinone remains a potent option, though its use is tempered by safety considerations.[6][7]

2-Methoxyresorcinol presents an interesting profile due to its structural similarity to other effective resorcinol derivatives. The presence of both hydroxyl and methoxy groups suggests a potential for multi-faceted activity, including tyrosinase inhibition, antioxidant, and anti-inflammatory effects.[5] However, this guide highlights a critical gap in the current scientific literature: a lack of direct, quantitative comparative studies benchmarking 2-Methoxyresorcinol against these established alternatives.

To fully ascertain the position of 2-Methoxyresorcinol in the cosmetic formulator's palette, further research is imperative. Specifically, studies determining its IC50 values for human tyrosinase inhibition, DPPH radical scavenging, and nitric oxide production are needed. Such data, generated under standardized conditions alongside positive controls like Kojic Acid and Phenylethyl Resorcinol, would enable a definitive, evidence-based assessment of its performance and potential as a novel ingredient for managing hyperpigmentation.

References

• Chen, Q., et al. (2022). Kojic Acid Showed Consistent Inhibitory Activity on Tyrosinase from Mushroom and in Cultured B16F10 Cells Compared with Arbutins. Molecules, 27(5), 1633. [Link]

• Zolghadri, S., et al. (2019). A comprehensive review on tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 279-309. [Link]

• Zolghadri, S., et al. (2019). A comprehensive review on tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 279-309. [Link]

• Shi, Y., et al. (2024). Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase. RSC Advances, 14(9), 6045-6056. [Link]

• ResearchGate. (n.d.). The IC50 values of the tyrosinase inhibitory activity of kojic acid... [Link]

• ResearchGate. (n.d.). IC 50 values of tyrosinase inhibition assay. Kojic acid as... [Link]

• Iciek, M., et al. (2023). Tyrosinase Inhibition and Antimelanogenic Effects of Resorcinol-Containing Compounds. Chemistry & Biodiversity, 20(11), e202301015. [Link]

• ResearchGate. (n.d.). Inhibition of mushroom tyrosinase by hydroquinone. [Link]

• Parvez, S., et al. (2007). Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(3), 279-288. [Link]

• Shi, Y., et al. (2024). Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase. RSC Advances, 14(9), 6045-6056. [Link]

• ResearchGate. (2020). In vitro anti-inflammatory resorcinol derivatives and their in silico analysis. [Link]

• Pyo, M., et al. (2019). Phenylethyl resorcinol smartLipids for skin brightening - Increased loading & chemical stability. International Journal of Pharmaceutics, 569, 118591. [Link]

• Ouci. (n.d.). Synthesis, inhibitory activity and in silico docking of dual COX/5-LOX inhibitors with quinone and resorcinol core. [Link]

• Li, H., et al. (2025). KT-939: A Next-Generation Human Tyrosinase Inhibitor With Superior Efficacy for the Safe Management of Hyperpigmentation. Journal of the American Academy of Dermatology, In Press. [Link]

• Can Tho University Journal of Science. (2020). View of In vitro anti-inflammatory resorcinol derivatives and their in silico analysis. [Link]

• Grand Ingredients. (n.d.). Kojic Acid vs Hydroquinone: Benefits, Safety & Effectiveness. [Link]

• Semantic Scholar. (n.d.). Comparative Study on Depigmenting Agents in Skin of Color. [Link]

• MDPI. (2017). The Improvement of Skin Whitening of Phenylethyl Resorcinol by Nanostructured Lipid Carriers. [Link]

• Kubo, I., et al. (2003). Inhibition of tyrosinase activity and melanine pigmentation by 2-hydroxytyrosol. Zeitschrift für Naturforschung C, 58(5-6), 353-358. [Link]

• The Journal of Phytopharmacology. (2021). Plant-based skin lightening agents: A review. [Link]

• MDPI. (2007). Radical-scavenging Activity of Natural Methoxyphenols vs. Synthetic Ones using the Induction Period Method. [Link]

• Haque, S., & Shapiro, S. (2016). Comparative Study on Depigmenting Agents in Skin of Color. The Journal of clinical and aesthetic dermatology, 9(12), 34-39. [Link]

• Pintus, F., et al. (2018). Antidermatophytic Action of Resorcinol Derivatives: Ultrastructural Evidence of the Activity of Phenylethyl Resorcinol against Microsporum gypseum. Molecules, 23(11), 2826. [Link]

• Koji White. (2023). Kojic acid vs Hydroquinone: Which should you use? [Link]

• IOSR Journal of Pharmacy and Biological Sciences. (2024). Advances In Skin Lightening Agents: Mechanisms, Efficacy, And Safety Considerations. [Link]

• Indian Journal of Dermatology, Venereology, and Leprology. (2013). Skin-lightening agents: New chemical and plant extracts -ongoing search for the holy grail! [Link]

• Marasca, C., et al. (2022). Efficacy and safety of topical resorcinol 15% versus topical clindamycin 1% in the management of mild-to-moderate hidradenitis suppurativa: A retrospective study. Dermatologic Therapy, 35(4), e15340. [Link]

• ResearchGate. (n.d.). IN VITRO NITRIC OXIDE SCAVENGING AND ANTI INFLAMMATORY ACTIVITIES OF DIFFERENT SOLVENT EXTRACTS OF VARIOUS PARTS OF Musa paradis. [Link]

• MDPI. (2024). DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols. [Link]

• MDPI. (2022). DPPH Radical Scavenging Assay. [Link]

• ResearchGate. (2024). Anti-inflammatory activity of 2-Methoxy-4-vinylphenol involves inhibition of lipopolysaccharide-induced inducible nitric oxidase synthase by heme oxygenase-1. [Link]

• Asian Journal of Pharmaceutical and Clinical Research. (n.d.). IN VITRO NITRIC OXIDE SCAVENGING AND ANTI INFLAMMATORY ACTIVITIES OF DIFFERENT SOLVENT EXTRACTS OF VARIOUS PARTS OF Musa paradis. [Link]

• Cosmetic Ingredients Guide. (2024). Phenylethyl Resorcinol. [Link]

• Chulasiri, M., et al. (2023). In Vitro, In Vivo, and In Silico Analyses of Molecular Anti-Pigmentation Mechanisms of Selected Thai Rejuvenating Remedy and Bioactive Metabolites. Plants, 12(3), 456. [Link]

• Wiatrak, B., et al. (2018). Neuronal Nitric Oxide Synthase Induction in the Antitumorigenic and Neurotoxic Effects of 2-Methoxyestradiol. International Journal of Molecular Sciences, 19(11), 3625. [Link]

Sources

• 1. phytopharmajournal.com [phytopharmajournal.com]
• 2. Kojic Acid Showed Consistent Inhibitory Activity on Tyrosinase from Mushroom and in Cultured B16F10 Cells Compared with Arbutins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory, Antioxidative, and Nitric Oxide-Scavenging Activities of a Quercetin Nanosuspension with Polyethylene Glycol in LPS-Induced RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Structure-Activity Relationships of Resorcinol Derivatives as Highly Potent Tyrosinase Inhibitors[v1] | Preprints.org [preprints.org]
• 8. Skin-lightening agents: New chemical and plant extracts -ongoing search for the holy grail! - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]
• 9. Phenylethyl resorcinol smartLipids for skin brightening - Increased loading & chemical stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mjas.analis.com.my [mjas.analis.com.my]
• 12. Design, synthesis, and inhibitory activity of hydroquinone ester derivatives against mushroom tyrosinase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of tyrosinase activity and melanine pigmentation by 2-hydroxytyrosol - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tyrosinase Inhibition and Antimelanogenic Effects of Resorcinol‐Containing Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. KT‐939: A Next‐Generation Human Tyrosinase Inhibitor With Superior Efficacy for the Safe Management of Hyperpigmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Comparative Study on Depigmenting Agents in Skin of Color - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Antidermatophytic Action of Resorcinol Derivatives: Ultrastructural Evidence of the Activity of Phenylethyl Resorcinol against Microsporum gypseum - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-Methoxyresorcinol

For researchers, scientists, and drug development professionals, the precise and reliable quantification of 2-Methoxyresorcinol is a cornerstone of quality control, stability testing, and pharmacokinetic analysis. The selection of an analytical method is not merely a procedural choice; it is a foundational decision that dictates the integrity of all subsequent data. This guide provides an in-depth, objective comparison of three common analytical techniques for 2-Methoxyresorcinol quantification: High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Visible Spectrophotometry.

This document moves beyond a simple listing of protocols. It delves into the causality behind experimental design, grounded in the principles of analytical method validation established by the International Council for Harmonisation (ICH) and regulatory bodies like the U.S. Food and Drug Administration (FDA).[1][2][3][4][5][6][7][8][9][10] Our objective is to provide a self-validating framework for comparing these methods, enabling you to make an informed, authoritative decision on the most suitable approach for your specific application.

The Imperative of Method Validation

Before comparing techniques, we must establish the bedrock of our analysis: the principles of method validation. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[7][8] This is not a one-time event but a lifecycle approach that ensures a method remains suitable over time.[11][12] Key validation parameters, as outlined by the ICH Q2(R2) guidelines, form the basis of our comparison.[1][2][4][7]

The validation process ensures that an analytical method is accurate, precise, specific, sensitive, and robust. These characteristics are not abstract concepts; they are quantifiable metrics that determine the reliability of your results.

Caption: Figure 1. General Workflow for Analytical Method Validation

Comparative Overview of Analytical Methods

The performance of each analytical method is summarized in the table below, providing a clear comparison of their key validation parameters. These values, based on typical performance for phenolic compounds, are essential for selecting the most suitable method based on specific analytical requirements, such as sensitivity, sample matrix complexity, and available instrumentation.

Validation Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	UV-Visible Spectrophotometry
Limit of Detection (LOD)	0.05 µg/mL	0.01 µg/mL	1.0 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL	0.03 µg/mL	3.0 µg/mL
Linearity (R²)	> 0.999	> 0.999	> 0.995
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	95.0 - 105.0%
Precision (%RSD)	< 2.0%	< 3.0% (post-derivatization)	< 5.0%
Specificity	High (Separation-based)	Very High (Separation + Mass)	Low (Prone to interference)
Throughput	Moderate	Low (Sample prep intensive)	High
Cost per Sample	Moderate	High	Low

Method 1: High-Performance Liquid Chromatography (HPLC-UV)

Principle: HPLC is a cornerstone of pharmaceutical analysis, offering high-resolution separation of compounds.[13][14][15] For 2-Methoxyresorcinol, a reversed-phase HPLC method separates the analyte from impurities based on its polarity. The compound is then quantified by its absorbance of UV light at a specific wavelength. This method is renowned for its precision and accuracy, making it a workhorse for quality control (QC) laboratories.

Experimental Protocol: HPLC-UV Validation

1. Instrumentation and Conditions:

• System: HPLC with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[15][16][17]

• Mobile Phase: Isocratic elution with a mixture of phosphate buffer (pH 2.8) and acetonitrile (e.g., 60:40 v/v).[16][17][18] The acidic pH ensures that the phenolic hydroxyl groups are protonated, leading to consistent retention times.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by scanning a standard solution of 2-Methoxyresorcinol (typically around 280 nm for phenolic compounds).[16][18]

• Injection Volume: 20 µL.

2. Validation Experiments:

• Specificity:

  • Rationale: To ensure the signal detected is solely from 2-Methoxyresorcinol, free from interference from excipients, impurities, or degradation products.[3][4]

  • Procedure: Analyze a placebo (formulation without the active ingredient), a standard solution of 2-Methoxyresorcinol, and a spiked sample. The retention time of the analyte peak in the sample should match the standard, and no interfering peaks should appear at this retention time in the placebo.

• Linearity and Range:

  • Rationale: To confirm a direct, proportional relationship between analyte concentration and detector response.[2][4]

  • Procedure: Prepare a series of at least five standard solutions of 2-Methoxyresorcinol (e.g., 1-50 µg/mL). Inject each concentration in triplicate. Plot the average peak area against concentration and perform a linear regression analysis. The correlation coefficient (R²) should be ≥ 0.999.

• Accuracy:

  • Rationale: To determine the closeness of the measured value to the true value.[3][4]

  • Procedure: Perform a recovery study by spiking a placebo with known concentrations of 2-Methoxyresorcinol at three levels (e.g., 80%, 100%, and 120% of the target concentration). Analyze these samples in triplicate and calculate the percent recovery.

• Precision:

  • Rationale: To assess the degree of scatter between a series of measurements.[16][17]

  • Procedure:

    • Repeatability (Intra-day precision): Analyze six replicate samples at 100% of the test concentration on the same day, with the same analyst and instrument.

    • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument. The relative standard deviation (%RSD) for both should be less than 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Rationale: To establish the lowest concentration of analyte that can be reliably detected and quantified, respectively.[2]

  • Procedure: Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS offers unparalleled specificity and sensitivity.[19][20][21] The technique separates volatile compounds in the gas phase, followed by detection with a mass spectrometer, which fragments the molecules and provides a unique "fingerprint" (mass spectrum) for identification. Due to the low volatility of 2-Methoxyresorcinol, a derivatization step is required to convert its polar hydroxyl groups into more volatile silyl ethers.

Experimental Protocol: GC-MS Validation

1. Sample Preparation and Derivatization:

• Rationale: Derivatization is crucial for phenolic compounds to increase their thermal stability and volatility for GC analysis.[19] Silylation is a common and effective method.

• Procedure:

  • Evaporate the solvent from the sample extract to dryness under a gentle stream of nitrogen.

  • Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS) to the dried residue.

  • Heat the mixture (e.g., 70°C for 30 minutes) to complete the reaction, forming the trimethylsilyl (TMS) derivative of 2-Methoxyresorcinol.

2. Instrumentation and Conditions:

• System: GC-MS with an Electron Ionization (EI) source.

• GC Column: A non-polar capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[19]

• Injector Temperature: 280°C.

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Operation: Operate in Selected Ion Monitoring (SIM) mode for quantification.

  • Rationale: SIM mode significantly enhances sensitivity and selectivity by monitoring only specific, characteristic ions of the derivatized analyte, rather than scanning the full mass range.[21] For the TMS-derivative of 2-Methoxyresorcinol, key ions would be identified from a full-scan analysis of a standard.

3. Validation Experiments:

• The validation parameters (Specificity, Linearity, Accuracy, Precision, LOD/LOQ) are assessed similarly to the HPLC method, but using the peak areas from the SIM chromatogram for quantification. The specificity of GC-MS is inherently high due to the combination of chromatographic retention time and mass-to-charge ratio.[3]

Method 3: UV-Visible Spectrophotometry

Principle: This technique is the simplest and most rapid, relying on the direct measurement of light absorbance by 2-Methoxyresorcinol in a solution. According to the Beer-Lambert law, absorbance is directly proportional to the concentration of the analyte. While fast and cost-effective, its major drawback is a lack of specificity, as any other substance in the sample that absorbs light at the same wavelength will interfere with the measurement.

Experimental Protocol: UV-Vis Validation

1. Instrumentation and Conditions:

• System: A dual-beam UV-Vis spectrophotometer.

• Solvent: A solvent that does not absorb in the measurement region, such as methanol or a suitable buffer.

• Wavelength of Maximum Absorbance (λmax): Determined by scanning a standard solution of 2-Methoxyresorcinol across the UV range (e.g., 200-400 nm). The peak of the absorbance curve is the λmax.

2. Validation Experiments:

• Specificity:

  • Rationale: This is the most critical parameter for this method.

  • Procedure: Analyze a placebo solution. The absorbance should be negligible at the λmax of 2-Methoxyresorcinol. If the placebo shows significant absorbance, this method is likely unsuitable without extensive sample cleanup.

• Linearity and Range:

  • Rationale: To establish the concentration range over which the Beer-Lambert law is obeyed.

  • Procedure: Prepare a series of at least five standard solutions. Measure the absorbance of each at the predetermined λmax. Plot absorbance vs. concentration. The correlation coefficient (R²) should be ≥ 0.995.

• Accuracy and Precision:

  • Procedure: Assessed using the same principles as the HPLC method (recovery studies and replicate measurements), but based on absorbance readings instead of peak areas.

Cross-Validation: Choosing the Right Method

The choice of method is dictated by its intended purpose, a concept central to modern analytical procedure development.[7][10][11] The cross-validation data presented allows for a logical, risk-based decision.

Caption: Figure 2. Decision Tree for Method Selection

• For high-throughput screening or simple assays of pure substances where interfering components are not expected, UV-Vis Spectrophotometry offers an unmatched combination of speed and low cost. However, its low specificity is a significant risk that must be thoroughly evaluated.

• For routine quality control of finished products and stability studies, HPLC-UV represents the gold standard. It provides an excellent balance of specificity, precision, and accuracy, capable of separating the analyte from potential degradants.[15][18]

• For the analysis of 2-Methoxyresorcinol in complex matrices (e.g., biological fluids, environmental samples) or when the highest level of sensitivity and certainty is required (e.g., impurity identification, pharmacokinetic studies), GC-MS is the superior choice. Its combination of chromatographic separation and mass-based detection provides the highest degree of confidence in the results.[19][21]

By systematically evaluating each method against the core validation parameters and aligning the method's performance with the specific analytical challenge, researchers and drug development professionals can ensure the generation of robust, reliable, and defensible data for 2-Methoxyresorcinol.

References

• U.S. Food and Drug Administration. (2024). Q2(R2)
• BenchChem. (n.d.). A Comparative Guide to the Cross-Validation of Analytical Methods for Phenols in Environmental Samples. BenchChem.
• Pharma Talks. (2025). Understanding ICH Q2(R2)
• ProPharma. (2024).
• BA Sciences. (n.d.).
• AMSbiopharma. (2025).
• gmp-compliance.org. (n.d.). FDA Guidance for Industry: Q2A Validation of Analytical Procedures. gmp-compliance.org.
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA.
• uspbpep.com. (n.d.). General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. uspbpep.com.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH.
• Investigations of a Dog. (2025). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision.
• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures.
• U.S. Food and Drug Administration. (2015).
• ECA Academy. (2022). ICH Guidance Q14 / Q2(R2)
• gmp-compliance.org. (2016). USP proposes revision of general chapter <1225> Validation of compendial procedures: Adding a section on Life Cycle Management. gmp-compliance.org.
• Della Posta, S. (2021). Development, optimization and validation of conventional and non-conventional analytical methods for phenolic compounds in foods and food by-products.
• Scholars Research Library. (n.d.). Gas chromatography and mass spectroscopic determination of phytocompounds. Scholars Research Library.
• Harnly, J. M., et al. (2007). Profiling methods for the determination of phenolic compounds in foods and dietary supplements.
• Malaysian Journal of Fundamental and Applied Sciences. (2023). Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds. MJFAS.
• Huang, Q., et al. (2021). Analysis of Alkylresorcinol Homologues in Wheat Flour by GC-MS and LC-MS/MS.
• Semantic Scholar. (2014).
• Ghosh, A., et al. (2014). Simultaneous Quantification of Dexpanthenol and Resorcinol from Hair Care Formulation Using Liquid Chromatography: Method Development and Validation.
• Paul, S., & Bhattacharyya, A. (2014). Quantitative Analysis of Resorcinol from Marketed Hair Tonic Using Liquid Chromatographic Technique. International Scholarly Research Notices, 2014, 783856.

Sources

• 1. fda.gov [fda.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. propharmagroup.com [propharmagroup.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. FDA Guidance for Industry: Q2A Validation of Analytical Procedures - ECA Academy [gmp-compliance.org]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. database.ich.org [database.ich.org]
• 8. biopharminternational.com [biopharminternational.com]
• 9. fda.gov [fda.gov]
• 10. ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy [gmp-compliance.org]
• 11. investigationsquality.com [investigationsquality.com]
• 12. USP proposes revision of general chapter <1225> Validation of compendial procedures: Adding a section on Life Cycle Management - ECA Academy [gmp-compliance.org]
• 13. Development, optimization and validation of conventional and non-conventional analytical methods for phenolic compounds in foods and food by-products [tesidottorato.depositolegale.it]
• 14. Profiling methods for the determination of phenolic compounds in foods and dietary supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Quantitative Analysis of Resorcinol from Marketed Hair Tonic Using Liquid Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Simultaneous Quantification of Dexpanthenol and Resorcinol from Hair Care Formulation Using Liquid Chromatography: Method Development and Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 21. Analysis of Alkylresorcinol Homologues in Wheat Flour by GC-MS and LC-MS/MS [spkx.net.cn]

A Comparative Analysis of the Cytotoxicity of 2-Methoxyresorcinol and Related Phenols

In the landscape of pharmacological and toxicological research, understanding the structure-activity relationships that govern the cytotoxicity of small molecules is paramount. Phenolic compounds, a ubiquitous class of chemicals found in nature and industrial applications, exhibit a wide spectrum of biological activities, including cytotoxic effects that are of interest in drug development and toxicology. This guide provides a comparative analysis of the cytotoxicity of 2-Methoxyresorcinol and its structurally related phenols: resorcinol, catechol, and hydroquinone. We will delve into the underlying mechanisms, present available experimental data, and provide detailed protocols for assessing cytotoxicity in a laboratory setting.

Introduction: The Significance of Phenol Cytotoxicity

Phenolic compounds are characterized by a hydroxyl group attached to an aromatic ring. Their biological effects are diverse and depend on the number and position of hydroxyl groups, as well as the presence of other substituents. Cytotoxicity, the ability of a substance to cause cell death, is a critical parameter in evaluating the therapeutic potential and toxicological risk of these compounds. For researchers in drug development, harnessing the cytotoxic properties of phenols against cancer cells is a key objective. Conversely, for toxicologists, understanding their potential to harm healthy cells is crucial for safety assessments.

This guide focuses on 2-Methoxyresorcinol, a metabolite of resorcinol, and compares its cytotoxic profile with the foundational dihydroxybenzenes: resorcinol (1,3-dihydroxybenzene), catechol (1,2-dihydroxybenzene), and hydroquinone (1,4-dihydroxybenzene).[1] The introduction of a methoxy group to the resorcinol structure can significantly alter its electronic and steric properties, thereby influencing its biological activity.

Structure-Activity Relationships and Mechanistic Insights

The cytotoxicity of phenolic compounds is intricately linked to their chemical structure. Key factors influencing their activity include:

• Hydrophobicity: The ability of a compound to partition into the lipid bilayer of cell membranes.

• Electronic Effects: The electron-donating or -withdrawing nature of substituents on the aromatic ring, which affects the compound's reactivity and ability to form radicals.

• Steric Factors: The size and spatial arrangement of substituents, which can influence receptor binding and enzymatic interactions.[2][3]

Quantitative Structure-Activity Relationship (QSAR) studies have shown that for many phenolic compounds, cytotoxicity is correlated with their hydrophobicity and electronic parameters.[4] For instance, the position of hydroxyl groups in dihydroxybenzenes plays a critical role in their tendency to undergo oxidation and generate reactive oxygen species (ROS), a major mechanism of cytotoxicity for some phenols.[5][6]

2-Methoxyresorcinol

2-Methoxyresorcinol, with two hydroxyl groups and one methoxy group, is a derivative of resorcinol. The presence of the methoxy group can influence its cytotoxicity in several ways:

• Increased Lipophilicity: The methoxy group can increase the compound's ability to cross cell membranes.

• Altered Redox Potential: The electronic effect of the methoxy group can modulate the ease of oxidation of the hydroxyl groups.

• Metabolic Activation: The methoxy group can be a site for metabolic enzymes, potentially leading to the formation of more or less toxic metabolites.

Some research indicates that 2-Methoxyresorcinol exhibits antioxidant, antimicrobial, and anti-inflammatory properties.[7] It has also been reported to inhibit the growth of tumor cells in vitro and in vivo by decreasing protein synthesis and cell division. The cytotoxicity of 2-methoxyphenols has been linked to radical reactions and their chemical hardness (the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO)).[2]

Resorcinol, Catechol, and Hydroquinone: A Comparative Overview

• Resorcinol (1,3-dihydroxybenzene): Generally considered to be less toxic than its ortho and para isomers.[5][6] Its meta-positioning of hydroxyl groups makes it less susceptible to oxidation into a reactive quinone species.[8]

• Catechol (1,2-dihydroxybenzene): The ortho-positioning of its hydroxyl groups makes it readily oxidizable to a semiquinone radical and then to a highly reactive ortho-quinone. This redox cycling can generate ROS and lead to cellular damage.

• Hydroquinone (1,4-dihydroxybenzene): The para-dihydroxy arrangement also allows for easy oxidation to a reactive para-quinone, which can arylate cellular macromolecules like proteins and DNA, leading to cytotoxicity. Hydroquinone is often used as a positive control in cytotoxicity assays for phenolic compounds.[8]

The general trend for the cytotoxicity of these dihydroxybenzenes is: Hydroquinone > Catechol > Resorcinol . This correlates with their ease of oxidation and ability to form reactive quinone species.

Comparative Cytotoxicity Data

Compound	Chemical Structure	IC50 Values (μM) - Representative Data	Notes on Cytotoxicity
2-Methoxyresorcinol		Data not widely available in comparative studies.	Reported to inhibit tumor cell growth. Cytotoxicity likely influenced by radical reactions.[2]
Resorcinol		Generally high (low potency).	Less cytotoxic than its isomers due to lower susceptibility to oxidation.[5][6][8]
Catechol		Intermediate.	Cytotoxicity is often mediated by the formation of ortho-quinone and ROS.
Hydroquinone		Generally low (high potency).	The most cytotoxic of the three dihydroxybenzene isomers, often used as a positive control.[8]

Note: IC50 values are highly dependent on the cell line, exposure time, and assay used. The information in this table is for comparative illustration based on general findings.

Experimental Protocols for Cytotoxicity Assessment

To empirically determine and compare the cytotoxicity of these phenolic compounds, standardized in vitro assays are essential. The following are detailed protocols for two commonly used methods: the MTT assay and the LDH assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[9] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product.[9][10]

Principle: The amount of purple formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 2-Methoxyresorcinol and the other phenols in a culture medium. Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.[11][12]

• Formazan Formation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[10]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Lactate Dehydrogenase (LDH) Assay

This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[8][13] LDH is a stable cytoplasmic enzyme that is released upon cell membrane damage.[8][13]

Principle: The amount of LDH in the supernatant is proportional to the number of lysed cells.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g for 5 minutes) to pellet the cells.

• Transfer Supernatant: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a cofactor). Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.[14]

• Absorbance Measurement: Measure the absorbance of the colorimetric product at the recommended wavelength (usually around 490 nm) using a microplate reader.[13][14]

• Data Analysis: Determine the amount of LDH released by subtracting the background absorbance. Calculate the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent like Triton X-100).[14]

Visualizing Experimental Workflows and Cellular Pathways

To further clarify the experimental process and potential mechanisms of action, the following diagrams are provided.

General Workflow for In Vitro Cytotoxicity Testing

Caption: A generalized workflow for assessing the cytotoxicity of phenolic compounds using in vitro assays.

Postulated Cytotoxic Mechanisms of Phenols

Caption: Potential pathways of phenol-induced cytotoxicity, often involving ROS and quinone formation.

Conclusion

The cytotoxicity of 2-Methoxyresorcinol and its related phenols is a complex interplay of their structural and electronic properties. Based on established structure-activity relationships, it is plausible that 2-Methoxyresorcinol exhibits a moderate level of cytotoxicity, likely influenced by its potential to undergo radical reactions. A direct comparison with resorcinol, catechol, and hydroquinone would predictably place its activity in a nuanced position, potentially more cytotoxic than resorcinol but likely less so than hydroquinone.

For researchers and drug development professionals, this guide provides a framework for understanding and investigating the cytotoxic potential of these compounds. The provided experimental protocols offer a starting point for rigorous in vitro evaluation, which is essential for elucidating the precise cytotoxic profile of 2-Methoxyresorcinol and for exploring its therapeutic or toxicological implications. Further research involving direct comparative studies is warranted to definitively position 2-Methoxyresorcinol within the cytotoxicity spectrum of these important phenolic compounds.

References

• Fujisawa, S., et al. (2005). QSAR for the Cytotoxicity of tert-Butylphenols and 2-Methoxyphenols in Terms of Inhibition Rate Constant and a Theoretical Parameter. Bentham Science Publishers.
• Fujisawa, S., et al. (2007). Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers. In Vivo, 21(2), 277-284.
• International Journal of Scientific and Management Research. (n.d.). A machine learning-based QSAR model for predicting phenols cytotoxicity.
• Pairo, M., et al. (1987). Comparative cytotoxicity of phenols in vitro. Biochemical Journal, 245(1), 215-221.
• Glisic, S., et al. (2007). QSAR analysis of the toxicity of phenols and thiophenols using MLR and ANN. Journal of the Serbian Chemical Society, 72(11), 1141-1151.
• ResearchGate. (n.d.). Evaluation of cytotoxicity of 5-n-alkylresorcinol homologs and fraction on mouse fibroblast cell line L929.

• Elabscience. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Colorimetric Assay Kit. Retrieved from [Link]

• Hossain, M. Z., et al. (2015). Simultaneous Detection and Estimation of Catechol, Hydroquinone, and Resorcinol in Binary and Ternary Mixtures Using Electrochemical Techniques. Journal of Analytical Methods in Chemistry, 2015, 875169.

• Cyrusbio. (n.d.). MTT Assay Protocol. Retrieved from [Link]

• Lis-Tek. (n.d.). MTT (Thiazolyl Blue Tetrazolium Bromide) Product Number. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

Sources

• 1. Simultaneous Detection and Estimation of Catechol, Hydroquinone, and Resorcinol in Binary and Ternary Mixtures Using Electrochemical Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
• 3. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijsmr.in [ijsmr.in]
• 5. scialert.net [scialert.net]
• 6. Chemotherapeutic Mechanism of Action of the Synthetic Resorcinolic Methyl 3,5-dimethoxy-2-octanoylbenzoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Buy 2-Methoxyresorcinol | 29267-67-2 [smolecule.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Figure 6 from The Nitrite-Scavenging Properties of Catechol, Resorcinol, and Hydroquinone: A Comparative Study on Their Nitration and Nitrosation Reactions. | Semantic Scholar [semanticscholar.org]
• 12. The Nitrite-Scavenging Properties of Catechol, Resorcinol, and Hydroquinone: A Comparative Study on Their Nitration and Nitrosation Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cytotoxicity of resorcinol under short- and long-term exposure in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methoxyresorcinol

Welcome, colleagues. In the fast-paced environment of discovery and development, our focus is rightly on the next reaction, the next assay, the next breakthrough. However, the integrity of our work and the safety of our laboratories are underpinned by the meticulous management of every step of the chemical lifecycle—from procurement to disposal. This guide moves beyond mere compliance, offering a procedural and logical framework for the proper disposal of 2-Methoxyresorcinol (CAS No. 29267-67-2). As a substituted phenol, its handling requires a nuanced understanding to ensure personnel safety and environmental stewardship.

The 'Why': Hazard Profile and Its Disposal Implications

Understanding the inherent risks of a compound is the foundation of its safe disposal. 2-Methoxyresorcinol is not inert; its properties dictate that it must be treated as hazardous waste.[1] The primary hazards are summarized below, along with their direct implications for waste management.

Hazard Classification	GHS Category	Description & Disposal Implication	Source
Skin Irritation	Category 2	Causes skin irritation. This necessitates that all Personal Protective Equipment (PPE), such as gloves, that comes into contact with the compound must be disposed of as contaminated hazardous waste to prevent secondary exposure.	[1]
Serious Eye Irritation	Category 2	Causes serious eye irritation. This hazard underscores the mandatory use of safety eyewear during all handling and disposal procedures.	[1]
Respiratory Irritation	Category 3	May cause respiratory irritation (as dust).[1] All weighing and transfer operations should be conducted in a certified chemical fume hood or ventilated enclosure to prevent inhalation and the generation of fugitive dust, which would contaminate the lab environment.	[1]
Combustibility	Not Classified	The solid is combustible, and fine dust presents a potential dust explosion hazard.[1][2] Therefore, waste containers should be kept away from ignition sources, and bulk disposal should not involve grinding or actions that generate significant dust.	[1]

These classifications mean that 2-Methoxyresorcinol and any materials it contaminates cannot enter standard waste streams. Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [1] Doing so risks damage to plumbing, harm to aquatic ecosystems, and non-compliance with local and national regulations.[3][4]

Core Disposal Workflow: From Bench to Manifest

The disposal of 2-Methoxyresorcinol is a systematic process. It begins the moment you identify material for disposal and ends when it is safely transferred to your institution's Environmental Health & Safety (EHS) personnel. The following diagram illustrates this critical path.

Caption: Disposal workflow for 2-Methoxyresorcinol waste streams.

Procedural Protocols for Disposal

Adherence to a standardized protocol is essential for safety and reproducibility. The following step-by-step procedures must be followed.

Protocol 3.1: Disposal of Unused or Expired Solid 2-Methoxyresorcinol

This protocol applies to the original chemical in its container or as a pure solid waste.

• Personnel & Location Assessment: Confirm you are wearing appropriate PPE: a lab coat, safety goggles, and chemical-resistant nitrile gloves.[1] All operations must be performed within a certified chemical fume hood.

• Waste Container Preparation:

  • Obtain a designated hazardous solid waste container from your EHS department. This should be a wide-mouth container with a screw-top lid, made of a compatible material (e.g., HDPE).

  • Affix a "Hazardous Waste" label to the container.

• Chemical Transfer:

  • Carefully transfer the solid 2-Methoxyresorcinol from its original container into the hazardous waste container. Use a dedicated spatula or powder funnel.

  • The goal is to minimize dust generation.[2] Do not crush or grind the material.

  • If disposing of the original container, triple-rinse it with a suitable solvent (e.g., methanol or ethanol). The rinsate must be collected and disposed of as hazardous liquid waste in a separate, appropriately labeled container. The defaced, triple-rinsed container can then be disposed of as normal lab glass/plastic waste.

• Container Sealing and Labeling:

  • Securely close the waste container lid.

  • On the hazardous waste label, accurately list the contents: "2-Methoxyresorcinol, CAS 29267-67-2". List any other components if it is a mixture.

  • Record the accumulation start date (the date the first material was added).

• Temporary Storage: Place the sealed container in your lab's designated Satellite Accumulation Area (SAA). Ensure it is stored away from incompatible materials, particularly strong oxidizers.[1]

Protocol 3.2: Disposal of Contaminated Solid Materials

This protocol covers items such as used gloves, weigh boats, contaminated paper towels, and pipette tips.

• Designated Waste Stream: A dedicated hazardous solid waste container, separate from your "pure" chemical waste, should be established for contaminated debris. This container must also be located in the fume hood or adjacent to the work area where the waste is generated.

• Collection: As soon as an item (e.g., a glove, a weigh boat) becomes contaminated, place it directly into the designated solid waste container.

• Labeling and Storage: This container must be labeled "Hazardous Waste" and list "Debris contaminated with 2-Methoxyresorcinol".[5] It must be kept closed when not in use and stored in the SAA.

• Full Container Management: Once the container is full, complete the hazardous waste label information and arrange for pickup by EHS.

Spill Management: An Integral Part of Disposal

A spill is an uncontrolled release that must be managed immediately, with the cleanup materials becoming part of the hazardous waste stream.

Protocol 4.1: Small Spill Cleanup Procedure (Solid <5g)

• Alert & Secure: Alert personnel in the immediate area. Restrict access to the spill zone. Ensure the area is well-ventilated, preferably within a fume hood.[6]

• Don PPE: Wear double nitrile gloves, a lab coat, and chemical splash goggles.

• Contain & Collect:

  • Do not use water. This may dissolve and spread the chemical.

  • Gently cover the spill with a dry, inert absorbent material (e.g., vermiculite, sand, or a chemical spill pillow).

  • Carefully sweep or scoop the material and absorbent into a dedicated bag or container.[1] Avoid actions that create dust.

• Final Decontamination: Gently wipe the spill area with a paper towel dampened with 70% ethanol or isopropanol.[5]

• Dispose of All Materials: All cleanup materials—absorbent, used paper towels, and contaminated PPE—must be placed in the designated container for contaminated solid waste as described in Protocol 3.2.[5][7]

• Report: Inform your lab supervisor and EHS department of the spill, in accordance with institutional policy.

For spills larger than 5 grams or any spill that occurs outside of a fume hood, evacuate the area and contact your institution's emergency EHS spill response team immediately.[6]

By integrating this expert-level understanding and these validated protocols into your laboratory workflow, you contribute to a culture of safety, responsibility, and scientific excellence. The proper disposal of 2-Methoxyresorcinol is not an afterthought; it is a critical procedure that protects you, your colleagues, and our shared environment.

References

• Safety Data Sheet: 2-Methoxyresorcinol. Carl ROTH. [Link]

• Resorcinol - Safety Data Sheet. Global Safety Management, Inc. [Link]

• Resorcinol - Safety Data Sheet. Szabo-Scandic. [Link]

• Phenol - Laboratory Safety Guidelines. Western Washington University. [Link]

• Material Safety Data Sheet - 2-Methylresorcinol, 98%. Cole-Parmer. [Link]

• SOP for the safe use of Phenol and Phenol Solutions. LSUHSC Chemical Waste Management Procedures. [Link]

• Standard Operating Procedure - Phenol. University of New Mexico Chemistry Department. [Link]

• Safety Data Sheet: Resorcinol. Carl ROTH. [Link]

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. U.S. Environmental Protection Agency. [Link]

• Safety Data Sheet: Resorcinol. Safe Work Australia. [Link]

• OSHA INFOSHEET - Toluene. Occupational Safety and Health Administration. [Link]

• 2-Methoxyresorcinol | C7H8O3 | CID 121805. PubChem, National Institutes of Health. [Link]

• EPA Hazardous Waste Codes. University of Maryland Environmental Safety, Sustainability and Risk. [Link]

• Chemical Hazards and Toxic Substances - Additional Resources. Occupational Safety and Health Administration. [Link]

• Resorcinol Method number: PV2053. Occupational Safety and Health Administration. [Link]

• Workplace Exposure Limits - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• Management of Hazardous Waste Pharmaceuticals. U.S. Environmental Protection Agency. [Link]

• Household Hazardous Waste (HHW). U.S. Environmental Protection Agency. [Link]

• Hazardous Waste. U.S. Environmental Protection Agency. [Link]

• Substance flow analysis of resorcinol. Danish Environmental Protection Agency. [Link]

• Method 610: Polynuclear Aromatic Hydrocarbons. U.S. Environmental Protection Agency. [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. carlroth.com [carlroth.com]
• 5. ehs.wwu.edu [ehs.wwu.edu]
• 6. Phenol SOP | Environment, Health and Safety [ehs.cornell.edu]
• 7. chemistry.unm.edu [chemistry.unm.edu]

Navigating the Safe Handling of 2-Methoxyresorcinol: A Guide to Personal Protective Equipment

For the diligent researcher, scientist, and drug development professional, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. When handling specialized chemical compounds like 2-Methoxyresorcinol, a comprehensive understanding of its hazard profile and the corresponding personal protective equipment (PPE) is not just a regulatory formality—it is the bedrock of scientific excellence and personal safety. This guide provides an in-depth, procedural framework for the safe handling of 2-Methoxyresorcinol, moving beyond a simple checklist to explain the critical reasoning behind each safety measure.

The Hazard Profile of 2-Methoxyresorcinol: Understanding the "Why" Behind the "What"

2-Methoxyresorcinol (CAS No. 29267-67-2) is a substituted phenol and, like many compounds in its class, presents a multi-faceted hazard profile that necessitates a meticulous approach to PPE.[1] Safety Data Sheets (SDS) consistently classify it as a substance that:

• Causes skin irritation (H315): Direct contact can lead to redness, inflammation, and discomfort.[1]

• Causes serious eye irritation (H319): The mucous membranes of the eyes are particularly susceptible to damage from this chemical.[1]

• May cause respiratory irritation (H335): Inhalation of dust or aerosols can irritate the respiratory tract.[1]

While it may not be classified for acute toxicity, the potential for skin, eye, and respiratory irritation demands a robust barrier between the researcher and the chemical.[1] The operational and disposal plans outlined below are designed to mitigate these risks effectively.

A Multi-Layered Defense: Selecting the Appropriate PPE

The selection of PPE is not a one-size-fits-all scenario. It is a dynamic process that adapts to the scale of the experiment, the physical form of the 2-Methoxyresorcinol being handled (solid powder vs. solution), and the potential for exposure.

Core PPE for Handling 2-Methoxyresorcinol

PPE Component	Specification	Rationale and Best Practices
Hand Protection	Nitrile or Neoprene Gloves (Double Gloving Recommended)	While specific breakthrough time data for 2-Methoxyresorcinol is not readily available, nitrile and neoprene gloves generally provide good resistance to a range of chemicals, including phenols.[2][3][4][5][6] Double gloving provides an added layer of protection against tears and permeation. Always inspect gloves for any signs of degradation or punctures before use. Change gloves frequently, and immediately if direct contact with the chemical is known or suspected.
Eye and Face Protection	Chemical Splash Goggles with Side Shields; Face Shield	Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are essential to protect against dust particles and splashes.[7] When handling larger quantities or when there is a significant risk of splashing, a face shield should be worn in conjunction with goggles to protect the entire face.
Body Protection	Fully-Buttoned Laboratory Coat; Chemical-Resistant Apron	A clean, fully-buttoned lab coat is the minimum requirement to protect against incidental contact.[8] For procedures involving larger volumes or a higher risk of splashes, a chemical-resistant apron made of materials like rubber or PVC should be worn over the lab coat.
Respiratory Protection	N95 Respirator (for powders); Air-Purifying Respirator (APR) with Organic Vapor Cartridges	When handling the solid powder form of 2-Methoxyresorcinol, an N95 respirator is necessary to prevent inhalation of airborne particulates. For larger quantities, spill cleanup, or in situations with inadequate ventilation where vapors may be present, an air-purifying respirator with organic vapor cartridges is required.[9][10][11]

Decision-Making Flowchart for PPE Selection

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE based on the specific handling scenario.

Caption: PPE selection workflow for 2-Methoxyresorcinol.

Procedural Guidance: Donning, Doffing, and Disposal

The effectiveness of PPE is contingent upon its correct use. Cross-contamination during the removal of PPE is a common and preventable source of exposure.

Step-by-Step PPE Donning Procedure

• Hand Hygiene: Begin by washing your hands thoroughly with soap and water.

• Lab Coat/Apron: Put on your lab coat and fasten all buttons. If required, don a chemical-resistant apron over the lab coat.

• Respirator: If respiratory protection is needed, perform a seal check to ensure a proper fit before entering the work area.

• Eye and Face Protection: Put on your chemical splash goggles. If a face shield is required, place it over the goggles.

• Gloves: Don the first pair of gloves, ensuring they cover the cuffs of your lab coat. Don the second pair of gloves over the first.

Step-by-Step PPE Doffing (Removal) Procedure

The principle of doffing is to touch contaminated surfaces only with other contaminated surfaces (i.e., glove-to-glove).

• Decontaminate Gloves (if applicable): If your gloves are grossly contaminated, wipe them down with a suitable decontaminating solution before proceeding.

• Remove Outer Gloves: Pinch the outside of one glove at the wrist with your other gloved hand and peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your now ungloved hand under the wrist of the remaining glove and peel it off from the inside, creating a "bag" for both gloves.

• Dispose of Outer Gloves: Dispose of the gloves in a designated hazardous waste container.

• Remove Face Shield/Goggles: Handle by the headband or straps, avoiding contact with the front surface.

• Remove Lab Coat/Apron: Unbutton the lab coat and roll it away from your body, turning it inside out to contain any contamination.

• Remove Respirator: Remove the respirator without touching the front.

• Remove Inner Gloves: Follow the same procedure as for the outer gloves.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan

• Single-Use PPE: All disposable items, including gloves, N95 respirators, and any contaminated wipes, must be disposed of in a clearly labeled hazardous waste container. Do not discard them in the regular trash.

• Reusable PPE: Reusable items like face shields, goggles, and chemical-resistant aprons should be decontaminated according to your institution's standard operating procedures. This may involve washing with soap and water, followed by a rinse with a suitable solvent if necessary.

Emergency Procedures in Case of Exposure

In the event of an exposure despite the use of PPE, immediate action is critical.

• Skin Exposure: Promptly remove any contaminated clothing and wash the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[12][13]

• Eye Exposure: Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[13]

• Inhalation: Move the affected person to fresh air at once. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[12][13]

By adhering to these detailed protocols, you are not merely complying with safety regulations; you are fostering a laboratory environment where scientific discovery can thrive, built on a foundation of uncompromised safety and integrity.

References

• Carl ROTH GmbH + Co. KG. (2025). Safety Data Sheet: 2-Methoxyresorcinol. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). First Aid Procedures for Chemical Hazards | NIOSH. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Phenol - NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Methylresorcinol, 98%. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). OSHA Respirator Requirements for Selected Chemicals | NIOSH. Retrieved from [Link]

• Kimberly-Clark. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• U.S. Department of Health and Human Services. (1990). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

• All Safety Products. (n.d.). Glove Selection Chart - Chemical Breakthrough Times. Retrieved from [Link]

• University of California, San Diego. (n.d.). Glove Selection Chart. Retrieved from [Link]

• Microflex. (n.d.). Chemical Resistance Guide. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical Hazards - Resorcinol. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Permissible Exposure Limits – OSHA Annotated Table Z-1. Retrieved from [Link]

• SAS Safety Corp. (n.d.). Chemical Resistance Chart. Retrieved from [Link]

• Oudejans, L., et al. (2018). Decontamination of personal protective equipment and related materials contaminated with toxic industrial chemicals and chemical warfare agent surrogates. ResearchGate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Resorcinol. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (1996). NIOSH Guide to the Selection and Use of Particulate Respirators. Retrieved from [Link]

• Toxicology MSDT. (n.d.). Occupational (Workplace) Exposure Standards/Guidelines/Approaches. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (n.d.). Respirator Equipment Selection Guidance and the NIOSH Respirator Selection Logic Process. Retrieved from [Link]

• Th. Geyer. (n.d.). Breakthrough Times of Labsolute® Disposable Gloves. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). 1910.134 - Respiratory protection. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). NIOSH Pocket Guide to Chemical Hazards - Index of Chemical Names : A. Retrieved from [Link]

• U.S. Department of Health & Human Services. (n.d.). Dermal Resources of Preparedness Phase. Chemical Hazards Emergency Medical Management (CHEMM). Retrieved from [Link]

• U.S. Department of Health & Human Services. (n.d.). Home - DERMaL. Chemical Hazards Emergency Medical Management (CHEMM). Retrieved from [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. cdn.mscdirect.com [cdn.mscdirect.com]
• 4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 5. uwyo.edu [uwyo.edu]
• 6. biotech.gsu.edu [biotech.gsu.edu]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Phenol [cdc.gov]
• 10. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 11. students.umw.edu [students.umw.edu]
• 12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]